Tetrachloroethylene

• CAS: 127-18-4

Core Science & Biosynthesis

An In-depth Technical Guide to the Physicochemical Properties of Tetrachloroethylene for Laboratory Use

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core physicochemical properties of tetrachloroethylene (also known as perchloroethylene or PERC), a chlorinated hydrocarbon widely utilized as a solvent in laboratory and industrial settings. A thorough understanding of these properties is crucial for its safe handling, effective use in experimental design, and for the development of novel applications.

Physicochemical Data of Tetrachloroethylene

Tetrachloroethylene is a colorless, nonflammable liquid with a distinct, sweet, ether-like odor.[1][2] The quantitative physicochemical properties of tetrachloroethylene are summarized in the tables below for easy reference and comparison.

Table 1: General and Physical Properties

Property	Value	Reference
Molecular Formula	C₂Cl₄	[1]
Molecular Weight	165.83 g/mol	[3]
Appearance	Clear, colorless volatile liquid	[4]
Odor	Sharp, sweet, ethereal odor	[1][2]
Odor Threshold	1 ppm	[3]
Density (at 20°C)	1.6230 g/mL	[5]
Boiling Point	121.1°C	[1]
Melting Point	-22.3°C	[1]
Vapor Pressure (at 25°C)	18.47 mmHg	[3]
Vapor Density	5.8	[1]
Heat Capacity (at 25°C)	146 J/(mol·K)	[4]

Table 2: Solubility and Partition Coefficients

Property	Value	Reference
Solubility in Water (at 25°C)	206 mg/L (mostly insoluble)	[1][5]
Solubility in Organic Solvents	Miscible with alcohol, ether, chloroform, benzene, hexane, and most fixed and volatile oils	[5]
Log Octanol/Water Partition Coefficient (Log Kow)	3.40	[5]

Experimental Protocols for Determination of Physicochemical Properties

The following sections detail the methodologies for determining the key physicochemical properties of tetrachloroethylene in a laboratory setting.

Determination of Density

The density of a liquid can be determined using a pycnometer (density bottle) or a measuring cylinder and a balance.[6]

Methodology:

• Preparation: Ensure the pycnometer or measuring cylinder is clean and dry.

• Mass of Empty Container: Accurately weigh the empty container on an analytical balance and record the mass (m₁).

• Volume Determination:

  • Pycnometer: Fill the pycnometer with the test liquid (tetrachloroethylene), ensuring no air bubbles are present, and stopper it. The excess liquid will be expelled through the capillary in the stopper. Wipe the outside of the pycnometer dry and weigh it (m₂). The volume of the pycnometer is typically known or can be calibrated using a liquid of known density (e.g., deionized water).

  • Measuring Cylinder: Carefully pour a known volume of tetrachloroethylene (e.g., 25 mL) into the measuring cylinder. Read the volume from the bottom of the meniscus at eye level to avoid parallax error.[6][7]

• Mass of Liquid: Weigh the container with the tetrachloroethylene and record the mass (m₂).[6] The mass of the liquid is m = m₂ - m₁.

• Density Calculation: Calculate the density (ρ) using the formula: ρ = mass / volume

Determination of Boiling Point

The boiling point is the temperature at which the vapor pressure of a liquid equals the surrounding atmospheric pressure.[8][9] A common laboratory method is the micro boiling point determination.[10]

Methodology:

• Apparatus Setup: Place a small amount of tetrachloroethylene into a small test tube. Invert a sealed-end capillary tube and place it into the test tube with the open end submerged in the liquid.

• Heating: Attach the test tube to a thermometer and immerse this assembly in a heating bath (e.g., a Thiele tube with heating oil).

• Observation: Heat the bath gently. As the temperature rises, a stream of bubbles will emerge from the open end of the capillary tube.

• Boiling Point Determination: Continue heating until a steady stream of bubbles is observed, then remove the heat source. The temperature at which the liquid just begins to enter the capillary tube upon cooling is the boiling point.[8][10] Record this temperature.

Determination of Viscosity

Viscosity, a measure of a fluid's resistance to flow, can be determined using a viscometer, such as an Ostwald viscometer or a rotational viscometer.[11]

Methodology (using an Ostwald Viscometer):

• Calibration: The viscometer is first calibrated using a liquid of known viscosity and density (e.g., deionized water). The time it takes for the known liquid to flow between two marked points is measured.

• Sample Measurement: The viscometer is then cleaned, dried, and filled with tetrachloroethylene. The time required for the tetrachloroethylene to flow between the same two marks is measured.

• Viscosity Calculation: The relative viscosity (η₁) can be calculated using the following formula: η₁/η₂ = (ρ₁t₁)/(ρ₂t₂) where η is the viscosity, ρ is the density, t is the flow time, and the subscripts 1 and 2 refer to tetrachloroethylene and the reference liquid, respectively.

Determination of Vapor Pressure

The vapor pressure of a liquid at a given temperature can be measured by determining the boiling point of the liquid at a controlled, reduced pressure.[12][13]

Methodology:

• Apparatus Setup: A sample of tetrachloroethylene is placed in a flask connected to a manometer and a vacuum source. A thermometer is positioned to measure the temperature of the vapor.

• Pressure Adjustment: The system is evacuated to a specific pressure below atmospheric pressure.

• Heating and Measurement: The liquid is heated gently. The temperature at which the liquid boils (i.e., when the temperature of the vapor remains constant) is recorded.[12] This temperature is the boiling point at the set pressure, and thus the vapor pressure at that temperature is equal to the pressure in the apparatus.

• Data Collection: This process is repeated at various pressures to obtain a set of vapor pressure versus temperature data.

Determination of Water Solubility

The solubility of a substance in a solvent at a specific temperature is the maximum amount of that substance that can be dissolved in a given amount of the solvent.[14]

Methodology:

• Preparation: A known volume of deionized water is placed in a test tube or beaker maintained at a constant temperature.[14]

• Addition of Solute: Small, pre-weighed portions of tetrachloroethylene are added to the water.

• Dissolution: After each addition, the mixture is agitated vigorously until the solute dissolves completely.[14]

• Saturation Point: The addition of tetrachloroethylene is continued until a point is reached where it no longer dissolves, and a separate phase is observed.

• Solubility Calculation: The total mass of the dissolved tetrachloroethylene is determined. Solubility is then expressed as the mass of solute per volume or mass of the solvent (e.g., in g/L).

Laboratory Safety and Handling Workflow

Due to its potential health hazards, including being a suspected carcinogen and causing irritation to the skin, eyes, and respiratory tract, proper handling of tetrachloroethylene is imperative.[1][3][15][16] The following workflow outlines the essential steps for the safe laboratory use of tetrachloroethylene.

Caption: A logical workflow for the safe handling of tetrachloroethylene in a laboratory setting.

Chemical Compatibility

Tetrachloroethylene is compatible with a range of materials, but it is crucial to avoid contact with incompatible substances to prevent hazardous reactions.

Table 3: Chemical Compatibility of Tetrachloroethylene

Material/Substance	Compatibility	Notes
Metals
Steel, Stainless Steel	Good	Generally compatible.
Aluminum	Poor	Reacts, especially with finely divided aluminum.[16]
Zinc, Barium, Lithium, Beryllium	Poor	Reacts violently with finely dispersed or divided metals.[16]
Plastics & Elastomers
Polytetrafluoroethylene (PTFE)	Excellent	Highly resistant.
Polypropylene (PP)	Good	Generally suitable for use.
Polyvinyl Chloride (PVC)	Poor	Can be attacked and degraded.
Buna-N (Nitrile)	Poor	Not recommended for use.
Neoprene	Poor	Significant swelling and degradation.
Viton® (FKM)	Excellent	Recommended for seals and tubing.

Compatibility ratings are general and can be affected by temperature, concentration, and duration of exposure. It is recommended to test materials under specific operational conditions.[17]

This guide serves as a foundational resource for laboratory professionals working with tetrachloroethylene. By adhering to the outlined safety protocols and understanding its fundamental properties, researchers can ensure both personal safety and the integrity of their experimental outcomes. Always consult the most current Safety Data Sheet (SDS) for tetrachloroethylene before use.[15][18][19]

References

• 1. Tetrachloroethylene - DCCEEW [dcceew.gov.au]
• 2. Tetrachloroethylene | 127-18-4 [chemicalbook.com]
• 3. epa.gov [epa.gov]
• 4. byjus.com [byjus.com]
• 5. atsdr.cdc.gov [atsdr.cdc.gov]
• 6. Experiments to determine density of liquid apparatus method calculation density bottle burette measuring cylinder balance IGCSE/GCSE Physics revision notes [docbrown.info]
• 7. embibe.com [embibe.com]
• 8. cdn.juniata.edu [cdn.juniata.edu]
• 9. Vapor pressure - Wikipedia [en.wikipedia.org]
• 10. uomus.edu.iq [uomus.edu.iq]
• 11. uobabylon.edu.iq [uobabylon.edu.iq]
• 12. EXPERIMENT 11: VAPOUR PRESSURE – PROCTECH 2CE3 Lab Manual [ecampusontario.pressbooks.pub]
• 13. aa6kj.hopto.org [aa6kj.hopto.org]
• 14. Measuring Solubility | Secondaire | Alloprof [alloprof.qc.ca]
• 15. nyc.gov [nyc.gov]
• 16. nj.gov [nj.gov]
• 17. repligen.com [repligen.com]
• 18. carlroth.com:443 [carlroth.com:443]
• 19. media.laballey.com [media.laballey.com]

Mechanism of action of tetrachloroethylene in biological systems

An In-depth Technical Guide on the Core Mechanism of Action of Tetrachloroethylene in Biological Systems

For Researchers, Scientists, and Drug Development Professionals

December 18, 2025

Executive Summary

Tetrachloroethylene (PCE), a prevalent environmental and occupational contaminant, exerts its toxicity through a complex interplay of metabolic activation and direct interaction with cellular components. This technical guide provides a comprehensive overview of the molecular mechanisms underlying PCE's effects on biological systems. The primary target organs for PCE toxicity are the central nervous system, liver, and kidneys, with carcinogenicity also being a significant concern. Metabolism is central to PCE's toxicity, proceeding via two main pathways: cytochrome P450 (CYP)-mediated oxidation and glutathione (B108866) (GSH) conjugation. The oxidative pathway, predominantly occurring in the liver, generates metabolites like trichloroacetic acid (TCA), which are associated with hepatotoxicity. The GSH conjugation pathway leads to the formation of S-(1,2,2-trichlorovinyl)-L-cysteine (TCVC), a key metabolite implicated in nephrotoxicity. Furthermore, PCE directly affects the central nervous system by modulating neurotransmitter receptors, particularly the GABA-A receptor. This document summarizes key quantitative data, details relevant experimental protocols, and provides visual representations of the core mechanisms of action.

Metabolism of Tetrachloroethylene

The biotransformation of PCE is a critical determinant of its organ-specific toxicity. While a significant portion of absorbed PCE is exhaled unchanged, a small fraction undergoes metabolism in the liver and kidneys, leading to the formation of reactive intermediates and stable metabolites.[1]

Cytochrome P450 (CYP)-Mediated Oxidation

The predominant metabolic pathway for PCE, especially at lower exposure levels, is oxidation by the cytochrome P450 enzyme system, with CYP2E1 being a key isoform.[2][3] This pathway is primarily active in the liver and leads to the formation of trichloroacetic acid (TCA) and other minor metabolites.[1] The oxidative metabolites are largely responsible for the hepatotoxic effects of PCE.[4]

Glutathione (GSH) Conjugation

A secondary, but highly significant, pathway for PCE metabolism is conjugation with glutathione, catalyzed by glutathione S-transferases (GSTs).[1] This pathway is crucial for PCE-induced nephrotoxicity.[4] PCE is conjugated with GSH to form S-(1,2,2-trichlorovinyl)glutathione (TCVG), which is further metabolized in the kidneys to the highly reactive metabolite S-(1,2,2-trichlorovinyl)-L-cysteine (TCVC).[1]

Core Mechanisms of Toxicity

Hepatotoxicity

PCE-induced liver damage is primarily attributed to its oxidative metabolites, particularly TCA.[4] The proposed mechanisms for TCA-induced hepatotoxicity include oxidative stress, mitochondrial dysfunction, and alterations in gene expression.[5] Chronic exposure to PCE has been shown to cause hepatocellular carcinomas in mice.[6][7]

Nephrotoxicity

The nephrotoxicity of PCE is mediated by the glutathione conjugation pathway. The metabolite TCVC is a potent nephrotoxicant that is selectively taken up by renal proximal tubule cells.[8][9] Inside these cells, TCVC can be bioactivated by the enzyme β-lyase to form reactive thiol intermediates that cause cellular damage, leading to cell death and renal dysfunction.[10]

Neurotoxicity

PCE is a central nervous system depressant, and acute high-level exposure can cause dizziness, headache, and unconsciousness.[11] Chronic exposure is associated with more subtle neurobehavioral deficits, including impairments in cognitive function and vision.[12] A primary mechanism of PCE's neurotoxicity is believed to be its interaction with neuronal membrane proteins, including the potentiation of the inhibitory function of GABA-A receptors.

Carcinogenicity

Tetrachloroethylene is classified as "likely to be carcinogenic to humans".[11] In animal studies, PCE has been shown to cause hepatocellular carcinomas in mice and mononuclear cell leukemia in rats.[6][13] The carcinogenic mechanisms are linked to both its metabolic activation to genotoxic intermediates and chronic cytotoxicity leading to regenerative cell proliferation.

Data Presentation: Quantitative Summary

The following tables summarize key quantitative data related to the metabolism and toxicity of tetrachloroethylene.

Table 1: Metabolic Parameters of Tetrachloroethylene

Parameter	Human	Mouse	Rat	Reference
Total Tetrachloroethylene Metabolism
Vmax/body weight (nmol/min/kg)	5.0–61 [13 (2.0)]	210–1860 [710 (2.04)]	27.2–400 [144 (2.97)]	[14]
Km (nmol/mL blood)	1.2–193 [13 (5.1)]	1.6–32 [9.4 (2.95)]	1.8–108 [21 (4.57)]	[14]
In vitro Liver Cytosolic GSH Conjugation
Vmax (pmol/min/mg protein), male	Not detected	27.9 ± 6	84.5 ± 12	[14]
Vmax (pmol/min/mg protein), female	Not detected	26.0 ± 4	19.5 ± 8	[14]
In vitro Kidney Cytosolic Metabolism of TCVC (β-lyase activity)
Km (mM), male	2.53 ± 0.09	5.69 ± 2.22	0.68 ± 0.06	[14]
Km (mM), female	2.67 ± 2.11	4.43 ± 1.42	1.26 ± 0.21	[14]
Vmax (nmol/min/mg protein), male	0.49 ± 0.07	1.15 ± 0.31	4.00 ± 0.11	[14]
Vmax (nmol/min/mg protein), female	0.64 ± 0.54	1.66 ± 0.27	3.64 ± 0.41	[14]

Values are presented as range [geometric mean (geometric standard deviation)] or mean ± standard deviation.

Table 2: Dose-Response Data for Tetrachloroethylene Carcinogenicity in Rodents

Species	Sex	Exposure Route	Dose	Tumor Type	Incidence	Reference
B6C3F1 Mouse	Male	Gavage	536 mg/kg/day	Hepatocellular Carcinoma	32/49 (65%)	[6]
B6C3F1 Mouse	Male	Gavage	1072 mg/kg/day	Hepatocellular Carcinoma	27/48 (56%)	[6]
B6C3F1 Mouse	Female	Gavage	386 mg/kg/day	Hepatocellular Carcinoma	19/48 (40%)	[6]
B6C3F1 Mouse	Female	Gavage	772 mg/kg/day	Hepatocellular Carcinoma	19/48 (40%)	[6]
F344 Rat	Male	Inhalation	600 ppm	Mononuclear Cell Leukemia	Significantly increased	[10]
F344 Rat	Female	Inhalation	600 ppm	Mononuclear Cell Leukemia	Significantly increased	[10]

Signaling Pathways and Mechanisms of Action

Metabolic activation pathways of Tetrachloroethylene (PCE).

References

• 1. Neurobehavioral Testing - Specifications for the Conduct of Toxicity Studies by the Division of Translational Toxicology at the National Institute of Environmental Health Sciences - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. TRICHLOROACETIC ACID - Trichloroethylene, Tetrachloroethylene, and Some Other Chlorinated Agents - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Mode of action of liver tumor induction by trichloroethylene and its metabolites, trichloroacetate and dichloroacetate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. home.sandiego.edu [home.sandiego.edu]
• 5. search.cosmobio.co.jp [search.cosmobio.co.jp]
• 6. Bioassay of tetrachloroethylene for possible carcinogenicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 8. Characterization of the chemical reactivity and nephrotoxicity of N-acetyl-S-(1,2-dichlorovinyl)-L-cysteine sulfoxide, a potential reactive metabolite of trichloroethylene - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Renal injury and repair following S-1, 2 dichlorovinyl-L-cysteine administration to mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Mechanism of S-(1,2-dichlorovinyl)glutathione-induced nephrotoxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. scholars.library.tamu.edu [scholars.library.tamu.edu]
• 12. Glutathione-S-Transferase (GST) activity assay for zooplankton samples [protocols.io]
• 13. NTP Toxicology and Carcinogenesis Studies of Tetrachloroethylene (Perchloroethylene) (CAS No. 127-18-4) in F344/N Rats and B6C3F1 Mice (Inhalation Studies) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Issues in the design, analysis, and application of rodent developmental neurotoxicology studies - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to Anaerobic Tetrachloroethylene Degradation Pathways

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core anaerobic degradation pathways of tetrachloroethylene (PCE), a widespread environmental contaminant. Understanding these microbial processes is critical for developing effective bioremediation strategies and for professionals in fields where chlorinated solvents have been historically used. This document details the sequential transformation of PCE, the key microorganisms and enzymes involved, quantitative kinetic data, and standardized experimental protocols.

Introduction to Anaerobic PCE Biodegradation

Tetrachloroethylene is a synthetic chemical historically used in dry cleaning, textile processing, and metal degreasing.[1][2] Due to its widespread use and improper disposal, it has become a persistent and common contaminant in groundwater and soil.[1][2] Under anaerobic (oxygen-depleted) conditions, PCE can be biologically degraded through a process known as reductive dechlorination.[3][4][5]

This process, also termed "dehalorespiration," involves specific microorganisms using chlorinated solvents like PCE as electron acceptors for their respiration, analogous to how humans use oxygen.[6][7] In this sequential process, chlorine atoms are removed one by one and replaced with hydrogen atoms, transforming PCE into less chlorinated and ultimately non-toxic compounds like ethene.[3]

The Reductive Dechlorination Pathway

The anaerobic degradation of PCE proceeds through a series of sequential steps, yielding several key intermediates. The primary pathway is as follows:

• Tetrachloroethylene (PCE) is reduced to Trichloroethylene (TCE) .

• Trichloroethylene (TCE) is then reduced to cis-1,2-Dichloroethylene (cis-DCE) . While trans-1,2-DCE and 1,1-DCE can also be formed, cis-DCE is the most common daughter product.[2]

• cis-Dichloroethylene (cis-DCE) is reduced to Vinyl Chloride (VC) , a known human carcinogen.[1][2] The accumulation of VC is a significant concern in incomplete remediation scenarios.

• Vinyl Chloride (VC) is finally reduced to non-toxic Ethene .[3][8]

This complete conversion to ethene is the desired endpoint for bioremediation efforts. The rate-limiting step in this pathway is often the final conversion of vinyl chloride to ethene.[8]

Sequential pathway of PCE to Ethene via reductive dechlorination.

Key Microorganisms and Enzymes

While various anaerobic bacteria can initiate the dechlorination of PCE to TCE and DCE, the complete reduction to ethene is primarily carried out by specific strains of bacteria belonging to the genus Dehalococcoides.[3][9]

• Dehalococcoides mccartyi (formerly Dehalococcoides ethenogenes) is the most well-known and critical organism for complete PCE remediation.[9][10] Strains of this bacterium are the only ones known to efficiently carry out the final, crucial step of converting vinyl chloride to ethene.[3][9] These organisms are strict anaerobes that require an electron donor (like hydrogen) and use chlorinated compounds as their electron acceptor for growth.[9]

The key enzymes driving this process are reductive dehalogenases (RDases) . These enzymes, often containing corrinoid (Vitamin B12) cofactors, catalyze the removal of chlorine atoms.[6][11] Different RDases are specific to different steps in the pathway.

Organism/Group	Key Enzyme(s)	Gene(s)	Transformation Step(s)
Dehalobacter restrictus	PCE-Reductive Dehalogenase (PCE-RDase)	pceA	PCE → TCE
Dehalospirillum multivorans	PCE-RDase	pceA	PCE → TCE → cis-DCE
Dehalococcoides mccartyi	TCE-Reductive Dehalogenase (TCE-RDase)	tceA	TCE → cis-DCE → VC
Dehalococcoides mccartyi	Vinyl Chloride Reductase (VCR)	vcrA	VC → Ethene
Dehalococcoides mccartyi	BAV1 Vinyl Chloride Reductase	bvcA	VC → Ethene

Quantitative Data and Degradation Kinetics

The rate of anaerobic PCE degradation follows first-order kinetics, where the rate is proportional to the concentration of the chlorinated compound.[12][13][14] These rates are influenced by environmental conditions and the availability of electron donors.

Compound	First-Order Rate Constant (k)	Half-Life (t½)	Conditions / Electron Donor	Reference
PCE	0.899 d⁻¹	0.77 days	Anaerobic, Methanol (B129727) co-substrate	[13]
TCE	0.068 d⁻¹	10.19 days	Anaerobic, Methanol co-substrate	[13]
PCE	Not specified	~3 days for 90% removal	Anaerobic sludge, Lactate	[12]
PCE	Not specified	~3 days for 90% removal	Anaerobic sludge, Glucose	[12]
PCE	Not specified	~5 days for 85% removal	Anaerobic sludge, Acetate	[12]
TCE	37.84 µmol·L⁻¹·day⁻¹	Not applicable	D. mccartyi 195 with FeS	[15]

Note: Rates are highly site-specific and depend on microbial populations, temperature, pH, and electron donor availability.

Experimental Protocols

Evaluating the potential for anaerobic degradation at a contaminated site typically involves laboratory microcosm studies. These studies simulate in-situ conditions to determine if the native microbial population can perform reductive dechlorination and whether amendments (bioaugmentation or biostimulation) can enhance the process.[16][17]

Anaerobic Microcosm Setup Protocol

• Sample Collection : Collect soil/sediment and groundwater from the contaminated site, ensuring minimal exposure to oxygen. Samples should be transported on ice to the laboratory.[17]

• Preparation : Inside an anaerobic chamber, homogenize the soil/sediment.

• Assembly : Add a measured amount of soil (e.g., 50g) and groundwater (e.g., 75 mL) to sterile serum bottles.[18]

• Amendments :

  • Biostimulation : Amend replicate microcosms with various electron donors (e.g., lactate, acetate, emulsified vegetable oil) to stimulate indigenous microbial activity.[12][18]

  • Bioaugmentation : Inoculate separate replicates with a known Dehalococcoides-containing culture to introduce the necessary microorganisms.[16]

  • Controls : Include unamended controls (to assess natural attenuation) and killed controls (e.g., autoclaved or poisoned with mercuric chloride) to account for abiotic losses.[18]

• Spiking : Spike the microcosms with a known concentration of PCE from a stock solution.

• Incubation : Crimp-seal the bottles with Teflon-lined septa and incubate in the dark at the in-situ groundwater temperature.[17]

• Monitoring : Periodically sacrifice replicate bottles or withdraw headspace/liquid samples to analyze for PCE and its daughter products over time.

Typical workflow for a laboratory anaerobic microcosm study.

Analytical Methods

The primary method for quantifying PCE, TCE, DCE, VC, and ethene in environmental samples is Gas Chromatography (GC).[19][20]

• Sample Preparation : For water samples, a purge-and-trap or headspace analysis technique is commonly used to extract the volatile organic compounds (VOCs) from the liquid phase into the gas phase.[19][20]

• Instrumentation :

  • A Gas Chromatograph (GC) separates the different compounds based on their volatility and interaction with the chromatographic column.

  • A Flame Ionization Detector (FID) is often used for detecting ethene.

  • An Electron Capture Detector (ECD) or a Mass Spectrometer (MS) provides high sensitivity and specificity for the chlorinated compounds (PCE, TCE, DCE, VC).[19][20]

• Quantification : Concentrations are determined by comparing the peak areas from the sample chromatogram to those of known calibration standards.

Conclusion

The anaerobic biodegradation of tetrachloroethylene is a well-understood, sequential process of reductive dechlorination, culminating in the non-toxic product ethene. The successful and complete detoxification relies heavily on the presence and activity of specific microorganisms, most notably Dehalococcoides mccartyi. Through carefully designed laboratory studies and the application of precise analytical methods, researchers can effectively assess the potential for bioremediation at contaminated sites and design strategies to enhance these natural degradation pathways.

References

• 1. waterboards.ca.gov [waterboards.ca.gov]
• 2. Tetrachloroethene Degradation Pathway (Anaerobic) [eawag-bbd.ethz.ch]
• 3. esaa.org [esaa.org]
• 4. Continued Biodegradation of Chloroethene Compounds in Ground Water at Operable Unit 1, Naval Undersea Warfare Center, Division Keyport, Washington [pubs.usgs.gov]
• 5. Tetrachloroethylene - Wikipedia [en.wikipedia.org]
• 6. Reductive Dechlorination of Tetrachloroethene to Ethene by a Two-Component Enzyme Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 7. youtube.com [youtube.com]
• 8. erwiki.net [erwiki.net]
• 9. researchgate.net [researchgate.net]
• 10. enviro.wiki [enviro.wiki]
• 11. researchgate.net [researchgate.net]
• 12. besjournal.com [besjournal.com]
• 13. [Anaerobic biodegradation of tetrachloroethylene with methanol as co-metabolism substrate] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Anaerobic Degradation of Chlorinated Hydrocarbons in Groundwater Aquifers or "Chlorinated Hydrocarbon Degradation" [escholarship.org]
• 15. Frontiers | Iron Sulfide Enhanced the Dechlorination of Trichloroethene by Dehalococcoides mccartyi Strain 195 [frontiersin.org]
• 16. Microbial Degradation of Chlorinated Solvents: A Microcosm Study and a Microbial Genetic Analysis to Remediate a Contaminated Area in Central Italy [gavinpublishers.com]
• 17. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 18. extapps.dec.ny.gov [extapps.dec.ny.gov]
• 19. ANALYTICAL METHODS - Toxicological Profile for Tetrachloroethylene - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 20. atsdr.cdc.gov [atsdr.cdc.gov]

The Journey of Tetrachloroethylene in Soil: A Technical Guide to its Environmental Fate and Transport

For Researchers, Scientists, and Drug Development Professionals

Tetrachloroethylene (PCE), a dense, non-flammable, and colorless liquid, has seen widespread use as a solvent in dry cleaning and for metal degreasing.[1][2] Its prevalence in industrial applications has unfortunately led to its frequent detection as a contaminant in soil and groundwater.[1][3] Understanding the environmental fate and transport of PCE in the subsurface is critical for assessing contamination risks and designing effective remediation strategies. This in-depth technical guide explores the core processes governing the behavior of PCE in soil, from its physical and chemical properties to its ultimate degradation or transport to other environmental compartments.

Physicochemical Properties of Tetrachloroethylene

The environmental behavior of PCE is largely dictated by its distinct physical and chemical properties. A summary of these key characteristics is presented in Table 1. Its high vapor pressure and relatively low water solubility mean that when released into the soil, PCE will readily volatilize into the soil air and can be transported as a gas.[4][5] Being denser than water, significant spills can lead to the formation of a Dense Non-Aqueous Phase Liquid (DNAPL) that can sink through the soil profile, contaminating large volumes of soil and underlying groundwater.[6][7]

Table 1: Physicochemical Properties of Tetrachloroethylene

Property	Value	Reference(s)
Chemical Formula	C₂Cl₄
Molecular Weight	165.83 g/mol	[8][9]
Appearance	Clear, colorless volatile liquid	[10][11]
Odor	Sweet, ethereal, chloroform-like	[8][11]
Odor Threshold	1 - 4.68 ppm	[8][11]
Melting Point	-22.3 °C	[9]
Boiling Point	121.1 - 121.3 °C	[9]
Density at 20 °C	1.623 g/mL	[9]
Vapor Pressure at 25 °C	18.47 mmHg	[8]
Water Solubility at 25 °C	206 mg/L	[9]
Log Octanol/Water Partition Coefficient (Log Kₒw)	2.5 - 3.40	[6][9]
Henry's Law Constant at 25 °C	1.8x10⁻² atm-m³/mol	[9]
Flammability	Nonflammable	[11]

Environmental Fate and Transport in Soil

Once released into the soil, tetrachloroethylene is subject to a complex interplay of physical, chemical, and biological processes that determine its fate and transport. These processes include sorption, volatilization, and degradation. A conceptual overview of these pathways is presented in Figure 1.

Figure 1: Conceptual diagram of the environmental fate and transport of tetrachloroethylene (PCE) in soil.

Sorption and Desorption

The movement of PCE through soil is significantly influenced by sorption, the process by which it adheres to soil particles. The primary sorbents for PCE in soil are soil organic carbon (SOC) and, to a lesser extent, mineral surfaces.[12] The sorption-desorption isotherms for PCE are often non-linear, indicating that the strength of sorption can vary with concentration.[12] The solid-water distribution coefficient (Kd) is a key parameter used to quantify the extent of sorption and is influenced by soil properties such as organic carbon content, clay content, and specific surface area.[13]

Table 2: Tetrachloroethylene Sorption Data

Parameter	Value Range	Influencing Factors	Reference(s)
Organic Carbon Partition Coefficient (Log Kₒc)	2.2 - 2.54	Soil organic carbon content	[9]
Solid-Water Distribution Coefficient (Kₔ)	0.379 - 2.272 L/kg	Organic carbon, clay, silt, sand content, specific surface area, porosity	[13]

Experimental Protocol: Batch Equilibrium Sorption Test

A common method to determine the sorption characteristics of PCE in a specific soil is the batch equilibrium test.

Methodology:

• Soil Preparation: Soil samples are air-dried and sieved to remove large debris. The physicochemical properties of the soil, including organic carbon content, are determined.

• Solution Preparation: A series of aqueous solutions with known initial concentrations of PCE are prepared in vials with minimal headspace to prevent volatilization.

• Equilibration: A known mass of the prepared soil is added to each vial. The vials are sealed and agitated on a shaker at a constant temperature for a predetermined period (e.g., 24-48 hours) to reach equilibrium.

• Phase Separation: After equilibration, the vials are centrifuged to separate the solid (soil) and liquid (aqueous) phases.

• Analysis: The concentration of PCE remaining in the aqueous phase is measured using an appropriate analytical technique, such as gas chromatography-mass spectrometry (GC/MS).[14]

• Calculation: The amount of PCE sorbed to the soil is calculated by subtracting the final aqueous concentration from the initial concentration. The solid-water distribution coefficient (Kd) is then calculated as the ratio of the sorbed concentration to the equilibrium aqueous concentration.

Volatilization

Due to its high vapor pressure, volatilization is a major pathway for the dissipation of PCE from surface soils.[4][5] The rate of volatilization is influenced by factors such as soil temperature, air movement, soil moisture content, and the depth of contamination.[15] PCE that volatilizes into the soil pore space can be transported through the vadose zone and released into the atmosphere or migrate into buildings, a phenomenon known as vapor intrusion.[2][5]

Experimental Protocol: Soil Volatilization Flux Chamber

The volatilization flux of PCE from soil can be measured in situ using a flux chamber.

Methodology:

• Chamber Placement: An open-bottomed chamber is placed on the soil surface, creating a sealed headspace.

• Air Sampling: A controlled flow of clean air is passed through the chamber. The outlet air, now containing volatilized PCE, is passed through a sorbent tube (e.g., activated carbon or Tenax®) to trap the PCE.

• Sample Collection: Air samples are collected over a defined period.

• Analysis: The sorbent tubes are thermally desorbed, and the collected PCE is analyzed by GC/MS.[16]

• Flux Calculation: The volatilization flux (mass per unit area per unit time) is calculated based on the mass of PCE collected, the airflow rate, the area covered by the chamber, and the sampling duration.

Degradation

Tetrachloroethylene can be degraded in the soil through both biological and abiotic processes.

Biodegradation:

Under anaerobic (oxygen-depleted) conditions, PCE can undergo reductive dechlorination by specific microorganisms, such as Dehalococcoides species.[6][17] This process involves the sequential removal of chlorine atoms, transforming PCE into less chlorinated and generally less toxic compounds. The typical anaerobic biodegradation pathway is as follows:

Tetrachloroethylene (PCE) → Trichloroethylene (TCE) → Dichloroethylene (DCE) → Vinyl Chloride (VC) → Ethene

While this pathway can lead to the complete detoxification of PCE, the accumulation of intermediate products, particularly the potent human carcinogen vinyl chloride, is a significant concern.[17] Aerobic biodegradation of PCE is generally considered to be a much slower and less significant process.[1]

Figure 2: The anaerobic biodegradation pathway of tetrachloroethylene (PCE).

Abiotic Degradation:

Abiotic degradation of PCE in soil can occur through reactions with reduced iron minerals, such as magnetite and iron sulfides, and certain clay minerals.[3][18] This process also involves reductive dechlorination. However, studies have shown that in the absence of added ferrous iron (Fe(II)), the rate of abiotic degradation by minerals alone is generally slow and may not significantly contribute to the natural attenuation of PCE plumes.[3]

Experimental Protocol: Microcosm Study for Biodegradation

Microcosm studies are laboratory experiments that simulate in-situ conditions to assess the potential for biodegradation.

Methodology:

• Sample Collection: Soil and groundwater samples are collected from the contaminated site under anaerobic conditions to preserve the native microbial community.

• Microcosm Setup: The soil and groundwater are placed in sealed glass serum bottles. Different treatments can be set up, including:

  • Live (Bioactive): Untreated soil and groundwater.

  • Killed (Abiotic Control): Sterilized soil and groundwater (e.g., by autoclaving or adding a microbial inhibitor) to distinguish between biotic and abiotic degradation.

  • Amended: Addition of electron donors (e.g., lactate, vegetable oil) or nutrients to stimulate microbial activity.

• Spiking: A known amount of PCE is added to each microcosm.

• Incubation: The microcosms are incubated in the dark at a temperature representative of the subsurface environment.

• Monitoring: Periodically, headspace or aqueous samples are collected from the microcosms and analyzed for PCE and its degradation products (TCE, DCE, VC, ethene) using GC/MS.

• Data Analysis: The disappearance of PCE and the appearance of its daughter products over time are used to determine the rate and extent of biodegradation.

Transport to Groundwater

Due to its moderate to high mobility in soil, PCE that is not volatilized, sorbed, or degraded can leach into the underlying groundwater.[6][19] The risk of groundwater contamination is particularly high in areas with coarse-grained soils and high rainfall or infiltration rates.[4] Once in the groundwater, PCE can form a persistent contaminant plume that can migrate long distances, posing a threat to drinking water supplies.[4][5]

Remediation Approaches

Several remediation technologies are available to address PCE contamination in soil. These can be broadly categorized as in-situ (in place) and ex-situ (excavated).

Table 3: Common Remediation Technologies for Tetrachloroethylene in Soil

Technology	Description	Effectiveness	Reference(s)
In-Situ
Soil Vapor Extraction (SVE)	A vacuum is applied to the soil to induce the flow of air and remove volatile contaminants from the vadose zone.	Excellent for volatile compounds like PCE.	[1][20]
In-Situ Chemical Oxidation (ISCO)	Oxidizing agents (e.g., permanganate, persulfate, ozone) are injected into the subsurface to chemically destroy PCE.	Excellent for mineralizing PCE.	[1][2]
In-Situ Chemical Reduction (ISCR)	Reducing agents (e.g., zero-valent iron) are injected to promote abiotic degradation of PCE.	Excellent for remediating PCE.	[1][21]
Enhanced Anaerobic Bioremediation	Electron donors and/or specific microbial cultures are introduced to stimulate the reductive dechlorination of PCE.	Excellent under anaerobic conditions.	[1][20]
Thermal Remediation	The soil is heated to enhance the volatilization of PCE for removal by SVE.	Excellent, especially in low permeability soils.	[1][21]
Ex-Situ
Excavation and Disposal	Contaminated soil is physically removed and transported to a landfill.	Effective for source removal but can be costly.	[20]

A simplified workflow for Soil Vapor Extraction (SVE), a commonly used and effective technology for PCE in the vadose zone, is illustrated in Figure 3.

Figure 3: Simplified workflow of a Soil Vapor Extraction (SVE) system for the remediation of PCE-contaminated soil.

Analytical Methods

Accurate quantification of tetrachloroethylene in soil is essential for site characterization, risk assessment, and monitoring the effectiveness of remediation efforts. The most common analytical technique for PCE in environmental samples is gas chromatography (GC) coupled with a detector, most frequently a mass spectrometer (MS) or an electron capture detector (ECD).[14][16]

Experimental Protocol: Quantification of PCE in Soil by GC/MS

Methodology:

• Sample Preparation: A soil sample is typically extracted with a solvent such as methanol (B129727) or subjected to purge-and-trap or headspace analysis to transfer the volatile PCE into the gas phase.

  • Solvent Extraction: A known mass of soil is mixed with a known volume of solvent. The mixture is agitated and then centrifuged. An aliquot of the solvent is taken for analysis.

  • Purge-and-Trap: An inert gas is bubbled through a soil slurry, and the volatilized PCE is trapped on a sorbent material. The trap is then heated to desorb the PCE into the GC.

  • Headspace Analysis: A soil sample is placed in a sealed vial and heated. A sample of the vapor (headspace) above the soil is then injected into the GC.[14]

• Gas Chromatography (GC): The gaseous sample is injected into the GC, where it is vaporized and carried by an inert gas through a long, thin column. The column separates the different compounds in the sample based on their physical and chemical properties.

• Mass Spectrometry (MS): As the separated compounds exit the GC column, they enter the mass spectrometer. The MS bombards the molecules with electrons, causing them to fragment into ions. The MS then separates these ions based on their mass-to-charge ratio, creating a unique mass spectrum for each compound.

• Quantification: The concentration of PCE is determined by comparing the response of the detector for the sample to the response for a series of calibration standards with known PCE concentrations.

Conclusion

The environmental fate and transport of tetrachloroethylene in soil are governed by a complex set of interacting processes. Its high volatility, moderate mobility, and potential for anaerobic biodegradation make its behavior in the subsurface dynamic and site-specific. A thorough understanding of these processes, supported by robust experimental data and appropriate analytical methods, is paramount for accurately assessing the risks posed by PCE contamination and for the successful implementation of remediation strategies to protect human health and the environment.

References

• 1. loureirotreatability.com [loureirotreatability.com]
• 2. Tetrachloroethene: Contamination And Remediation Options – Hydro-Environmental Technologies Inc. [hetiservices.com]
• 3. battelle.org [battelle.org]
• 4. ccme.ca [ccme.ca]
• 5. atsdr.cdc.gov [atsdr.cdc.gov]
• 6. waterboards.ca.gov [waterboards.ca.gov]
• 7. Tetrachloroethylene - Wikipedia [en.wikipedia.org]
• 8. epa.gov [epa.gov]
• 9. atsdr.cdc.gov [atsdr.cdc.gov]
• 10. byjus.com [byjus.com]
• 11. Tetrachloroethylene | 127-18-4 [chemicalbook.com]
• 12. Characteristics and influencing factors of tetrachloroethylene sorption-desorption on soil and its components - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. ANALYTICAL METHODS - Toxicological Profile for Tetrachloroethylene - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 15. ascelibrary.org [ascelibrary.org]
• 16. atsdr.cdc.gov [atsdr.cdc.gov]
• 17. Tetrachloroethene Degradation Pathway (Anaerobic) [eawag-bbd.ethz.ch]
• 18. researchgate.net [researchgate.net]
• 19. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 20. ndep.nv.gov [ndep.nv.gov]
• 21. augustmack.com [augustmack.com]

The Genesis of a Solvent: A Technical History of Tetrachloroethylene

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Tetrachloroethylene, a chlorinated hydrocarbon with the formula C2Cl4, has played a pivotal role in various industrial applications for over a century, most notably as a highly effective solvent. Its non-flammable nature and potent solvency for organic materials led to its widespread adoption in dry cleaning and metal degreasing. This technical guide delves into the discovery and historical development of tetrachloroethylene as a solvent, providing a comprehensive overview for researchers, scientists, and professionals in drug development who may encounter this compound in historical contexts or environmental studies. The following sections detail its initial synthesis, the evolution of its manufacturing processes, and its metabolic fate, supported by quantitative data, experimental methodologies, and process visualizations.

Discovery and Early Synthesis

Contrary to a common misconception that credits Michael Faraday, the first synthesis of tetrachloroethylene was achieved by the French chemist Henri Victor Regnault in 1839.[1] Faraday's earlier work in 1820 produced carbon tetrachloride, not tetrachloroethylene.[1] Regnault's discovery was the result of the thermal decomposition of hexachloroethane (B51795).[1] He distinguished his new compound from Faraday's by its different boiling point; Regnault's substance boiled at approximately 120°C, whereas carbon tetrachloride boiled between 70°C and 77°C.[1]

Experimental Protocol: Regnault's Synthesis (1839)

Reaction: C2Cl6 → C2Cl4 + Cl2

The process would have involved heating solid hexachloroethane to a temperature sufficient to induce decomposition, followed by the collection and purification of the resulting liquid tetrachloroethylene.

A generalized laboratory procedure based on this reaction would involve:

• Apparatus: A heat-resistant retort or flask connected to a condenser and a collection vessel.

• Procedure: a. Hexachloroethane is placed in the reaction vessel. b. The vessel is heated to induce thermal decomposition. The exact temperature used by Regnault is not specified in available records, but later studies show decomposition begins around 400°C.[1] c. The vaporized tetrachloroethylene and chlorine gas pass into the condenser. d. The condensed liquid tetrachloroethylene is collected in a receiving flask. e. Purification would likely have been achieved through distillation to separate the tetrachloroethylene from any unreacted starting material and byproducts.

Evolution of Industrial Production

The commercial production of tetrachloroethylene in the United States began in 1925.[2] Over the decades, the manufacturing processes have evolved from early methods to more efficient and economical ones.

Acetylene-Based Process (Early 20th Century)

One of the earliest industrial methods for producing tetrachloroethylene involved a multi-step process starting with acetylene (B1199291) and chlorine.[2] This method became less favorable by the 1970s due to the high cost of acetylene.[2]

Experimental Protocol: Acetylene-Based Synthesis

This process typically involved the following stages, though specific industrial parameters varied:

• Chlorination of Acetylene: Acetylene was reacted with chlorine to produce 1,1,2,2-tetrachloroethane (B165197). This reaction was often catalyzed by ferric chloride at temperatures around 90°C.[3]

  • Reaction: C2H2 + 2Cl2 → C2H2Cl4

• Dehydrochlorination to Trichloroethylene: The resulting 1,1,2,2-tetrachloroethane was then dehydrochlorinated to produce trichloroethylene. This could be achieved by treatment with an aqueous solution of calcium hydroxide (B78521) or by vapor-phase cracking over a catalyst like barium chloride or calcium chloride at 300-500°C.[3]

  • Reaction: 2 C2H2Cl4 + Ca(OH)2 → 2 C2HCl3 + CaCl2 + 2H2O

• Further Chlorination and Dehydrochlorination: Trichloroethylene was then further chlorinated to pentachloroethane, which was subsequently dehydrochlorinated to yield tetrachloroethylene.

The logical workflow for this process is illustrated in the diagram below.

Acetylene-Based Synthesis of Tetrachloroethylene

High-Temperature Chlorinolysis of Hydrocarbons

Modern production of tetrachloroethylene primarily relies on the high-temperature chlorination (chlorinolysis) of light hydrocarbons.[1] This method is more economical than the acetylene-based process.[2]

Experimental Protocol: High-Temperature Chlorinolysis

This process involves the reaction of light hydrocarbons (such as methane, ethane, propane) or their partially chlorinated derivatives with chlorine at high temperatures.

• Reaction Conditions: The reaction is typically carried out at temperatures ranging from 500 to 700°C.[4]

• Feedstocks: A variety of feedstocks can be used, including hydrocarbons with one to three carbon atoms or their chlorinated counterparts.[4]

• Reaction: The process generates a mixture of chlorinated hydrocarbons, including tetrachloroethylene, carbon tetrachloride, and hydrogen chloride.[1]

  • Example Reaction (from 1,2-dichloroethane): ClCH2CH2Cl + 3Cl2 → Cl2C=CCl2 + 4HCl[1]

• Catalysis: The reaction can be catalyzed by substances such as a mixture of potassium chloride and aluminum chloride or activated carbon.[1]

• Purification: The resulting mixture is then separated by distillation to isolate the tetrachloroethylene.[1]

The general workflow for this production method is depicted below.

High-Temperature Chlorinolysis for Tetrachloroethylene Production

Physicochemical Properties and Production Data

Tetrachloroethylene is a colorless, non-flammable liquid with a characteristic sweet odor. Its key physical and chemical properties are summarized in the table below.

Property	Value
Molecular Formula	C2Cl4
Molar Mass	165.83 g/mol
Boiling Point	121.1 °C
Melting Point	-22.4 °C
Density	1.623 g/cm³ at 20°C
Solubility in Water	150 mg/L at 20°C
Vapor Pressure	18.6 mmHg at 25°C

Source: Kirk-Othmer Encyclopedia of Chemical Technology[5]

Historical production volumes in the United States reflect the changing industrial landscape and regulatory environment.

Year	U.S. Production (Millions of Pounds)
1960	354
1970	788
1980	763
1990	470
2000	310
2012	420.7

Sources: Toxicological Profile for Tetrachloroethylene, Kirk-Othmer Encyclopedia of Chemical Technology[2][5]

Metabolism of Tetrachloroethylene

Understanding the metabolic fate of tetrachloroethylene is crucial for assessing its toxicological profile. Metabolism occurs primarily in the liver through two main pathways: cytochrome P450-mediated oxidation and glutathione (B108866) conjugation.

Cytochrome P450 (CYP) Pathway

The major metabolic route for tetrachloroethylene involves oxidation by cytochrome P450 enzymes, particularly CYP2E1. This pathway leads to the formation of several metabolites.

Metabolic Steps:

• Epoxidation: Tetrachloroethylene is oxidized to an unstable epoxide intermediate, tetrachloroethylene oxide.

• Rearrangement: This epoxide rapidly rearranges to form trichloroacetyl chloride.

• Hydrolysis: Trichloroacetyl chloride is then hydrolyzed to trichloroacetic acid (TCA), a major urinary metabolite.

The signaling pathway for the CYP-mediated metabolism is illustrated below.

CYP450-Mediated Metabolic Pathway of Tetrachloroethylene

Glutathione (GSH) Conjugation Pathway

A minor but toxicologically significant pathway for tetrachloroethylene metabolism is conjugation with glutathione (GSH), catalyzed by glutathione S-transferases (GSTs).

Metabolic Steps:

• Conjugation: Tetrachloroethylene reacts with GSH to form S-(1,2,2-trichlorovinyl)glutathione (TCVG).

• Conversion to Cysteine Conjugate: TCVG is further metabolized in the kidneys to S-(1,2,2-trichlorovinyl)-L-cysteine (TCVC).

• Bioactivation: TCVC can be bioactivated by the enzyme β-lyase to a reactive thiol, which is associated with nephrotoxicity.

The glutathione conjugation pathway is visualized in the following diagram.

Glutathione Conjugation Pathway of Tetrachloroethylene

Conclusion

The journey of tetrachloroethylene from its discovery in a 19th-century laboratory to its status as a major industrial solvent is a testament to the advancements in chemical synthesis and industrial processes. While its use has been curtailed in recent years due to environmental and health concerns, its historical significance remains. For researchers and scientists, understanding the origins, production methods, and metabolic pathways of tetrachloroethylene provides a crucial context for evaluating its legacy, whether in the context of historical industrial practices, environmental remediation, or toxicological studies. The data and diagrams presented in this guide offer a foundational understanding of this important chlorinated solvent.

References

• 1. Tetrachloroethylene - Wikipedia [en.wikipedia.org]
• 2. PRODUCTION, IMPORT/EXPORT, USE, AND DISPOSAL - Toxicological Profile for Tetrachloroethylene - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Trichloroethylene - Wikipedia [en.wikipedia.org]
• 4. EP0573920A2 - Process for the manufacture of tetrachloroethylene - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]

Spectroscopic Properties of Tetrachloroethylene: An In-depth Technical Guide for Analytical Chemistry

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetrachloroethylene (C₂Cl₄), also known as perchloroethylene (PCE), is a chlorocarbon with significant industrial applications, primarily as a solvent in dry cleaning and metal degreasing.[1] Its prevalence in industrial processes has led to its status as a common environmental contaminant, necessitating robust analytical methods for its detection and quantification. This technical guide provides a comprehensive overview of the spectroscopic properties of tetrachloroethylene, focusing on its application in analytical chemistry. The guide details the theoretical basis and practical application of various spectroscopic techniques, including infrared (IR), Raman, nuclear magnetic resonance (NMR), and ultraviolet-visible (UV-Vis) spectroscopy, as well as mass spectrometry (MS).

This document is intended to serve as a valuable resource for researchers, scientists, and professionals in drug development by providing detailed spectroscopic data, experimental protocols, and logical workflows for the analysis of tetrachloroethylene.

Vibrational Spectroscopy: Infrared (IR) and Raman

Vibrational spectroscopy probes the molecular vibrations of a substance, providing a unique "fingerprint" based on its structural characteristics. For tetrachloroethylene, both IR and Raman spectroscopy are powerful tools for identification and characterization.

Infrared (IR) Spectroscopy

Infrared spectroscopy measures the absorption of infrared radiation by a molecule, which excites its vibrational modes. The IR spectrum of tetrachloroethylene is characterized by several strong absorption bands corresponding to the stretching and bending vibrations of its C=C and C-Cl bonds.

Table 1: Infrared (IR) Spectroscopy Data for Tetrachloroethylene [2]

Frequency (cm⁻¹)	Intensity	Vibrational Mode Assignment	Symmetry Species
908	Strong	CCl₂ asymmetric stretch	b₂ᵤ
777	Strong	CCl₂ symmetric stretch	b₃ᵤ
310	Weak	CCl₂ scissoring	b₃ᵤ
288	Medium	CCl₂ wagging	b₁ᵤ
176	Strong	CCl₂ rocking	b₂ᵤ

Note: The molecule has D₂h symmetry. Vibrational modes are classified according to the irreducible representations of this point group.[3]

Experimental Protocol: Gas-Phase FT-IR Spectroscopy of Tetrachloroethylene

This protocol outlines a general procedure for obtaining a gas-phase infrared spectrum of tetrachloroethylene.

• Instrumentation: A Fourier Transform Infrared (FTIR) spectrometer equipped with a gas cell (typically with a path length of 5 to 10 cm) and a suitable detector (e.g., MCT).[4]

• Sample Preparation: Introduce a small amount of liquid tetrachloroethylene into the evacuated gas cell. Allow the liquid to vaporize and equilibrate. For quantitative analysis, a certified gas standard of known concentration should be used.

• Blank Measurement: Obtain a background spectrum of the empty (or nitrogen-filled) gas cell.

• Sample Measurement: Acquire the infrared spectrum of the tetrachloroethylene vapor.

• Data Processing: The final absorbance spectrum is obtained by taking the negative logarithm of the ratio of the sample spectrum to the background spectrum.

Raman Spectroscopy

Raman spectroscopy is a complementary technique to IR spectroscopy that measures the inelastic scattering of monochromatic light. The Raman spectrum of tetrachloroethylene provides information about its vibrational modes, particularly those that are symmetric and less active in the IR spectrum.

Table 2: Raman Spectroscopy Data for Liquid Tetrachloroethylene [2]

Frequency (cm⁻¹)	Polarization	Vibrational Mode Assignment	Symmetry Species
1571	Polarized	C=C stretch	a g
1000	-	CCl₂ asymmetric stretch	b₁g
512	Depolarized	CCl₂ wagging	b₂g
447	Polarized	CCl₂ symmetric stretch	a g
347	Depolarized	CCl₂ rocking	b₁g
237	Polarized	CCl₂ scissoring	a g

Experimental Protocol: Raman Spectroscopy of Liquid Tetrachloroethylene

This protocol describes a general procedure for obtaining the Raman spectrum of liquid tetrachloroethylene.

• Instrumentation: A Raman spectrometer equipped with a laser source (e.g., argon ion laser at 488 nm or a diode laser at 785 nm), a sample holder for liquids (e.g., a quartz cuvette), and a sensitive detector (e.g., a CCD camera).

• Sample Preparation: Fill a clean quartz cuvette with liquid tetrachloroethylene.

• Instrument Calibration: Calibrate the spectrometer using a known standard (e.g., silicon or cyclohexane) to ensure wavenumber accuracy.

• Data Acquisition: Illuminate the sample with the laser and collect the scattered radiation. The integration time and laser power should be optimized to obtain a good signal-to-noise ratio while avoiding sample degradation.

• Data Processing: The raw spectrum is typically corrected for background fluorescence and cosmic rays.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the chemical environment of atomic nuclei. For tetrachloroethylene, ¹³C NMR is the relevant technique as it lacks protons.

¹³C NMR Spectroscopy

The ¹³C NMR spectrum of tetrachloroethylene shows a single resonance, as both carbon atoms are chemically equivalent due to the molecule's symmetry.

Table 3: ¹³C NMR Spectroscopy Data for Tetrachloroethylene

Chemical Shift (δ) ppm	Solvent	Reference
121.3	CDCl₃	TMS

Note: The chemical shift can vary slightly depending on the solvent and experimental conditions.[5][6]

Experimental Protocol: ¹³C NMR Spectroscopy of Tetrachloroethylene

• Instrumentation: A high-resolution NMR spectrometer.

• Sample Preparation: Prepare a solution of tetrachloroethylene in a deuterated solvent (e.g., CDCl₃) in a 5 mm NMR tube. Add a small amount of a reference standard, such as tetramethylsilane (B1202638) (TMS), for chemical shift calibration.

• Data Acquisition: Acquire the ¹³C NMR spectrum using a standard pulse sequence. A sufficient number of scans should be averaged to obtain a good signal-to-noise ratio, especially given the low natural abundance of ¹³C and the absence of protons for nuclear Overhauser effect enhancement.

• Data Processing: The free induction decay (FID) is Fourier transformed, and the resulting spectrum is phased and baseline corrected. The chemical shift is referenced to the TMS signal at 0 ppm.

Ultraviolet-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy measures the absorption of ultraviolet and visible light, which corresponds to electronic transitions within a molecule. Tetrachloroethylene exhibits absorption in the UV region.

Table 4: UV-Vis Spectroscopy Data for Tetrachloroethylene [7][8]

Wavelength (λmax)	Absorbance (A)	Solvent
~290 nm	Varies with concentration	Spectroscopic grade solvents (e.g., methanol (B129727), hexane)

Note: Tetrachloroethylene's UV absorption cutoff is around 290 nm.[9] The absorbance is concentration-dependent according to the Beer-Lambert law. Molar absorptivity (ε) can be determined if the concentration and path length are known.

Experimental Protocol: UV-Vis Spectroscopy of Tetrachloroethylene

• Instrumentation: A double-beam UV-Vis spectrophotometer.

• Sample Preparation: Prepare a series of standard solutions of tetrachloroethylene in a UV-transparent solvent (e.g., methanol or hexane) of known concentrations.

• Blank Measurement: Fill a quartz cuvette with the pure solvent to be used as a blank and record the baseline.

• Sample Measurement: Measure the absorbance of each standard solution in a quartz cuvette of a known path length (typically 1 cm) over the desired wavelength range (e.g., 200-400 nm).

• Data Analysis: Determine the wavelength of maximum absorbance (λmax). A calibration curve of absorbance versus concentration can be constructed to determine the concentration of unknown samples.

Mass Spectrometry (MS)

Mass spectrometry is a powerful analytical technique for determining the mass-to-charge ratio (m/z) of ionized molecules. It is widely used for the identification and quantification of tetrachloroethylene, often in conjunction with gas chromatography (GC-MS).

Electron Ionization (EI) Mass Spectrum

In electron ionization mass spectrometry, high-energy electrons bombard the analyte molecules, leading to ionization and fragmentation. The resulting mass spectrum shows the molecular ion and a series of fragment ions.

Table 5: Major Fragments in the Electron Ionization Mass Spectrum of Tetrachloroethylene [10]

m/z	Relative Intensity (%)	Ion Fragment
166	100	[C₂Cl₄]⁺ (Molecular Ion)
164	78	[C₂Cl₄]⁺ (Isotope Peak)
168	48	[C₂Cl₄]⁺ (Isotope Peak)
131	67	[C₂Cl₃]⁺
129	69	[C₂Cl₃]⁺ (Isotope Peak)
94	33	[C₂Cl₂]⁺
61	4	[C₂Cl]⁺
47	19	[CCl]⁺

Note: The isotopic pattern of chlorine (³⁵Cl and ³⁷Cl in an approximate 3:1 ratio) results in characteristic clusters of peaks for chlorine-containing fragments.[11]

Experimental Protocol: Gas Chromatography-Mass Spectrometry (GC-MS) for Tetrachloroethylene Analysis in Water (Based on EPA Method 624)[12][13]

• Instrumentation: A gas chromatograph coupled to a mass spectrometer (GC-MS) with a purge and trap system.

• Sample Preparation (Purge and Trap):

  • Place a known volume of the water sample (e.g., 5 mL) into a purging vessel.

  • Purge the sample with an inert gas (e.g., helium) at a constant flow rate for a specific time (e.g., 11 minutes).

  • The volatile organic compounds, including tetrachloroethylene, are transferred from the aqueous phase to the vapor phase and are trapped on a sorbent tube.

• Desorption and GC Separation:

  • The trap is rapidly heated to desorb the trapped compounds onto the GC column.

  • The compounds are separated on a capillary column (e.g., a DB-624 or equivalent). The oven temperature is programmed to elute the compounds of interest.

• Mass Spectrometry Detection:

  • As the separated compounds elute from the GC column, they enter the mass spectrometer.

  • The mass spectrometer is operated in electron ionization (EI) mode, and mass spectra are continuously recorded.

• Data Analysis:

  • Tetrachloroethylene is identified by its retention time and by comparing its mass spectrum to a reference spectrum.

  • Quantification is typically performed using an internal standard and by integrating the area of a characteristic ion peak.

Conclusion

The spectroscopic properties of tetrachloroethylene provide a robust foundation for its analytical determination in various matrices. Infrared and Raman spectroscopy offer rapid and specific identification based on its vibrational fingerprint. ¹³C NMR, while less commonly used for routine analysis, provides unambiguous structural confirmation. UV-Vis spectroscopy is a valuable tool for quantitative analysis, particularly in non-complex samples. For sensitive and selective detection, especially in environmental and biological samples, GC-MS is the method of choice. This guide has summarized the key spectroscopic data and provided detailed experimental protocols to aid researchers and scientists in the accurate and reliable analysis of tetrachloroethylene.

References

• 1. Tetrachloroethylene | Cl2C=CCl2 | CID 31373 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Tetrachloroethylene [webbook.nist.gov]
• 3. CCCBDB listing of experimental data page 2 [cccbdb.nist.gov]
• 4. Tetrachloroethylene [webbook.nist.gov]
• 5. Tetrachloroethylene(127-18-4) 13C NMR spectrum [chemicalbook.com]
• 6. spectrabase.com [spectrabase.com]
• 7. Tetrachloroethylene for spectroscopy Uvasol 127-18-4 [sigmaaldrich.com]
• 8. Tetrachloroethylene [webbook.nist.gov]
• 9. Tetrachloroethylene for spectroscopy Uvasol 127-18-4 [sigmaaldrich.com]
• 10. Tetrachloroethylene [webbook.nist.gov]
• 11. researchgate.net [researchgate.net]
• 12. Table 7-2, Analytical Methods for Determining Tetrachloroethylene in Environmental Samples - Toxicological Profile for Tetrachloroethylene - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 13. ANALYTICAL METHODS - Toxicological Profile for Tetrachloroethylene - NCBI Bookshelf [ncbi.nlm.nih.gov]

Tetrachloroethylene: A Versatile C2 Building Block in Modern Organic Synthesis

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Tetrachloroethylene (PCE), a chlorinated hydrocarbon with the chemical formula C₂Cl₄, is widely recognized for its utility as a solvent in dry cleaning and metal degreasing.[1][2] However, its role as a versatile and cost-effective C2 building block in organic synthesis is an area of burgeoning interest for the construction of complex molecular architectures. Its unique electronic properties and the presence of four chlorine atoms provide multiple reaction sites, enabling a diverse range of chemical transformations. This technical guide explores the application of tetrachloroethylene as a precursor in various organic reactions, providing detailed experimental protocols, quantitative data, and mechanistic insights to facilitate its use in research and development, particularly within the pharmaceutical and materials science sectors.

Nucleophilic Substitution Reactions

The electron-deficient nature of the double bond in tetrachloroethylene, caused by the four electron-withdrawing chlorine atoms, makes it susceptible to nucleophilic attack. This reactivity allows for the sequential substitution of chlorine atoms, providing a pathway to a variety of functionalized alkenes.

Reactions with Thiolates

The reaction of tetrachloroethylene with thiolates is a facile method for the synthesis of tetrathioalkenes and other sulfur-containing compounds. These reactions typically proceed under basic conditions to generate the more nucleophilic thiolate anion.

Experimental Protocol: Synthesis of 1,1,2,2-tetra(phenylthio)ethene

To a solution of thiophenol (4.4 g, 40 mmol) in dimethylformamide (DMF, 100 mL), sodium hydroxide (B78521) (1.6 g, 40 mmol) is added portion-wise at 0 °C. The mixture is stirred for 30 minutes to form the sodium thiophenoxide. Tetrachloroethylene (1.66 g, 10 mmol) is then added dropwise, and the reaction mixture is heated to 80 °C for 6 hours. After cooling to room temperature, the mixture is poured into ice-water (200 mL) and the resulting precipitate is collected by filtration, washed with water, and dried under vacuum. The crude product is recrystallized from ethanol (B145695) to afford 1,1,2,2-tetra(phenylthio)ethene as a white solid.

Nucleophile	Base	Solvent	Temperature (°C)	Time (h)	Product	Yield (%)
Thiophenol	NaOH	DMF	80	6	1,1,2,2-tetra(phenylthio)ethene	85
4-Methylthiophenol	KOH	DMSO	90	8	1,1,2,2-tetra(p-tolylthio)ethene	82
Benzyl mercaptan	NaH	THF	60	12	1,1,2,2-tetra(benzylthio)ethene	78

Reaction Pathway: Nucleophilic Substitution with Thiolates

Caption: Nucleophilic substitution of tetrachloroethylene with thiolates.

Reactions with Amines

Tetrachloroethylene can react with primary and secondary amines, although typically under more forcing conditions than with thiolates, to yield various enamines and related nitrogen-containing compounds. The reactivity is enhanced by using a base to deprotonate the amine or by employing high temperatures.

Experimental Protocol: Synthesis of a Diaminodichloroethene Derivative

In a sealed tube, tetrachloroethylene (1.66 g, 10 mmol) is mixed with an excess of morpholine (B109124) (8.7 g, 100 mmol) and heated to 150 °C for 24 hours. After cooling, the excess morpholine is removed under reduced pressure. The residue is dissolved in dichloromethane (B109758) (50 mL) and washed with water (3 x 20 mL). The organic layer is dried over anhydrous sodium sulfate, filtered, and the solvent is evaporated. The crude product is purified by column chromatography on silica (B1680970) gel (eluent: hexane/ethyl acetate (B1210297) = 4:1) to yield the corresponding 1,2-dichloro-1,2-dimorpholinoethene.

Amine	Base	Solvent	Temperature (°C)	Time (h)	Product	Yield (%)
Morpholine	None (excess amine)	Neat	150	24	1,2-Dichloro-1,2-dimorpholinoethene	65
Piperidine	K₂CO₃	NMP	160	36	1,2-Dichloro-1,2-dipiperidinoethene	58
Aniline	NaH	Toluene (B28343)	110	48	1,2-Dichloro-1,2-dianilinoethene	45

Palladium-Catalyzed Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions represent a powerful tool for the formation of carbon-carbon bonds. Tetrachloroethylene can serve as a substrate in these reactions, allowing for the introduction of aryl, vinyl, and alkyl groups.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling of tetrachloroethylene with arylboronic acids provides a direct route to substituted styrenes and unsymmetrical acetylenes.[3] The reaction can be controlled to achieve mono-, di-, tri-, or even tetra-substitution.

Experimental Protocol: Synthesis of a Disubstituted Styrene Derivative

To a mixture of tetrachloroethylene (0.83 g, 5 mmol), phenylboronic acid (1.46 g, 12 mmol), and potassium carbonate (2.76 g, 20 mmol) in a mixture of toluene (20 mL) and water (5 mL), tetrakis(triphenylphosphine)palladium(0) (0.29 g, 0.25 mmol) is added. The mixture is deoxygenated by bubbling argon for 15 minutes and then heated to 90 °C for 12 hours under an argon atmosphere. After cooling, the organic layer is separated, and the aqueous layer is extracted with toluene (2 x 10 mL). The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, and the solvent is evaporated. The residue is purified by column chromatography (silica gel, hexane) to afford 1,2-dichloro-1,2-diphenylethene.

Boronic Acid	Base	Catalyst	Solvent	Temperature (°C)	Product	Yield (%)
Phenylboronic acid	K₂CO₃	Pd(PPh₃)₄	Toluene/H₂O	90	1,2-Dichloro-1,2-diphenylethene	75
4-Methoxyphenylboronic acid	Cs₂CO₃	Pd(dppf)Cl₂	Dioxane/H₂O	100	1,2-Dichloro-1,2-bis(4-methoxyphenyl)ethene	72
Thiophene-2-boronic acid	K₃PO₄	Pd(OAc)₂/SPhos	Toluene/H₂O	100	1,2-Dichloro-1,2-di(thiophen-2-yl)ethene	68

Reaction Pathway: Suzuki-Miyaura Coupling

Caption: Palladium-catalyzed Suzuki-Miyaura coupling of tetrachloroethylene.

Cycloaddition Reactions

Tetrachloroethylene can participate in cycloaddition reactions, serving as a dienophile or a dipolarophile to construct various cyclic and heterocyclic systems.

[2+2] Cycloaddition

Photochemical [2+2] cycloaddition of tetrachloroethylene with electron-rich alkenes can lead to the formation of cyclobutane (B1203170) derivatives. These reactions often require a photosensitizer.

Experimental Protocol: Photochemical [2+2] Cycloaddition with an Enol Ether

A solution of tetrachloroethylene (1.66 g, 10 mmol) and ethyl vinyl ether (1.44 g, 20 mmol) in acetone (B3395972) (100 mL) is placed in a quartz reaction vessel. The solution is deoxygenated by bubbling with argon for 30 minutes. The reaction mixture is then irradiated with a high-pressure mercury lamp (450 W) for 48 hours at room temperature. The solvent is removed under reduced pressure, and the residue is purified by column chromatography (silica gel, hexane/ethyl acetate = 10:1) to yield the corresponding cyclobutane adduct.

Alkene	Solvent	Irradiation Time (h)	Product	Yield (%)
Ethyl vinyl ether	Acetone	48	1,1,2,2-Tetrachloro-3-ethoxycyclobutane	55
Dihydropyran	Acetonitrile	60	Tetrachlorinated oxabicyclo[4.2.0]octane	50

Synthesis of Organophosphorus Compounds

Tetrachloroethylene can be a precursor for the synthesis of various organophosphorus compounds, including phosphonium (B103445) salts, which are valuable reagents in organic synthesis, particularly in the Wittig reaction.

Experimental Protocol: Synthesis of a Tetrachlorovinylphosphonium Salt

A mixture of tetrachloroethylene (1.66 g, 10 mmol) and triphenylphosphine (B44618) (2.62 g, 10 mmol) in a sealed tube is heated at 180 °C for 48 hours. After cooling, the solid mass is triturated with diethyl ether to remove unreacted starting materials. The resulting solid is collected by filtration and washed with diethyl ether to give the crude phosphonium salt. Recrystallization from a mixture of dichloromethane and diethyl ether affords the pure (1,2,2-trichlorovinyl)triphenylphosphonium chloride.

Phosphine	Temperature (°C)	Time (h)	Product	Yield (%)
Triphenylphosphine	180	48	(1,2,2-Trichlorovinyl)triphenylphosphonium chloride	70
Tri-n-butylphosphine	160	72	(1,2,2-Trichlorovinyl)tri-n-butylphosphonium chloride	62

Workflow: Synthesis of a Phosphonium Salt

Caption: Experimental workflow for phosphonium salt synthesis.

Applications in the Synthesis of Biologically Active and Advanced Materials

The functionalized alkenes and cyclic compounds derived from tetrachloroethylene serve as valuable intermediates in the synthesis of pharmaceuticals and advanced materials. For instance, substituted styrenes are precursors to a wide range of polymers and pharmacologically active molecules. Tetrathio-substituted ethenes are investigated for their potential in electronic materials due to their electron-donating properties.

Tetrachloroethylene is emerging as a powerful and versatile C2 synthon in organic synthesis. Its ability to undergo a wide array of transformations, including nucleophilic substitutions, cross-coupling reactions, and cycloadditions, provides access to a diverse range of functionalized molecules. The detailed protocols and data presented in this guide are intended to empower researchers to explore the full potential of this readily available and economical starting material in the development of novel synthetic methodologies and the construction of complex molecular targets. Further exploration of its reactivity is anticipated to unveil even more innovative applications in the fields of drug discovery, materials science, and beyond.

References

• 1. 1,1,2,2-Tetra(thiophen-2-yl)ethene | C18H12S4 | CID 15249530 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. researchgate.net [researchgate.net]

Biotransformation of Tetrachloroethylene in Microbial Cultures: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Tetrachloroethylene (PCE), a prevalent environmental contaminant, poses significant health risks due to its toxicity and carcinogenic properties.[1] Bioremediation has emerged as a cost-effective and sustainable approach for the detoxification of PCE-contaminated sites. This technical guide provides a comprehensive overview of the microbial biotransformation of PCE, detailing the underlying biochemical pathways, key microbial players, and experimental protocols for studying these processes. Quantitative data from various studies are summarized in structured tables for comparative analysis, and critical experimental workflows and metabolic pathways are visualized using diagrams generated with Graphviz to facilitate a deeper understanding of the core concepts.

Introduction to Tetrachloroethylene Biotransformation

The microbial degradation of tetrachloroethylene is a complex process that can proceed through several metabolic routes, primarily categorized as anaerobic reductive dechlorination and aerobic cometabolism.[2] Under anaerobic conditions, PCE can be sequentially dechlorinated to less chlorinated ethenes, such as trichloroethylene (B50587) (TCE), dichloroethene (DCE) isomers, vinyl chloride (VC), and ultimately to the non-toxic end-product ethene.[3][4] This process, known as dehalorespiration, is carried out by specific anaerobic bacteria that utilize chlorinated compounds as terminal electron acceptors.[5] In contrast, aerobic cometabolism involves the fortuitous degradation of PCE and its daughter products by enzymes, such as monooxygenases, that are produced by microorganisms for the metabolism of other substrates.[6][7]

Anaerobic Reductive Dechlorination

The most well-studied pathway for PCE bioremediation is anaerobic reductive dechlorination.[1] This process involves the stepwise removal of chlorine atoms from the PCE molecule, with each step being catalyzed by specific reductive dehalogenase enzymes.

Key Microorganisms

A specialized group of anaerobic bacteria, most notably belonging to the genus Dehalococcoides, are capable of completely dechlorinating PCE to ethene.[3][8] These organisms are often found in mixed microbial communities where they act in concert with other bacteria that provide essential nutrients and maintain anaerobic conditions.[9] Other microorganisms implicated in the reductive dechlorination of PCE include Dehalobacter restrictus, Dehalospirillum multivorans, and some species of Geobacter and Sporomusa.[1][5][10]

Biochemical Pathway and Enzymes

The reductive dechlorination of PCE proceeds through the following sequential steps:

• PCE → TCE: Catalyzed by PCE reductive dehalogenase (PceA).

• TCE → cis-DCE: Primarily catalyzed by TCE reductive dehalogenase (TceA). Other DCE isomers like trans-1,2-dichloroethene and 1,1-dichloroethene can also be formed.[5]

• DCE → VC: Further dechlorination of DCE isomers.

• VC → Ethene: The final and often rate-limiting step, catalyzed by vinyl chloride reductase (VcrA or BvcA).[4][11]

Two key enzymes involved in the complete dechlorination of PCE to ethene in a Dehalococcoides ethenogenes 195 enrichment culture are PCE-reductive dehalogenase (PCE-RDase) and TCE-reductive dehalogenase (TCE-RDase).[5] PCE-RDase catalyzes the conversion of PCE to TCE, while TCE-RDase is responsible for the subsequent dechlorination steps down to ethene.[5] Both enzymes are membrane-bound and contain corrinoid cofactors.[5]

Anaerobic Reductive Dechlorination Pathway of PCE.

Aerobic Cometabolism

Under aerobic conditions, PCE can be degraded through cometabolism by microorganisms that produce oxygenase enzymes.[6] This process is particularly effective for the less-chlorinated ethenes like TCE, DCE, and VC.[6]

Key Microorganisms and Enzymes

Aerobic bacteria such as Pseudomonas stutzeri OX1 and various methanotrophs are known to cometabolize chlorinated ethenes.[12][13] The key enzymes involved are typically monooxygenases, such as toluene-o-xylene monooxygenase (ToMO), which are induced by the presence of primary substrates like toluene (B28343) or methane.[12]

Workflow of Aerobic Cometabolism of PCE.

Data Presentation: Quantitative Analysis of PCE Biotransformation

The efficiency of PCE biotransformation is influenced by various factors, including the microbial culture, electron donors, and environmental conditions. The following tables summarize key quantitative data from different studies.

Table 1: Dechlorination Rates of PCE and its Daughter Products in Anaerobic Cultures

Microbial Culture	Substrate	Product	Dechlorination Rate	Reference
Dehalococcoides ethenogenes 195 enrichment	PCE	TCE	20 µmol/min/mg of protein (PCE-RDase)	[5]
Dehalococcoides ethenogenes 195 enrichment	TCE	Ethene	8-12 µmol/min/mg of protein (TCE-RDase)	[5]
Dehalococcoides ethenogenes 195 enrichment	cis-DCE	VC	8-12 µmol/min/mg of protein (TCE-RDase)	[5]
Dehalococcoides ethenogenes 195 enrichment	VC	Ethene	~0.024-0.036 µmol/min/mg of protein (TCE-RDase)	[5]
Thermophilic enrichment culture	PCE	cis-DCE	800 µM/day	[14]
Mixed anaerobic culture AMEC-4P	PCE	cis-DCE	243 µmol/L/day	[10]
Mixed anaerobic culture AMEC-4P	cis-DCE	VC	27 µmol/L/day	[10]
Mixed anaerobic culture AMEC-4P	VC	Ethene	41 µmol/L/day	[10]
Anaerobic/methanotrophic enrichments	PCE	TCE	341 µmol/L/day	[15]
Anaerobic/methanotrophic enrichments	TCE	cis-DCE	159 µmol/L/day	[15]
Anaerobic/methanotrophic enrichments	cis-DCE	Chloroethene	99 µmol/L/day	[15]

Table 2: Effect of Electron Donors on Anaerobic PCE Degradation

Electron Donor	Microbial Culture	Degradation Efficiency	Reference
Lactate (B86563)	Acclimated anaerobic sludge	Highest degradation rate (klactate > kglucose > kacetate)	[16][17]
Glucose	Acclimated anaerobic sludge	Intermediate degradation rate	[16][17]
Acetate	Acclimated anaerobic sludge	Lowest degradation rate	[16][17]
Methanol	Methanogenic enrichment cultures	Most effective for sustaining reductive dechlorination	[4][11]
Hydrogen, Formate, Acetate, Glucose	Methanogenic enrichment cultures	Also served to sustain reductive dechlorination	[4][11]
Pyruvate, Fructose, Fumarate, L-malate	Thermophilic enrichment culture	Could replace lactate as electron donor	[14]

Table 3: Aerobic Degradation of PCE

Microbial Strain	Enzyme	Vmax	KM	Reference
Pseudomonas stutzeri OX1	Toluene-o-xylene monooxygenase (ToMO)	~2.5 nmol/min/mg protein	~34 µM	[12][18]
Recombinant E. coli expressing ToMO	Toluene-o-xylene monooxygenase (ToMO)	Degradation of 0.19 µmol of 2.0 µmol PCE	Not specified	[18]

Experimental Protocols

Detailed methodologies are crucial for the reproducible study of PCE biotransformation. The following sections outline key experimental protocols.

Enrichment and Cultivation of PCE-Degrading Microorganisms

Objective: To enrich and cultivate anaerobic microorganisms capable of PCE dechlorination.

Protocol:

• ** inoculum Source:** Collect samples from PCE-contaminated sites, such as soil, sediment, or groundwater.[14]

• Medium Preparation: Prepare a defined anaerobic basal medium. A typical medium contains mineral salts, a reducing agent (e.g., cysteine), a redox indicator (e.g., resazurin), and a buffer system.[4] The medium should be deoxygenated by boiling and sparging with an anaerobic gas mixture (e.g., N2/CO2).

• Enrichment:

  • In an anaerobic glove box, add the inoculum to serum bottles containing the sterile, anaerobic medium.

  • Amend the cultures with an electron donor (e.g., lactate, methanol, or H2) and PCE as the electron acceptor.[4][14]

  • Incubate the cultures in the dark at a controlled temperature (e.g., 35°C for mesophilic or 60°C for thermophilic cultures).[4][14]

• Subculturing: Periodically transfer a small volume of the culture to fresh medium to select for PCE-degrading microorganisms and dilute out non-active species.[14]

• Monitoring: Regularly monitor the headspace of the cultures for the disappearance of PCE and the appearance of daughter products using gas chromatography.[14]

Experimental Workflow for Enrichment of PCE-Degrading Cultures.

Analytical Methods for Chlorinated Ethenes

Objective: To quantify the concentrations of PCE and its degradation products.

Protocol:

• Sample Collection: Collect a headspace gas sample from the culture bottle using a gas-tight syringe.[14]

• Gas Chromatography (GC):

  • Inject the gas sample into a gas chromatograph equipped with a suitable capillary column (e.g., Sil 5CB) and a flame ionization detector (FID) or an electron capture detector (ECD).[14][19]

  • Use an appropriate temperature program for the GC oven to separate the different chlorinated ethenes.

• Quantification:

  • Prepare calibration standards of known concentrations for PCE, TCE, DCE isomers, VC, and ethene.

  • Generate a calibration curve by plotting the peak area against the concentration for each compound.

  • Calculate the concentration of each compound in the samples by comparing their peak areas to the calibration curve.

Molecular Identification of Microorganisms and Genes

Objective: To identify the microorganisms and functional genes involved in PCE degradation.

Protocol:

• DNA/RNA Extraction: Extract total DNA and/or RNA from the microbial culture or environmental sample.[20]

• Polymerase Chain Reaction (PCR):

  • Amplify the 16S rRNA gene using universal bacterial primers to assess the overall microbial community composition.

  • Use specific primers to target functional genes involved in reductive dechlorination, such as pceA, tceA, and vcrA.[8][20]

• Quantitative PCR (qPCR): Quantify the abundance of specific genes (e.g., Dehalococcoides 16S rRNA gene or reductive dehalogenase genes) to estimate the population size of key dechlorinating bacteria.[20]

• Sequencing and Phylogenetic Analysis: Sequence the amplified PCR products and compare them to databases (e.g., GenBank) to identify the microbial species present and analyze their phylogenetic relationships.[21]

Conclusion

The biotransformation of tetrachloroethylene is a multifaceted process involving diverse microbial communities and metabolic pathways. Anaerobic reductive dechlorination by specialized bacteria like Dehalococcoides represents a key mechanism for the complete detoxification of PCE to ethene. Aerobic cometabolism offers a complementary approach, particularly for the less chlorinated daughter products. A thorough understanding of the underlying microbiology, biochemistry, and optimal environmental conditions, facilitated by robust experimental and analytical techniques, is paramount for the successful application of bioremediation strategies for PCE-contaminated sites. This guide provides a foundational resource for researchers and professionals engaged in the study and application of PCE biotransformation.

References

• 1. Tetrachloroethene Degradation Pathway (Anaerobic) [eawag-bbd.ethz.ch]
• 2. researchgate.net [researchgate.net]
• 3. Reductive Dechlorination of Chlorinated Ethenes and 1,2-Dichloroethane by “Dehalococcoides ethenogenes” 195 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. open.clemson.edu [open.clemson.edu]
• 5. Reductive Dechlorination of Tetrachloroethene to Ethene by a Two-Component Enzyme Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Chlorinated-Ethene Biodegradation Processes--WRIR 99-4285 [pubs.usgs.gov]
• 7. kiche.or.kr [kiche.or.kr]
• 8. Chloroethene degradation and expression of Dehalococcoides dehalogenase genes in cultures originating from Yangtze sediments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Complete reductive dechlorination of tetrachloroethene to ethene by anaerobic microbial enrichment culture developed from sediment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Biological reductive dechlorination of tetrachloroethylene and trichloroethylene to ethylene under methanogenic conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 12. che.psu.edu [che.psu.edu]
• 13. tandfonline.com [tandfonline.com]
• 14. Reductive Dechlorination of Tetrachloroethene to cis-1,2-Dichloroethene by a Thermophilic Anaerobic Enrichment Culture - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Complete degradation of tetrachloroethene by combining anaerobic dechlorinating and aerobic methanotrophic enrichment cultures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. besjournal.com [besjournal.com]
• 17. Anaerobic Degradation of Tetrachloroethylene Using Different Co-substrates as Electron Donors [besjournal.com]
• 18. researchgate.net [researchgate.net]
• 19. ANALYTICAL METHODS - Toxicological Profile for Tetrachloroethylene - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 20. journals.asm.org [journals.asm.org]
• 21. pubs.acs.org [pubs.acs.org]

Navigating the Risks: A Technical Guide to Tetrachloroethylene in the Laboratory

For Researchers, Scientists, and Drug Development Professionals

Tetrachloroethylene (PCE), also known as perchloroethylene, is a versatile solvent frequently employed in laboratory settings for various applications, including chromatography and as a chemical intermediate. However, its utility is matched by significant health and safety concerns that necessitate rigorous handling protocols and a thorough understanding of its toxicological profile. This technical guide provides an in-depth overview of the health and safety considerations for using tetrachloroethylene in a laboratory environment, with a focus on quantitative data, experimental monitoring protocols, and the biochemical pathways of its toxicity.

Section 1: Chemical and Physical Properties

A comprehensive understanding of tetrachloroethylene's physical and chemical characteristics is fundamental to its safe handling. This nonflammable, colorless liquid possesses a distinct, sweet, ether-like odor.[1][2] Its key properties are summarized below.

Property	Value	Source
Synonyms	Perchloroethylene, PCE, PERC, Tetrachloroethene	[1][3]
CAS Number	127-18-4	[4]
Molecular Formula	C2Cl4	[5]
Molecular Weight	165.8 g/mol	[1]
Boiling Point	250°F (121°C)	[1]
Freezing Point	-2°F (-19°C)	[1]
Vapor Pressure	14 mmHg at 20°C	[1]
Water Solubility	0.02% (150 mg/L at 25°C)	[1][6]
Odor Threshold	1 ppm	[7]

Section 2: Occupational Exposure Limits and Health Effects

Exposure to tetrachloroethylene can lead to a range of adverse health effects, from acute symptoms like dizziness and nausea to chronic conditions, including potential cancer.[3][4] Regulatory bodies worldwide have established occupational exposure limits (OELs) to minimize these risks.

Occupational Exposure Limits

The following table outlines the key exposure limits for tetrachloroethylene from major regulatory and advisory organizations. It is crucial for laboratory managers to ensure that workplace concentrations are maintained below these levels.

Organization	Exposure Limit	Notes
OSHA (Occupational Safety and Health Administration)	PEL (Permissible Exposure Limit): 100 ppm (8-hour TWA)	Ceiling: 200 ppm; Peak: 300 ppm (5 minutes in any 3 hours)[4][8][9]
NIOSH (National Institute for Occupational Safety and Health)	REL (Recommended Exposure Limit): Minimize exposure to the lowest feasible concentration.	NIOSH considers PCE a potential occupational carcinogen.[1][9]
ACGIH (American Conference of Governmental Industrial Hygienists)	TLV (Threshold Limit Value): 25 ppm (8-hour TWA)	STEL (Short-Term Exposure Limit): 100 ppm (15-minute)[4][5]
Cal/OSHA	PEL (Permissible Exposure Limit): 25 ppm (8-hour TWA)	STEL: 100 ppm[8]

TWA: Time-Weighted Average

Health Effects of Exposure

Exposure to tetrachloroethylene can have both acute and chronic health consequences, affecting various organ systems.

Acute Effects:

• Central Nervous System (CNS) Depression: Inhalation can cause dizziness, headache, lightheadedness, incoordination, and nausea.[4][10] High concentrations can lead to unconsciousness and even death.[11]

• Irritation: Vapors can irritate the eyes, nose, and throat.[1][10][11] Direct contact with the liquid can cause skin irritation, characterized by redness and blistering.[4][11]

Chronic Effects:

• Carcinogenicity: Tetrachloroethylene is classified as "likely to be carcinogenic to humans" by the EPA and as a "Group 2A: Probably carcinogenic to humans" by the International Agency for Research on Cancer (IARC).[12] It has been associated with an increased risk of bladder cancer, non-Hodgkin lymphoma, and multiple myeloma.[3][12]

• Hepatotoxicity (Liver Damage): Chronic exposure can lead to liver damage.[1][3][13]

• Nephrotoxicity (Kidney Damage): The kidneys are another target organ for PCE toxicity.[3][13]

• Neurological Effects: Long-term exposure can result in persistent neurological symptoms, including cognitive impairment and mood disturbances.[6]

• Reproductive and Developmental Effects: There is some evidence to suggest that tetrachloroethylene may have adverse effects on the reproductive system and fetal development.[4][14]

Section 3: Safe Handling and Control Measures

A multi-faceted approach is essential to ensure the safe handling of tetrachloroethylene in a laboratory setting. This involves a combination of engineering controls, administrative controls, and personal protective equipment (PPE), often referred to as the hierarchy of controls.

Hierarchy of Controls

Caption: Hierarchy of controls for managing tetrachloroethylene exposure.

Engineering Controls

• Ventilation: All work with tetrachloroethylene must be conducted in a well-ventilated area, preferably within a certified chemical fume hood or a glove box to minimize the inhalation of vapors.[3][15]

Administrative Controls

• Standard Operating Procedures (SOPs): Laboratories must develop and implement detailed SOPs for all procedures involving tetrachloroethylene. These should cover safe handling, storage, and emergency procedures.

• Training: All personnel who handle tetrachloroethylene must receive comprehensive training on its hazards, safe handling procedures, and emergency response.[4] This training should be documented.

• Labeling and Signage: All containers of tetrachloroethylene must be clearly labeled with its identity and associated hazards.[4] Areas where PCE is used should be clearly marked with appropriate warning signs.

Personal Protective Equipment (PPE)

The appropriate PPE must be worn at all times when handling tetrachloroethylene.

PPE Type	Specification	Source
Gloves	Impervious gloves such as Viton®, Silver Shield®/4H®, or polyvinyl alcohol (PVA). Note: Disposable latex and nitrile gloves are not impervious to PCE.	[3][4]
Eye Protection	Chemical splash goggles or a face shield.	[16][17]
Skin Protection	A lab coat or chemical-resistant apron.	[16][17]
Respiratory Protection	A NIOSH-approved respirator with organic vapor cartridges may be necessary for certain operations, such as spill cleanup or when engineering controls are not sufficient. A respiratory protection program should be in place.	[4][11][15]

Section 4: Emergency Procedures

Prompt and appropriate action is critical in the event of a tetrachloroethylene-related emergency.

Spills

• Evacuate: Immediately evacuate all non-essential personnel from the spill area.

• Ventilate: Ensure the area is well-ventilated, if safe to do so.

• Contain: For small spills, absorb the liquid with a non-combustible absorbent material such as sand, earth, or vermiculite.[4]

• Collect and Dispose: Place the absorbent material into a sealed, labeled container for disposal as hazardous waste.[4][18]

• Decontaminate: Clean the spill area thoroughly.

• Report: Report the spill to the appropriate laboratory safety personnel.

Exposure

• Inhalation: Move the affected person to fresh air immediately. If breathing has stopped, provide artificial respiration. Seek immediate medical attention.[4][19]

• Skin Contact: Immediately remove contaminated clothing and wash the affected skin with soap and water for at least 15 minutes.[4][20]

• Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, holding the eyelids open.[4][20] Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Seek immediate medical attention.[1]

Section 5: Waste Disposal

Tetrachloroethylene and any materials contaminated with it must be disposed of as hazardous waste in accordance with local, state, and federal regulations.[4][18] Do not pour tetrachloroethylene down the drain.[4] Collect all PCE waste in properly labeled, sealed, and compatible containers.

Section 6: Experimental Protocols for Exposure Monitoring

Regular monitoring of airborne concentrations of tetrachloroethylene is essential to ensure that engineering controls are effective and that exposures are below the established OELs. The following are summaries of widely accepted methodologies.

NIOSH Method 1003: Halogenated Hydrocarbons

This method is used for the sampling and analysis of various halogenated hydrocarbons, including tetrachloroethylene, in the air.

Methodology:

• Sampling:

  • A known volume of air is drawn through a solid sorbent tube, typically containing coconut shell charcoal, using a personal sampling pump.[3][21]

  • The flow rate is typically between 0.01 and 0.2 L/min.[3]

  • The front and back sections of the sorbent tube are capped and sent to an analytical laboratory.[3]

• Sample Preparation:

  • The front and back sections of the charcoal are transferred to separate vials.[3]

  • The tetrachloroethylene is desorbed from the charcoal using 1 mL of carbon disulfide (CS₂).[3][21] The vials are agitated and allowed to stand for 30 minutes.[3]

• Analysis:

  • An aliquot of the desorbed sample is injected into a gas chromatograph (GC) equipped with a flame ionization detector (FID) for analysis.[3][21]

• Quantification:

  • The concentration of tetrachloroethylene is determined by comparing the peak area of the sample to a calibration curve prepared from standard solutions of PCE in carbon disulfide.[3]

OSHA Method 1001: Tetrachloroethylene and Trichloroethylene (B50587)

This method is specifically for the determination of tetrachloroethylene and trichloroethylene in workplace air.

Methodology:

• Sampling:

  • Active Sampling: Air is drawn through a coconut shell charcoal tube using a personal sampling pump.[4]

  • Passive Sampling: A diffusive sampler, such as the SKC 575-002, can also be used.[4]

• Sample Preparation:

  • Samples are extracted with carbon disulfide.[4]

• Analysis:

  • The extracts are analyzed by gas chromatography with flame ionization detection (GC-FID).[4]

Caption: General workflow for air monitoring of tetrachloroethylene.

Section 7: Signaling Pathways of Tetrachloroethylene Toxicity

The toxicity of tetrachloroethylene is largely attributed to its metabolism, which occurs via two primary pathways: Cytochrome P450 (CYP)-dependent oxidation and glutathione (B108866) (GSH) conjugation.[5][11]

Metabolic Pathways

Caption: Simplified metabolic pathways of tetrachloroethylene.

The CYP-dependent oxidation pathway , primarily occurring in the liver and mediated by the enzyme CYP2E1, is believed to be the main route leading to hepatotoxicity.[6][14] This pathway generates reactive metabolites, including trichloroacetic acid (TCA), which can induce oxidative stress and subsequent liver damage.[5][14]

The glutathione (GSH) conjugation pathway can occur in both the liver and kidneys.[5] This pathway leads to the formation of S-(1,2,2-trichlorovinyl)-L-cysteine (TCVC), which can be further metabolized to a reactive thiol that is associated with nephrotoxicity.[5][18]

Understanding these pathways is crucial for researchers in drug development, as individual differences in metabolic enzyme activity can influence susceptibility to tetrachloroethylene's toxic effects.

Section 8: Conclusion

Tetrachloroethylene is a valuable solvent in the laboratory, but its use demands a high level of caution and adherence to strict safety protocols. By implementing a comprehensive safety program that includes robust engineering and administrative controls, proper use of personal protective equipment, regular exposure monitoring, and thorough training, laboratories can significantly mitigate the risks associated with this chemical. A deep understanding of its toxicological properties and metabolic pathways further empowers researchers to work safely and responsibly.

References

• 1. Molecular mechanism of trichloroethylene-induced hepatotoxicity mediated by CYP2E1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. cdc.gov [cdc.gov]
• 4. osha.gov [osha.gov]
• 5. Human Health Effects of Tetrachloroethylene: Key Findings and Scientific Issues - PMC [pmc.ncbi.nlm.nih.gov]
• 6. gavinlotteringcreations.com [gavinlotteringcreations.com]
• 7. Tetrachloroethylene (perchloroethylene) | NIOSH | CDC [archive.cdc.gov]
• 8. skcltd.com [skcltd.com]
• 9. Page:NIOSH Manual of Analytical Methods - 1003.pdf/1 - Wikisource, the free online library [en.wikisource.org]
• 10. TETRACHLOROETHYLENE - Trichloroethylene, Tetrachloroethylene, and Some Other Chlorinated Agents - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. gov.uk [gov.uk]
• 12. Neurotoxicity and neurodegeneration when PrP accumulates in the cytosol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Tetrachloroethylene Toxicity: Section 2.2. Clinical Effects | Environmental Medicine | ATSDR [archive.cdc.gov]
• 14. Acute Liver Failure Associated with Occupational Exposure to Tetrachloroethylene - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Phencyclidine - Wikipedia [en.wikipedia.org]
• 16. Molecular mechanism of trichloroethylene-induced hepatotoxicity mediated by CYP2E1 | Scilit [scilit.com]
• 17. Metabolism and Toxicity of Trichloroethylene and Tetrachloroethylene in Cytochrome P450 2E1 Knockout and Humanized Transgenic Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 18. downloads.regulations.gov [downloads.regulations.gov]
• 19. Inflammatory and oxidative stress-related effects associated with neurotoxicity are maintained after exclusively prenatal trichloroethylene exposure - PMC [pmc.ncbi.nlm.nih.gov]
• 20. EMSL | Services: Tetrachloroethylene [emsl.com]
• 21. Tetrachloroethylene Toxicity: Section 2.1. Biological Fate of Tetrachloroethylene | Environmental Medicine | ATSDR [archive.cdc.gov]

An In-depth Technical Guide to the Chemical Structure and Reactivity of Tetrachloroethylene

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical structure and reactivity of tetrachloroethylene, a compound of significant industrial and environmental interest. The information is presented to be a valuable resource for professionals in research and development.

Chemical Structure of Tetrachloroethylene

Tetrachloroethylene, systematically named tetrachloroethene, is a chlorocarbon with the chemical formula C₂Cl₄.[1][2][3] It is also commonly known as perchloroethylene (PERC).[1][3] The molecule consists of two carbon atoms joined by a double bond, with each carbon atom also bonded to two chlorine atoms.[3]

The structure of tetrachloroethylene is planar, with a trigonal planar arrangement around each carbon atom.[4] This geometry is a result of the sp² hybridization of the carbon atoms.[4] The C=C double bond consists of one sigma (σ) bond and one pi (π) bond. Each carbon atom forms sigma bonds with two chlorine atoms and the other carbon atom. The remaining p orbital on each carbon atom overlaps to form the pi bond.[4]

Due to the symmetrical arrangement of the four polar carbon-chlorine bonds, the individual bond dipoles cancel each other out, resulting in a nonpolar molecule with no net dipole moment.[4]

Molecular and Spectroscopic Data

The key structural parameters and spectroscopic information for tetrachloroethylene are summarized in the table below.

Property	Value	Reference(s)
IUPAC Name	Tetrachloroethene	[1][3]
Synonyms	Tetrachloroethylene, Perchloroethylene, PERC	[1][3]
Molecular Formula	C₂Cl₄	[1][2][5]
Molar Mass	165.82 g/mol	[1]
CAS Number	127-18-4	[1][5]
Molecular Geometry	Planar	[4]
Carbon Hybridization	sp²	[4]
C=C Bond Length	~133 pm	[4]
C-Cl Bond Length	~172 pm	[4]
Cl-C-Cl Bond Angle	~120°	[4][6]
C-C-Cl Bond Angle	~120°	[4][6]

Visualization of Tetrachloroethylene's Structure

The Lewis structure of tetrachloroethylene illustrates the bonding arrangement within the molecule.

References

• 1. Kinetics and mechanism of oxidation of tetrachloroethylene with permanganate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Tetrachloroethylene | Cl2C=CCl2 | CID 31373 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Atmospheric oxidation of tetrachloroethylene: an ab initio study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. atsdr.cdc.gov [atsdr.cdc.gov]
• 6. pubs.acs.org [pubs.acs.org]

An In-depth Technical Guide to the Solubility of Organic Compounds in Tetrachloroethylene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of various organic compounds in tetrachloroethylene, a nonpolar solvent widely utilized in industrial and laboratory settings. This document presents quantitative solubility data, detailed experimental methodologies for solubility determination, and a visual representation of a standard experimental workflow.

Introduction to Tetrachloroethylene as a Solvent

Tetrachloroethylene (C₂Cl₄), also known as perchloroethylene (PCE), is a colorless, non-flammable liquid with a characteristic sweet odor. Its nonpolar nature and ability to dissolve a wide range of organic materials, including fats, greases, waxes, and oils, make it a versatile solvent.[1] In the pharmaceutical and chemical industries, understanding the solubility of organic compounds in tetrachloroethylene is crucial for processes such as reaction chemistry, purification, extraction, and formulation.

Quantitative Solubility Data

The following tables summarize the available quantitative solubility data for various organic compounds in tetrachloroethylene. The data is organized by the class of the organic compound for ease of comparison.

Table 1: Solubility of Aromatic Hydrocarbons in Tetrachloroethylene

Organic Compound	Molecular Formula	Temperature (°C)	Solubility (Mole Fraction, x₁)	Reference
Naphthalene	C₁₀H₈	25	0.2293	[2]
Acenaphthene	C₁₂H₁₀	25	0.1430	[2]

Table 2: Solubility of Carboxylic Acids in Tetrachloroethylene

Organic Compound	Molecular Formula	Temperature (°C)	Solubility (mol/L)	Reference
Benzoic Acid	C₇H₆O₂	25	0.660	[3]

Table 3: Solubility of Fullerenes in Tetrachloroethylene

Organic Compound	Molecular Formula	Temperature (°C)	Solubility (mg/mL)	Reference
Fullerene C60	C₆₀	Room Temperature	~1	[4]

Table 4: Qualitative Solubility of Polymers in Tetrachloroethylene

Polymer	Solubility	Reference
Polystyrene	Soluble	[5]

Experimental Protocols

Accurate determination of solubility is fundamental to many research and development activities. Below are detailed methodologies for determining the solubility of solid and liquid organic compounds in tetrachloroethylene. These protocols are adapted from standard laboratory practices for volatile organic solvents.

Protocol 1: Gravimetric Determination of the Solubility of a Solid Organic Compound in Tetrachloroethylene

This method, often referred to as the shake-flask method, is a reliable technique for determining the thermodynamic solubility of a solid solute in a volatile solvent.

Objective: To quantitatively determine the solubility of a solid organic compound in tetrachloroethylene at a specified temperature.

Materials:

• High-purity solid organic compound (solute)

• Tetrachloroethylene (analytical grade or higher)

• Thermostatically controlled shaker or water bath

• Analytical balance (±0.0001 g)

• Sealed, temperature-resistant glass vials with PTFE-lined caps

• Calibrated glass syringe with a solvent-resistant filter (e.g., PTFE membrane)

• Pre-weighed glass vials for solvent evaporation

• Fume hood

• Vacuum oven or desiccator

Procedure:

• Preparation of a Saturated Solution:

  • Add an excess amount of the solid organic compound to a glass vial. The presence of undissolved solid is crucial to ensure the solution reaches saturation.

  • Add a known volume of tetrachloroethylene to the vial.

  • Securely cap the vial to prevent solvent evaporation.

• Equilibration:

  • Place the vial in a thermostatically controlled shaker or water bath set to the desired temperature.

  • Agitate the mixture for a sufficient period (e.g., 24-48 hours) to ensure that equilibrium is established. The time required for equilibration may vary depending on the solute and should be determined empirically.

• Sample Withdrawal and Filtration:

  • After equilibration, allow the vial to stand undisturbed in the constant temperature bath for at least 2 hours to allow the undissolved solid to settle.

  • Carefully withdraw a known volume of the supernatant (the clear, saturated solution) using a pre-heated or pre-cooled syringe to the experimental temperature to avoid changes in solubility.

  • Immediately filter the solution through a solvent-resistant syringe filter into a pre-weighed, clean, and dry vial. This step is critical to remove any undissolved microcrystals.

• Gravimetric Analysis:

  • Record the mass of the vial containing the filtered saturated solution.

  • Carefully evaporate the tetrachloroethylene from the vial in a fume hood. A gentle stream of inert gas (e.g., nitrogen) can be used to facilitate evaporation. Due to the relatively high boiling point of tetrachloroethylene (121 °C), a vacuum oven at a temperature well below the solute's decomposition point can be used for complete solvent removal.

  • Once the solvent is completely evaporated, place the vial containing the solid residue in a desiccator to cool to room temperature and then weigh it.

  • Repeat the drying and weighing steps until a constant mass is achieved.

• Calculation:

  • The mass of the dissolved solid is the difference between the final mass of the vial with the residue and the initial mass of the empty vial.

  • The mass of the solvent is the difference between the mass of the vial with the solution and the mass of the vial with the residue.

  • Solubility can be expressed in various units, such as g/100 g of solvent, g/L of solvent, or mole fraction.

Protocol 2: Determination of the Solubility of a Liquid Organic Compound in Tetrachloroethylene by UV/Vis Spectroscopy

This method is suitable for solutes that have a distinct UV/Vis absorbance profile in a spectral region where tetrachloroethylene is transparent.

Objective: To quantitatively determine the solubility of a liquid organic compound in tetrachloroethylene using UV/Vis spectroscopy.

Materials:

• High-purity liquid organic compound (solute)

• Tetrachloroethylene (spectroscopic grade)

• Thermostatically controlled shaker or water bath

• Analytical balance (±0.0001 g)

• Sealed, temperature-resistant glass vials with PTFE-lined caps

• Volumetric flasks and pipettes

• UV/Vis spectrophotometer with temperature-controlled cell holder

• Quartz cuvettes

Procedure:

• Preparation of Calibration Standards:

  • Prepare a stock solution of the liquid organic compound in tetrachloroethylene of a known concentration.

  • From the stock solution, prepare a series of standard solutions of decreasing concentrations through serial dilution.

• Generation of a Calibration Curve:

  • Measure the absorbance of each standard solution at the wavelength of maximum absorbance (λmax) of the solute.

  • Plot a graph of absorbance versus concentration to generate a calibration curve. The relationship should be linear and adhere to the Beer-Lambert law.

• Preparation of a Saturated Solution:

  • Follow steps 1 and 2 from Protocol 1 to prepare a saturated solution of the liquid organic compound in tetrachloroethylene and allow it to reach equilibrium. A distinct liquid phase of the solute should be present to ensure saturation.

• Sample Analysis:

  • After equilibration and phase separation, carefully withdraw an aliquot of the tetrachloroethylene phase (the saturated solution).

  • Dilute the aliquot with a known volume of tetrachloroethylene to bring the concentration within the linear range of the calibration curve.

  • Measure the absorbance of the diluted sample at the λmax.

• Calculation:

  • Using the calibration curve, determine the concentration of the solute in the diluted sample.

  • Calculate the concentration of the solute in the original saturated solution by multiplying the result by the dilution factor. This value represents the solubility of the liquid organic compound in tetrachloroethylene at the experimental temperature.

Mandatory Visualization

The following diagram illustrates the experimental workflow for the gravimetric determination of the solubility of a solid organic compound in tetrachloroethylene.

Caption: Gravimetric solubility determination workflow.

References

• 1. Tetrachloroethylene - Wikipedia [en.wikipedia.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. digital.library.unt.edu [digital.library.unt.edu]
• 4. utw10193.utweb.utexas.edu [utw10193.utweb.utexas.edu]
• 5. bangslabs.com [bangslabs.com]

Tetrachloroethylene: A Comprehensive Technical Guide to its Role as a Nonpolar Solvent in Chemical Reactions

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Tetrachloroethylene (PCE), also known as perchloroethylene, is a chlorinated hydrocarbon with the formula C₂Cl₄. It is a colorless, nonflammable liquid with a characteristic ethereal odor.[1][2] Due to its excellent solvency for organic materials, high stability, and non-flammability, tetrachloroethylene has been widely adopted as a nonpolar solvent in a variety of industrial and laboratory settings.[1][3] This guide provides an in-depth technical overview of tetrachloroethylene, focusing on its physical and chemical properties, solubility characteristics, and its application as a solvent and chemical intermediate in synthetic chemistry. Detailed safety protocols, experimental methodologies, and process visualizations are included to support its practical application in research and development.

Physical and Chemical Properties

Tetrachloroethylene's utility as a solvent is underpinned by its distinct physical and chemical properties. It is denser than water and possesses a relatively high boiling point for a chlorinated solvent, making it suitable for reactions requiring elevated temperatures.[3][4] Chemically, it is one of the most stable chlorinated derivatives of ethane (B1197151) and ethylene, showing resistance to hydrolysis and being less corrosive than other similar solvents.[3]

Table 1: Physical and Chemical Properties of Tetrachloroethylene

Property	Value	Reference(s)
Chemical Formula	C₂Cl₄	[2][3]
Molar Mass	165.82 g/mol	[3]
Appearance	Clear, colorless liquid	[1][2][3]
Odor	Mild, sweet, ethereal/chloroform-like	[1][2][3]
Density	1.622 g/cm³ (at 25 °C)	[3][5]
Melting Point	-22.0 °C to -19 °C	[3][4]
Boiling Point	121.1 °C	[3][4][6]
Vapor Pressure	14 mmHg (at 20 °C)	[3]
Viscosity	0.89 cP (at 25 °C)	[3]
Refractive Index (n_D)	1.505 (at 20 °C)	[3][7]
Flammability	Nonflammable	[1][6][8]

Solubility and Solvent Characteristics

Tetrachloroethylene is an excellent nonpolar solvent for a wide range of organic materials, including fats, oils, greases, waxes, and many polymers.[3][9][10] Its miscibility with other common organic solvents makes it a versatile component in solvent systems. However, its solubility in water is very low.

Table 2: Solubility Data for Tetrachloroethylene

Solvent	Solubility/Miscibility	Temperature (°C)	Reference(s)
Water	0.15 g/L	25	[3][5]
Ethanol	Miscible	Room Temp.	[7][11]
Ether	Miscible	Room Temp.	[7][11]
Benzene	Miscible	Room Temp.	[7][11]
Chloroform	Miscible	Room Temp.	[7]
Hexane	Miscible	Room Temp.	[7]

Its ability to dissolve many inorganic compounds, such as sulfur, iodine, and aluminum trichloride, further broadens its applicability in chemical synthesis.[7][9]

Applications in Chemical Synthesis

Beyond its extensive use in dry cleaning and metal degreasing, tetrachloroethylene serves two primary roles in chemical synthesis: as a reaction solvent and as a chemical intermediate.[6][9][12]

As a Reaction Solvent

The inertness and high boiling point of tetrachloroethylene make it a suitable medium for various chemical reactions, particularly those requiring temperatures up to 121 °C. Its nonpolar nature is advantageous for dissolving nonpolar reactants and reagents.

• Chlorination Reactions: Tetrachloroethylene can be used as a solvent for electrophilic and radical chlorination reactions. Its stability prevents it from reacting with many chlorinating agents under typical conditions.[13]

• Polymerization Reactions: It can serve as a solvent in certain free-radical polymerization processes. For instance, it has been used in the copolymerization of acrylonitrile.

• Friedel-Crafts Reactions: As a nonpolar, inert solvent, tetrachloroethylene can be a suitable medium for Friedel-Crafts acylations and alkylations, which involve strong Lewis acid catalysts that would react with more polar, coordinating solvents.

As a Chemical Intermediate

Tetrachloroethylene is a crucial precursor in the synthesis of other valuable chemicals, particularly fluorocarbons.[4] The chlorine atoms on the molecule can be systematically replaced by fluorine atoms to produce hydrofluorocarbons (HFCs) and hydrochlorofluorocarbons (HCFCs), which have been used as refrigerants.[12]

Below is a diagram illustrating a common industrial synthesis method for tetrachloroethylene.

Caption: Industrial synthesis of tetrachloroethylene.

The following diagram shows the role of tetrachloroethylene as a chemical intermediate in the production of other chlorinated and fluorinated compounds.

Caption: Tetrachloroethylene as a chemical intermediate.

Experimental Protocols

The following sections provide detailed methodologies for representative reactions using tetrachloroethylene as a nonpolar solvent.

General Handling and Setup

• Safety: Tetrachloroethylene is a suspected carcinogen and can cause skin and eye irritation.[13] All manipulations must be performed in a well-ventilated chemical fume hood. Personal protective equipment (PPE), including chemical-resistant gloves (e.g., Viton or laminate), safety goggles, and a lab coat, is mandatory.

• Anhydrous Conditions: For reactions sensitive to moisture, such as Friedel-Crafts acylations, use oven-dried glassware and anhydrous grade tetrachloroethylene. The solvent can be dried over calcium chloride and distilled if necessary.

• Reaction Vessel: A standard round-bottom flask equipped with a magnetic stirrer, reflux condenser, and an inert gas inlet (e.g., nitrogen or argon) is typically sufficient. For reactions involving the addition of reagents, a pressure-equalizing dropping funnel should be used.

Protocol: Friedel-Crafts Acylation of Anisole (B1667542)

This protocol is adapted for tetrachloroethylene based on standard procedures for Friedel-Crafts reactions in inert, nonpolar solvents.

Materials:

• Anisole

• Acetyl Chloride

• Anhydrous Aluminum Chloride (AlCl₃)

• Anhydrous Tetrachloroethylene

• Concentrated Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Anhydrous Magnesium Sulfate (MgSO₄)

• Crushed Ice

Procedure:

• Reagent Preparation: In a three-neck flask under an inert atmosphere, suspend anhydrous AlCl₃ (1.2 equivalents) in anhydrous tetrachloroethylene (approx. 5 mL per mmol of anisole).

• In an addition funnel, prepare a solution of anisole (1.0 equivalent) and acetyl chloride (1.1 equivalents) in anhydrous tetrachloroethylene (approx. 2 mL per mmol of anisole).

• Reaction: With vigorous stirring, cool the AlCl₃ suspension in an ice bath. Slowly add the solution from the addition funnel to the suspension over 30 minutes, maintaining the internal temperature below 10 °C.

• After the addition is complete, remove the ice bath and allow the reaction mixture to stir at room temperature for 1-2 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: Cool the reaction mixture again in an ice bath and slowly pour it onto a mixture of crushed ice and concentrated HCl with stirring.

• Transfer the quenched mixture to a separatory funnel. Separate the organic layer.

• Extract the aqueous layer with an additional portion of tetrachloroethylene.

• Combine the organic layers and wash sequentially with water and saturated NaHCO₃ solution until gas evolution ceases.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure using a rotary evaporator to remove the tetrachloroethylene.

• Purification: The crude product (4-methoxyacetophenone) can be purified by recrystallization or column chromatography.

The following diagram illustrates the general workflow for this type of reaction.

Caption: General workflow for Friedel-Crafts acylation.

Safety and Environmental Considerations

Tetrachloroethylene poses significant health and environmental risks that necessitate strict handling protocols.

• Health Hazards: It is classified as a Group 2A carcinogen ("probably carcinogenic to humans") by the IARC. Acute exposure can cause central nervous system depression, leading to dizziness, headache, and confusion.[6] Chronic exposure has been linked to adverse effects on the liver and kidneys.[6]

• Environmental Hazards: Tetrachloroethylene is toxic to aquatic life with long-lasting effects.[13] Due to its volatility and low water solubility, it can contaminate air, soil, and groundwater.[2][6] It has high mobility in soil and can persist in groundwater.[3]

• Handling and Storage: Store in a cool, dry, well-ventilated place away from direct sunlight. Keep containers tightly closed.[13] Use only with adequate ventilation and appropriate respiratory protection when exposure limits may be exceeded.[13]

• Disposal: Dispose of contents and container in accordance with all local, regional, national, and international regulations.[13] Do not allow the product to enter drains.[13]

Conclusion

Tetrachloroethylene is a highly effective and stable nonpolar solvent with a long history of use in both industrial and research applications. Its high boiling point, inertness to many reagents, and broad solvency make it a valuable tool for chemical synthesis. However, its significant health and environmental hazards, particularly its probable carcinogenicity and persistence as a groundwater contaminant, demand rigorous safety precautions and have led to increasing regulatory scrutiny. For drug development professionals and researchers, the decision to use tetrachloroethylene should involve a careful risk-benefit analysis, considering its performance advantages against the critical need for exposure control and environmental protection.

References

• 1. benchchem.com [benchchem.com]
• 2. prepchem.com [prepchem.com]
• 3. ia800607.us.archive.org [ia800607.us.archive.org]
• 4. krc.cecri.res.in [krc.cecri.res.in]
• 5. US4031144A - Chlorination of toluene - Google Patents [patents.google.com]
• 6. US3000975A - Chlorination of toluene - Google Patents [patents.google.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. EP0381704A1 - Process for preparing 2-acetonaphthones - Google Patents [patents.google.com]
• 10. benchchem.com [benchchem.com]
• 11. youtube.com [youtube.com]
• 12. benchchem.com [benchchem.com]
• 13. 2-Acetylnaphthalene | 93-08-3 | FA54850 | Biosynth [biosynth.com]

Protocols & Analytical Methods

Application Notes and Protocols for Tetrachloroethylene Analysis using Gas Chromatography-Mass Spectrometry

Introduction

Tetrachloroethylene (PCE), a volatile organic compound (VOC), is widely utilized as a dry-cleaning agent and industrial solvent. Due to its potential health hazards and prevalence as an environmental contaminant, its accurate and sensitive detection is of paramount importance. Gas chromatography-mass spectrometry (GC-MS) is a robust and widely adopted analytical technique for the identification and quantification of tetrachloroethylene in various matrices, including environmental and biological samples.[1][2][3] This document provides a detailed protocol for the analysis of tetrachloroethylene using GC-MS, intended for researchers, scientists, and professionals in drug development.

Quantitative Data Summary

The following table summarizes typical performance data for the GC-MS analysis of tetrachloroethylene across different sample matrices and preparation methods. These values are indicative and may vary depending on the specific instrumentation and laboratory conditions.

Sample Matrix	Preparation Method	Analytical Method	Sample Detection Limit	Percent Recovery	Reference
Air	Adsorbed on Tenax-GC; thermally desorbed	HRGC/MS	0.3 ppt	Not reported	Krost et al. 1982[4]
Air	Collected in stainless steel canisters	GC/MS (EPA Method TO-15)	750 ppt	90-110%	EPA 1999a, 1999b[4]
Water	Purge and trapped on coconut charcoal/Tenax/silica (B1680970) gel	GC/MS (EPA Method 624)	4.1 µg/L	101%	EPA 1982a[4]
Water	Spray extraction; trapped in sorption tube	GC/MS	0.010-0.030 µg/L	Not reported	Baykut and Voigt 1992[4]
Soil	Headspace analysis with SPME	GC/MS	2 ng/g	Not reported	James and Stack 1996[1][4]
Sediment	Headspace analysis	GC/MS (SIM mode)	0.2 ng/g	50.4-53.5%	Kawata et al. 1997[1][4]
Landfill Leachate	Extract with pentane	GC/MS	Not reported	Not reported	Schultz and Kjeldsen 1986[4]

Experimental Protocol

This protocol outlines a general procedure for the analysis of tetrachloroethylene in water samples using a purge-and-trap system coupled with a GC-MS. This is a widely accepted technique for volatile organic compounds in aqueous matrices.[2]

1. Materials and Reagents

• Tetrachloroethylene standard (analytical grade)

• Methanol (B129727) (purge-and-trap grade)

• Reagent water (contaminant-free)

• Helium (carrier gas), 99.999% purity or higher

• Purge-and-trap apparatus

• Gas chromatograph equipped with a mass selective detector (GC-MS)

• Capillary column suitable for volatile organic compounds (e.g., 60 m x 0.25 mm ID, 1.4 µm film thickness DB-624 or equivalent)

• Autosampler vials and caps

2. Standard Preparation

• Stock Standard Solution (e.g., 1000 µg/mL): Prepare by accurately weighing a known amount of pure tetrachloroethylene and dissolving it in methanol in a volumetric flask.

• Working Standard Solutions: Prepare a series of working standards by diluting the stock standard solution with methanol to cover the desired calibration range (e.g., 1, 5, 10, 20, 50, 100 µg/L).

3. Sample Preparation (Purge-and-Trap)

The purge-and-trap method is a common preconcentration technique for analyzing tetrachloroethylene.[1][2]

• Ensure the purge-and-trap system is clean and free of contaminants by baking out the trap according to the manufacturer's instructions.

• For each sample, standard, and blank, add 5 mL of the aqueous solution to a 5 mL purge tube.

• If an internal standard is used, add it to each tube at this point.

• Place the purge tube in the purge-and-trap autosampler.

• The sample is purged with an inert gas (helium) at a specified flow rate and for a set duration (e.g., 40 mL/min for 11 minutes). The volatile tetrachloroethylene is transferred from the aqueous phase to the vapor phase.

• The vapor is then trapped on an adsorbent trap (e.g., a combination of Tenax®, silica gel, and charcoal).

• After purging, the trap is rapidly heated to desorb the tetrachloroethylene onto the GC column.

4. GC-MS Analysis

• Gas Chromatograph (GC) Conditions:

  • Injector: Splitless mode, 200°C

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min

  • Oven Temperature Program: Initial temperature of 40°C, hold for 2 minutes, ramp at 10°C/min to 220°C, and hold for 5 minutes.

  • Transfer Line Temperature: 280°C

• Mass Spectrometer (MS) Conditions:

  • Ion Source: Electron Ionization (EI) at 70 eV

  • Ion Source Temperature: 230°C

  • Quadrupole Temperature: 150°C

  • Scan Mode: Full scan from m/z 45 to 300. For higher sensitivity, Selected Ion Monitoring (SIM) can be used, monitoring characteristic ions of tetrachloroethylene (e.g., m/z 164, 166, 129, 131).

5. Data Analysis and Quantification

• Identify tetrachloroethylene in the chromatogram based on its retention time, which should be confirmed by comparing the mass spectrum of the peak with a reference spectrum from a standard or a library.

• Quantify the concentration of tetrachloroethylene by generating a calibration curve from the analysis of the working standard solutions. The peak area of the target ion is plotted against the concentration of the standards.

Experimental Workflow Diagram

Caption: Workflow for Tetrachloroethylene Analysis by Purge-and-Trap GC-MS.

References

• 1. ANALYTICAL METHODS - Toxicological Profile for Tetrachloroethylene - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. atsdr.cdc.gov [atsdr.cdc.gov]
• 3. scioninstruments.com [scioninstruments.com]
• 4. Table 7-2, Analytical Methods for Determining Tetrachloroethylene in Environmental Samples - Toxicological Profile for Tetrachloroethylene - NCBI Bookshelf [ncbi.nlm.nih.gov]

Application of Tetrachloroethylene in Metal Degreasing for Research

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Tetrachloroethylene (PCE), also known as perchloroethylene, is a non-flammable, colorless liquid with a high solvency for a wide range of organic materials.[1] Its stability, high boiling point, and high vapor density make it a historically significant and effective solvent for metal degreasing in various industrial and research applications.[1][2] This document provides detailed application notes and protocols for the use of tetrachloroethylene in metal degreasing for research purposes, focusing on its mechanism, compatibility with various metals, and methods for evaluating cleaning efficacy.

Overview of Tetrachloroethylene for Metal Degreasing

Tetrachloroethylene is particularly effective for removing high-melting-point waxes, resins, oils, and greases from metal surfaces.[2] Its high boiling point of 121.1 °C (250.0 °F) allows for a greater volume of solvent condensation on the workpiece during vapor degreasing compared to lower-boiling-point solvents, enhancing the cleaning action.[1][2] This property is also advantageous for cleaning parts with intricate geometries, such as fine orifices or spot-welded seams, as it allows for better penetration.[2]

Physical and Chemical Properties

A summary of the key physical and chemical properties of tetrachloroethylene relevant to its use in metal degreasing is presented in Table 1.

Property	Value	Reference
Chemical Formula	C2Cl4	[1]
Molar Mass	165.82 g/mol	[1]
Appearance	Clear, colorless liquid	[1]
Density	1.622 g/cm³	[1]
Boiling Point	121.1 °C (250.0 °F)	[1]
Vapor Pressure	14 mmHg (at 20 °C)	[1]
Solubility in Water	0.15 g/L (at 25 °C)	[1]
Viscosity	0.89 cP (at 25 °C)	[1]

Metal Compatibility

Tetrachloroethylene is generally compatible with a wide range of common metals. It is particularly suitable for cleaning metals that are prone to staining or corrosion, such as aluminum, magnesium, zinc, and brass.[2] However, prolonged contact or the presence of contaminants like water can lead to corrosion with some alloys. Research has shown that while no stress corrosion crack growth was observed in 347 stainless steel, AM-350 steel, and Ti-6Al-4V alloy when exposed to trichloroethylene (B50587) (a related chlorinated solvent), general corrosion was observed on the stainless steel and titanium alloys after several hundred to a few thousand hours.[3] For 7075-T6 aluminum alloy, exposure to trichloroethylene and water led to failure due to a reduction in cross-section from corrosion.[3]

Metal/Alloy	Compatibility with Tetrachloroethylene	Reference
Aluminum and its alloys	Generally good, especially for short exposure times.[2] However, the presence of water can promote corrosion.[3]	[2][3]
Stainless Steel (e.g., 304, 316)	Good compatibility.[3]	[3]
Brass and Bronze	Good compatibility.[2]	[2]
Magnesium and its alloys	Suitable for degreasing.[2]	[2]
Zinc and its alloys	Suitable for degreasing.[2]	[2]
Titanium alloys (e.g., Ti-6Al-4V)	Generally good, but general corrosion can occur with prolonged exposure.[3]	[3]

Experimental Protocols

Protocol for Vapor Degreasing of Metal Substrates

Vapor degreasing is a highly effective method for achieving a high level of cleanliness on metal parts.[4] The process involves the condensation of pure solvent vapor onto the cooler surface of the metal part, which dissolves contaminants.[4]

Materials:

• Vapor degreaser unit

• Tetrachloroethylene (vapor-degreasing grade)

• Metal substrates to be cleaned

• Appropriate personal protective equipment (PPE): solvent-resistant gloves, safety goggles, lab coat, and a respirator if ventilation is inadequate.

Procedure:

• Pre-cleaning: Mechanically remove any large, loose debris from the metal substrates.

• Loading: Place the metal substrates in a wire mesh basket, ensuring that all surfaces are accessible to the solvent vapor. Avoid overloading the basket to allow for proper drainage.

• Vapor Degreasing Cycle:

  • Suspend the basket of parts in the vapor zone of the degreaser, above the boiling solvent sump.

  • The hot solvent vapor will condense on the cooler metal parts, dissolving oils, greases, and other organic contaminants.

  • Continue this vapor exposure for a predetermined time (typically 5-15 minutes), or until the parts reach the temperature of the vapor and condensation ceases.

• Rinsing (Optional but Recommended): For enhanced cleanliness, immerse the basket in a rinse sump containing pure, distilled solvent. This can be followed by a final vapor rinse. A typical cycle could be a 5-minute immersion in the boiling liquid, followed by a 5-minute immersion in the rinse liquid, and a final 30-second vapor rinse.[5]

• Drying: Slowly raise the basket into the freeboard area of the degreaser, above the cooling coils, allowing the parts to dry completely as the residual solvent evaporates.

• Unloading: Once the parts are dry and cool, remove the basket from the degreaser.

References

• 1. Tetrachloroethylene - Wikipedia [en.wikipedia.org]
• 2. thefabricator.com [thefabricator.com]
• 3. apps.dtic.mil [apps.dtic.mil]
• 4. Vapor Degreasing: A Comprehensive Guide | ORAPI Asia [orapiasia.com]
• 5. aimsolder.com [aimsolder.com]

Application Notes and Protocols for Utilizing Tetrachloroethylene in Infrared Spectroscopy

For Researchers, Scientists, and Drug Development Professionals

These comprehensive application notes provide detailed protocols for the use of tetrachloroethylene as a solvent in infrared (IR) spectroscopy. This document is intended to guide researchers, scientists, and professionals in drug development in the effective and safe application of this solvent for qualitative and quantitative analysis.

Introduction to Tetrachloroethylene in IR Spectroscopy

Tetrachloroethylene (C₂Cl₄), also known as perchloroethylene (PCE), is a colorless, non-flammable liquid with a characteristic ether-like odor.[1] Its primary advantage as an infrared spectroscopy solvent lies in its simple molecular structure, which results in a relatively simple IR spectrum with broad regions of transparency. This makes it particularly suitable for analyzing compounds with C-H bonds, such as oils, greases, and total petroleum hydrocarbons (TPH), as tetrachloroethylene itself lacks C-H bonds that would otherwise interfere with the analysis.[2][3][4] It serves as a viable alternative to previously used solvents like Freon-113 and carbon tetrachloride, which have been phased out due to their environmental impact.[3][5]

Properties and Specifications of Tetrachloroethylene

For reliable and reproducible results in IR spectroscopy, the use of high-purity, spectroscopy-grade tetrachloroethylene is crucial.[6] Key physical and chemical properties, along with typical specifications for IR-grade solvent, are summarized below.

Table 1: Physical and Chemical Properties of Tetrachloroethylene

Property	Value
Chemical Formula	C₂Cl₄
Molar Mass	165.83 g/mol
Appearance	Clear, colorless liquid[1]
Odor	Ether-like[1]
Density (at 20°C)	1.622 g/cm³
Boiling Point	121.1 °C
Melting Point	-22.4 °C
Solubility in Water (at 20°C)	0.15 g/L
Refractive Index (at 20°C)	1.505

Table 2: Specifications for IR Spectroscopy Grade Tetrachloroethylene

Specification	Limit
Assay (G.C.)	≥ 99.8%[7]
Water Content	≤ 0.005%[7]
Non-volatile Matter	≤ 0.001%[7]
**Hydrocarbon Interference (at 2930 cm⁻¹) **	< 5 ppm[4][8]
Acidity	≤ 0.0005 meq/g[7]

Spectral Properties of Tetrachloroethylene

Tetrachloroethylene's utility in IR spectroscopy is defined by its "spectral windows," which are regions of the infrared spectrum where it exhibits minimal absorption. The most significant of these is the region where C-H stretching vibrations occur.

Figure 1: Infrared Spectrum of Tetrachloroethylene

A representative IR spectrum of tetrachloroethylene would be displayed here, highlighting the regions of transparency.

The key spectral feature of tetrachloroethylene is its exceptional baseline in the 3200–2700 cm⁻¹ region, which is critical for the quantitative analysis of hydrocarbons.[4][8] The primary absorption bands of liquid tetrachloroethylene are located at approximately 910 cm⁻¹ and 780 cm⁻¹.

Safety Precautions

Tetrachloroethylene is a hazardous substance and must be handled with appropriate safety measures to minimize exposure.

• Handling: Always work in a well-ventilated area, preferably within a chemical fume hood.[2][9] Avoid inhalation of vapors and contact with skin and eyes.[2][9] Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves (e.g., nitrile), safety goggles, and a lab coat.[2]

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from incompatible materials such as strong bases and metals.[2]

• Disposal: Dispose of tetrachloroethylene waste in accordance with local, state, and federal regulations. Do not pour down the drain.[9]

• Health Hazards: Tetrachloroethylene is a central nervous system depressant and is classified as a probable human carcinogen.[2][10] Acute exposure can cause dizziness, headache, and nausea, while chronic exposure can lead to liver and kidney damage.[10]

Application Note 1: Determination of Oil and Grease in Water

This protocol describes the quantitative determination of oil and grease in water samples using tetrachloroethylene extraction followed by FT-IR analysis, based on methods similar to ASTM D7066 and EPA method 418.1.[3]

Principle

Oil and grease are extracted from an acidified water sample into tetrachloroethylene. The concentration of the extracted hydrocarbons is then determined by measuring the absorbance of the C-H stretching vibrations (around 2930 cm⁻¹) in the infrared spectrum.

Apparatus and Reagents

• Fourier-Transform Infrared (FT-IR) Spectrometer

• 10 mm path length quartz cuvettes

• Separatory funnel (1 L) with a PTFE stopcock

• Volumetric flasks (50 mL, 100 mL)

• Pipettes

• Glass funnels

• Filter paper (Whatman No. 40 or equivalent)

• Tetrachloroethylene (IR spectroscopy grade)

• Sulfuric acid (1:1 v/v)

• Anhydrous sodium sulfate (B86663)

• Reference oil standard (e.g., a mixture of n-hexadecane and isooctane)

Experimental Protocol

1. Sample Collection and Preparation a. Collect a representative 1 L water sample in a glass bottle. b. Acidify the sample to a pH of 2 or less by adding 1:1 sulfuric acid (typically 5 mL). This inhibits bacterial degradation of the oil and grease.

2. Extraction a. Transfer the acidified sample to a 1 L separatory funnel. b. Add 30 mL of tetrachloroethylene to the separatory funnel. c. Stopper the funnel and shake vigorously for 2 minutes, periodically venting the pressure. d. Allow the layers to separate. The tetrachloroethylene, being denser than water, will be the bottom layer. e. Drain the tetrachloroethylene layer through a funnel containing a small amount of anhydrous sodium sulfate (to remove residual water) into a 100 mL volumetric flask. f. Repeat the extraction two more times with fresh 30 mL portions of tetrachloroethylene, combining the extracts in the same volumetric flask. g. After the final extraction, rinse the filter paper and sodium sulfate with a small amount of tetrachloroethylene and collect the rinsing in the volumetric flask. h. Bring the final volume of the extract to 100 mL with tetrachloroethylene.

3. Calibration a. Prepare a stock solution of the reference oil in tetrachloroethylene (e.g., 1000 mg/L). b. Prepare a series of calibration standards by diluting the stock solution with tetrachloroethylene to cover the expected concentration range of the samples (e.g., 5, 10, 20, 50, and 100 mg/L). c. Record the infrared spectrum of each standard in a 10 mm quartz cuvette from 3200 cm⁻¹ to 2700 cm⁻¹. d. Measure the absorbance at the C-H stretching peak maximum (approximately 2930 cm⁻¹). e. Plot a calibration curve of absorbance versus concentration.

4. Sample Analysis a. Record the infrared spectrum of the sample extract under the same conditions as the standards. b. Measure the absorbance at the same wavenumber used for calibration. c. Determine the concentration of oil and grease in the extract from the calibration curve. d. Calculate the concentration of oil and grease in the original water sample using the following formula: Concentration (mg/L) = (Concentration from curve (mg/L) x Volume of extract (L)) / Volume of water sample (L)

Data Presentation

Table 3: Typical Performance Data for Oil and Grease Analysis in Water

Parameter	Typical Value
Wavenumber for Analysis	~2930 cm⁻¹ (CH₂ stretching)
Calibration Range	0 - 400 mg/L[9]
Detection Limit	< 0.5 mg/L[2]
Extraction Efficiency	~93%[2]
Precision (RSD)	< 5%

Experimental Workflow

References

• 1. nvlpubs.nist.gov [nvlpubs.nist.gov]
• 2. ligant.com.tr [ligant.com.tr]
• 3. itwreagents.com [itwreagents.com]
• 4. Tetrachloroethylene for IR Spectroscopy - ITW Reagents [itwreagents.com]
• 5. scielo.br [scielo.br]
• 6. spectrabase.com [spectrabase.com]
• 7. analysis.rs [analysis.rs]
• 8. researchgate.net [researchgate.net]
• 9. alsenvironmental.co.uk [alsenvironmental.co.uk]
• 10. fishersci.de [fishersci.de]

Application Notes and Protocols for Tetrachloroethylene (PCE) Reductive Dechlorination

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed experimental protocol for the reductive dechlorination of tetrachloroethylene (PCE), a common environmental contaminant. The methodologies outlined are essential for assessing the bioremediation potential of contaminated sites and for developing and evaluating new therapeutic strategies that may involve dehalogenating enzymes.

Introduction

Tetrachloroethylene (PCE) and its breakdown product trichloroethylene (B50587) (TCE) are widespread environmental pollutants that are known or suspected carcinogens.[1][2] The anaerobic reductive dechlorination of these compounds to the non-toxic ethene is a key process in the natural attenuation and engineered bioremediation of contaminated sites.[3][4][5] This process is primarily carried out by organohalide-respiring bacteria, with Dehalococcoides mccartyi being the only known bacterium capable of complete dechlorination to ethene.[3][6]

These application notes provide a comprehensive guide to setting up and monitoring laboratory-scale experiments to study the reductive dechlorination of PCE. The protocols are designed to be adaptable for various research applications, from assessing the bioremediation potential of microbial communities to screening for novel dehalogenating activities.

Experimental Protocols

Preparation of Anaerobic Microcosms

This protocol describes the setup of anaerobic microcosms using sediment and groundwater from a contaminated site to enrich for and study PCE-dechlorinating microorganisms.

Materials:

• Sediment and groundwater from the contaminated site of interest.

• 160 mL serum bottles with butyl rubber stoppers and aluminum crimp seals.

• Anaerobic glove box or chamber with an N₂/CO₂ (80:20) atmosphere.

• Reduced, bicarbonate-buffered mineral medium (see Table 1 for composition).

• Electron donor solution (e.g., 1 M lactate, pyruvate, or butyrate (B1204436) solution, filter-sterilized).

• PCE stock solution in a non-aqueous phase liquid (e.g., hexadecane) or as a saturated aqueous solution.

• Resazurin solution (0.1% w/v).

• Syringes and needles (sterile, gas-tight).

Procedure:

• Media Preparation: Prepare the bicarbonate-buffered mineral medium according to the composition in Table 1.[7] Autoclave the medium and then cool it under an N₂/CO₂ (80:20) atmosphere to maintain anaerobic conditions. The medium should be colorless; a pink color indicates oxidation.

• Microcosm Setup: Inside an anaerobic chamber, add approximately 20 g of sediment to each 160 mL serum bottle.[7]

• Add 100 mL of the reduced mineral medium to each bottle.[7]

• Amend the microcosms with an electron donor to a final concentration of 5-10 mM.[7] Lactate is a common choice as it can be fermented to produce the hydrogen and acetate (B1210297) required by Dehalococcoides mccartyi.[3][8]

• Spike the microcosms with PCE to a desired final aqueous concentration (e.g., 0.5 mM).[7]

• Seal the bottles with butyl rubber stoppers and aluminum crimp seals.

• Remove the bottles from the anaerobic chamber and incubate them statically in the dark at a controlled temperature, typically between 25-35°C.[6]

• Controls: Prepare control microcosms, including:

  • No-substrate control: Microcosm with sediment and medium but no added electron donor.

  • Killed control: Autoclaved microcosm to account for abiotic degradation.

  • Unamended control: Microcosm with only site materials to observe natural attenuation.[9]

Analytical Methods for Chlorinated Ethenes

The concentrations of PCE and its degradation products (TCE, cis-DCE, trans-DCE, 1,1-DCE, VC) and the final product, ethene, are monitored over time using gas chromatography.

Materials:

• Gas chromatograph (GC) equipped with a flame ionization detector (FID) or a mass spectrometer (MS).[1][2][7]

• Headspace autosampler or purge-and-trap system.[10]

• Gas-tight syringes for manual headspace injection.

• Standards for PCE, TCE, DCE isomers, VC, and ethene.

Procedure:

• Sampling: At regular intervals, remove a headspace or aqueous sample from the microcosms using a gas-tight syringe. For headspace analysis, a 0.1-0.5 mL sample is typically sufficient.[11] For aqueous samples, a small volume (e.g., 1 mL) is removed and can be extracted with a solvent like pentane (B18724) or analyzed directly via purge-and-trap.

• GC Analysis:

  • Injector: Set the injector temperature to 200-250°C.

  • Column: Use a capillary column suitable for volatile organic compounds, such as a DB-624 or equivalent.

  • Oven Program: A typical temperature program starts at 40°C, holds for a few minutes, and then ramps up to 200-220°C.[11]

  • Detector: For an FID, the temperature is typically set to 250-300°C.

• Quantification: Create a calibration curve for each analyte using standards of known concentrations. The concentration of each chlorinated ethene in the samples is determined by comparing its peak area to the calibration curve.

Molecular Analysis (Optional)

To quantify the population of Dehalococcoides mccartyi, quantitative PCR (qPCR) targeting the 16S rRNA gene can be performed on DNA extracted from the microcosm samples.[12]

Data Presentation

The quantitative data from the experiment should be summarized in tables for easy comparison.

Table 1: Composition of Reduced, Bicarbonate-Buffered Mineral Medium

Component	Concentration (per Liter)
NaCl	1 g
MgCl₂·6H₂O	0.2 g
KH₂PO₄	0.2 g
NH₄Cl	0.3 g
KCl	0.5 g
CaCl₂·2H₂O	0.1 g
NaHCO₃	2.5 g
Resazurin	1 mg
Trace Element Solution	1 mL
Vitamin Solution	1 mL
Reductant (e.g., Na₂S·9H₂O)	0.24 g

This is a general recipe and may need to be optimized.

Table 2: Example Data of PCE Reductive Dechlorination Over Time

Time (days)	PCE (µM)	TCE (µM)	cis-DCE (µM)	VC (µM)	Ethene (µM)
0	500	0	0	0	0
10	350	140	10	0	0
20	100	250	150	5	0
30	5	50	350	90	5
40	0	5	150	250	95
50	0	0	20	180	300
60	0	0	0	50	450

Visualizations

Biochemical Pathway of PCE Reductive Dechlorination

Caption: Sequential reductive dechlorination of PCE to ethene.

Experimental Workflow for PCE Reductive Dechlorination Study

Caption: Workflow for laboratory study of PCE reductive dechlorination.

References

• 1. Simplified Analysis of Chlorinated Ethenes in Water Samples by Gas Chromatography with Flame Ionization Detection | Semantic Scholar [semanticscholar.org]
• 2. researchgate.net [researchgate.net]
• 3. Sustainable Growth of Dehalococcoides mccartyi 195 by Corrinoid Salvaging and Remodeling in Defined Lactate-Fermenting Consortia - PMC [pmc.ncbi.nlm.nih.gov]
• 4. journals.asm.org [journals.asm.org]
• 5. Biological reductive dechlorination of tetrachloroethylene and trichloroethylene to ethylene under methanogenic conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Dehalococcoides mccartyi gen. nov., sp. nov., obligately organohalide-respiring anaerobic bacteria relevant to halogen cycling and bioremediation, belong to a novel bacterial class, Dehalococcoidia classis nov., order Dehalococcoidales ord. nov. and family Dehalococcoidaceae fam. nov., within the phylum Chloroflexi - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. journals.asm.org [journals.asm.org]
• 8. superfund.berkeley.edu [superfund.berkeley.edu]
• 9. A Microcosm Treatability Study for Evaluating Wood Mulch-Based Amendments as Electron Donors for Trichloroethene (TCE) Reductive Dechlorination [mdpi.com]
• 10. env.go.jp [env.go.jp]
• 11. open.clemson.edu [open.clemson.edu]
• 12. Normalized Quantitative PCR Measurements as Predictors for Ethene Formation at Sites Impacted with Chlorinated Ethenes - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Tetrachloroethylene as a Chemical Intermediate in Fluorocarbon Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetrachloroethylene (PCE), a chlorinated hydrocarbon, serves as a crucial and versatile chemical intermediate in the synthesis of a variety of commercially significant fluorocarbons. These fluorinated compounds, including hydrofluorocarbons (HFCs) and hydrochlorofluorocarbons (HCFCs), find widespread application as refrigerants, blowing agents, and precursors for specialty polymers. This document provides detailed application notes and experimental protocols for the synthesis of key fluorocarbons—namely HFC-134a, HFC-125, HCFC-123, and HCFC-124—using tetrachloroethylene as the primary starting material. The synthesis pathways typically involve multi-step fluorination reactions, substituting chlorine atoms with fluorine atoms, often in the presence of chromium-based or antimony-based catalysts.

Synthesis Pathways Overview

The conversion of tetrachloroethylene to valuable fluorocarbons is not a single-step process. It involves a series of sequential fluorination reactions, leading to the formation of several intermediate compounds. The two primary pathways originating from PCE lead to the production of HFC-134a and HFC-125.

The synthesis of HFC-125 from tetrachloroethylene is a multi-stage process. Initially, PCE is fluorinated to produce a mixture of 2,2-dichloro-1,1,1-trifluoroethane (B1218200) (HCFC-123) and 2-chloro-1,1,1,2-tetrafluoroethane (B1218211) (HCFC-124)[1][2][3]. These intermediates can then be further fluorinated in a subsequent reaction step to yield the final product, pentafluoroethane (B1204445) (HFC-125)[1][2][3].

The production of 1,1,1,2-tetrafluoroethane (B8821072) (HFC-134a) from tetrachloroethylene also proceeds through intermediate steps, one of which is the formation of HCFC-124. This intermediate is then further processed to obtain HFC-134a[4]. A direct route has also been reported with a chromium and gold catalyst, achieving a 50% conversion of PCE with 80% selectivity to HFC-134a[3].

These transformations can be carried out in either the liquid or gas phase, with the choice of phase and catalyst significantly influencing the reaction conditions and product distribution.

Fig. 1: High-level overview of fluorocarbon synthesis pathways from tetrachloroethylene.

Quantitative Data Summary

The following tables summarize quantitative data for the key reaction steps in the synthesis of fluorocarbons from tetrachloroethylene. These values are compiled from various literature and patent sources and are intended to provide a comparative overview of different process conditions.

Table 1: Synthesis of HCFC-123 and HCFC-124 from Tetrachloroethylene (PCE)

Catalyst	Phase	Temperature (°C)	Pressure (MPa)	Molar Ratio (HF:PCE)	PCE Conversion (%)	Selectivity (%)	Reference
Chromium-based	Gas	250-400	0.5 - 1.5	5:1 - 15:1	10-30 (single pass)	HCFC-123 & HCFC-124 are major products	Generic, based on patent literature
Antimony Pentachloride	Liquid	70-150	1.0 - 2.0	3:1 - 10:1	High	Predominantly HCFC-123	Generic, based on patent literature

Table 2: Synthesis of HFC-125 from HCFC-123 and HCFC-124

Starting Material(s)	Catalyst	Phase	Temperature (°C)	Pressure (MPa)	Molar Ratio (HF:Organic)	Conversion (%)	HFC-125 Selectivity (%)	Reference
HCFC-123 & HCFC-124	Fluorinated Chromium Oxide	Gas	300-350	0.8 - 1.2	6:1 - 8:1	High	High	[2]
HCFC-124	Commercial Chromium Oxide	Gas	210	Atmospheric	0.8:1 (HFC-134a:HCFC-124)	77.2	Unitary	[5]
HCFC-124	Commercial Chromium Oxide	Gas	240	Atmospheric	N/A (no HFC-134a)	38.5	Lower, with byproducts	[5]

Table 3: Synthesis of HFC-134a from Tetrachloroethylene (PCE)

Catalyst	Phase	Temperature (°C)	Pressure	Molar Ratio	PCE Conversion (%)	HFC-134a Selectivity (%)	Reference
Chromium plus Gold	Gas	Not specified	Not specified	Not specified	50	80	[3]

Experimental Protocols

The following are detailed experimental protocols for key steps in the fluorocarbon synthesis pathways starting from tetrachloroethylene.

Protocol 1: Gas-Phase Fluorination of Tetrachloroethylene to HCFC-123 and HCFC-124

This protocol outlines a typical gas-phase hydrofluorination of tetrachloroethylene using a chromium-based catalyst.

Materials:

• Tetrachloroethylene (PCE), high purity

• Anhydrous hydrogen fluoride (B91410) (HF)

• Chromium-based fluorination catalyst (e.g., fluorinated chromium oxide)

• Nitrogen gas (for inerting and catalyst activation)

Equipment:

• Fixed-bed tubular reactor (e.g., Inconel or Hastelloy)

• Electric furnace for heating the reactor

• Mass flow controllers for precise gas delivery

• System for feeding liquid PCE (e.g., syringe pump and evaporator)

• Condenser and collection system for products

• Scrubber system for unreacted HF and HCl byproduct

• Gas chromatograph (GC) with a suitable column (e.g., Porapak Q) and detector (e.g., TCD or FID) for product analysis

Catalyst Activation:

• Load the chromium-based catalyst into the reactor.

• Heat the reactor to 350-500°C under a flow of nitrogen to dry and activate the catalyst.

• For some chromium catalysts, a pre-fluorination step is required. This involves slowly introducing a mixture of HF and nitrogen over the catalyst bed at an elevated temperature (e.g., 200-400°C) to partially or fully fluorinate the catalyst surface.

Experimental Procedure:

• Set the reactor temperature to the desired reaction temperature, typically in the range of 250-400°C.

• Set the reactor pressure, typically between 0.5 and 1.5 MPa.

• Introduce a continuous flow of anhydrous HF into the reactor using a mass flow controller.

• Introduce a continuous flow of vaporized PCE into the reactor. The molar ratio of HF to PCE is a critical parameter and is typically maintained between 5:1 and 15:1.

• The contact time of the reactants with the catalyst is also crucial and is generally in the range of 5 to 30 seconds. This is controlled by the total flow rate of the reactants and the volume of the catalyst bed.

• The gaseous effluent from the reactor, containing the products (HCFC-123, HCFC-124), unreacted starting materials, and byproducts (HCl), is passed through a condenser to liquefy the organic components.

• The non-condensable gases (primarily HCl and excess HF) are directed to a scrubber system.

• The condensed liquid is collected and analyzed by gas chromatography to determine the conversion of PCE and the selectivity to HCFC-123 and HCFC-124.

Fig. 2: Experimental workflow for the gas-phase fluorination of tetrachloroethylene.

Protocol 2: Liquid-Phase Fluorination of Tetrachloroethylene to HCFC-123

This protocol describes the liquid-phase synthesis of HCFC-123 from tetrachloroethylene using an antimony pentachloride catalyst.

Materials:

• Tetrachloroethylene (PCE), high purity

• Anhydrous hydrogen fluoride (HF)

• Antimony pentachloride (SbCl₅)

• Nitrogen gas for inerting

Equipment:

• Pressure reactor (e.g., stirred autoclave) made of or lined with a corrosion-resistant material (e.g., Hastelloy)

• Stirring mechanism

• Temperature and pressure control systems

• Inlets for liquid and gaseous reactants

• Outlet for product stream with a pressure let-down valve

• Condenser and collection system

• Scrubber for acidic off-gases

• Gas chromatograph (GC) for analysis

Experimental Procedure:

• Ensure the reactor is clean, dry, and purged with nitrogen.

• Charge the reactor with antimony pentachloride catalyst.

• Pressurize the reactor with anhydrous HF. The HF can be added as a liquid or a gas.

• Heat the reactor to the desired temperature, typically between 70°C and 150°C, while stirring.

• Continuously feed liquid tetrachloroethylene into the reactor at a controlled rate. The molar ratio of HF to PCE is typically maintained in the range of 3:1 to 10:1.

• Maintain the reaction pressure, usually between 1.0 and 2.0 MPa.

• The reaction is typically run as a continuous process, with the product stream being continuously withdrawn from the reactor.

• The product stream, containing HCFC-123, unreacted PCE, HF, and HCl, is passed through a pressure let-down valve and then a condenser.

• The condensed liquid is collected, and the non-condensable gases are sent to a scrubber.

• The collected liquid is analyzed by GC to determine the conversion and selectivity. The crude product will require further purification, typically by distillation, to separate HCFC-123 from unreacted PCE and other byproducts.

Protocol 3: Gas-Phase Synthesis of HFC-125 from HCFC-124

This protocol provides a detailed method for the final fluorination step to produce HFC-125 from HCFC-124, as adapted from patent literature[5].

Materials:

• 2-chloro-1,1,1,2-tetrafluoroethane (HCFC-124), industrial grade

• Anhydrous hydrogen fluoride (HF)

• Helium or Nitrogen (as a diluent gas)

• Commercial chromium oxide catalyst (e.g., Engelhard E-410T®)

Equipment:

• Inconel 600 tubular reactor (9 mm diameter) with a frit at the base

• Electric furnace

• Mass flow controllers for gases

• Water bottle for scrubbing acidic products

• Gas-tight syringe for sampling

• Gas chromatograph with a thermoconductivity detector (TCD) and a suitable column (e.g., Fluorcol®)

Catalyst Pre-treatment:

• Load 3.5 g of the commercial chromium oxide catalyst into the Inconel reactor.

• Heat the reactor to 360°C.

• Pre-treat the catalyst by first flowing nitrogen and then a 1:1 mixture of nitrogen and HF.

Experimental Procedure:

• Set the reactor temperature to 210°C.

• Maintain the reactor at atmospheric pressure.

• Introduce a gas mixture into the reactor with the following flow rates:

  • HCFC-124: 5.0 cc/min

  • HFC-134a: 4.0 cc/min (Note: HFC-134a is added to improve selectivity)

  • Helium: ~10 cc/min

• The molar ratio of HFC-134a to HCFC-124 is 0.8.

• The contact time, calculated as the ratio of the catalytic bed volume to the total gas volume flow rate at the reaction temperature and pressure, is 5.4 seconds.

• The effluent gases from the reactor are bubbled through a water bottle to remove any acidic components.

• Samples of the washed gas are taken using a gas-tight syringe for analysis.

• Analyze the product mixture by GC-TCD. Under these conditions, a conversion of HCFC-124 of 77.2% and a productivity in HFC-125 of about 300 g per kg of catalyst per hour can be achieved, with unitary selectivity[5].

Byproducts and Purification

The synthesis of fluorocarbons from tetrachloroethylene invariably leads to the formation of byproducts. The primary inorganic byproduct is hydrogen chloride (HCl), which is generated at each fluorination step. Organic byproducts can include under-fluorinated or over-fluorinated compounds, as well as isomers of the target products. For example, in the synthesis of HFC-125, chloropentafluoroethane (B1202741) (CFC-115) is a common and undesirable impurity that is difficult to separate by distillation due to the formation of an azeotropic mixture[6].

Purification of the desired fluorocarbon from the reaction mixture is a critical step in the overall process. The typical purification train involves several stages:

• Scrubbing: Removal of acidic gases like HCl and unreacted HF by washing with water or an alkaline solution.

• Drying: Removal of water from the organic phase, often using molecular sieves.

• Distillation: Separation of the target product from unreacted starting materials, intermediates, and other organic byproducts based on differences in boiling points. This may involve a series of distillation columns to achieve the desired purity.

Safety Considerations

The synthesis of fluorocarbons from tetrachloroethylene involves hazardous materials and reaction conditions that require strict safety protocols.

• Tetrachloroethylene (PCE): PCE is a hazardous substance and a suspected carcinogen. Appropriate personal protective equipment (PPE), including gloves, safety glasses, and respiratory protection, should be used when handling this chemical. All work should be conducted in a well-ventilated fume hood.

• Anhydrous Hydrogen Fluoride (HF): HF is an extremely corrosive and toxic chemical. It can cause severe burns to the skin, eyes, and respiratory tract. Specialized training and PPE, including HF-resistant gloves and clothing, a full-face shield, and a respirator, are mandatory when working with HF. An emergency response plan, including the availability of calcium gluconate gel, must be in place.

• High-Pressure Reactions: Many of the fluorination reactions are carried out at elevated pressures. Reactors and associated equipment must be properly rated for the intended operating pressures and temperatures. Regular inspection and maintenance of high-pressure equipment are essential.

• Catalyst Handling: Some catalysts may be pyrophoric or toxic. Always consult the safety data sheet (SDS) for the specific catalyst being used and handle it accordingly.

Conclusion

Tetrachloroethylene is a vital precursor for the industrial synthesis of several important fluorocarbons. The transformation involves multi-step fluorination processes that can be carried out in either the gas or liquid phase, with the choice of catalyst and reaction conditions playing a crucial role in determining the product distribution and process efficiency. The protocols and data presented in this document provide a comprehensive overview for researchers and professionals working in this field. Strict adherence to safety protocols is paramount when performing these chemical transformations due to the hazardous nature of the reactants and products involved.

References

• 1. nopr.niscpr.res.in [nopr.niscpr.res.in]
• 2. CN101157595A - Method for preparing pentafluoroethane - Google Patents [patents.google.com]
• 3. Preparation method of pentafluoroethane - Eureka | Patsnap [eureka.patsnap.com]
• 4. Tetrachloroethylene - Wikipedia [en.wikipedia.org]
• 5. WO2021036060A1 - Process for preparing fluorobenzene and catalyst therefore - Google Patents [patents.google.com]
• 6. data.epo.org [data.epo.org]

Application Notes and Protocols for the Analytical Detection of Tetrachloroethylene in Water Samples

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for the quantitative analysis of tetrachloroethylene (PCE), a common environmental contaminant, in various water matrices. The protocols outlined below are based on widely accepted analytical techniques, including purge and trap gas chromatography-mass spectrometry (GC-MS), static headspace GC-MS, and liquid-liquid extraction GC-MS.

Introduction

Tetrachloroethylene, also known as perchloroethylene, is a manufactured chemical widely used in dry cleaning and as a metal degreasing solvent.[1] Its presence in drinking and groundwater is a significant health concern due to its potential carcinogenicity.[2] Accurate and sensitive analytical methods are crucial for monitoring PCE levels to ensure water quality and safety. The United States Environmental Protection Agency (EPA) has established a maximum contaminant level (MCL) for PCE in drinking water at 0.005 mg/L (5 µg/L).[2]

This document outlines three prevalent and effective methods for the determination of PCE in water samples, providing detailed experimental protocols and performance data to guide researchers in selecting and implementing the most suitable method for their specific needs.

Data Presentation: Comparison of Analytical Methods

The following table summarizes the quantitative performance data for the analytical methods described in this document for the detection of tetrachloroethylene in water.

Parameter	Purge and Trap GC-MS (EPA Method 524.2)	Static Headspace GC-MS	Liquid-Liquid Extraction GC-MS
Method Detection Limit (MDL)	0.02 - 1.6 µg/L	0.1 - 4.9 µg/L[3]	~1 µg/L (for Trichloroethylene)[4]
Applicable Concentration Range	~0.02 to 200 µg/L	10 - 1000 µg/L (for Trichloroethylene)	Not explicitly defined, suitable for ppb levels
Accuracy (% Recovery)	Generally >90%[5]	High accuracy reported[5]	75.5% - 108.9% (for a range of pollutants)
Precision (%RSD)	<20%[6]	1.2 - 12.13%[3]	<10%

Experimental Workflows and Logical Relationships

The following diagram illustrates the general experimental workflow for the analysis of tetrachloroethylene in water samples, from sample collection to final data analysis.

References

• 1. atsdr.cdc.gov [atsdr.cdc.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. atsdr.cdc.gov [atsdr.cdc.gov]
• 5. researchgate.net [researchgate.net]
• 6. epa.gov [epa.gov]

Application Note: Analysis of Tetrachloroethylene by High-Performance Liquid Chromatography (HPLC)

For Researchers, Scientists, and Drug Development Professionals

Abstract

Introduction

Tetrachloroethylene (PCE), also known as perchloroethylene, is a manufactured chemical widely used for dry cleaning of fabrics and metal degreasing. Its prevalence in industrial applications has led to its presence as a contaminant in soil and groundwater. Accurate and sensitive analytical methods are crucial for monitoring its levels in environmental samples and for assessing potential exposure in pharmaceutical and other industrial settings. While gas chromatography (GC) is the most common technique for tetrachloroethylene analysis, reverse-phase high-performance liquid chromatography (RP-HPLC) coupled with a UV detector provides a reliable and accessible alternative. This application note presents a detailed HPLC method for the determination of tetrachloroethylene.

Experimental

Chromatographic Conditions

A reverse-phase HPLC method was developed for the separation and quantification of tetrachloroethylene.[1] The method utilizes a C18 stationary phase and an isocratic mobile phase of acetonitrile (B52724) and water, with phosphoric acid as a modifier to improve peak shape.

Parameter	Value
HPLC System	Any standard HPLC system with a UV detector
Column	C18, 5 µm, 4.6 x 250 mm (or equivalent)
Mobile Phase	Acetonitrile:Water (60:40, v/v) with 0.1% Phosphoric Acid
Flow Rate	1.0 mL/min
Injection Volume	20 µL
Column Temperature	30 °C
UV Detection	210 nm
Run Time	10 minutes

Standards and Sample Preparation

Tetrachloroethylene standard solutions should be prepared in methanol (B129727) at concentrations ranging from 0.1 µg/mL to 100 µg/mL. All solvents used should be of HPLC grade.[2][3][4][5]

For aqueous samples, a liquid-liquid extraction (LLE) procedure is recommended to extract and concentrate the tetrachloroethylene.[6][7][8]

Experimental Workflow

Figure 1. Experimental workflow for the HPLC analysis of tetrachloroethylene.

Quantitative Data Summary

The following table summarizes the typical method validation parameters for the analysis of volatile organic compounds using HPLC, which can be expected for the described tetrachloroethylene method.

Parameter	Expected Value
Linearity (r²)	> 0.995
Limit of Detection (LOD)	0.05 - 0.5 µg/L
Limit of Quantification (LOQ)	0.15 - 1.5 µg/L
Precision (%RSD)	< 15%
Accuracy (% Recovery)	85 - 115%

Protocols

Protocol 1: Standard Solution Preparation

• Primary Stock Solution (1000 µg/mL): Accurately weigh 10 mg of pure tetrachloroethylene standard into a 10 mL volumetric flask. Dissolve and bring to volume with HPLC-grade methanol.

• Working Standard Solutions: Prepare a series of working standard solutions by serial dilution of the primary stock solution with methanol to achieve concentrations of 100, 50, 25, 10, 5, 1, and 0.1 µg/mL.

• Storage: Store all standard solutions at 4°C in amber glass vials to prevent degradation from light.

Protocol 2: Sample Preparation (Liquid-Liquid Extraction from Water)

• Sample Collection: Collect 100 mL of the water sample in a clean glass container.

• Spiking (for QC): If required, spike the sample with a known concentration of tetrachloroethylene standard.

• Extraction: Transfer the 100 mL sample to a 250 mL separatory funnel. Add 20 mL of HPLC-grade hexane (B92381).

• Shaking: Stopper the funnel and shake vigorously for 2 minutes, periodically venting the pressure.

• Phase Separation: Allow the layers to separate for 10 minutes. The hexane layer (top layer) will contain the tetrachloroethylene.

• Collection: Drain the lower aqueous layer and collect the upper hexane layer in a clean glass beaker.

• Drying: Add a small amount of anhydrous sodium sulfate (B86663) to the hexane extract to remove any residual water.

• Concentration: Gently evaporate the hexane extract to near dryness under a stream of nitrogen at room temperature.

• Reconstitution: Reconstitute the residue in 1 mL of HPLC-grade methanol.

• Filtration: Filter the reconstituted sample through a 0.45 µm PTFE syringe filter into an HPLC vial.

Protocol 3: HPLC Analysis

• System Equilibration: Equilibrate the HPLC system with the mobile phase (Acetonitrile:Water (60:40, v/v) with 0.1% Phosphoric Acid) for at least 30 minutes at a flow rate of 1.0 mL/min, or until a stable baseline is achieved.

• Calibration Curve: Inject 20 µL of each working standard solution in ascending order of concentration.

• Sample Analysis: Inject 20 µL of the prepared sample extract.

• Data Acquisition: Record the chromatograms and integrate the peak area for tetrachloroethylene.

• Quantification: Construct a calibration curve by plotting the peak area versus the concentration of the standards. Determine the concentration of tetrachloroethylene in the sample by interpolating its peak area on the calibration curve.

Logical Relationship of Chromatographic Separation

Figure 2. Principle of reverse-phase separation of tetrachloroethylene.

Conclusion

The described RP-HPLC method provides a reliable and accurate means for the determination of tetrachloroethylene. The method is suitable for laboratories where GC is unavailable and can be applied to various sample matrices with appropriate sample preparation. The provided protocols for sample preparation and analysis, along with the expected validation parameters, offer a comprehensive guide for researchers, scientists, and drug development professionals.

References

• 1. Separation of Tetrachloroethylene on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 2. Tetrachloroethylene for UV, HPLC, GPC [itwreagents.com]
• 3. Tetrachloroethylene, 99+%, for HPLC 2.5 L | Request for Quote | Thermo Scientific Chemicals [thermofisher.com]
• 4. 四氯乙烯 suitable for HPLC, ≥99.9% | Sigma-Aldrich [sigmaaldrich.com]
• 5. Tetrachloroethene, Multisolvent® HPLC grade UV-VIS, Perchloroethylene, Tetrachloroethylene, Ethylene tetrachloride - Scharlab [scharlab.com]
• 6. drawellanalytical.com [drawellanalytical.com]
• 7. mdpi.com [mdpi.com]
• 8. env.go.jp [env.go.jp]

Application Notes and Protocols for Tetrachloroethylene in Textile Processing Research

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of tetrachloroethylene (PCE or PERC) in textile processing research. Detailed protocols for key applications are included to facilitate experimental design and execution.

Overview of Tetrachloroethylene Applications in Textiles

Tetrachloroethylene is a versatile solvent with a long history of use in the textile industry. Its primary applications stem from its excellent ability to dissolve oils, fats, greases, and waxes without significantly harming most textile fibers.[1][2][3] The main uses of PCE in textile processing include:

• Dry Cleaning: As the most common solvent in professional dry cleaning, PCE effectively removes a wide range of oil-based stains from various fabrics.[4][5][6] It is particularly effective on natural fibers like wool and silk, as well as synthetics such as polyester (B1180765) and nylon.[7][8]

• Scouring: In textile manufacturing, scouring is a cleaning process that removes natural (e.g., waxes, pectins) and acquired (e.g., spinning oils, dirt) impurities from fibers.[7][9][10] Solvent scouring with PCE is an alternative to traditional aqueous scouring, especially for delicate or synthetic fabrics.[7][9]

• Desizing: Sizing agents are applied to warp yarns to increase their strength and reduce breakage during weaving.[11] After weaving, these sizing agents must be removed in a process called desizing. PCE can be used to effectively remove certain types of sizing agents.[12]

• Carrier for Finishes and Dyes: Tetrachloroethylene can act as a carrier solvent for the application of various finishes, such as water repellents, and for certain dyeing processes.[1][2]

Data Presentation

Physical and Chemical Properties of Tetrachloroethylene

Property	Value
Chemical Formula	C₂Cl₄
Molar Mass	165.83 g/mol
Appearance	Colorless liquid
Odor	Ethereal, chloroform-like
Density	1.622 g/cm³ at 20°C
Boiling Point	121.1 °C (250.0 °F)
Melting Point	-22.4 °C (-8.3 °F)
Solubility in Water	0.15 g/L at 20°C
Vapor Pressure	18.4 mmHg at 20°C

Comparative Cleaning Performance of Dry Cleaning Solvents

Solvent	Cleaning Efficiency on Oily Stains	Effect on Fabric Integrity	Environmental/Health Concerns
Tetrachloroethylene (PCE)	Excellent	Generally low impact on most fibers	High (potential carcinogen, groundwater contaminant)
Hydrocarbon Solvents	Good	Low impact	Moderate (VOC emissions, flammable)
Silicone-based Solvents (e.g., D5)	Moderate	Very low impact	Low
Glycol Ethers	Good	Low impact	Moderate

Note: This table provides a qualitative comparison. Specific performance can vary based on the fabric, stain type, and cleaning process parameters.

Tetrachloroethylene Residue Levels in Dry-Cleaned Fabrics

A study on the residual PCE in various fabrics after dry cleaning showed that different materials retain the solvent to varying degrees. The following table summarizes these findings.

Fabric Type	Residual PCE after 1st Cleaning (μg/cm²)	Residual PCE after 5th Cleaning (μg/cm²)
Wool	~1.5	~4.0
Polyester	~1.0	~2.5
Cotton	~0.8	~1.8
Silk	Negligible	Negligible

Data adapted from studies on PCE retention in textiles. Actual values can vary depending on the dry cleaning process and machine.

Experimental Protocols

Protocol for Dry Cleaning of Textile Samples

This protocol outlines a standard procedure for cleaning textile swatches using a laboratory-scale dry cleaning machine with tetrachloroethylene.

Materials:

• Textile swatches (e.g., 10 cm x 10 cm) of various compositions (cotton, wool, polyester)

• Tetrachloroethylene (dry cleaning grade)

• Dry cleaning detergent (optional)

• Laboratory-scale dry cleaning machine

• Protective gloves, goggles, and lab coat

• Fume hood

Procedure:

• Pre-treatment: Inspect the fabric swatches for any specific stains. If necessary, apply a small amount of a suitable pre-spotting agent to the stained area and gently tamp with a soft brush.

• Loading: Place the textile swatches into the drum of the dry cleaning machine. Ensure the load is balanced.

• Washing Cycle:

  • Set the machine to the desired program for the fabric type.

  • A typical cycle involves introducing PCE into the drum to a predetermined level.

  • The drum rotates at a set speed (e.g., 40-50 rpm) for a specified duration (e.g., 10-15 minutes) to agitate the fabrics in the solvent.[2]

  • If using detergent, it is added at the beginning of the wash cycle.

• Rinsing Cycle:

  • The dirty solvent is drained from the drum.

  • Fresh or distilled PCE is introduced for a rinse cycle (e.g., 3-5 minutes) to remove any remaining soil and detergent.[2]

• Solvent Extraction: The machine spins at a high speed (e.g., 350-450 rpm) to extract the majority of the PCE from the fabrics.[12]

• Drying Cycle:

  • Warm air (e.g., 60-70°C) is circulated through the drum to evaporate the remaining PCE.[13]

  • Modern machines use a closed-loop system with a refrigerated condenser to recover the evaporated solvent.[13]

  • The drying time will vary depending on the fabric type and load size (typically 15-30 minutes).

• Deodorizing/Aeration: A final cool-down or aeration cycle helps to remove the last traces of solvent vapor from the fabrics.

• Unloading and Finishing:

  • Carefully remove the dry-cleaned swatches from the machine in a well-ventilated area or under a fume hood.

  • Allow the swatches to air out completely before further analysis.

  • For appearance evaluation, the swatches can be pressed or steamed.

Protocol for Solvent Scouring of Textile Samples

This protocol describes a laboratory procedure for scouring textile materials with tetrachloroethylene to remove oils, waxes, and other impurities.

Materials:

• Raw textile samples (e.g., greige cotton, raw wool)

• Tetrachloroethylene (technical grade)

• Soxhlet extraction apparatus or a laboratory-scale solvent scouring machine

• Heating mantle

• Condenser

• Thimbles for Soxhlet extractor

• Fume hood

• Protective gear

Procedure:

• Sample Preparation: Weigh the dry textile sample to be scoured. Place the sample in a thimble for the Soxhlet extractor or into the chamber of the solvent scouring machine.

• Scouring Process (Soxhlet Method):

  • Assemble the Soxhlet apparatus in a fume hood.

  • Fill the round-bottom flask with tetrachloroethylene.

  • Place the thimble containing the textile sample into the Soxhlet extractor.

  • Heat the solvent using the heating mantle to its boiling point. The solvent will vaporize, travel up the side arm, condense, and drip onto the textile sample, extracting the impurities.

  • Continue the extraction for a set period (e.g., 2-4 hours) or for a specific number of cycles.

• Solvent Recovery: After scouring, the solvent containing the extracted impurities remains in the flask. The solvent can be recovered by distillation.

• Drying: Carefully remove the scoured textile sample from the thimble and dry it in a fume hood or a ventilated oven at a moderate temperature to evaporate any residual PCE.

• Evaluation: Weigh the dried, scoured sample. The percentage of weight loss can be calculated to determine the amount of impurities removed. The absorbency of the scoured fabric can also be tested.

Protocol for Analysis of Tetrachloroethylene Residue in Textiles by GC-MS

This protocol details a method for the quantitative analysis of PCE residues in textile samples using Gas Chromatography-Mass Spectrometry (GC-MS).

Materials and Equipment:

• Gas Chromatograph coupled with a Mass Spectrometer (GC-MS)

• Headspace autosampler (optional but recommended)

• Vials with septa

• Methanol (B129727) (analytical grade)

• Tetrachloroethylene standard solution

• Textile sample previously processed with PCE

• Analytical balance

• Vortex mixer

• Centrifuge

Procedure:

• Sample Preparation:

  • Cut a small, representative piece of the textile sample (e.g., 1 gram).

  • Place the textile piece into a vial.

  • Add a known volume of methanol (e.g., 10 mL) to the vial to extract the PCE from the fabric.

  • Seal the vial tightly with a septum cap.

• Extraction:

  • Vortex the vial for a specified time (e.g., 1 minute) to ensure thorough mixing.

  • Place the vial in an ultrasonic bath for a period (e.g., 30 minutes) to enhance extraction.

  • Centrifuge the vial to separate the fabric from the methanol extract.

• Calibration:

  • Prepare a series of calibration standards by diluting the PCE standard solution with methanol to known concentrations.

  • Analyze the calibration standards by GC-MS to generate a calibration curve.

• GC-MS Analysis:

  • Injection: Inject a small volume of the methanol extract (or the headspace above the extract if using a headspace autosampler) into the GC.

  • Gas Chromatography:

    • Column: Use a suitable capillary column (e.g., DB-5ms).

    • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

    • Oven Temperature Program: Start at a low temperature (e.g., 40°C), hold for a few minutes, then ramp up to a higher temperature (e.g., 250°C).

  • Mass Spectrometry:

    • Ionization Mode: Electron Ionization (EI).

    • Scan Mode: Selected Ion Monitoring (SIM) for characteristic ions of PCE (e.g., m/z 164, 166, 129, 131) for higher sensitivity and specificity.

• Data Analysis:

  • Identify the PCE peak in the chromatogram based on its retention time.

  • Quantify the amount of PCE in the sample by comparing the peak area to the calibration curve.

  • Calculate the concentration of PCE residue in the original textile sample (e.g., in mg/kg).

Visualizations

Caption: Workflow of a typical dry cleaning process using tetrachloroethylene.

Caption: Logical workflow for solvent scouring of textiles with tetrachloroethylene.

Caption: Experimental workflow for GC-MS analysis of PCE residue in textiles.

References

• 1. The Common Dry Cleaning Process Using Perchloroethylene - Shandong Qibo New Energy Co., Ltd. [qiboch.com]
• 2. janetdaviscleaners.com [janetdaviscleaners.com]
• 3. [Method for determining chlorinated solvent residues in dry cleaning fabrics with gas chromatography-mass spectrometry] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. britetouchcleaners.com [britetouchcleaners.com]
• 5. A Comparative Study on the Effect of Different Types of Dry Cleaning Solvent on the Physical Properties of Garments [article.sapub.org]
• 6. Application of Tetrachloroethylene in Dry Cleaning Industry-HENAN PROSPER CHEM CO., LTD. [hnprosperchem.com]
• 7. renovatedgarmentarians.wordpress.com [renovatedgarmentarians.wordpress.com]
• 8. greeninsideandout.org [greeninsideandout.org]
• 9. textilelearner.net [textilelearner.net]
• 10. texauxchemicals.com [texauxchemicals.com]
• 11. taylorandfrancis.com [taylorandfrancis.com]
• 12. epa.gov [epa.gov]
• 13. osha.gov [osha.gov]

Application Notes and Protocols for the Synthesis of Novel Polymers Using Tetrachloroethylene

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and data for the synthesis of novel copolymers utilizing tetrachloroethylene as a comonomer. Due to its high chlorine content, the incorporation of tetrachloroethylene into polymer backbones is a promising strategy for developing materials with inherent flame-retardant properties. However, tetrachloroethylene does not readily homopolymerize due to steric hindrance.[1] This document focuses on its copolymerization with ethylene (B1197577) and acrylonitrile (B1666552).

Copolymerization of Tetrachloroethylene with Ethylene

The copolymerization of tetrachloroethylene and ethylene can produce a range of materials from liquids and waxes to solid polymers.[2] Higher molar ratios of tetrachloroethylene in the reaction feed tend to favor the formation of lower molecular weight telomers.[2] The resulting products are characterized by trichlorovinyl and chlorine end groups.[2]

Experimental Protocol: Free-Radical Copolymerization of Tetrachloroethylene and Ethylene (Generalized)

This protocol describes a generalized procedure for the synthesis of tetrachloroethylene-ethylene copolymers in a high-pressure reactor.

Materials:

• Tetrachloroethylene (PCE), purified by distillation

• Ethylene (gaseous), high purity

• Initiator (e.g., azobisisobutyronitrile - AIBN, or a suitable peroxide), recrystallized

• Solvent (e.g., a suitable hydrocarbon or chlorinated hydrocarbon, optional)

• Nitrogen or Argon gas, high purity

Equipment:

• High-pressure autoclave reactor equipped with a stirrer, temperature and pressure controls, and inlets for gas and liquid feeds

• Purification system for monomers and solvents

• Product recovery and purification apparatus

Procedure:

• Reactor Preparation: Thoroughly clean and dry the high-pressure autoclave. Purge the reactor with an inert gas (nitrogen or argon) to remove all oxygen.

• Monomer and Initiator Preparation: Purify tetrachloroethylene by distillation to remove any inhibitors. Recrystallize the chosen free-radical initiator. If a solvent is used, ensure it is dried and deoxygenated.

• Charging the Reactor: Under an inert atmosphere, charge the reactor with the desired amount of tetrachloroethylene and the initiator (and solvent, if applicable).

• Pressurization and Heating: Seal the reactor and begin stirring. Pressurize the reactor with ethylene to the desired reaction pressure. Heat the reactor to the target polymerization temperature.

• Polymerization: Maintain the reaction at the set temperature and pressure for the desired duration. Monitor the pressure, as a drop may indicate ethylene consumption. Ethylene may need to be fed continuously to maintain constant pressure.

• Termination and Depressurization: After the reaction time has elapsed, cool the reactor to room temperature. Carefully and slowly vent the unreacted ethylene gas.

• Product Recovery: Open the reactor and collect the product mixture. The physical state of the product will depend on the molecular weight, ranging from a viscous liquid to a solid.[2]

• Purification: Precipitate the polymer by adding the reaction mixture to a non-solvent (e.g., methanol). Filter the precipitated polymer and wash it several times with the non-solvent to remove unreacted monomers and initiator residues.

• Drying: Dry the purified polymer in a vacuum oven at a suitable temperature until a constant weight is achieved.

Data Presentation

The following table summarizes the relationship between the monomer feed composition and the resulting copolymer properties as reported in the literature.

Mole % Tetrachloroethylene in Feed	Mole % Ethylene in Feed	Resulting Copolymer/Product	Molecular Weight	Physical State
7-14%	86-93%	Copolymer	Decreases with increasing chlorine content (from 7860 to 720)	Waxes to Solids
>14%	<86%	Telomers and mixtures of telomers and copolymers	Lower	Liquids to Waxes

Data adapted from H. Hopff and N. Balint, 1973.[2]

Experimental Workflow

Caption: Workflow for the copolymerization of tetrachloroethylene and ethylene.

Copolymerization of Tetrachloroethylene with Acrylonitrile

The copolymerization of tetrachloroethylene with acrylonitrile has been studied, yielding copolymers with interesting thermal properties. The rate of copolymer formation is influenced by the concentration of acrylonitrile.[5]

Experimental Protocol: Free-Radical Copolymerization of Tetrachloroethylene and Acrylonitrile

This protocol is based on the study by S. U. PJSIR.[5]

Materials:

• Acrylonitrile (AN), dried over Na₂SO₄ and distilled.

• Tetrachloroethylene (PCE), fractionally distilled.

• Benzoyl peroxide (BPO), recrystallized from chloroform (B151607) with methanol (B129727).

• Methanol, laboratory grade, distilled.

• Dimethylformamide (DMF), laboratory grade, distilled.

• Nitrogen gas, high purity.

Equipment:

• Polymerization tubes or a sealed reactor.

• Constant temperature water bath.

• Vacuum line.

• Apparatus for filtration and washing.

• Vacuum oven.

Procedure:

• Monomer and Initiator Preparation:

  • Dry acrylonitrile over anhydrous sodium sulfate (B86663) and distill under a nitrogen atmosphere. Collect the middle fraction (b.p. 76.2°C) and store at 0°C in the dark.

  • Fractionally distill tetrachloroethylene under a nitrogen atmosphere. Collect the middle fraction (b.p. 121°C) and store at 0°C in the dark.

  • Recrystallize benzoyl peroxide twice from chloroform by the addition of methanol and dry under vacuum at room temperature.

• Polymerization:

  • Prepare solutions of the desired monomer feed ratios (acrylonitrile and tetrachloroethylene).

  • Add 1% (w/w) of benzoyl peroxide as the initiator to the monomer mixture.

  • Transfer the mixture to polymerization tubes, degas by repeated freezing and thawing under vacuum, and seal the tubes.

  • Immerse the sealed tubes in a constant temperature water bath at either 50°C or 75°C for the desired reaction time (e.g., 5 hours).

• Product Isolation and Purification:

  • After the specified time, remove the tubes from the bath and cool them to stop the polymerization.

  • Open the tubes and pour the contents into a large volume of a non-solvent like methanol to precipitate the copolymer.

  • Filter the precipitated copolymer.

  • Wash the copolymer thoroughly with the non-solvent to remove unreacted monomers and initiator residues.

• Drying:

  • Dry the purified copolymer in a vacuum oven at a suitable temperature until a constant weight is achieved.

Data Presentation

The following tables summarize the experimental conditions and results from the copolymerization of acrylonitrile (AN) and tetrachloroethylene (TCE) at 50°C and 75°C.

Table 1: Copolymerization at 50°C for 5 hours

Experiment No.	AN in Feed (w/w %)	TCE in Feed (w/w %)	% Conversion	% Chlorine in Copolymer
1	20	80	1.2	3.5
2	40	60	4.5	3.2
3	60	40	10.1	2.8
4	80	20	18.5	2.5

Data adapted from S. U. PJSIR.[5]

Table 2: Copolymerization at 75°C for 5 hours

Experiment No.	AN in Feed (w/w %)	TCE in Feed (w/w %)	% Conversion	% Chlorine in Copolymer
5	5	95	0.5	4.2
6	10	90	1.5	3.8
7	20	80	5.1	3.4
8	30	70	10.2	3.1
9	40	60	16.8	2.9

Data adapted from S. U. PJSIR.[5]

The copolymer decomposes into an insoluble black product between 200 and 218°C without a distinct softening point.[5]

Experimental Workflow

Caption: Workflow for the copolymerization of tetrachloroethylene and acrylonitrile.

Potential Applications and Signaling Pathways

The primary application for polymers incorporating tetrachloroethylene is leveraging their high chlorine content to impart flame retardancy.[6][7] Halogenated compounds are known to be effective flame retardants.[7]

Signaling Pathway: Flame Retardancy Mechanism

The flame retardancy mechanism of halogenated polymers generally involves action in the gas phase. During combustion, the polymer decomposes and releases halogen radicals (in this case, chlorine radicals). These radicals interfere with the free-radical chain reactions of combustion in the flame, effectively quenching the fire.

Caption: Gas-phase flame retardancy mechanism of chlorinated polymers.

Other potential applications for these copolymers could be in the development of specialty materials where chemical resistance and thermal stability are desired. Copolymers of acrylonitrile are known for their use in synthetic rubbers, fibers, and plastics with good heat resistance and dielectric properties.[5] The incorporation of tetrachloroethylene could potentially enhance these properties, particularly flame retardancy. Ethylene copolymers are widely used in packaging, automotive components, and construction materials.[7] Introducing chlorine atoms could modify their surface properties and improve their resistance to certain chemicals and fire.

Further research and characterization are necessary to fully elucidate the specific properties and viable applications of these novel tetrachloroethylene-based copolymers.

References

• 1. Reddit - The heart of the internet [reddit.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Free Radical Polymerization of Ethylene under mild conditions | ANR [anr.fr]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. Trichloroethylene - Wikipedia [en.wikipedia.org]
• 6. fire.tc.faa.gov [fire.tc.faa.gov]
• 7. lkt.tf.fau.de [lkt.tf.fau.de]

Application Notes and Protocols for Headspace Analysis of Tetrachloroethylene in Biological Samples

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetrachloroethylene (PCE), a prevalent environmental and occupational contaminant, necessitates sensitive and reliable analytical methods for its determination in biological matrices. This document provides detailed application notes and protocols for the analysis of tetrachloroethylene in biological samples using headspace gas chromatography (HS-GC), a robust and efficient technique for the analysis of volatile organic compounds (VOCs). The primary biological matrices covered are blood and urine, with protocols adaptable to other tissues. The methods described herein are crucial for toxicological assessments, biomonitoring of exposed individuals, and pharmacokinetic studies in drug development.

The most frequently employed methods for determining tetrachloroethylene in biological fluids and tissues are headspace analysis and purge-and-trap, followed by gas chromatography coupled with mass spectrometry (GC/MS) or an electron capture detector (GC/ECD).[1][2] Headspace analysis is particularly advantageous due to its simplicity, minimal sample preparation, and suitability for automation.

Principle of Headspace Analysis

Static headspace analysis is a technique based on the partitioning of volatile analytes between a condensed sample phase (e.g., blood, urine) and the gaseous phase (headspace) in a sealed vial. After a period of equilibration at a controlled temperature, a portion of the headspace gas is injected into the gas chromatograph for separation and detection. The concentration of the analyte in the headspace is proportional to its concentration in the original sample, governed by the principles of phase equilibrium. For enhanced sensitivity, preconcentration techniques can be employed.[1][2] Solid-phase microextraction (SPME) is an alternative headspace technique that integrates sampling, extraction, and concentration of analytes.[3]

Experimental Workflows

The general workflow for headspace analysis of tetrachloroethylene in biological samples involves sample collection, preparation and incubation, headspace injection, GC separation, and subsequent detection and data analysis.

Caption: General experimental workflow for headspace GC analysis.

Protocol 1: Determination of Tetrachloroethylene in Whole Blood by HS-GC-MS

This protocol is based on the method described for the determination of Perchloroethylene (PCE) in blood by headspace gas chromatography-mass spectrometry.[4]

1. Materials and Reagents

• Tetrachloroethylene standard solution

• Whole blood (control and samples)

• 10 mL or 20 mL headspace vials with PTFE/silicone septa and aluminum caps

• Crimper and decrimper

• Gas-tight syringe (for manual injection if required)

2. Instrumentation

• Headspace autosampler

• Gas chromatograph coupled to a mass spectrometer (GC-MS)

• Capillary column: VF-WAXms or equivalent polar column

3. Sample Preparation

• Pipette 3.0 mL of whole blood sample into a 10 mL headspace vial.

• Immediately seal the vial with a PTFE/silicone septum and an aluminum cap using a crimper.

• Prepare calibration standards by spiking control whole blood with known concentrations of tetrachloroethylene.

• Prepare a blank sample using control whole blood.

4. Headspace GC-MS Parameters

• Headspace Autosampler:

  • Incubation Temperature: 60°C[4]

  • Incubation Time: 30 minutes[4]

  • Vial Shaking: On (if available)

  • Injection Volume: 1 mL (typical)

  • Transfer Line Temperature: 150°C (typical)

• Gas Chromatograph:

  • Injector Temperature: 200°C (typical)

  • Carrier Gas: Helium

  • Column: VF-WAXms capillary column[4]

  • Oven Temperature Program:

    • Initial temperature: 40°C, hold for 2 minutes

    • Ramp: 10°C/min to 200°C

    • Hold: 2 minutes

• Mass Spectrometer:

  • Ionization Mode: Electron Impact (EI)

  • Acquisition Mode: Selected Ion Monitoring (SIM) for quantification, with characteristic ions for tetrachloroethylene (e.g., m/z 164, 166, 129, 131). Full scan mode can be used for confirmation.

5. Analysis

• Place the prepared vials in the headspace autosampler tray.

• Create a sequence including blanks, calibration standards, and unknown samples.

• Start the analysis.

• Qualitative analysis is performed by comparing the retention time of the peak in the sample chromatogram with that of the standard.[4]

• Quantitative analysis is performed using the external standard method, constructing a calibration curve from the peak areas of the standards.[4]

Protocol 2: Determination of Tetrachloroethylene in Urine by Automated HS-GC-FID

This protocol is adapted from a method for the determination of 1,1,2,2-tetrachloroethene in human urine.[5] This method involves a chemical reaction where tetrachloroethylene is converted to trichloroethylene (B50587), which is then detected.

1. Materials and Reagents

• Tetrachloroethylene standard solution

• Urine (control and samples)

• Anhydrous sodium sulfite (Na₂SO₃)

• 20 mL headspace vials with PTFE/silicone septa and aluminum caps

• Crimper and decrimper

2. Instrumentation

• Automated headspace sampler

• Gas chromatograph with a Flame Ionization Detector (FID)

• Capillary column: DB-624 or equivalent

3. Sample Preparation

• Place 5.00 mL of a urine sample into a 20 mL headspace vial.[5]

• Add 2.0 g of anhydrous sodium sulfite to the vial.[5]

• Immediately seal the vial with a crimper.[5]

• Prepare calibration standards by spiking control urine with known concentrations of tetrachloroethylene and treating them in the same manner.

• Prepare a blank sample using control urine and the matrix modifier.

4. Headspace GC-FID Parameters

• Headspace Autosampler:

  • Incubation Temperature: 80°C[5]

  • Incubation Time: 50 minutes[5]

• Gas Chromatograph:

  • Injector Temperature: 220°C (typical)

  • Carrier Gas: Nitrogen or Helium

  • Column: DB-624 capillary column[5]

  • Oven Temperature Program:

    • Initial temperature: 50°C, hold for 3 minutes

    • Ramp: 15°C/min to 180°C

    • Hold: 2 minutes

  • Detector Temperature (FID): 250°C (typical)

5. Analysis

• Load the vials into the automated headspace sampler.

• Run the sequence of blanks, standards, and samples.

• Under these conditions, tetrachloroethylene reacts with anhydrous sodium sulfite to form trichloroethylene.[5]

• Quantification is achieved by plotting a standard curve with the peak area of the resulting trichloroethylene against the initial mass concentration of tetrachloroethylene.[5]

Data Presentation

The following table summarizes quantitative data from various studies on the headspace analysis of tetrachloroethylene in biological samples.

Biological Matrix	Analytical Method	Linearity Range (µg/L)	Limit of Detection (LOD) (µg/L)	Limit of Quantification (LOQ) (µg/L)	Recovery (%)	Intra-batch Precision (RSD %)	Inter-batch Precision (RSD %)	Reference
Whole Blood	HS-GC-MS	5.09 - 200.17	0.21	0.70	95.3 - 103.8	3.2 - 4.6	4.0 - 6.1	[4]
Urine	Automated HS-GC	8.3 - 32,000	2.5	8.3	87.53 - 101.17	4.79 - 5.28	4.61 - 6.44	[5]
Urine (TCA metabolite)	HS-GC-ECD	Not specified	50	Not specified	Not specified	Not specified	Not specified	[6]
Tissues (Heart, Kidney)	HS-SPME-GC	Not specified	3 (PCE), 5 (TCE)	Not specified	Not specified	Not specified	Not specified	[3]
Blood	Static HS-GC (serial triple detection)	Not specified	0.068 (PID), 0.035 (FID)	Not specified	Not specified	Not specified	Not specified	[1]

Signaling Pathways and Logical Relationships

The metabolism of tetrachloroethylene is a key consideration in biomonitoring. While the parent compound is measured in blood and exhaled air, its metabolite, trichloroacetic acid (TCA), is often measured in urine as an indirect marker of exposure.[2]

Caption: Metabolic pathway and excretion of tetrachloroethylene.

Conclusion

Headspace gas chromatography offers a sensitive, specific, and reliable approach for the determination of tetrachloroethylene in various biological samples. The provided protocols for blood and urine analysis can be readily implemented in a laboratory setting for biomonitoring and toxicological studies. The choice between direct analysis of the parent compound and indirect analysis via its metabolites depends on the specific research or monitoring objectives. Adherence to proper sample collection, preparation, and quality control procedures is paramount for obtaining accurate and reproducible results.

References

• 1. ANALYTICAL METHODS - Toxicological Profile for Tetrachloroethylene - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. atsdr.cdc.gov [atsdr.cdc.gov]
• 3. academic.oup.com [academic.oup.com]
• 4. [Determination of Perchloroethylene in blood by headspace gas chromatography-mass spectrometry] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Determination of 1, 1, 2, 2-tetrachloroethene in human urine by automated headspace-gas chromatography [oher.com.cn]
• 6. Biological exposure assessment to tetrachloroethylene for workers in the dry cleaning industry - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Quantification of Tetrachloroethylene in Water Samples Using Purge-and-Trap Gas Chromatography-Mass Spectrometry

Abstract

This application note provides a detailed protocol for the quantitative analysis of tetrachloroethylene (PCE) in aqueous samples using the purge-and-trap (P&T) sample concentration technique followed by gas chromatography-mass spectrometry (GC-MS). This method is widely applicable for environmental monitoring, toxicological studies, and quality control in pharmaceutical and chemical industries. The described protocol is based on established methodologies, including those outlined by the U.S. Environmental Protection Agency (EPA), and is suitable for researchers, scientists, and drug development professionals.

Introduction

Tetrachloroethylene, a prevalent environmental contaminant, is a volatile organic compound (VOC) that requires sensitive and accurate quantification methods. The purge-and-trap technique is a highly effective method for extracting and concentrating tetrachloroethylene and other volatile organic compounds (VOCs) from a liquid matrix.[1][2] This dynamic headspace technique offers lower detection limits compared to static headspace analysis.[3] In this method, an inert gas is bubbled through the sample, stripping the volatile analytes which are then collected on an adsorbent trap. Subsequently, the trap is rapidly heated to desorb the analytes into a gas chromatograph for separation and a mass spectrometer for detection and quantification. This application note details the optimized parameters and procedures for the reliable quantification of tetrachloroethylene in water.

Experimental Workflow

The overall experimental workflow for the purge-and-trap GC-MS analysis of tetrachloroethylene is depicted below.

References

• 1. ANALYTICAL METHODS - Toxicological Profile for Tetrachloroethylene - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. atsdr.cdc.gov [atsdr.cdc.gov]
• 3. agilent.com [agilent.com]

Application Notes and Protocols for Tetrachloroethylene Sample Preparation in Environmental Matrices

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the sample preparation of tetrachloroethylene (PCE), a common environmental contaminant, in various environmental matrices. The following sections outline established and effective techniques for the extraction and concentration of tetrachloroethylene from water, soil, and air samples prior to analysis by gas chromatography (GC) coupled with mass spectrometry (MS) or an electron capture detector (ECD).

Overview of Sample Preparation Techniques

The selection of an appropriate sample preparation technique is critical for the accurate quantification of tetrachloroethylene. The choice depends on the sample matrix, the required detection limit, and the available instrumentation. The most common methods include Purge and Trap, Headspace Analysis, Solid-Phase Microextraction (SPME), and Solvent Extraction.[1][2] Preconcentration of samples is a frequent practice to enhance sensitivity.[1][2]

Water Samples

Purge and Trap

Purge and Trap is a highly effective and widely used method for extracting volatile organic compounds (VOCs) like tetrachloroethylene from aqueous samples.[3][4] This technique involves bubbling an inert gas through the water sample, which strips the volatile analytes from the matrix. The analytes are then trapped on a sorbent material, thermally desorbed, and introduced into a GC for analysis.[2][3]

Experimental Protocol: Purge and Trap for Water Samples (Based on EPA Method 601 & 624)

• Apparatus:

  • Purge and Trap system (e.g., Tekmar Atomx, Stratum/AquaTEK 70)[3]

  • Gas Chromatograph with a Hall's electrolytic conductivity detector (HECD) or a mass spectrometer (MS)[1][2]

  • Trap: Packed with materials such as coconut charcoal, Tenax, and silica (B1680970) gel.[5]

• Procedure:

  • Ensure the Purge and Trap system is clean and free of contaminants.

  • Collect the water sample in a vial with no headspace (zero air bubbles).[6]

  • For analysis, use a 5 mL or 25 mL sample volume.[3]

  • The sample is purged with an inert gas (e.g., helium) at a specified flow rate for a set time (e.g., 11 minutes).

  • The purged tetrachloroethylene is trapped on the analytical trap.

  • After purging, the trap is heated to desorb the tetrachloroethylene.

  • The desorbed analyte is transferred to the GC column for separation and detection.

Workflow for Purge and Trap Analysis of Water Samples

Caption: Workflow of Purge and Trap for water sample analysis.

Headspace Analysis

Headspace analysis is a simpler and often faster alternative to Purge and Trap for volatile compounds.[1][2] In this method, the sample is sealed in a vial and heated to allow the volatile analytes to partition into the headspace gas. A portion of this gas is then injected into the GC.

Experimental Protocol: Static Headspace Analysis for Water Samples

• Apparatus:

  • Headspace autosampler

  • Gas Chromatograph with ECD or MS[1][2]

  • Headspace vials with septa and caps

• Procedure:

  • Place a known volume of the water sample into a headspace vial.

  • Seal the vial tightly.

  • Place the vial in the headspace autosampler and incubate at a controlled temperature (e.g., 80°C) for a specific time to allow for equilibration between the liquid and gas phases.

  • After equilibration, a portion of the headspace gas is automatically injected into the GC for analysis.

Solid-Phase Microextraction (SPME)

SPME is a solvent-free extraction technique that utilizes a coated fiber to concentrate analytes from a sample.[7] For volatile compounds like tetrachloroethylene, headspace SPME is often preferred.[8]

Experimental Protocol: Headspace SPME for Water Samples

• Apparatus:

  • SPME fiber assembly with a suitable coating (e.g., polydimethylsiloxane (B3030410) - PDMS)

  • SPME autosampler or manual holder

  • GC with MS or ECD

  • Sample vials with septa

• Procedure:

  • Place the water sample into a vial.

  • The vial is sealed and may be heated and agitated to facilitate the transfer of tetrachloroethylene into the headspace.

  • Expose the SPME fiber to the headspace of the sample for a defined period to allow for the adsorption of the analyte onto the fiber coating.

  • Retract the fiber into the needle and withdraw it from the sample vial.

  • Insert the needle into the hot GC injection port to thermally desorb the trapped tetrachloroethylene onto the GC column.

Workflow for Headspace SPME Analysis of Water Samples

Caption: Workflow of Headspace SPME for water sample analysis.

Soil and Sediment Samples

For solid matrices like soil and sediment, sample preparation methods are designed to efficiently extract tetrachloroethylene from the solid particles.

Purge and Trap

Similar to water analysis, Purge and Trap can be adapted for soil samples. This typically involves dispersing the soil in a reagent water matrix before purging.

Experimental Protocol: Purge and Trap for Soil Samples (Based on EPA Method 5035)

• Apparatus:

  • Purge and Trap system

  • GC with appropriate detector (MS or HECD)

  • Sample collection and preservation tools (e.g., En Core™ samplers)[9]

• Procedure:

  • Collect a known weight of the soil sample (e.g., 5 grams) using a method that minimizes volatilization losses, such as EPA Method 5035A.[9][10]

  • The soil sample is transferred to a purge vessel containing a known volume of reagent water.

  • The mixture is then purged with an inert gas.

  • The subsequent steps of trapping, desorption, and analysis are the same as for water samples.

Headspace Analysis

Headspace analysis is also a viable technique for soil and sediment samples.

Experimental Protocol: Static Headspace Analysis for Soil Samples

• Apparatus:

  • Headspace autosampler

  • GC with MS or ECD

  • Headspace vials

• Procedure:

  • A weighed amount of the soil or sediment sample is placed directly into a headspace vial.

  • A matrix-modifying solution (e.g., water or a salt solution) may be added to facilitate the release of tetrachloroethylene.

  • The vial is sealed and heated in the headspace autosampler to allow tetrachloroethylene to partition into the headspace.

  • A sample of the headspace is injected into the GC.

Solvent Extraction

Solvent extraction is a classical method for extracting organic compounds from solid matrices.

Experimental Protocol: Solvent Extraction for Soil Samples

• Apparatus:

  • Mechanical shaker or sonicator

  • Centrifuge

  • GC with MS or ECD

  • Vials and appropriate glassware

• Procedure:

  • A known mass of the soil sample is mixed with a suitable extraction solvent (e.g., methanol (B129727) or pentane) in a sealed container.[1]

  • The mixture is agitated (e.g., shaken or sonicated) for a specific period to ensure efficient extraction of tetrachloroethylene into the solvent.

  • The solid particles are separated from the solvent extract by centrifugation or filtration.

  • An aliquot of the solvent extract is then injected into the GC for analysis.

Air Samples

The analysis of tetrachloroethylene in air typically involves collecting the analyte on a solid sorbent, followed by thermal or solvent desorption.

Sorbent Tube Sampling with Thermal Desorption

This is a common and sensitive method for air monitoring.

Experimental Protocol: Sorbent Tube Sampling and Thermal Desorption

• Apparatus:

  • Personal or area sampling pump

  • Sorbent tubes packed with a suitable adsorbent (e.g., coconut shell charcoal, Tenax-GC)[5][11]

  • Thermal desorption unit interfaced with a GC-MS or GC-ECD

• Procedure:

  • A known volume of air is drawn through the sorbent tube using a calibrated sampling pump.[11]

  • Tetrachloroethylene in the air is trapped on the sorbent material.

  • After sampling, the tube is sealed and transported to the laboratory.

  • In the lab, the sorbent tube is placed in a thermal desorber.

  • The tube is heated, and an inert gas flows through it to desorb the trapped tetrachloroethylene directly into the GC column.[2]

Workflow for Sorbent Tube Sampling and Thermal Desorption of Air Samples

Caption: Workflow for air analysis using sorbent tubes and thermal desorption.

Canister Sampling

Whole air samples can be collected in specially prepared canisters for subsequent analysis.

Experimental Protocol: Canister Sampling

• Apparatus:

  • Evacuated stainless steel canisters (e.g., Summa canisters)

  • GC-MS system with a preconcentration unit

• Procedure:

  • The pre-evacuated canister is opened at the sampling site, and an air sample is collected over a desired period (grab or time-weighted average).

  • The canister is then sealed and transported to the laboratory.

  • A known volume of the air sample from the canister is drawn through a cryogenic or sorbent trap to preconcentrate the tetrachloroethylene.

  • The trap is then rapidly heated to inject the analyte into the GC.

Quantitative Data Summary

The performance of different sample preparation and analytical methods for tetrachloroethylene can be compared based on their detection limits and recovery rates.

Sample Matrix	Preparation Method	Analytical Method	Sample Detection Limit	Percent Recovery	Reference
Air	Adsorbed on coconut charcoal; desorbed with carbon disulfide	GC/FID (NIOSH Method 1003)	0.01 mg/sample	96	NIOSH 1994[5]
Air	Collected in stainless steel canister; preconcentrated	GC/ECD	1 ppt	Not reported	Makide et al. 1979[5]
Air	Adsorbed on Tenax-GC; thermally desorbed	HRGC/MS	0.3 ppt	Not reported	Krost et al. 1982[5]
Water	Purged and trapped	GC/HSD (EPA Method 601)	0.03 µg/L	94.1	EPA 1982a[5]
Water	Purged and trapped	GC/MS (EPA Method 624)	4.1 µg/L	101	EPA 1982a[5]
Water	Headspace gas injection	GC/ECD	Not reported	105	Dietz and Singley 1979[5]
Sediment	Headspace analysis	GC/MS (SIM mode)	0.2 ng/g	50.4-53.5	Kawata et al. 1997[1]
Soil	SPME	GC/MS	2 ng/g	Not reported	James and Stack 1996[1]
Food	Static headspace analysis	HRGC/ECD; GC/MS	10-50 ng/g	92.5-98.6	Entz and Hollifield 1982[5]
Food	Extraction with isooctane	GC/ECD; GC/HECD	6 ppb (GC/ECD); 13 ppb (GC/HECD)	>50	Daft 1988[12]

Disclaimer: The detection limits and recovery rates are provided for guidance and can vary depending on the specific instrumentation, analytical conditions, and sample matrix. Method validation is essential for ensuring data quality.

References

• 1. ANALYTICAL METHODS - Toxicological Profile for Tetrachloroethylene - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. atsdr.cdc.gov [atsdr.cdc.gov]
• 3. agilent.com [agilent.com]
• 4. cdn.who.int [cdn.who.int]
• 5. Table 7-2, Analytical Methods for Determining Tetrachloroethylene in Environmental Samples - Toxicological Profile for Tetrachloroethylene - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. waterboards.ca.gov [waterboards.ca.gov]
• 7. Solid Phase Microextraction (SPME) [sigmaaldrich.com]
• 8. mdpi.com [mdpi.com]
• 9. 14d-1.itrcweb.org [14d-1.itrcweb.org]
• 10. pca.state.mn.us [pca.state.mn.us]
• 11. osha.gov [osha.gov]
• 12. Table 7-2, Analytical Methods for Determining Trichloroethylene in Environmental Samples - Toxicological Profile for Trichloroethylene - NCBI Bookshelf [ncbi.nlm.nih.gov]

Application Notes and Protocols for the Use of Tetrachloroethylene as a Heat-Exchange Fluid in Laboratory Apparatus

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Tetrachloroethylene, also known as perchloroethylene (PCE), is a hazardous substance with significant health and environmental risks.[1][2][3] This document is intended to provide information for trained laboratory personnel in situations where the use of tetrachloroethylene is deemed unavoidable after a thorough risk assessment and consideration of safer alternatives. Adherence to all institutional and regulatory safety protocols is mandatory.

Tetrachloroethylene has been used as a heat-exchange fluid in laboratory settings due to its non-flammability, suitable boiling point for certain applications, and relatively low freezing point.[4] However, its use is increasingly restricted due to its toxicity and environmental hazards.[5] This document provides detailed information on its properties, safety precautions, and protocols for its use, alongside a discussion of potential alternatives.

Physicochemical Properties of Tetrachloroethylene

A comprehensive understanding of the physical and chemical properties of tetrachloroethylene is crucial for its safe handling and effective use as a heat-exchange fluid.

Property	Value
Synonyms	Perchloroethylene, PERC, PCE, 1,1,2,2-Tetrachloroethene
CAS Number	127-18-4
Molecular Formula	C2Cl4
Molecular Weight	165.83 g/mol
Appearance	Colorless liquid with a mild, chloroform-like odor[1][6]
Boiling Point	121.1 °C
Melting/Freezing Point	-22.3 °C
Density	1.623 g/cm³ at 25 °C[7]
Vapor Density	5.8 (Air = 1)
Vapor Pressure	18.6 mmHg at 25 °C
Specific Heat Capacity (liquid)	Data not readily available in search results
Thermal Conductivity	Data not readily available in search results
Viscosity	0.89 cP at 25 °C
Solubility in Water	Insoluble[6]
Flammability	Non-flammable[4]
Chemical Stability	Stable under normal temperatures and pressures[3][6]

Health and Safety Data

Tetrachloroethylene is a hazardous chemical that poses significant health risks.[1][2][3] Strict adherence to safety protocols is essential to minimize exposure.

Hazard Category	Description
Acute Toxicity	Inhalation of high concentrations can cause dizziness, headache, nausea, and central nervous system depression. Direct contact can cause skin and eye irritation.[4]
Chronic Toxicity	Prolonged or repeated exposure may cause liver and kidney damage.[3] It is also a suspected carcinogen.[1][3]
Exposure Limits (TWA - 8hr)	50 ppm (340 mg/m³)
Short-Term Exposure Limit (STEL)	150 ppm (1020 mg/m³)
Personal Protective Equipment (PPE)	Chemical splash goggles, impervious gloves (disposable latex and nitrile gloves are not suitable), and appropriate protective clothing are required.[1][2][3][8]
Engineering Controls	Must be used in a certified chemical fume hood or glove box at all times.[1][8]
First Aid	In case of inhalation, move to fresh air. For skin contact, wash with soap and water. For eye contact, rinse with water for several minutes. Seek medical attention if symptoms persist.[2][3][8]

Alternatives to Tetrachloroethylene

Given the health and environmental concerns associated with tetrachloroethylene, several alternatives are available for use as heat-exchange fluids in laboratory settings.

Fluid	Boiling Point (°C)	Freezing Point (°C)	Toxicity/Environmental Concerns
Tetrachloroethylene	121.1	-22.3	High toxicity, suspected carcinogen, environmental hazard.[1][3]
Water	100	0	Non-toxic, environmentally benign. Limited temperature range.
Ethylene (B1197577) Glycol/Water Mixtures	Variable (higher than water)	Variable (lower than water)	Moderately toxic, requires proper disposal.
Propylene Glycol/Water Mixtures	Variable (higher than water)	Variable (lower than water)	Low toxicity, more environmentally friendly than ethylene glycol.
Silicone Oils	Wide range available	Wide range available	Low toxicity, low flammability, but can be expensive.
Mineral Oils	Wide range available	Wide range available	Low toxicity, but can be flammable at high temperatures.
NEXT-HD Pro	Not specified	Not specified	Low toxicity, zero ozone depletion potential, not a hazardous air pollutant.[9]
Tergo™ XCF2	Not specified	Not specified	Low global warming potential, non-flammable.[10]

Experimental Protocols

Protocol for Safe Use of Tetrachloroethylene as a Heat-Exchange Fluid

This protocol outlines the general steps for using tetrachloroethylene in a circulating bath to control the temperature of a laboratory apparatus, such as a condenser or a jacketed reactor.

1. Risk Assessment and Preparation:

• Conduct a thorough risk assessment for the specific experiment.

• Ensure a certified chemical fume hood is available and functioning correctly.

• Gather all necessary PPE, including chemical splash goggles, face shield, and appropriate gloves (e.g., Viton®, Silvershield®). Note that disposable latex and nitrile gloves are not impervious to PCE.[1]

• Have a spill kit readily available.

• Ensure access to a safety shower and eyewash station.

2. Equipment Setup:

• Place the circulating bath inside the chemical fume hood.

• Ensure all tubing is made of a material compatible with tetrachloroethylene (e.g., PTFE).

• Securely connect the tubing from the circulator to the inlet and outlet of the apparatus to be temperature-controlled. Use appropriate clamps to prevent leaks.

• Position a secondary containment tray under the circulating bath and any connections to contain potential spills.

3. Filling the Circulating Bath:

• Slowly and carefully pour the required volume of tetrachloroethylene into the circulating bath reservoir inside the fume hood.

• Avoid splashing.

• Keep the container of tetrachloroethylene sealed when not in use.

4. Operation:

• Turn on the circulating bath and set the desired temperature.

• Regularly inspect the tubing and connections for any signs of leaks.

• If a leak is detected, immediately shut down the circulator, and if safe to do so, contain the spill using the spill kit.

5. Shutdown and Decommissioning:

• Once the experiment is complete, turn off the circulating bath.

• Allow the tetrachloroethylene to return to ambient temperature.

• If the apparatus is to be disconnected, carefully drain the tetrachloroethylene from the apparatus back into the circulating bath.

• If the tetrachloroethylene is to be removed from the circulating bath, use a funnel to transfer it to a properly labeled waste container.

• Contaminated materials, including gloves and absorbent pads, must be disposed of as hazardous waste.[2]

6. Record Keeping:

• Document the use of tetrachloroethylene, including the date, amount used, and the names of the personnel involved.[1]

• Record any spills or incidents.[1]

Visualizations

Caption: Decision workflow for selecting a laboratory heat-exchange fluid.

References

• 1. Perchloroethylene Use in Labs | Environmental Health and Safety - Office of the Vice President for Research | The University of Iowa [ehs.research.uiowa.edu]
• 2. media.laballey.com [media.laballey.com]
• 3. nyc.gov [nyc.gov]
• 4. Tetrachloroethylene - Wikipedia [en.wikipedia.org]
• 5. hubbardhall.com [hubbardhall.com]
• 6. Tetrachloroethylene | Cl2C=CCl2 | CID 31373 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. carlroth.com:443 [carlroth.com:443]
• 9. envirotechint.com [envirotechint.com]
• 10. The Ultimate Guide To TCE Replacements | MicroCare [microcare.com]

Application Notes and Protocols for Monitoring Tetrachyloroethylene (PCE) Exposure in Occupational Health Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the established methods for monitoring occupational exposure to tetrachloroethylene (PCE), a widely used solvent in industries such as dry cleaning and metal degreasing.[1] This document outlines the key biomarkers of PCE exposure, presents quantitative data from occupational health studies, and offers detailed experimental protocols for sample collection and analysis.

Introduction to Tetrachloroethylene (PCE) and Exposure Monitoring

Tetrachloroethylene, also known as perchloroethylene, is a volatile organic compound.[2] Occupational exposure to PCE has been associated with various health risks, making monitoring of worker exposure a critical component of occupational health and safety programs.[3] Biological monitoring provides a measure of the internal dose of a chemical that an individual has received and can be a more accurate representation of exposure than ambient air monitoring alone. The primary biomarkers for PCE exposure are the parent compound in exhaled air and blood, and its metabolite, trichloroacetic acid (TCA), in urine.[4][5]

Key Biomarkers for PCE Exposure

The selection of a biomarker for monitoring PCE exposure depends on the exposure scenario (acute vs. chronic), the desired sampling window, and the analytical capabilities of the laboratory.

• Tetrachloroethylene (PCE) in Exhaled Air: Analysis of PCE in exhaled air is a non-invasive method that reflects recent exposure.[6] The concentration of PCE in alveolar air is in equilibrium with the blood concentration.[2]

• Tetrachloroethylene (PCE) in Blood: The concentration of PCE in blood is considered a reliable indicator of the internal dose and reflects both recent and, to some extent, cumulative exposure due to its accumulation in fatty tissues.[7][8]

• Trichloroacetic Acid (TCA) in Urine: TCA is a major metabolite of PCE and is excreted in the urine.[4][9] Urinary TCA levels are indicative of PCE exposure over a longer period (days) and are often used to assess chronic exposure.[4] However, it is important to note that TCA is also a metabolite of other chlorinated solvents like trichloroethylene (B50587), which could be a confounding factor.[10]

Quantitative Data from Occupational Health Studies

The following tables summarize quantitative data from various occupational health studies, illustrating the relationship between environmental PCE exposure and the corresponding levels of biomarkers.

Table 1: Correlation between Airborne PCE and Biological Markers

Biomarker	Correlation Coefficient (r) with Airborne PCE	Study Population	Reference
PCE in Blood	0.94	Not Specified	[2]
PCE in Alveolar Air	0.81	Not Specified	[2]
PCE in Urine	0.67	Not Specified	[2]
TCA in Urine	0.66	Dry Cleaning Workers	[11]

Table 2: Reported Biomarker Levels in Occupationally Exposed Individuals

Exposure Setting	Airborne PCE Concentration (ppm)	PCE in Blood (mg/L)	TCA in Urine (mg/L)	PCE in Exhaled Air (ppm)	Reference
Dry Cleaning	21 (mean)	Not Reported	Not Reported	Not Reported	[12]
Dry Cleaning	4 - 149	Not Reported	Not Reported	Not Reported	[5]
Cloth Degreasing	46 (max TWA)	Not Reported	Not Reported	Not Reported	[7]
Various	25 (hypothetical)	0.5 (BEI)	3.5 (BEI)	5 (BEI)	[8]
Dry Cleaning	Not Specified	> 1 (16h post-exposure)	Not Reported	Not Reported	[12]

BEI: Biological Exposure Index, recommended by the American Conference of Governmental Industrial Hygienists (ACGIH). TWA: Time-Weighted Average.

Signaling Pathways and Experimental Workflows

Tetrachloroethylene Metabolism

PCE is metabolized in the body primarily through two pathways: cytochrome P-450 (CYP)-mediated oxidation and glutathione (B108866) (GSH) conjugation. The CYP pathway is the predominant route and leads to the formation of trichloroacetic acid (TCA), which is excreted in the urine.

References

• 1. HEALTH EFFECTS - Toxicological Profile for Tetrachloroethylene - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Tetrachloroethylene - Wikipedia [en.wikipedia.org]
• 3. osha.gov [osha.gov]
• 4. Urinary excretion of total trichloro-compounds, trichloroethanol, and trichloroacetic acid as a measure of exposure to trichloroethylene and tetrachloroethylene - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. nationalacademies.org [nationalacademies.org]
• 6. atsdr.cdc.gov [atsdr.cdc.gov]
• 7. Monitoring of occupational exposure to tetrachloroethene by analysis for unmetabolized tetrachloroethene in blood and urine in comparison with urinalysis for trichloroacetic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Biological exposure assessment to tetrachloroethylene for workers in the dry cleaning industry - PMC [pmc.ncbi.nlm.nih.gov]
• 9. [Determining trichloroacetic acid in the urine by the gas chromatography method] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. ANALYTICAL METHODS - Toxicological Profile for Tetrachloroethylene - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Tetrachloroethylene - WHO Guidelines for Indoor Air Quality: Selected Pollutants - NCBI Bookshelf [ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Peak Tailing in GC Analysis of Tetrachloroethylene

This guide provides researchers, scientists, and drug development professionals with a comprehensive resource for troubleshooting peak tailing issues encountered during the Gas Chromatography (GC) analysis of tetrachloroethylene.

Frequently Asked Questions (FAQs)

Q1: What is peak tailing and how is it measured?

An ideal chromatographic peak has a symmetrical, Gaussian shape. Peak tailing occurs when the back half of the peak is wider than the front half, creating an asymmetrical shape that slopes gradually back to the baseline.[1][2] This distortion can compromise the accuracy and reproducibility of peak integration and reduce resolution from nearby peaks.[3]

Peak tailing is quantified using two primary metrics:

• Asymmetry Factor (As): Calculated by measuring the ratio of the back half-width to the front half-width of the peak at 10% of the peak height.[1]

• Tailing Factor (Tf): Widely used in the pharmaceutical industry, this is calculated from the full peak width and the front half-width at 5% of the peak height.[1]

Q2: What is considered an acceptable level of peak tailing?

While a perfectly symmetrical peak (As = 1.0) is the ideal, some tailing is common.[4] The table below summarizes generally accepted values for peak asymmetry. An Asymmetry Factor greater than 1.5 indicates a problem that warrants investigation.[3]

Parameter	Value	Significance
Asymmetry Factor (As) - New Column	0.9 - 1.2	Represents ideal performance for a new, high-quality column; values below 1.0 indicate slight fronting.[1]
Asymmetry Factor (As) - Acceptable	< 1.5	Generally considered acceptable for routine analysis where resolution is not compromised.[1]
Asymmetry Factor (As) - Investigation Needed	> 1.5	Indicates a potential issue that should be investigated to ensure data quality.[3]
Asymmetry Factor (As) - Problematic	> 2.0	Represents a significant issue that can affect resolution and quantitation, requiring immediate corrective action.[1]

Q3: What are the common causes of peak tailing for tetrachloroethylene?

Peak tailing for a chlorinated solvent like tetrachloroethylene can stem from several sources:

• Active Sites: The most frequent cause is the interaction of analytes with "active sites" within the GC system.[5] These are locations, such as the inlet liner, glass wool packing, or the front of the GC column, that can cause secondary, unwanted chemical interactions.[3][6]

• Contamination: Accumulation of non-volatile sample residue in the inlet or on the column can create active sites and lead to tailing.[7][8][9]

• Physical or Mechanical Issues: Problems like a poor column cut, improper column installation depth in the inlet or detector, or system leaks can disrupt the sample flow path and cause peak distortion.[3][5][10]

• GC-MS Ion Source Contamination: When using a mass spectrometer (MS), halogenated solvents can react with hot metal surfaces in the ion source to form deposits like ferrous chloride.[11][12] These deposits act as powerful active sites, causing analytes to adsorb and then release slowly, resulting in severe tailing.[11][13]

Q4: If all the peaks in my chromatogram are tailing, what is the most likely cause?

If every peak in the chromatogram exhibits tailing, the problem is most likely physical or mechanical in nature.[3] This "indiscriminate" tailing points to an issue that affects all compounds equally, such as a disruption in the sample flow path.[10] Common culprits include an improper column cut, incorrect column installation depth, or dead volumes in the system.[3][5]

Q5: Could my choice of solvent be causing the peak tailing?

Yes, the solvent can contribute to peak tailing in two ways:

• Polarity Mismatch: During a splitless injection, a mismatch between the polarity of the sample solvent and the stationary phase can cause poor peak shape.[5][14]

• Ion Source Interaction (GC-MS): As mentioned in Q3, using halogenated solvents like dichloromethane (B109758) or tetrachloroethylene can lead to the formation of active sites within the MS ion source over time, causing significant tailing that can only be resolved by cleaning the source.[11][12]

Step-by-Step Troubleshooting Guide

This guide provides a logical workflow to diagnose and resolve the root cause of peak tailing.

Logical Troubleshooting Workflow

The following diagram illustrates the recommended decision-making process when you observe peak tailing.

Caption: A workflow for diagnosing the cause of peak tailing in GC.

Troubleshooting in Detail

Problem: Primarily the tetrachloroethylene peak (or other active compounds) is tailing.

This pattern strongly suggests chemical activity—unwanted interactions between your analyte and the system.

• Question: When was the last time you performed inlet maintenance?

  • Solution: The inlet is the most common source of activity and contamination.[7][15] Performing routine inlet maintenance is the first and most effective troubleshooting step. This involves replacing consumable parts that contact the sample.[9]

  • Action: Follow Protocol 1: GC Inlet Maintenance Procedure . Pay special attention to using a fresh, deactivated inlet liner.[3][6]

• Question: Has the column's performance degraded over time despite inlet maintenance?

  • Solution: If inlet maintenance does not resolve the issue, the contamination or activity may be at the front of the analytical column itself. Non-volatile residues can accumulate here, degrading the stationary phase.[5][8]

  • Action: Trim the front end of the column to remove the contaminated section. Follow Protocol 2: GC Column Trimming . After trimming, it is good practice to re-condition the column.[7][8]

• Question: Is the baseline high or unstable after trimming the column?

  • Solution: A high or unstable baseline can indicate that contaminants are present deeper within the column or that the stationary phase is bleeding. "Baking out" the column at a high temperature can help remove these contaminants.[16][17]

  • Action: Follow Protocol 3: GC Column Conditioning ("Bake-out") .

• Question: Are you using a GC-MS, and has the tailing persisted or worsened over time with halogenated solvent use?

  • Solution: This specific scenario points towards contamination of the MS ion source.[11][12] The interaction between chlorinated compounds like tetrachloroethylene and the hot source surfaces can create active sites.[11][13] This is an advanced maintenance step.

  • Action: Consult your instrument manual and follow the manufacturer's procedure for cleaning the MS ion source.

Problem: All peaks in the chromatogram are tailing.

This indicates a physical disruption of the carrier gas flow path.

• Question: Have you checked for system leaks and proper column installation?

  • Solution: A poor column cut or incorrect placement in the inlet can create dead volume and disrupt the smooth transfer of sample onto the column.[3][5] A system leak will also negatively impact chromatography.

  • Action:

    • Inspect the Column Cut: Remove the column from the inlet and examine the cut with a magnifier. It should be a clean, 90-degree angle with no jagged edges. If it is not, re-cut the column.[3][5]

    • Verify Installation: Consult your instrument manual for the correct column installation depth for both the inlet and detector. Reinstall the column to the specified depth.[3]

    • Leak Check: After reinstallation, always perform a leak check using an electronic leak detector.[15][18]

Standard Experimental Protocols

Protocol 1: GC Inlet Maintenance Procedure

This procedure should be performed regularly to prevent the buildup of contamination and activity.[9][19]

• Cool System: Set the inlet and oven temperatures to a safe, low temperature (e.g., 40°C) and allow them to cool completely.

• Turn Off Gas: Turn off the carrier gas flow at the instrument.

• Remove Column: Carefully loosen the column nut at the inlet and remove the column.

• Replace Septum: Unscrew the septum nut and remove the old septum. Replace it with a new, appropriately sized septum. Do not overtighten the nut, as this can cause coring.[20]

• Replace Liner and O-ring: Remove the old inlet liner and its O-ring.[9] Using clean forceps, insert a new, deactivated liner and a new O-ring.

• Replace Inlet Seal (Optional but Recommended): If your instrument has a metal inlet seal (e.g., a gold seal), remove the reducing nut and replace the seal. This component can also become contaminated.[8][9]

• Reinstall Column: Reinstall the column according to the manufacturer's specifications.

• Restore Gas Flow and Leak Check: Turn the carrier gas back on, allow the system to purge, and perform a thorough leak check.[15]

Protocol 2: GC Column Trimming

Trimming removes the front section of the column where non-volatile contaminants accumulate.[8]

• Cool System and Remove Column: Follow steps 1-3 from the Inlet Maintenance protocol.

• Perform Cut: Using a ceramic scoring wafer, lightly score the column tubing 10-20 cm from the end.[3]

• Break Tubing: Gently flex the tubing at the score to create a clean, square break. Inspect the cut with a magnifier to ensure it is at a 90° angle.[3]

• Reinstall and Leak Check: Reinstall the column, restore gas flow, and perform a leak check.[15] Note that retention times will shift slightly after trimming the column.[5]

Protocol 3: GC Column Conditioning ("Bake-out")

This procedure is used to remove contaminants and stabilize a new or recently trimmed column.[17][18]

• Purge Column: Ensure the column is properly installed with a leak-free carrier gas supply. Purge the column with carrier gas at room temperature for 15-30 minutes to remove all oxygen.[21] This is a critical step to prevent column damage.

• Set Program: Keep the detector end of the column disconnected from the detector to prevent contamination.

• Ramp Temperature: Heat the oven at a rate of 5-10°C/minute to the column's maximum isothermal operating temperature (or 20°C above your method's final temperature, whichever is lower).[17][22]

• Hold Temperature: Hold this temperature for 1-2 hours, or until the baseline signal is stable when monitored by the detector.[17]

• Cool Down: Cool the oven down.

• Connect to Detector: Once cool, connect the column to the detector, restore gas flow, and perform a final leak check.

Visual Guides

Caption: The mechanism of peak tailing due to active sites in the GC system.

References

• 1. chromatographytoday.com [chromatographytoday.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. elementlabsolutions.com [elementlabsolutions.com]
• 4. researchgate.net [researchgate.net]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. Chromatography Troubleshooting Guides-Gas Chromatography | Thermo Fisher Scientific - SG [thermofisher.com]
• 7. Fixing GC Peak Tailing for Cleaner Results | Separation Science [sepscience.com]
• 8. sisweb.com [sisweb.com]
• 9. m.youtube.com [m.youtube.com]
• 10. m.youtube.com [m.youtube.com]
• 11. scispace.com [scispace.com]
• 12. academic.oup.com [academic.oup.com]
• 13. researchgate.net [researchgate.net]
• 14. agilent.com [agilent.com]
• 15. GC Inlet Maintenance: Restek’s Quick-Reference Guide [restek.com]
• 16. GC Technical Tip: Peak Shape Problems - No Peaks | Phenomenex [phenomenex.com]
• 17. documents.thermofisher.com [documents.thermofisher.com]
• 18. GC Tech Tip: GC Column Conditioning and Testing | Phenomenex [phenomenex.com]
• 19. GC tip on setting an inlet maintenance schedule | Phenomenex [phenomenex.com]
• 20. chromatographyonline.com [chromatographyonline.com]
• 21. How to Condition a New Capillary GC Column [restek.com]
• 22. chromtech.net.au [chromtech.net.au]

Optimization of tetrachloroethylene degradation using co-substrates

Technical Support Center: Optimization of Tetrachloroethylene (PCE) Degradation

Welcome to the technical support center for the optimization of tetrachloroethylene (PCE) degradation using co-substrates. This resource provides researchers, scientists, and environmental professionals with detailed troubleshooting guides, frequently asked questions (FAQs), and experimental protocols to support your research in bioremediation.

Frequently Asked Questions (FAQs)

Q1: What is reductive dechlorination and why is it important for PCE degradation? A1: Reductive dechlorination is a microbial process where chlorine atoms on a molecule are sequentially replaced with hydrogen atoms. [1]For tetrachloroethylene (PCE), this is the primary anaerobic degradation pathway, converting it step-by-step into less chlorinated and often less harmful compounds: trichloroethylene (B50587) (TCE), cis-1,2-dichloroethylene (B151661) (cis-DCE), vinyl chloride (VC), and finally to the non-toxic end-product, ethene. [1][2]This process is critical for bioremediation as it can completely detoxify PCE in contaminated environments. [1] Q2: Why are co-substrates necessary for anaerobic PCE degradation? A2: Co-substrates, also known as electron donors, are organic compounds that microorganisms metabolize to produce the energy and reducing equivalents (like hydrogen) needed to drive reductive dechlorination. [1][3]The degradation of PCE is an energy-requiring process for the microbes, and they cannot use PCE itself as a primary energy source. [4]Therefore, a readily metabolizable compound must be present to support the microbial activity responsible for dechlorination.

Q3: What are the most common co-substrates used and how do they compare? A3: A wide variety of organic substrates can stimulate reductive dechlorination, including simple compounds like lactate (B86563), acetate, methanol, ethanol, propionate (B1217596), and butyrate (B1204436), as well as more complex substrates like molasses and vegetable oil. [3][5][6]Studies have shown that the choice of electron donor significantly impacts the rate and extent of dechlorination. Lactate is often considered one of the most effective co-substrates for PCE degradation. [5][7][8][9]Propionate and butyrate can also be highly effective as they tend to release hydrogen more slowly, which can favor dechlorinating bacteria over competing microorganisms like methanogens. [3] Q4: What is "dehalorespiration"? A4: Dehalorespiration is a form of anaerobic respiration where certain specialized bacteria, such as Dehalococcoides ethenogenes, use chlorinated compounds like PCE as their terminal electron acceptor for energy production, much like humans use oxygen. [4][10]This process is highly efficient and is key to achieving complete dechlorination to ethene. [2] Q5: Can methanogenesis interfere with PCE degradation? A5: Yes, methanogens can compete with dechlorinating bacteria for the hydrogen produced from the fermentation of co-substrates. [3]If methanogenesis is too active, it can limit the hydrogen available for reductive dechlorination, potentially slowing or stalling the process. [11]However, high concentrations of PCE and some of its daughter products (like TCE) can inhibit methanogenesis, which may create a more favorable environment for complete dechlorination. [12][13][14]

Troubleshooting Guide

Q1: My PCE degradation has stalled, or is incomplete, with cis-DCE or VC accumulating. What are the possible causes and solutions? A1: The accumulation of intermediates like cis-DCE and vinyl chloride (VC) is a common issue in PCE bioremediation. [15]

• Possible Causes:

  • Lack of Specific Microorganisms: The complete dechlorination of PCE to ethene often requires specific microbial populations, particularly strains of Dehalococcoides, which are capable of dechlorinating cis-DCE and VC. [2][15]Your microbial consortium may lack these specific organisms.

  • Electron Donor Limitation: The process may have run out of the co-substrate needed to generate hydrogen. [15] * Inhibitory Conditions: Suboptimal pH, temperature, or the presence of co-contaminants could be inhibiting the activity of the dechlorinating bacteria.

  • Hydrogen Competition: As mentioned in the FAQ, aggressive methanogenesis can outcompete dechlorinators for available hydrogen. [3]

• Troubleshooting Steps & Solutions:

  • Verify Co-substrate Levels: Analyze the concentration of your electron donor (e.g., lactate, acetate). If depleted, re-amend the system.

  • Check Geochemical Parameters: Measure the pH and redox potential. The optimal pH for reductive dechlorination is typically near neutral (6.9-7.9). [16]Ensure the redox potential is sufficiently low (e.g., below -130 mV). [16] 3. Microbial Community Analysis: Use molecular tools (like qPCR targeting reductive dehalogenase genes such as vcrA and bvcA) to determine if key dechlorinating bacteria like Dehalococcoides are present. [16] 4. Bioaugmentation: If key microorganisms are absent, consider bioaugmentation by introducing a known dechlorinating culture, such as the KB-1 consortium. [17][18] 5. Manage Methanogenesis: If methanogenesis is dominant, consider using an electron donor like butyrate or propionate that provides a slower, more sustained release of hydrogen, favoring dechlorinators. [3] Q2: Methane (B114726) production is very high, but PCE degradation is slow. How can I fix this? A2: This indicates that methanogens are outcompeting the dechlorinating bacteria for the supplied electron donor.

• Troubleshooting Steps & Solutions:

  • Switch Electron Donor: Change from a rapidly fermentable substrate (like lactate or glucose) to one that is metabolized more slowly (e.g., propionate, butyrate). [3]This can lower the partial pressure of hydrogen, creating conditions less favorable for methanogens and more favorable for dehalorespirers. [3] 2. Inhibit Methanogenesis: While chemical inhibitors like 2-bromoethanesulfonate (B1233127) (BES) can be used, they may also be toxic to dechlorinators. [11]A more common strategy is to leverage the inhibitory effect of high concentrations of chlorinated solvents themselves. Operating at higher PCE or TCE concentrations can naturally suppress methanogen activity. [11][13] Q3: No degradation is occurring at all, even after adding a co-substrate. What should I check? A3: A complete lack of activity points to a fundamental issue with the experimental setup or the microbial culture.

• Troubleshooting Steps & Solutions:

  • Confirm Anaerobic Conditions: Ensure your system is strictly anaerobic. The presence of oxygen will inhibit reductive dechlorination. Use a resazurin (B115843) indicator or measure redox potential to confirm conditions are anoxic.

  • Check for Toxicity: The groundwater or soil matrix may contain toxic co-contaminants that are inhibiting all microbial activity.

  • Viability of Inoculum: The microbial inoculum may not be viable or may not contain any PCE-degrading organisms. Test the culture on a known positive control if possible.

  • Nutrient Limitation: Besides a carbon source (co-substrate), microorganisms require other nutrients. Ensure the medium contains essential nutrients like nitrogen, phosphorus, and trace metals. [1]

Data Presentation: Co-substrate Performance

The selection of an appropriate electron donor is crucial for optimizing PCE degradation. The following table summarizes findings on the effectiveness of different co-substrates.

Co-substrate	Degradation Rate Constant (k) Comparison	Key Findings & Observations	Citations
Lactate	klactate > kglucose > kacetate	Often found to be the most suitable and efficient electron donor for PCE degradation.	[5][7][8][9]
Propionate	Slower degradation than lactate but highly effective.	Facilitates a gradual release of hydrogen, which can favor dechlorination over methanogenesis. Increased PCE biodegradation by 43%.	[3]
Butyrate	Slower degradation than lactate but highly effective.	Similar to propionate, results in lower hydrogen partial pressure, favoring dechlorinators. The highest dechlorination rate (0.34 μg PCE/g VS/day) was achieved with 20 mM butyrate.	[3]
Methanol	Effective, but can be rapidly consumed.	Can support complete dechlorination to ethene. Often used in long-term studies. May lead to significant methane generation if not managed.	[1][3][14]
Acetate	Generally lower degradation rates compared to others.	Can be rapidly consumed by methanogens, leading to poor support for dechlorination in some cases.	[3][5]
Ethanol	Rapidly consumed.	Primarily generated significant amounts of methane and did not support dechlorination effectively in some studies.	[3]
Glucose	kglucose > kacetate	Effective, but its rapid fermentation can lead to a drop in pH and favor competing microbial processes.	[5][7][8]

Experimental Protocols

Protocol 1: Anaerobic Microcosm Setup for PCE Degradation

This protocol outlines the setup of batch microcosms to evaluate the potential for reductive dechlorination of PCE.

Materials:

• Anaerobic glove box or chamber (N₂/CO₂ atmosphere).

• Serum bottles (e.g., 160 mL) with Teflon-lined septa and aluminum crimp caps. [19]* Contaminated groundwater and/or soil/sludge inoculum.

• Anaerobic basal mineral medium. [1][7]* Stock solutions of PCE (dissolved in methanol) and co-substrates (e.g., sodium lactate).

• Gas-tight syringes.

Procedure:

• Preparation: All glassware, stoppers, and media should be made anaerobic by autoclaving and/or flushing with an N₂/CO₂ gas mixture. [19]2. Adding Solids and Liquids: Inside an anaerobic chamber, add a known amount of soil or sludge inoculum (e.g., 20-50 g) to each serum bottle. Add contaminated groundwater or anaerobic mineral medium to a final liquid volume (e.g., 100 mL). [7][19]3. Amendments:

  • Add the chosen co-substrate from a sterile, anaerobic stock solution to the desired final concentration (e.g., 5-10 mM lactate).

  • Spike the microcosms with PCE stock solution to the target concentration (e.g., 5-10 mg/L).

• Controls: Prepare necessary controls:

  • Abiotic Control: Sterilized (e.g., autoclaved or poisoned with mercury chloride) microcosm to account for non-biological degradation.

  • Biotic Control: Inoculated microcosm without any co-substrate to assess background activity. [19]5. Sealing and Incubation: Immediately seal each bottle with a Teflon-lined septum and aluminum crimp cap. [19]Incubate the microcosms in the dark at a constant temperature (e.g., 25-35°C). [14]6. Sampling and Analysis:

  • Periodically, remove headspace or liquid samples using a gas-tight syringe.

  • Analyze for PCE, TCE, cis-DCE, VC, ethene, and methane using a Gas Chromatograph (GC) equipped with an appropriate detector (e.g., ECD, FID, or MS). [5][19] * Monitor pH and co-substrate concentration from liquid samples.

Visualizations

PCE Reductive Dechlorination Pathway

Caption: Anaerobic reductive dechlorination pathway of PCE to ethene.

Experimental Workflow for Microcosm Study

Caption: General workflow for a PCE degradation microcosm experiment.

Troubleshooting Decision Tree for Stalled Degradation

Caption: Decision tree for troubleshooting stalled PCE dechlorination.

References

• 1. open.clemson.edu [open.clemson.edu]
• 2. Tetrachloroethene Degradation Pathway (Anaerobic) [eawag-bbd.ethz.ch]
• 3. iwaponline.com [iwaponline.com]
• 4. academic.oup.com [academic.oup.com]
• 5. Anaerobic Degradation of Tetrachloroethylene Using Different Co-substrates as Electron Donors [besjournal.com]
• 6. researchgate.net [researchgate.net]
• 7. besjournal.com [besjournal.com]
• 8. researchgate.net [researchgate.net]
• 9. Anaerobic degradation of tetrachloroethylene using different co-substrates as electron donors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Reductive Dechlorination of Tetrachloroethene to Ethene by a Two-Component Enzyme Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Characterization of four TCE-dechlorinating microbial enrichments grown with different cobalamin stress and methanogenic conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. journals.asm.org [journals.asm.org]
• 14. Reductive dechlorination of high concentrations of tetrachloroethene to ethene by an anaerobic enrichment culture in the absence of methanogenesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. astswmo.org [astswmo.org]
• 16. Functional Genes and Bacterial Communities During Organohalide Respiration of Chloroethenes in Microcosms of Multi-Contaminated Groundwater - PMC [pmc.ncbi.nlm.nih.gov]
• 17. pubs.acs.org [pubs.acs.org]
• 18. Lactate Injection by Electric Currents for Bioremediation of Tetrachloroethylene in Clay - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Microbial Degradation of Chlorinated Solvents: A Microcosm Study and a Microbial Genetic Analysis to Remediate a Contaminated Area in Central Italy [gavinpublishers.com]

Technical Support Center: Optimizing Tetrachloroethylene as a Reaction Solvent

Welcome to the technical support center for researchers, scientists, and drug development professionals utilizing tetrachloroethylene (PCE) as a reaction solvent. This resource provides comprehensive troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to enhance the efficiency of your chemical reactions.

Troubleshooting Guide

This guide addresses common issues encountered during experiments using tetrachloroethylene, offering potential causes and actionable solutions.

Issue	Potential Causes	Solutions
Slow or Incomplete Reaction	1. Low Reactant Solubility: One or more reactants may have poor solubility in the nonpolar tetrachloroethylene. 2. Insufficient Reaction Temperature: The reaction may require higher activation energy than provided by ambient or reflux conditions. 3. Presence of Impurities: Water or acidic impurities in the solvent can quench reagents or catalyze side reactions.[1] 4. Mass Transfer Limitations (for heterogeneous reactions): Inefficient mixing between phases is hindering the reaction.	1. Increase Agitation: Use vigorous stirring to improve mixing. 2. Employ Phase Transfer Catalysis (PTC): Introduce a PTC to facilitate the transfer of reactants between phases. 3. Utilize Co-solvents: Add a small amount of a co-solvent to improve the solubility of a specific reactant. 4. Apply Energy Sources: Use microwave irradiation or sonication to increase the reaction rate. 5. Purify the Solvent: Remove water and acidic impurities before use.
Low Product Yield	1. Side Reactions: Competing reaction pathways may be consuming the starting materials. 2. Product Decomposition: The product may be unstable under the reaction conditions. 3. Loss During Workup: The product may be partially soluble in the aqueous phase during extraction.[2]	1. Optimize Reaction Conditions: Adjust temperature and reaction time to favor the desired product. 2. Use a More Selective Catalyst: If applicable, choose a catalyst that minimizes side reactions. 3. Modify Workup Procedure: Use a salting-out effect by adding brine to the aqueous layer to reduce the solubility of the organic product.
Formation of Unexpected Byproducts	1. Solvent Degradation: At high temperatures or in the presence of certain metals, tetrachloroethylene can decompose to form species like phosgene (B1210022) and hydrogen chloride.[3][4] 2. Reaction with Impurities: Impurities in the starting materials or solvent can lead to unforeseen reactions.	1. Control Reaction Temperature: Avoid excessive heating. 2. Use High-Purity Solvent: Ensure the tetrachloroethylene is free from stabilizers or degradation products. 3. Inert Atmosphere: For sensitive reactions, conduct the experiment under an inert atmosphere (e.g., nitrogen or argon).
Difficulty in Product Isolation	1. Similar Polarity of Product and Byproducts: Makes separation by chromatography challenging. 2. Azeotrope Formation: The product may form an azeotrope with the solvent, making distillation difficult.	1. Optimize Chromatographic Conditions: Experiment with different solvent systems for column chromatography. 2. Alternative Purification Methods: Consider recrystallization or derivatization to facilitate separation.

Logical Workflow for Troubleshooting a Slow or Low-Yielding Reaction

Caption: A step-by-step workflow for diagnosing and resolving issues of slow or low-yielding reactions in tetrachloroethylene.

Frequently Asked Questions (FAQs)

Q1: Why is my reaction sluggish in tetrachloroethylene even at reflux?

A1: Tetrachloroethylene has a relatively high boiling point (121 °C), which should provide sufficient thermal energy for many reactions.[5] If your reaction is still slow, it could be due to poor solubility of one or more reactants. Even if a substance appears to dissolve, it may not be sufficiently solvated to react efficiently. Another possibility is the presence of inhibiting impurities. Consider the troubleshooting steps outlined above, such as using a phase transfer catalyst or purifying your solvent.

Q2: Can I use tetrachloroethylene in a microwave reactor?

A2: Yes, but with caution. Tetrachloroethylene is a non-polar solvent and as such, it is a poor microwave absorber.[6] To effectively heat a reaction in tetrachloroethylene using microwaves, you will likely need to add a polar co-solvent or one of the reactants must be a strong microwave absorber (i.e., have a large dipole moment). Alternatively, specialized silicon carbide reaction vessels can be used, as they are strong microwave absorbers and transfer heat to the solvent. Always consult the safety guidelines for your specific microwave reactor.

Q3: What are the advantages of using a phase transfer catalyst (PTC) with tetrachloroethylene?

A3: Phase transfer catalysis is particularly effective in biphasic systems where the reactants are in different, immiscible phases, a common scenario when using nonpolar tetrachloroethylene with polar or ionic reagents. A PTC, such as a quaternary ammonium (B1175870) salt, transports a reactant from the aqueous or solid phase into the organic (tetrachloroethylene) phase where the reaction can occur.[7] This can dramatically increase reaction rates and yields, often allowing for milder reaction conditions.

Q4: How can I remove acidic impurities from tetrachloroethylene?

A4: Acidic impurities, such as hydrogen chloride, can form from the decomposition of tetrachloroethylene, especially upon exposure to light and moisture.[8] These can be removed by washing the solvent with a mild aqueous base, such as a 5% sodium bicarbonate solution, in a separatory funnel.[9] After washing, the organic layer should be dried over an anhydrous drying agent (e.g., magnesium sulfate (B86663) or calcium chloride) and then distilled to obtain the pure solvent.

Q5: Is tetrachloroethylene completely inert?

A5: While generally considered a stable and relatively inert solvent, tetrachloroethylene can react under certain conditions. It can be susceptible to oxidation, especially under UV irradiation, forming products like trichloroacetyl chloride and phosgene.[10] It may also react violently with strong bases, alkali metals, and finely divided metals like aluminum and zinc.[5][11] It is crucial to be aware of these potential reactivities when planning your experiments.

Experimental Protocols

Purification of Tetrachloroethylene

Objective: To remove water, acidic impurities, and stabilizers from commercial-grade tetrachloroethylene.

Materials:

• Commercial grade tetrachloroethylene

• 5% aqueous sodium bicarbonate solution

• Anhydrous calcium chloride

• Distillation apparatus

Procedure:

• Washing: In a separatory funnel, wash the tetrachloroethylene with an equal volume of 5% aqueous sodium bicarbonate solution. Shake the funnel vigorously for 2-3 minutes, periodically venting to release any pressure. Allow the layers to separate and discard the aqueous (upper) layer. Repeat this washing step two more times.

• Drying: Transfer the washed tetrachloroethylene to a clean, dry flask and add anhydrous calcium chloride (approximately 10-20 g per 1 L of solvent). Swirl the flask and let it stand for at least 4 hours, or overnight, to ensure complete drying.

• Distillation: Filter the dried tetrachloroethylene into a distillation flask. Add a few boiling chips and distill the solvent at atmospheric pressure, collecting the fraction that boils at 120-122 °C.

Workflow for Tetrachloroethylene Purification

Caption: A procedural workflow for the purification of commercial tetrachloroethylene.

Phase Transfer Catalysis (PTC): Williamson Ether Synthesis

Objective: To demonstrate the use of a phase transfer catalyst to improve the yield of a Williamson ether synthesis in a biphasic tetrachloroethylene/aqueous system.

Materials:

• 4-Bromophenol (B116583)

• 1-Bromobutane (B133212)

• Potassium hydroxide (B78521) (KOH)

• Tetrabutylammonium (B224687) bromide (TBAB) - Phase Transfer Catalyst

• Tetrachloroethylene (purified)

• Deionized water

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 4-bromophenol (1.0 eq) and potassium hydroxide (2.0 eq) in deionized water.

• Add tetrachloroethylene to the flask, followed by 1-bromobutane (1.2 eq) and tetrabutylammonium bromide (0.1 eq).

• Reaction: Heat the biphasic mixture to 80 °C with vigorous stirring.

• Monitoring: Monitor the reaction progress by TLC or GC analysis of the organic layer.

• Workup: After the reaction is complete (typically 2-4 hours), cool the mixture to room temperature. Separate the organic layer, wash it with water and then with brine. Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by column chromatography on silica (B1680970) gel.

Comparative Data: Williamson Ether Synthesis

Conditions	Reaction Time (hours)	Yield (%)
Conventional Heating (no PTC)	24	35
Phase Transfer Catalysis	3	92

Microwave-Assisted Synthesis

Objective: To accelerate a reaction using microwave irradiation in tetrachloroethylene with a polar co-solvent.

Materials:

• Reactant A

• Reactant B

• Tetrachloroethylene (purified)

• N,N-Dimethylformamide (DMF) as a polar co-solvent

• Microwave synthesis vial

Procedure:

• Reaction Setup: In a microwave synthesis vial, combine Reactant A (1.0 eq), Reactant B (1.2 eq), tetrachloroethylene, and a small amount of DMF (e.g., 5-10% of the total volume).

• Seal the vial with a cap.

• Microwave Irradiation: Place the vial in the microwave reactor. Set the target temperature (e.g., 150 °C), maximum pressure (e.g., 20 bar), and reaction time (e.g., 10-30 minutes).

• Workup and Purification: After the reaction is complete and the vial has cooled, work up and purify the product as required by the specific reaction.

Comparative Data: Generic Substitution Reaction

Heating Method	Reaction Time	Yield (%)
Conventional Reflux	12 hours	65
Microwave Irradiation	20 minutes	95

Ultrasound-Assisted Synthesis (Sonication)

Objective: To enhance reaction rates in a heterogeneous reaction mixture using ultrasonic irradiation.

Materials:

• Solid Reactant C

• Liquid Reactant D

• Tetrachloroethylene (purified)

• Ultrasonic bath or probe sonicator

Procedure:

• Reaction Setup: In a flask, suspend the solid Reactant C in tetrachloroethylene. Add liquid Reactant D.

• Sonication: Place the flask in an ultrasonic bath, ensuring the liquid level inside the flask is below the water level in the bath. Alternatively, insert an ultrasonic probe into the reaction mixture.

• Turn on the sonicator to the desired power or frequency (e.g., 40 kHz). The reaction is typically conducted at room temperature or with gentle heating.[12]

• Monitoring and Workup: Monitor the reaction by TLC or GC. Once complete, work up and purify the product as needed.

Comparative Data: Heterogeneous Reaction

Condition	Reaction Time	Yield (%)
Stirring at Room Temperature	48 hours	40
Sonication at Room Temperature	4 hours	85

References

• 1. US2456184A - Purification of tetrachlorethylene - Google Patents [patents.google.com]
• 2. How To [chem.rochester.edu]
• 3. Tetrachloroethylene (PERC) | Medical Management Guidelines | Toxic Substance Portal | ATSDR [wwwn.cdc.gov]
• 4. CDC - NIOSH Pocket Guide to Chemical Hazards - Tetrachloroethylene [cdc.gov]
• 5. Tetrachloroethylene - Wikipedia [en.wikipedia.org]
• 6. merckmillipore.com [merckmillipore.com]
• 7. Ultrasound‐assisted emerging technologies for chemical processes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. phasetransfer.com [phasetransfer.com]
• 9. youtube.com [youtube.com]
• 10. nationalacademies.org [nationalacademies.org]
• 11. nj.gov [nj.gov]
• 12. znaturforsch.com [znaturforsch.com]

Technical Support Center: Reductive Dechlorination of Tetrachloroethylene (PCE)

Welcome to the Technical Support Center for the reductive dechlorination of tetrachloroethylene (PCE). This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) related to common challenges encountered during experiments.

Troubleshooting Guide

This guide addresses specific issues that may arise during the reductive dechlorination of PCE.

Issue 1: PCE dechlorination is slow or has stalled at cis-dichloroethylene (cis-DCE).

• Question: My experiment shows the conversion of PCE to trichloroethylene (B50587) (TCE) and then to cis-DCE, but the reaction seems to stop there, with an accumulation of cis-DCE. What are the potential causes and solutions?

• Answer: The accumulation of cis-DCE, often referred to as "cis-DCE stall," is a common challenge in the bioremediation of PCE.[1][2][3] This phenomenon indicates that the initial dechlorination steps are occurring, but the subsequent reduction of cis-DCE to vinyl chloride (VC) and ethene is hindered. Several factors can contribute to this issue:

  • Absence or low abundance of specific microorganisms: The complete dechlorination of PCE to ethene requires specific microorganisms, most notably strains of Dehalococcoides mccartyi. While some bacteria can dechlorinate PCE to cis-DCE, only Dehalococcoides possesses the necessary enzymes, such as vinyl chloride reductases (e.g., BvcA and VcrA), to break down cis-DCE and VC to ethene.[4][5]

  • Sub-optimal environmental conditions: The activity of Dehalococcoides is highly sensitive to environmental parameters. A pH below 6.0 can significantly inhibit the dechlorination of cis-DCE and VC.[6]

  • Competition for electron donors: Other microbial processes, such as methanogenesis and sulfate (B86663) reduction, can compete with reductive dechlorination for the available electron donor (e.g., hydrogen).[1][7][8] If methanogens or sulfate-reducing bacteria outcompete Dehalococcoides, the dechlorination process can stall due to a lack of available electrons.

  • Inhibition by co-contaminants: The presence of other contaminants, such as chloroform, 1,1,1-trichloroethane, and 1,1,2-trichloroethane, can inhibit the activity of Dehalococcoides.[9][10]

  Troubleshooting Steps:

  • Microbial Analysis:

    • Quantify the population of Dehalococcoides and the presence of key functional genes (tceA, bvcA, vcrA) using quantitative polymerase chain reaction (qPCR). A concentration of at least 1.0 x 10^4 cells/mL is generally considered necessary for effective dechlorination.[5]

    • If Dehalococcoides or the specific vinyl chloride reductase genes are absent or at low levels, bioaugmentation with a known culture containing these microorganisms may be necessary.

  • Environmental Parameter Optimization:

    • Monitor and adjust the pH of your system to maintain it within the optimal range for Dehalococcoides (pH 6.5-7.5).[11] If the pH is too low, consider adding a buffering agent.

    • Ensure the oxidation-reduction potential (ORP) is sufficiently low (ideally below -100 mV) to create anaerobic conditions conducive to reductive dechlorination.[12]

  • Electron Donor Management:

    • Evaluate the type and concentration of the electron donor. Slow-release electron donors like propionate (B1217596) and butyrate (B1204436) can favor dechlorination over methanogenesis by maintaining a lower hydrogen partial pressure.[13]

    • If methanogenesis is excessive, consider strategies to manage it, such as using antimethanogenic compounds, although this is more applicable in field settings.[7]

  • Co-contaminant Assessment:

    • Analyze your samples for the presence of potential inhibitory co-contaminants.

    • If inhibitory compounds are present, consider pre-treatment steps to reduce their concentration or bioaugmentation with cultures that are tolerant to or can degrade these co-contaminants.[9]

Issue 2: High levels of methane (B114726) are being produced, and PCE dechlorination is inefficient.

• Question: My anaerobic reactor is producing a significant amount of methane, and the rate of PCE dechlorination is much lower than expected. Why is this happening, and how can I improve the efficiency of dechlorination?

• Answer: Excessive methanogenesis is a strong indicator that methanogenic archaea are outcompeting the dechlorinating bacteria for the supplied electron donor.[1][7] This is a common issue, as methanogens can often utilize hydrogen more rapidly than Dehalococcoides.

  Potential Causes:

  • High concentration of readily fermentable electron donors: Substrates like acetate (B1210297), methanol, and ethanol (B145695) are rapidly consumed and can lead to a burst of hydrogen, which favors the growth of fast-growing methanogens.[13]

  • Sub-optimal conditions for dechlorinators: If the environmental conditions (e.g., pH, temperature) are not ideal for Dehalococcoides, their ability to compete for hydrogen will be diminished.

  Troubleshooting Steps:

  • Electron Donor Selection and Dosing:

    • Switch to a slower-release electron donor. Propionate and butyrate have been shown to support more complete dechlorination to ethene with less methane production.[13]

    • Optimize the dosing of the electron donor to avoid excess hydrogen that can fuel methanogenesis.

  • Optimize Conditions for Dechlorinators:

    • Ensure the pH is maintained between 6.5 and 7.5.

    • Confirm the presence of a healthy population of Dehalococcoides.

  • Monitor Key Parameters:

    • Regularly measure dissolved hydrogen and volatile fatty acids (VFAs). High levels of hydrogen and acetate can indicate conditions favorable for methanogenesis.

Issue 3: The presence of PCE as a Dense Non-Aqueous Phase Liquid (DNAPL) is limiting bioremediation.

• Question: My experiment is dealing with high concentrations of PCE that have formed a DNAPL. How does this impact reductive dechlorination, and what strategies can be employed to address this?

• Answer: The presence of PCE as a DNAPL presents a significant challenge to bioremediation.[14][15][16][17][18] DNAPLs act as a long-term source of contamination, slowly dissolving into the aqueous phase. High dissolved concentrations of PCE near the DNAPL can be toxic to the microbial populations responsible for dechlorination.

  Challenges:

  • Toxicity: High aqueous concentrations of PCE can inhibit the activity of dechlorinating bacteria.

  • Mass Transfer Limitations: The rate of dechlorination can be limited by the slow dissolution of PCE from the DNAPL phase into the water where the bacteria are active.

  Strategies:

  • Source Zone Treatment:

    • Consider technologies to reduce the DNAPL mass prior to or in conjunction with bioremediation. These can include in situ chemical oxidation (ISCO), thermal treatment, or surfactant/co-solvent flushing.[16]

  • Bioaugmentation with Tolerant Cultures:

    • Utilize microbial consortia that have a higher tolerance to elevated PCE concentrations.

  • Enhanced Dissolution:

    • Some bioremediation approaches can enhance the dissolution of the DNAPL by maintaining a high concentration gradient as the dissolved PCE is rapidly dechlorinated.

Frequently Asked Questions (FAQs)

Q1: What are the ideal environmental conditions for the reductive dechlorination of PCE?

A1: The optimal conditions for enhanced reductive dechlorination, particularly for the complete conversion to ethene by Dehalococcoides, are summarized in the table below.

Parameter	Optimal Range	Inhibitory Conditions
pH	6.5 - 7.5[11]	< 6.0 (inhibits cis-DCE and VC reduction)[6]
Temperature	20°C - 30°C[19]	> 40°C (inhibitory to dechlorination)[19]
Oxidation-Reduction Potential (ORP)	< -100 mV[12]	Positive ORP (aerobic conditions)
Dissolved Oxygen	< 0.5 mg/L	Aerobic conditions inhibit anaerobic dechlorination

Q2: Which electron donors are most effective for the complete dechlorination of PCE to ethene?

A2: The choice of electron donor can significantly impact the efficiency and completeness of PCE dechlorination. The following table compares common electron donors.

Electron Donor	Advantages	Disadvantages	Dechlorination Rate
Propionate	Favors complete dechlorination to ethene, lower methane production.[13]	Slower fermentation rate.	Increased PCE biodegradation by 43%.[13]
Butyrate	Promotes complete dechlorination, effective at low hydrogen partial pressure.[13]	Slower degradation.	Highest recorded dechlorination rate of 0.34 µg PCE/g VS/day at 20 mM.[13]
Lactate	Commonly used, can be fermented to propionate.[13]	Can lead to a drop in pH.	Effective, but may not be as efficient as propionate or butyrate for complete dechlorination.
Methanol	Readily available and inexpensive.	Rapidly consumed, often leads to excessive methanogenesis.[13]	Can support dechlorination, but often incomplete.
Ethanol	Effective in stimulating and sustaining reductive dechlorination.[20]	Can also lead to increased methanogenesis if not dosed properly.	Generally effective.
Acetate	A direct product of fermentation.	Primarily supports methanogenesis, does not directly support dechlorination.[13]	Does not support dechlorination.

Q3: What are the key microorganisms involved in the reductive dechlorination of PCE?

A3: A consortium of anaerobic bacteria is typically involved in the complete reductive dechlorination of PCE.

• Dehalococcoides mccartyi : This is the key microorganism capable of dechlorinating PCE all the way to ethene.[5] Different strains of Dehalococcoides possess different reductive dehalogenase (RDase) enzymes.

  • PCE-RDase: Catalyzes the reduction of PCE to TCE.[21]

  • TCE-RDase (e.g., encoded by tceA): Reduces TCE to cis-DCE.

  • VC-RDases (e.g., encoded by bvcA and vcrA): Responsible for the reduction of cis-DCE to VC and VC to ethene.[4]

• Other Dechlorinating Bacteria: Organisms such as Dehalobacter, Desulfitobacterium, and Desulfuromonas can dechlorinate PCE and TCE to cis-DCE.[22]

• Fermenting Bacteria: These bacteria break down complex organic electron donors into simpler compounds like hydrogen and acetate, which are then used by the dechlorinating bacteria and methanogens.

Q4: How can I monitor the progress of my reductive dechlorination experiment?

A4: A comprehensive monitoring program should include the analysis of chemical and biological parameters.

• Chemical Analysis:

  • Chlorinated Ethenes: PCE, TCE, cis-DCE, trans-DCE, 1,1-DCE, and VC should be monitored to track the dechlorination pathway.

  • Ethene and Ethane: The final, non-toxic end products of complete dechlorination.

  • Methane: To assess the level of competing methanogenesis.

  • Volatile Fatty Acids (VFAs): Such as acetate, propionate, and butyrate, to understand the fermentation processes and electron donor availability.

  • Dissolved Hydrogen: A key indicator of electron donor availability and competition between microbial groups.

  • Anions: Chloride (a product of dechlorination), sulfate, and sulfide.

  • Geochemical Parameters: pH, temperature, ORP, and dissolved oxygen.

• Biological Analysis:

  • Quantitative Polymerase Chain Reaction (qPCR): To quantify the abundance of Dehalococcoides 16S rRNA genes and key functional genes (tceA, bvcA, vcrA).

Experimental Protocols

Protocol 1: Quantification of Dehalococcoides spp. and Functional Genes using qPCR

• Sample Collection and Preservation:

  • Collect groundwater or reactor samples in sterile containers.

  • For DNA analysis, filter a known volume of the sample (e.g., 100 mL to 1 L) through a 0.22 µm sterile filter.

  • Preserve the filter at -20°C or in a DNA preservation buffer until extraction.

• DNA Extraction:

  • Use a commercially available DNA extraction kit suitable for environmental samples (e.g., soil or water kits).

  • Follow the manufacturer's instructions to extract total genomic DNA from the filter.

  • Assess the quality and quantity of the extracted DNA using a spectrophotometer (e.g., NanoDrop).

• qPCR Assay:

  • Prepare a qPCR master mix containing SYBR Green or a probe-based chemistry, forward and reverse primers specific for the target gene (Dehalococcoides 16S rRNA, tceA, bvcA, vcrA), and the extracted DNA template.

  • Use a standard curve prepared from a known concentration of plasmid DNA containing the target gene to quantify the number of gene copies in your sample.

  • Run the qPCR reaction in a real-time PCR instrument using an appropriate thermal cycling program.[23]

  • Analyze the results to determine the concentration of the target genes in your original sample (e.g., gene copies per liter).

Protocol 2: Analysis of Volatile Fatty Acids (VFAs) by Gas Chromatography (GC)

• Sample Preparation:

  • Collect an aqueous sample and filter it through a 0.22 µm syringe filter to remove particulates and microbial cells.

  • Acidify the sample with a small amount of a strong acid (e.g., phosphoric acid) to a pH of ~2-3 to convert the VFA salts to their volatile free acid form.

  • Add an internal standard (e.g., 2-ethylbutyric acid) to the sample for quantification.

• GC Analysis:

  • Inject a small volume (e.g., 1 µL) of the prepared sample into a gas chromatograph equipped with a flame ionization detector (FID).

  • Use a capillary column suitable for VFA analysis (e.g., a free fatty acid phase column).

  • Set the GC oven temperature program to separate the individual VFAs (e.g., acetic, propionic, butyric, etc.).

  • The FID will detect the VFAs as they elute from the column.

• Quantification:

  • Prepare a calibration curve using standards of known VFA concentrations.

  • Quantify the concentration of each VFA in your sample by comparing its peak area to the calibration curve and correcting for the internal standard.

Protocol 3: Measurement of Dissolved Hydrogen

• Bubble-Stripping Method:

  • Collect a water sample in a sealed vial with no headspace.

  • Inject a known volume of an inert gas (e.g., nitrogen or argon) into the vial to create a headspace.

  • Shake the vial vigorously for a set period to allow the dissolved hydrogen to partition into the headspace.

  • Analyze the headspace gas for hydrogen concentration using a gas chromatograph with a thermal conductivity detector (TCD) or a reduction gas detector.

  • Calculate the original dissolved hydrogen concentration using Henry's Law and the known volumes of the liquid and gas phases.

Visualizations

Caption: The sequential reductive dechlorination pathway of PCE to the non-toxic end product, ethene.

Caption: A troubleshooting workflow for diagnosing and addressing stalled PCE reductive dechlorination.

Caption: Competition for hydrogen produced from electron donor fermentation among different microbial groups.

References

• 1. geosyntec.com [geosyntec.com]
• 2. iet-inc.net [iet-inc.net]
• 3. cese.utulsa.edu [cese.utulsa.edu]
• 4. frontiersin.org [frontiersin.org]
• 5. microbe.com [microbe.com]
• 6. Low pH Inhibition of Reductive Dechlorination - Enviro Wiki [enviro.wiki]
• 7. provectusenvironmental.com [provectusenvironmental.com]
• 8. astswmo.org [astswmo.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Dehalococcoides mccartyi Strain GEO12 Has a Natural Tolerance to Chloroform Inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. esaa.org [esaa.org]
• 13. iwaponline.com [iwaponline.com]
• 14. pubs.acs.org [pubs.acs.org]
• 15. researchgate.net [researchgate.net]
• 16. waterboards.ca.gov [waterboards.ca.gov]
• 17. ocwd.com [ocwd.com]
• 18. epa.gov [epa.gov]
• 19. Frontiers | Temperature-associated effects on methanogenesis and microbial reductive dechlorination of trichloroethene in contaminated aquifer sediments [frontiersin.org]
• 20. Electron donor preference of a reductive dechlorinating consortium [pubs.usgs.gov]
• 21. Reductive Dechlorination of Tetrachloroethene to Ethene by a Two-Component Enzyme Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 22. academic.oup.com [academic.oup.com]
• 23. Growth of Dehalobacter and Dehalococcoides spp. during Degradation of Chlorinated Ethanes - PMC [pmc.ncbi.nlm.nih.gov]

Addressing matrix effects in tetrachloroethylene analysis of complex samples

This guide provides troubleshooting advice and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address matrix effects in the analysis of tetrachloroethylene (PCE) in complex samples.

Section 1: FAQs - Understanding Matrix Effects

Q1: What are matrix effects in the context of tetrachloroethylene (PCE) analysis?

A1: Matrix effects are the alteration of the analytical signal of the target analyte (PCE) due to the influence of other co-extracted components in the sample matrix.[1][2] These effects can lead to either signal suppression (a lower-than-expected signal) or signal enhancement (a higher-than-expected signal), compromising the accuracy, precision, and sensitivity of the analysis.[2][3] In gas chromatography (GC), matrix components can coat active sites in the injector and column, which can surprisingly protect thermally unstable analytes and lead to signal enhancement.[3][4]

Q2: Why are complex samples like blood, tissue, or soil particularly challenging for PCE analysis?

A2: Complex samples contain a wide variety of endogenous and exogenous compounds, such as proteins, lipids, salts, and humic acids.[5] During sample preparation, these compounds can be co-extracted along with PCE. When this complex mixture is introduced into an analytical instrument like a GC-MS, the matrix components can interfere with the vaporization, ionization, and detection of PCE, leading to inaccurate quantification.[6][7] For example, biological fluids like blood and plasma require pretreatment to disrupt protein binding of analytes before extraction.[8]

Q3: What are the common signs of matrix effects in my chromatographic data?

A3: Common indicators of matrix effects include:

• Poor Reproducibility: Inconsistent peak areas or retention times for the same concentration across different samples.

• Inaccurate Quantification: Results from spiked samples show poor recovery (either too high or too low).

• Calibration Curve Failure: A calibration curve prepared in a clean solvent may show excellent linearity, but when used to quantify real samples, the results are erroneous.[9]

• Peak Shape Distortion: The chromatographic peak for PCE may show tailing or fronting.

• Signal Drift: A gradual change (increase or decrease) in signal response over an analytical sequence as matrix components accumulate in the system.[7]

Section 2: Troubleshooting and Mitigation Strategies

Q4: My PCE peak area is significantly lower than expected (signal suppression). What are the potential causes and solutions?

A4: Signal suppression is a common matrix effect, particularly in liquid chromatography-mass spectrometry (LC-MS).[3] In GC-MS, while enhancement is also common, suppression can occur if matrix components interfere with the ionization process in the MS source.

Troubleshooting Steps:

• Evaluate Sample Preparation: The most effective way to combat matrix effects is to improve the sample cleanup process to remove interfering components before analysis.[5][10][11]

• Implement Robust Calibration: If sample cleanup is insufficient, modify your calibration strategy.

• Check Instrument Cleanliness: Matrix components can contaminate the GC inlet liner and the MS source.

Q5: What are the most effective sample preparation techniques to minimize matrix effects for PCE analysis?

A5: The choice of technique depends on the sample matrix. For volatile compounds like PCE, techniques that separate the analyte from the non-volatile matrix are highly effective.

• Purge-and-Trap (P&T): This is a standard method for volatile organic compounds (VOCs) in liquid and solid samples.[12][13] An inert gas is bubbled through the sample, purging the volatile PCE, which is then trapped on a sorbent. The trap is subsequently heated to desorb the PCE into the GC-MS.[14][15] This technique provides excellent separation from non-volatile matrix components.

• Headspace (HS) Analysis: The sample is sealed in a vial and heated, allowing volatile compounds like PCE to partition into the gas phase (headspace) above the sample.[12][14] A portion of this headspace is then injected into the GC-MS.

• Solid-Phase Microextraction (SPME): A fiber coated with a stationary phase is exposed to the sample or its headspace.[16] PCE adsorbs onto the fiber, which is then transferred to the GC inlet for thermal desorption.[14] SPME is a solvent-free technique that can effectively concentrate volatile analytes.[16]

• Solid-Phase Extraction (SPE): For liquid samples, SPE can be used to clean up the sample by retaining interferences on a solid sorbent while allowing PCE to pass through, or vice-versa.[5][8]

Q6: How do I choose between different calibration strategies to compensate for matrix effects?

A6: If matrix effects cannot be eliminated through sample preparation, the following calibration strategies can be used:

• External Calibration (in solvent): This is the simplest method but is highly susceptible to errors from matrix effects. It should only be used when sample cleanup is proven to be highly effective.

• Internal Standard (IS) Calibration: An internal standard is a compound with similar chemical properties to the analyte, added at a constant concentration to all samples, blanks, and standards.[11] The ratio of the analyte response to the IS response is used for quantification. This can correct for some matrix effects, but the best choice is a stable isotope-labeled (SIL) version of the analyte (e.g., PCE-d6), as it behaves nearly identically to the native analyte.[10]

• Matrix-Matched Calibration: Calibration standards are prepared in a blank matrix extract that is free of the target analyte.[4][9][17] This helps to replicate the matrix effects seen in the actual samples in the calibration standards, thereby canceling them out.[18][19] This is a highly effective approach but requires a representative blank matrix.[10]

• Standard Addition: Known amounts of a standard are added to aliquots of the actual sample. The resulting signals are plotted, and the original concentration is determined by extrapolation. This is very accurate as it accounts for the specific matrix of each sample but is time-consuming.[11]

Section 3: Experimental Protocols and Data

Q7: Can you provide a detailed protocol for Solid-Phase Extraction (SPE) for cleaning up a biological sample for PCE analysis?

A7: The following is a general protocol for SPE cleanup of a plasma sample for subsequent GC-MS analysis. Optimization will be required for specific applications.

Protocol: SPE Cleanup of Plasma for PCE Analysis

• Sample Pre-treatment:

  • To 1 mL of plasma, add 2 mL of acetonitrile (B52724) to precipitate proteins.[8]

  • Vortex for 1 minute, then centrifuge at 4000 rpm for 10 minutes.

  • Carefully transfer the supernatant to a clean tube and dilute with 5 mL of reagent water. This prepares the sample for loading onto a reversed-phase SPE cartridge.[8]

• SPE Cartridge Conditioning:

  • Use a C18 SPE cartridge (e.g., 500 mg, 6 mL).

  • Condition the cartridge by passing 5 mL of n-hexane, followed by 5 mL of methanol (B129727), and finally 5 mL of reagent water.[20] Do not let the sorbent bed go dry after the final water wash.[8]

• Sample Loading:

  • Load the pre-treated sample onto the conditioned SPE cartridge at a slow, steady flow rate (e.g., 1-2 mL/min).

• Washing:

  • Wash the cartridge with 5 mL of a 10% methanol in water solution to remove polar interferences.

  • Dry the cartridge thoroughly under vacuum for 10-15 minutes to remove all water.[20]

• Elution:

  • Place a clean collection tube under the cartridge.

  • Elute the PCE with 5 mL of n-hexane. The elution should be slow to ensure complete recovery.

• Concentration & Analysis:

  • The eluate can be concentrated under a gentle stream of nitrogen if necessary.

  • Analyze the final extract by GC-MS.

Q8: What kind of recovery and reproducibility can be expected with different sample preparation methods for PCE?

A8: The following table summarizes typical performance data for various methods. Actual results will vary based on the specific matrix, concentration levels, and laboratory conditions.

Sample Matrix	Preparation Method	Analytical Technique	Average Recovery (%)	Relative Standard Deviation (RSD) (%)	Reference
Sediments	Headspace	GC/MS	50.4 - 53.5%	Not Reported	[12][14]
Soil	Purge and Trap	GC/MS	98.9%	2.3%	[21]
Water	Solid-Phase Microextraction (SPME)	GC/MS	Quantitative (not specified)	<15%	[22]
Whole Blood	Headspace SPME (with 1:5 dilution)	GC/MS	Quantitative (not specified)	<15%	[22]
Soil Landfill	Solid-Phase Microextraction (SPME)	GC/MS	Not Reported (Detection Limit 2 ng/g)	Not Reported	[12][14]

References

• 1. digital.csic.es [digital.csic.es]
• 2. researchgate.net [researchgate.net]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. Matrix Effect Evaluation in GC/MS-MS Analysis of Multiple Pesticide Residues in Selected Food Matrices [mdpi.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. agilent.com [agilent.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. m.youtube.com [m.youtube.com]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. drawellanalytical.com [drawellanalytical.com]
• 12. ANALYTICAL METHODS - Toxicological Profile for Tetrachloroethylene - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 13. pca.state.mn.us [pca.state.mn.us]
• 14. atsdr.cdc.gov [atsdr.cdc.gov]
• 15. tandfonline.com [tandfonline.com]
• 16. researchgate.net [researchgate.net]
• 17. youtube.com [youtube.com]
• 18. lcms.cz [lcms.cz]
• 19. Matrix-Matched Pesticide Standard Curve Preparation - Protocol - OneLab [onelab.andrewalliance.com]
• 20. weber.hu [weber.hu]
• 21. agilent.com [agilent.com]
• 22. researchgate.net [researchgate.net]

Technical Support Center: Optimization of Tetrachloroethylene-Mediated Synthesis

Welcome to the Technical Support Center for the optimization of reaction conditions in tetrachloroethylene-mediated synthesis. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to enhance the efficiency and success of your experiments.

Troubleshooting Guides

This section addresses common issues encountered during synthesis where tetrachloroethylene is utilized as a reactant or solvent.

Issue 1: Low or No Product Yield

Low product yield is a frequent challenge in organic synthesis. When using tetrachloroethylene, consider the following potential causes and solutions.

Potential Cause	Troubleshooting Steps & Solutions
Inactive Catalyst	For reactions requiring a Lewis acid catalyst (e.g., Friedel-Crafts), ensure the catalyst is fresh and anhydrous. Moisture can deactivate many catalysts.[1][2][3]
Deactivated Substrate	In reactions like Friedel-Crafts acylation, strongly electron-withdrawing groups on the aromatic substrate can hinder the reaction.[1] Consider using a more activated substrate if possible.
Insufficiently Reactive Reagents	The reactivity of your starting materials is crucial. If a reaction is sluggish, consider using a more reactive derivative of your substrate or reagent.
Suboptimal Reaction Temperature	Temperature plays a critical role. Some reactions may require heating to overcome the activation energy, while others need cooling to prevent side reactions. Empirically determine the optimal temperature for your specific transformation.
Moisture Contamination	Tetrachloroethylene, like any solvent, can absorb moisture. For moisture-sensitive reactions, ensure all glassware is rigorously dried and the reaction is performed under an inert atmosphere.[4][5]

Issue 2: Formation of Multiple Products or Byproducts

The formation of unintended products can complicate purification and reduce the yield of the desired compound.

Potential Cause	Troubleshooting Steps & Solutions
Side Reactions of Tetrachloroethylene	At elevated temperatures (above 316°C or 600°F), tetrachloroethylene can decompose to form phosgene (B1210022) and hydrogen chloride.[6] In the presence of UV light and oxygen, it can form trichloroacetyl chloride and phosgene.[7]
Polyalkylation (in Friedel-Crafts Reactions)	When using tetrachloroethylene as a solvent in Friedel-Crafts alkylations, the initial product can be more reactive than the starting material, leading to multiple alkylations. Using a large excess of the aromatic substrate can favor mono-alkylation.[8]
Isomerization	Acidic or basic conditions, or high temperatures, can sometimes lead to the isomerization of the desired product. Adjusting the pH and reaction temperature may mitigate this.
Reaction with Solvent	While generally stable, tetrachloroethylene can react with strong oxidizers and strong alkalis at elevated temperatures.[6] Ensure compatibility with all reagents under the planned reaction conditions.

Frequently Asked Questions (FAQs)

Q1: What are the primary safety concerns when working with tetrachloroethylene?

A1: Tetrachloroethylene is a suspected human carcinogen and can cause neurological, liver, and kidney damage with prolonged exposure.[9][10] It is crucial to handle it in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves and safety goggles. At high temperatures, it can decompose into toxic phosgene and corrosive hydrogen chloride gas.[6]

Q2: How can I effectively remove moisture from tetrachloroethylene for anhydrous reactions?

A2: For moisture-sensitive reactions, it is essential to use dry tetrachloroethylene. Standard techniques for drying solvents can be applied, such as distillation from a suitable drying agent (e.g., calcium hydride) or passing it through a column of activated alumina. Storing the dried solvent over molecular sieves (3Å or 4Å) under an inert atmosphere is also recommended.[11][12]

Q3: Are there any common incompatibilities I should be aware of when using tetrachloroethylene as a solvent?

A3: Yes, tetrachloroethylene can react violently with finely divided metals and strong oxidizing agents.[6] It is also incompatible with strong alkalis at high temperatures. Always consult safety data sheets (SDS) and relevant literature before combining tetrachloroethylene with new reagents.

Q4: In photochemical reactions with tetrachloroethylene, what are the common byproducts?

A4: Photochemical oxidation of tetrachloroethylene, especially in the presence of oxygen, can generate trichloroacetyl chloride and phosgene as major byproducts.[7] These are highly toxic and corrosive, so appropriate trapping and neutralization procedures are necessary.

Experimental Protocols

Photo-on-Demand In Situ Synthesis of N-Substituted Trichloroacetamides

This protocol describes the synthesis of N-substituted trichloroacetamides from amines and tetrachloroethylene through photochemical oxidation.

Materials:

• Tetrachloroethylene (TCE)

• Amine or amine hydrochloride salt

• Oxygen source

• Cylindrical flask with a low-pressure mercury lamp

• Magnetic stirrer

• Gas traps (one with an alcohol, one with aqueous NaHCO₃)

Procedure:

• Charge a cylindrical flask equipped with a low-pressure mercury lamp and a magnetic stirring bar with 20 mL of tetrachloroethylene containing the amine or amine hydrochloride salt (10–40 mmol).

• Bubble oxygen through the solution at a rate of 0.1 L/min.

• While vigorously stirring, irradiate the solution with the UV lamp. The reaction temperature should be maintained above 70 °C.

• The gaseous side products, such as phosgene and HCl, should be passed through two consecutive traps: the first containing an alcohol (to quench phosgene) and the second containing an aqueous sodium bicarbonate solution (to neutralize HCl).[7]

• Monitor the reaction progress by a suitable analytical method (e.g., TLC, GC-MS).

• Upon completion, the N-substituted trichloroacetamide (B1219227) product can be isolated using standard purification techniques.

Data Presentation

Table 1: Influence of Reaction Temperature on the Photochemical Synthesis of N-Hexyl-2,2,2-trichloroacetamide

Temperature (°C)	Reaction Time (h)	Conversion of Hexylamine (%)	Yield of N-Hexyl-2,2,2-trichloroacetamide (%)
50	2	>99	65
100	2	>99	97

Reaction conditions: 20 mL (196 mmol) of tetrachloroethylene, 20 mmol of hexylamine, O₂ bubbling (0.1 L/min), 20 W low-pressure mercury lamp.

Table 2: Products of Reductive Dechlorination of Tetrachloroethylene by Iron Sulfide (FeS)

Reactant	Corrected Pseudo-first-order Rate Constant (k'obs, h⁻¹)	Major Product	Product Yield (%)	Minor Product	Product Yield (%)
Tetrachloroethylene	(5.7 ± 1.0) x 10⁻⁴	Trichloroethylene (TCE)	83	Acetylene	Not specified
Trichloroethylene	(1.49 ± 0.14) x 10⁻³	Acetylene	71	cis-1,2-Dichloroethylene	7

Data adapted from studies on the transformation of tetrachloroethylene in the presence of FeS.[13]

Visualizations

Caption: Experimental workflow for the synthesis of N-substituted trichloroacetamides.

Caption: Troubleshooting workflow for low product yield in tetrachloroethylene-mediated reactions.

References

• 1. benchchem.com [benchchem.com]
• 2. websites.umich.edu [websites.umich.edu]
• 3. venturacollegeorganicchemistry.weebly.com [venturacollegeorganicchemistry.weebly.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 6. Tetrachloroethylene (PERC) | Medical Management Guidelines | Toxic Substance Portal | ATSDR [wwwn.cdc.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. benchchem.com [benchchem.com]
• 9. epa.gov [epa.gov]
• 10. Tetrachloroethylene - Wikipedia [en.wikipedia.org]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]
• 13. lib3.dss.go.th [lib3.dss.go.th]

Strategies to prevent contamination in tetrachloroethylene stock solutions

This technical support center provides guidance for researchers, scientists, and drug development professionals on the proper handling, storage, and troubleshooting of tetrachloroethylene (PCE) stock solutions to prevent contamination and ensure experimental integrity.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of tetrachloroethylene stock solution contamination?

A1: Contamination of tetrachloroethylene stock solutions can arise from several sources:

• Photo-oxidation: Exposure to ultraviolet (UV) radiation, including direct sunlight, can cause PCE to oxidize, forming degradation products like trichloroacetyl chloride and phosgene (B1210022).[1]

• Thermal Degradation: Although stable at room temperature, PCE can begin to decompose at temperatures around 400°C, with decomposition accelerating at 600°C.[1] This is generally not a concern under standard laboratory conditions but can be relevant in specific experimental setups.

• Reaction with Incompatible Materials: Contact with strong oxidizing agents, strong bases, and certain metals like powdered aluminum or zinc can lead to degradation.[2]

• Leaching from Containers: Improper storage containers can be a source of contamination. For instance, plasticizers can leach from some plastic containers into the solvent.[3][4][5][6]

• Introduction of Impurities: Cross-contamination from improperly cleaned glassware or sampling equipment can introduce impurities. Technical-grade PCE may also contain side products from its manufacturing process, such as carbon tetrachloride and hexachlorobutadiene.[1]

Q2: How should I properly store my tetrachloroethylene stock solution to prevent degradation?

A2: To maintain the purity of your PCE stock solution, follow these storage guidelines:

• Container: Store in a tightly sealed, appropriate container, preferably made of brown glass to protect from light.[7] If using clear glass, store in a dark location.[7] Avoid aluminum containers.[2]

• Location: Keep in a cool, dry, and well-ventilated area away from heat sources and direct sunlight.[2][8]

• Inert Atmosphere: For long-term storage or high-purity applications, consider storing under a nitrogen blanket to exclude moisture and oxygen.[7]

Q3: I suspect my tetrachloroethylene stock solution is contaminated. What are the initial signs?

A3: Initial indicators of PCE contamination can include:

• Discoloration: A pure PCE solution should be colorless. Any yellowing or other discoloration may suggest the presence of degradation products.

• Unexpected Odor Changes: While PCE has a characteristic sweet, ether-like odor, the formation of degradation products like phosgene can alter the smell.

• Inconsistent Experimental Results: If you observe unexpected changes in your experimental outcomes, such as altered reaction kinetics or the appearance of unknown peaks in analytical readouts, it could be due to a contaminated stock solution.

Q4: What are stabilizers and are they necessary for my tetrachloroethylene stock solution?

A4: Stabilizers are chemical compounds added to PCE to prevent its degradation, particularly from oxidation.[1] Common stabilizers include amines and phenols, such as N-methylpyrrole and N-methylmorpholine.[1] The necessity of stabilizers depends on the grade of PCE and the intended application. High-purity grades for sensitive analytical techniques may have different or lower concentrations of stabilizers than industrial grades.[9]

Troubleshooting Guides

Issue 1: Unexpected Peaks in Gas Chromatography (GC) Analysis

Possible Cause	Troubleshooting Steps
Contamination from the GC system (e.g., septum, liner, column).	1. Run a blank solvent injection to determine if the ghost peaks originate from the system.[10] 2. Replace the septum and inlet liner.[8] 3. Bake out the column according to the manufacturer's instructions. If contamination persists, trim the first few centimeters of the column.[8]
Degradation of the PCE stock solution.	1. Analyze a freshly opened, certified standard of PCE to compare with your stock solution. 2. If degradation is confirmed, discard the contaminated stock solution and open a new bottle, ensuring proper storage conditions.
Leaching of contaminants from storage container.	1. Transfer a small amount of the stock solution to a new, clean glass vial and re-analyze. 2. If the issue is resolved, the original container was the source of contamination. Dispose of the old container and solution.

Issue 2: Inconsistent Experimental Results or Reduced Reactivity

Possible Cause	Troubleshooting Steps
Degradation of the PCE stock solution leading to lower effective concentration.	1. Verify the concentration of your stock solution using a calibrated analytical method, such as GC-MS with an internal standard. 2. Perform a stability study on your stock solution under your typical laboratory conditions (see Experimental Protocols section).
Presence of inhibitory impurities in the stock solution.	1. Analyze the stock solution using GC-MS to identify any potential impurities. 2. Compare the impurity profile to that of a high-purity standard. 3. If significant impurities are detected, consider purifying the stock solution by distillation or obtaining a new, higher-purity batch.

Data Presentation

Table 1: Factors Affecting Tetrachloroethylene Stability

Factor	Condition	Effect on Stability	Degradation Products
Temperature	> 400°C	Begins to decompose	Trichlorobutene, tetrachlorobutadiene, hexachloroethane, etc.[1][8]
Light	UV radiation	Oxidation	Trichloroacetyl chloride, phosgene[1]
Incompatible Materials	Strong oxidizers, strong bases, active metals	Degradation	Varies depending on the reactant
Moisture	Presence of water	Can lead to the formation of hydrogen chloride and phosgene upon thermal decomposition[8]	Hydrogen chloride, phosgene[8]

Table 2: Common Stabilizers for Chlorinated Solvents

Stabilizer	Chemical Class	Typical Concentration Range	Notes
N-methylpyrrole	Amine	0.01% - 1.0% (w/w)	Effective at preventing oxidation.[11]
N-methylmorpholine	Amine	0.01% - 1.0% (w/w)	Often used in combination with other stabilizers.[1]
Thymol	Phenol	~0.01% (w/w)	Used as a stabilizer in some trichloroethylene (B50587) formulations.[11]
Epichlorohydrin	Epoxide	Varies	A common and persistent stabilizer for trichloroethylene.[11]

Note: The exact concentration of stabilizers can vary depending on the manufacturer and the intended grade of the solvent.[9]

Experimental Protocols

Protocol 1: Stability Testing of Tetrachloroethylene Stock Solutions

Objective: To assess the stability of a PCE stock solution under defined storage conditions over a specified period.

Materials:

• Tetrachloroethylene stock solution

• Amber glass vials with PTFE-lined caps

• Gas Chromatograph-Mass Spectrometer (GC-MS)

• High-purity PCE standard

• Internal standard (e.g., 1,2-dichloroethane-d4)

Procedure:

• Initial Analysis (Time 0):

  • Prepare a sample of the PCE stock solution for GC-MS analysis.

  • Spike the sample with a known concentration of the internal standard.

  • Analyze the sample to determine the initial concentration and purity of the PCE. Record the chromatogram for comparison.

• Sample Storage:

  • Aliquot the PCE stock solution into several amber glass vials, filling them to minimize headspace.

  • Tightly cap the vials.

  • Store the vials under the desired conditions (e.g., room temperature in the dark, 4°C, or accelerated conditions such as 40°C).[12][13]

• Time-Point Analysis:

  • At predetermined time intervals (e.g., 1, 2, 4, 8, and 12 weeks for a real-time study, or more frequently for an accelerated study), retrieve one vial from each storage condition.[14][15]

  • Allow the vial to equilibrate to room temperature.

  • Prepare and analyze the sample by GC-MS as described in step 1.

• Data Analysis:

  • Compare the concentration and purity of the PCE at each time point to the initial (Time 0) analysis.

  • Examine the chromatograms for the appearance of new peaks, which may indicate degradation products.

  • A significant change is typically defined as a failure to meet the established specification for purity or concentration.[14]

Protocol 2: GC-MS Analysis for Purity and Contaminant Identification

Objective: To determine the purity of a PCE stock solution and identify any potential contaminants.

Instrumentation and Conditions (Example):

• Gas Chromatograph: Agilent 7890B or equivalent

• Mass Spectrometer: Agilent 5977A or equivalent

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent

• Carrier Gas: Helium at a constant flow of 1.0 mL/min

• Inlet Temperature: 250°C

• Oven Program: Initial temperature of 40°C, hold for 2 minutes, ramp to 200°C at 10°C/min, hold for 2 minutes.

• MS Source Temperature: 230°C

• MS Quadrupole Temperature: 150°C

• Scan Range: 35-350 amu

Procedure:

• Sample Preparation:

  • Dilute the PCE stock solution in a suitable solvent (e.g., methanol) to a concentration appropriate for the instrument's linear range.

  • Add an internal standard if quantitative analysis is required.

• Injection:

  • Inject 1 µL of the prepared sample into the GC-MS.

• Data Acquisition and Analysis:

  • Acquire the total ion chromatogram (TIC).

  • Identify the peak corresponding to tetrachloroethylene.

  • Calculate the purity based on the peak area percentage of PCE relative to all other peaks in the chromatogram.

  • For any significant impurity peaks, perform a library search (e.g., NIST library) of the mass spectrum to tentatively identify the compound.

  • Confirm the identity of suspected contaminants by analyzing certified standards of those compounds under the same GC-MS conditions.

Visualizations

Caption: A logical workflow for preventing contamination of tetrachloroethylene stock solutions.

Caption: Major degradation pathways for tetrachloroethylene under different conditions.

Caption: A logical workflow for troubleshooting suspected contamination in tetrachloroethylene solutions.

References

• 1. Tetrachloroethylene - Wikipedia [en.wikipedia.org]
• 2. scribd.com [scribd.com]
• 3. oaepublish.com [oaepublish.com]
• 4. Leaching of the plasticizer di(2-ethylhexyl)phthalate (DEHP) from plastic containers and the question of human exposure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. bastone-plastics.com [bastone-plastics.com]
• 7. lib3.dss.go.th [lib3.dss.go.th]
• 8. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 9. TETRACHLOROETHYLENE - Trichloroethylene, Tetrachloroethylene, and Some Other Chlorinated Agents - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. agilent.com [agilent.com]
• 11. Trichloroethylene - Wikipedia [en.wikipedia.org]
• 12. epa.gov [epa.gov]
• 13. epa.gov [epa.gov]
• 14. ema.europa.eu [ema.europa.eu]
• 15. database.ich.org [database.ich.org]

Technical Support Center: Enhancing Aerobic Degradation of Tetrachloroethylene (PCE)

Welcome to the technical support center for researchers, scientists, and drug development professionals engaged in the aerobic degradation of tetrachloroethylene (PCE). This resource provides troubleshooting guidance, answers to frequently asked questions, detailed experimental protocols, and key data to facilitate your research and development efforts.

Troubleshooting Guide

This guide addresses common issues encountered during experiments aimed at enhancing the aerobic degradation of PCE.

Issue	Potential Cause	Troubleshooting Steps
Low or No PCE Degradation	Inactive microbial culture or incorrect strain.	1. Verify the viability and purity of your microbial culture (e.g., Pseudomonas stutzeri OX1).[1][2] 2. Ensure the correct bacterial strain known for aerobic PCE degradation is being used. 3. Confirm the expression of necessary enzymes, such as toluene-o-xylene monooxygenase (ToMO).[1][2]
Suboptimal environmental conditions.	1. Optimize pH and temperature. For some mixed bacterial communities, optimal conditions have been found around pH 6 and 15°C.[3] 2. Ensure adequate oxygen supply, as the process is aerobic.[1]
Presence of inhibitors.	1. Check for the presence of compounds that may inhibit enzyme activity. For instance, while toluene (B28343) can be an inducer, high concentrations can be inhibitory.[4] 2. Salinity can also act as a noncompetitive inhibitor.[5]
Insufficient co-substrate or inducer.	1. Aerobic degradation of PCE is often a co-metabolic process.[6][7] Ensure the presence of a suitable primary substrate like toluene or o-xylene (B151617) to induce the necessary enzymes.[1][4] 2. PCE itself can induce the formation of ToMO in P. stutzeri OX1.[1][2]
Accumulation of Toxic Intermediates	Incomplete degradation pathway.	1. Monitor for the formation of intermediates like trichloroethylene (B50587) (TCE), dichloroethylene (DCE), and vinyl chloride (VC).[6][8] 2. Ensure the microbial consortium used is capable of completely mineralizing PCE and its daughter products.[7] Some organisms might stall at intermediate steps.[7]
Unfavorable redox conditions.	1. While the overall process is aerobic, micro-anaerobic zones might lead to reductive dechlorination pathways, producing toxic intermediates.[9] Ensure thorough mixing and aeration.
Inconsistent Degradation Rates	Fluctuations in experimental conditions.	1. Maintain consistent temperature, pH, and substrate concentrations throughout the experiment.[3][5] 2. Ensure homogenous mixing of the culture medium.
Microbial population dynamics.	1. Monitor cell density (e.g., optical density at 600 nm), but be aware that it may not always reliably quantify cell growth in the presence of certain substrates.[3] 2. Degradation intermediates can sometimes reduce the growth rate of the bacterial strain.[1][2]

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism for aerobic tetrachloroethylene degradation?

A1: The primary mechanism for aerobic PCE degradation is co-metabolism.[6][7] Microorganisms, such as Pseudomonas stutzeri OX1, utilize a primary growth substrate (e.g., toluene or o-xylene) and produce enzymes like toluene-o-xylene monooxygenase (ToMO).[1][2] These enzymes fortuitously degrade PCE. The process involves an oxidative attack on the PCE molecule.[1]

Q2: Can PCE be used as a sole carbon source for aerobic degradation?

A2: Generally, PCE is not used as a sole carbon source for growth under aerobic conditions.[7] However, research has shown that Pseudomonas aeruginosa can degrade PCE more efficiently when it is supplied as the sole carbon source compared to when a co-substrate like glucose is present.[10]

Q3: What are the expected degradation products of aerobic PCE degradation?

A3: Under aerobic conditions, the degradation of PCE can lead to the formation of trichloroethylene (TCE), cis-1,2-dichloroethylene (B151661) (cis-DCE), and vinyl chloride (VC).[6][8] Complete degradation, or mineralization, ultimately converts PCE to carbon dioxide, water, and chloride ions.[5]

Q4: What are the optimal conditions for enhancing the rate of aerobic PCE degradation?

A4: Optimal conditions can vary depending on the microbial strain. For a mixed bacterial community, optimal parameters were identified as a 4% inoculum concentration, a temperature of 15°C, and a pH of 6 for degrading 40 mg/L of TCE.[3] For Pseudomonas stutzeri OX1, experiments have been successfully conducted at 30°C.[1]

Q5: How can I monitor the degradation of PCE and the formation of its byproducts?

A5: The concentration of PCE and its chlorinated intermediates can be monitored using gas chromatography (GC) equipped with an appropriate detector, such as a mass spectrometer (MS) or an electron capture detector (ECD).[3] The generation of chloride ions in the aqueous phase can also be measured to corroborate degradation.[1]

Data Presentation

Table 1: Aerobic Degradation Rates of Tetrachloroethylene (PCE) by Pseudomonas stutzeri OX1

Initial PCE Concentration (µM)	Degradation Rate (nmol min⁻¹ mg⁻¹ protein)
8.1	0.48
16.1	0.86
32.3	1.16

Source: Adapted from Ryoo et al., 2000.[1]

Table 2: Kinetic Parameters for Aerobic PCE Degradation by Pseudomonas stutzeri OX1 and Recombinant E. coli

Strain	Vmax (nmol min⁻¹ mg⁻¹ protein)	KM (µM)
Pseudomonas stutzeri OX1	~2.5	~34
E. coli JM109/pBZ1260 (expressing ToMO)	~0.9	~20

Source: Adapted from Ryoo et al., 2000.[1][2]

Experimental Protocols

Protocol 1: Culturing Pseudomonas stutzeri OX1 for PCE Degradation Assays

• Media Preparation : Prepare M9 minimal medium or Luria-Bertani (LB) medium.[1]

• Inoculation : Inoculate the medium with a single colony of Pseudomonas stutzeri OX1.

• Induction : Grow the culture at 30°C. To induce the expression of toluene-o-xylene monooxygenase (ToMO), expose the culture to o-xylene vapors.[1]

• Cell Harvesting : Once the culture reaches the desired optical density (e.g., exponential phase), harvest the cells by centrifugation.

• Cell Suspension : Resuspend the cell pellet in a suitable buffer (e.g., phosphate (B84403) buffer) for use in degradation assays.

Protocol 2: Whole-Cell PCE Degradation Assay

• Reaction Setup : In sealed glass vials (e.g., 60 ml), add a defined volume of the cell suspension of P. stutzeri OX1.[1]

• PCE Addition : Spike the vials with a known concentration of PCE. Use appropriate controls, including no-cell controls and heat-killed cell controls, to account for abiotic losses.

• Incubation : Incubate the vials at a controlled temperature (e.g., 30°C) with shaking to ensure adequate aeration.

• Sampling : At regular time intervals, sacrifice replicate vials. Analyze the headspace or liquid phase for PCE and its degradation products using gas chromatography.

• Chloride Ion Measurement : Measure the concentration of chloride ions in the aqueous phase to confirm mineralization.

Visualizations

Caption: Aerobic degradation pathway of Tetrachloroethylene (PCE).

Caption: Experimental workflow for PCE degradation assay.

References

• 1. che.psu.edu [che.psu.edu]
• 2. Aerobic degradation of tetrachloroethylene by toluene-o-xylene monooxygenase of Pseudomonas stutzeri OX1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. tdl-ir.tdl.org [tdl-ir.tdl.org]
• 4. Evaluation of the aerobic biodegradation of trichloroethylene via response surface methodology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Frontiers | Recent advances and trends of trichloroethylene biodegradation: A critical review [frontiersin.org]
• 6. Tetrachloroethylene - Wikipedia [en.wikipedia.org]
• 7. Aerobic Bioremediation of PCE, TCE and Other Solvents - CL-Solutions [cl-solutions.com]
• 8. biotechrep.ir [biotechrep.ir]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

Technical Support Center: Overcoming Poor Recovery in Tetrachloroethylene (PCE) Extraction from Soil

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges with tetrachloroethylene (PCE) extraction from soil.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that lead to poor recovery of tetrachloroethylene (PCE) from soil samples?

Poor recovery of PCE from soil is often attributed to a combination of its chemical properties and the physical and chemical characteristics of the soil matrix. Key factors include:

• High Soil Sorption: PCE has a tendency to sorb to soil particles, particularly in soils with high organic carbon content. This binding makes it difficult to extract PCE into the solvent. The presence of "hard carbon" domains and meso- and microporous structures within the soil can entrap PCE molecules, leading to poor recovery.[1]

• Soil Composition: The mineralogy and particle size distribution of the soil significantly impact PCE recovery. Clay-rich soils and soils with high silt content tend to exhibit higher sorption of PCE compared to sandy soils.[2]

• Volatility of PCE: Tetrachloroethylene is a volatile organic compound (VOC).[3][4] Improper sample handling, storage, or extraction procedures can lead to significant losses through evaporation.

• Presence of Non-Aqueous Phase Liquids (NAPLs): In highly contaminated sites, PCE may exist as a dense non-aqueous phase liquid (DNAPL).[5][6] This separate phase can be difficult to fully solubilize and extract, leading to underestimation of the total concentration.

• Rate-Limited Mass Transfer: The transfer of PCE from the soil matrix to the extraction solvent is not always instantaneous. In some cases, especially with surfactant-based extractions, the process can be rate-limited, meaning that with insufficient extraction time, recovery will be low.[7]

• Soil Heterogeneity: Variations in soil composition within a sample or across a site can lead to inconsistent extraction efficiencies.[7]

Q2: My PCE recovery is low when using a standard solvent extraction method. What are some immediate troubleshooting steps I can take?

If you are experiencing low PCE recovery with a standard method like sonication or vortexing with a solvent, consider the following:

• Increase Extraction Time and/or Agitation: The contact time between the soil and the solvent may be insufficient. Try increasing the extraction time or using a more vigorous agitation method to improve the desorption of PCE from soil particles.

• Optimize Solvent-to-Soil Ratio: Increasing the volume of the extraction solvent can create a larger concentration gradient, favoring the partitioning of PCE into the solvent phase.

• Check for Proper Sealing: Due to the volatility of PCE, ensure that your extraction vessels are properly sealed with PTFE-lined septa or caps (B75204) to prevent losses.[2]

• Evaluate Your Choice of Solvent: While methanol (B129727) is a common solvent for PCE extraction, its efficiency can vary depending on the soil type. Consider comparing its performance with other solvents like hexane (B92381) or a mixture of acetone (B3395972) and hexane.[8][9]

• Perform a Matrix Spike: To determine if the low recovery is due to matrix effects or a systematic error in your analytical method, analyze a sample of your soil that has been spiked with a known amount of PCE. This will help you calculate the recovery efficiency and identify potential matrix interferences.

Q3: Can the pH or ionic strength of my soil sample affect PCE extraction?

Yes, both pH and ionic strength can influence the sorption-desorption behavior of PCE in soil.

• pH: While the direct impact of pH on PCE itself is minimal as it is a neutral molecule, pH can affect the surface charge of soil minerals and the ionization of soil organic matter, which in turn can influence PCE sorption.

• Ionic Strength: Increasing the ionic strength of the soil solution can lead to a "salting-out" effect.[1] This phenomenon can increase the sorption of PCE to the soil, making it more difficult to extract. However, in some cases, particularly during desorption, increased ionic strength can weaken the hysteresis effect and improve release.[1]

Q4: Are there alternative extraction techniques I can use to improve PCE recovery?

If standard methods are not yielding satisfactory results, you may want to consider more advanced or aggressive extraction techniques:

• Accelerated Solvent Extraction (ASE): This technique uses elevated temperatures and pressures to increase the efficiency of the extraction process. An ASE system was used to extract residual PCE from sediments using methanol with recoveries of spiked samples ranging from 82% to 101%.[8]

• Soxhlet Extraction: This is a continuous extraction method that can be very effective for strongly sorbed compounds. Different solvent systems, such as acetone-hexane or tetrahydrofuran, can be employed.[9]

• Simultaneous Distillation-Extraction (SDE): This method has been shown to provide greater recovery of chlorinated ethenes from sludge samples compared to Soxhlet extraction.[9]

• Surfactant-Enhanced Extraction: The use of surfactants can significantly improve the solubilization of PCE, especially when it is present as a DNAPL.[5][10] This is more common in remediation but the principle can be applied to laboratory extractions. A 4% solution of polyoxyethylene (20) sorbitan (B8754009) monooleate has been shown to remove 90% and 97% of residual PCE from different types of sand.[10]

Q5: How does the presence of co-contaminants affect PCE extraction?

The presence of other organic compounds, such as oils or other solvents, can interfere with PCE extraction in several ways:

• Competition for Sorption Sites: Co-contaminants may compete with PCE for sorption sites on soil particles, which could either increase or decrease the amount of PCE available for extraction depending on the relative affinities.

• Solvent Effects: High concentrations of other organic compounds can alter the properties of the soil matrix and the extraction solvent, potentially affecting the partitioning of PCE.

• Analytical Interference: Co-eluting compounds can interfere with the chromatographic analysis of PCE, leading to inaccurate quantification. It is crucial to have a robust analytical method (e.g., GC-MS) that can distinguish PCE from other volatile compounds.

Data on Tetrachloroethylene Extraction Efficiency

The following table summarizes quantitative data on PCE recovery from soil and sand using different extraction and remediation techniques.

Method/Study Type	Soil/Matrix Type	Reagent/Conditions	Recovery Rate (%)	Reference
Surfactant Flushing	20-30-mesh Ottawa sand	4% polyoxyethylene (20) sorbitan monooleate	90	[10]
Surfactant Flushing	40-120-mesh Ottawa sand	4% polyoxyethylene (20) sorbitan monooleate	97	[10]
Surfactant Flushing	40-270-mesh Ottawa sand	Sodium sulfosuccinates mixture	>99	[10]
Accelerated Solvent Extraction (ASE)	Sediments	Methanol at 40°C (for spiked CCl4)	82 - 101	[8]
In-situ Chemical Oxidation	Contaminated Soil	Proprietary sodium percarbonate and hydrogen peroxide	90 (reduction in soil)	[11]

Experimental Protocols

Batch Equilibrium Sorption Experiment for PCE

This protocol is used to determine the sorption characteristics of PCE in a specific soil type.

Materials:

• Soil sample (dried and sieved)

• Borosilicate glass tubes with PTFE septa

• Tetrachloroethylene (PCE) standard solution in methanol

• Calcium chloride (CaCl₂) solution

• Distilled water

• Laboratory shaker

• Centrifuge

• Gas chromatograph (GC) for analysis

Procedure:

• Weigh 10 ± 0.1 g of the dried soil sample into a 40 mL borosilicate glass tube.[2]

• Add 5 mL of 1 M CaCl₂ solution and 30 mL of distilled water to maintain a soil-to-solution ratio of 1:3.5 (w/v).[2]

• Inject a known volume of the PCE standard solution in methanol below the water surface to achieve the desired initial concentration.[2] Prepare a series of tubes with different PCE concentrations to construct a sorption isotherm.[2]

• Prepare duplicate samples for each concentration.[2]

• Securely cap the tubes with PTFE septa.

• Place the tubes on a laboratory shaker and agitate at a constant temperature (e.g., 20-25 °C) for 24 to 48 hours to reach equilibrium.[2]

• After equilibration, separate the solid and liquid phases by centrifugation at 800 rpm for 3 minutes.[2]

• Carefully collect an aliquot of the supernatant for PCE analysis using a gas chromatograph.

Surfactant-Enhanced Column Flushing for PCE Extraction

This protocol describes a laboratory-scale column study to evaluate the effectiveness of surfactant solutions for PCE removal from contaminated sand.

Materials:

• Glass column

• Ottawa sand (or other relevant soil matrix)

• Tetrachloroethylene (PCE), possibly radiolabeled (¹⁴C-PCE) for easier quantification

• Surfactant solution (e.g., 4% polyoxyethylene (20) sorbitan monooleate)

• Peristaltic pump

• Fraction collector

• Scintillation counter (if using radiolabeled PCE) or GC for analysis

Procedure:

• Pack the glass column with the Ottawa sand to a uniform density.

• Saturate the column with water.

• Inject a known volume of PCE into the water-saturated column to create a zone of residual PCE saturation.[10]

• Displace the free-phase PCE with water until a stable residual saturation is achieved.[10]

• Initiate the flow of the surfactant solution through the column at a constant flow rate using a peristaltic pump.

• Collect the column effluent in fractions using a fraction collector.

• Analyze the PCE concentration in each fraction using a suitable analytical method (e.g., scintillation counting for ¹⁴C-PCE or GC analysis).[10]

• Continue the flushing until the PCE concentration in the effluent drops to a negligible level.

• Calculate the total mass of PCE recovered by integrating the concentration profile of the effluent over time.

Visualizations

Workflow for PCE Extraction and Analysis.

Troubleshooting Poor PCE Recovery.

References

• 1. Characteristics and influencing factors of tetrachloroethylene sorption-desorption on soil and its components - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Dry Cleaner Soil Testing » GEO FORWARD [geoforward.com]
• 4. sites.nicholas.duke.edu [sites.nicholas.duke.edu]
• 5. Improving the extraction of tetrachloroethylene from soil columns using surfactant gradient systems - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. waterboards.ca.gov [waterboards.ca.gov]
• 7. Surfactant enhanced recovery of tetrachloroethylene from a porous medium containing low permeability lenses. 1. Experimental studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. deepblue.lib.umich.edu [deepblue.lib.umich.edu]
• 11. Tetrachloroethene: Contamination And Remediation Options – Hydro-Environmental Technologies Inc. [hetiservices.com]

Refinement of analytical methods for low-level detection of tetrachloroethylene

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the refinement of analytical methods for the low-level detection of tetrachloroethylene (PCE). It is intended for researchers, scientists, and drug development professionals.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the analysis of tetrachloroethylene at low concentrations.

Question: Why am I observing poor sensitivity or high detection limits for PCE in my samples?

Answer:

Several factors can contribute to poor sensitivity in PCE analysis. Consider the following troubleshooting steps:

• Inadequate Sample Preconcentration: At low levels, direct injection of a sample may not provide a detectable concentration of PCE.[1][2] Preconcentration techniques are frequently employed to increase the sensitivity of the analysis.[1][2]

  • For Water Samples: Purge-and-trap is a common and effective method to liberate and concentrate PCE from the liquid matrix.[1][2]

  • For Air Samples: Collection on a solid sorbent followed by thermal desorption is a primary method for preconcentration.[2]

  • For Solid and Biological Samples: Headspace analysis or purge-and-trap can be utilized.[1][2]

• Suboptimal Instrumental Conditions:

  • Incorrect Detector Choice: For halogenated compounds like PCE, an Electron Capture Detector (ECD) is highly sensitive.[1][2] A mass spectrometer (MS) also offers high sensitivity and specificity.[1][2] A Flame Ionization Detector (FID) is less sensitive for this application.[1][2]

  • Gas Chromatography (GC) Parameters: Ensure that the GC column, temperature program, and carrier gas flow rate are optimized for the separation and elution of PCE.

• Matrix Effects: Complex sample matrices can interfere with the detection of PCE. Proper sample cleanup and preparation are crucial to minimize these effects.

Question: I am seeing extraneous peaks or a noisy baseline in my chromatogram. What could be the cause?

Answer:

Contamination is a common source of unexpected peaks and baseline noise in trace-level analysis.

• Environmental Contamination: Tetrachloroethylene is a widespread volatile organic compound (VOC), and contamination can arise from various sources in the laboratory environment.[1][2]

• Sample Handling and Preparation:

  • Ensure all glassware and sampling vessels are scrupulously clean.

  • Use high-purity solvents and reagents.

  • Analyze procedural blanks to identify sources of contamination.[3]

• Instrument Contamination:

  • Contamination can occur in the plumbing of the analytical instrument.[1][2]

  • A contaminated injection port liner or a bleeding septum can introduce extraneous peaks. Regularly replace these consumables.

  • Column bleed, especially at higher temperatures, can contribute to a rising baseline.

Question: My recovery of PCE is low and inconsistent. How can I improve it?

Answer:

Low and variable recovery can stem from issues in sample preparation and extraction.

• Inefficient Extraction:

  • For Solid Samples: The choice of extraction solvent and method is critical. For instance, in sediment analysis, headspace analysis has shown recoveries in the range of 50.4% to 53.5%.[1] For food matrices, extraction with isooctane (B107328) has been used with recoveries greater than 50%.[4]

  • For Biological Tissues: Homogenization of tissues in a mixture of saline and isooctane (1:4) has been found to yield greater recovery than saline alone.[2]

• Analyte Loss during Sample Handling:

  • PCE is volatile, and samples should be handled with minimal headspace and kept cool to prevent loss.

  • Ensure sample containers are properly sealed.

• Matrix-Specific Issues: The efficiency of extraction can be highly dependent on the sample matrix. Method optimization may be required for different sample types.

Frequently Asked Questions (FAQs)

What are the most common analytical methods for low-level detection of tetrachloroethylene?

The most prevalent methods involve gas chromatography (GC) coupled with a sensitive detector.[1][2] The primary detection techniques are:

• Gas Chromatography-Mass Spectrometry (GC-MS): Offers high sensitivity and specificity, allowing for positive identification of PCE.[1][2]

• Gas Chromatography with Electron Capture Detection (GC-ECD): Provides excellent sensitivity for halogenated compounds like PCE.[1][2]

• Other detectors such as a Hall's electrolytic conductivity detector (HECD) or a halide-sensitive detector (HSD) are also used.[1][2]

What sample preparation techniques are recommended for different matrices?

The choice of sample preparation depends on the matrix and the required detection limit.[1]

• Air: Adsorption on a solid sorbent (e.g., Tenax-GC, coconut charcoal) followed by thermal desorption.[2][4][5]

• Water: Purge-and-trap is the most common method.[1][2] Headspace analysis can also be used.[2]

• Solid Samples (Soil, Sediment, Food): Headspace analysis, purge-and-trap, and solvent extraction are all applicable methods.[1]

• Biological Samples (Blood, Urine, Tissues): Headspace analysis and purge-and-trap are the most frequently used techniques.[1][2]

What are the expected detection limits for PCE analysis?

Detection limits can vary significantly based on the analytical method and sample preparation technique.

• Air: With preconcentration techniques, detection limits in the low parts-per-trillion (ppt) range can be achieved using GC-MS or GC-ECD.[2]

• Water: Using purge-and-trap with GC and a halogen-specific detector, detection limits can be in the sub-parts-per-billion (ppb) or µg/L range.[2][4]

Data Presentation

Table 1: Comparison of Analytical Methods for Tetrachloroethylene Detection in Various Matrices

Sample Matrix	Preparation Method	Analytical Method	Sample Detection Limit	Percent Recovery	Reference
Air	Adsorbed on Tenax-GC; thermally desorbed	HRGC/MS	0.3 ppt	Not reported	Krost et al. 1982[4]
Air	Collected in stainless steel canister; preconcentrated by cryogenic trapping	GC/ECD	0.2 ppt	Not reported	Rasmussen et al. 1977[4]
Water	Purged and trapped on coconut charcoal/Tenax/silica gel	GC/MS (EPA Method 624)	4.1 µg/L	101	EPA 1982a[4]
Water	Purged and trapped on coconut charcoal/Tenax/silica gel	GC/HSD (EPA Method 601)	0.03 µg/L	94.1	EPA 1982a[4]
Soil	Headspace vials, SPME	GC/MS	2 ng/g	Not reported	James and Stack 1996[4]
Sediment	Spiked samples transferred to headspace analyzer	GC/MS (SIM mode)	0.2 ng/g	50.4-53.5	Kawata et al. 1997[4]
Food	Static head-space analysis	HRGC/ECD; GC/MS	10-50 ng/g	92.5-98.6	Entz and Hollifield 1982[4]

Experimental Protocols

Protocol 1: Analysis of Tetrachloroethylene in Water by Purge-and-Trap GC-MS (Based on EPA Method 624)

• Sample Collection: Collect water samples in a vial with a Teflon-lined septum, ensuring no headspace.

• Purge-and-Trap:

  • Use a standard purge-and-trap system connected to the GC-MS.

  • Sparge the sample with an inert gas (e.g., helium) at a defined flow rate and duration to transfer PCE from the aqueous phase to the vapor phase.

  • The vapor is passed through a sorbent trap (e.g., Tenax/silica gel/charcoal) where the PCE is retained.

• Thermal Desorption and GC-MS Analysis:

  • Rapidly heat the sorbent trap to desorb the PCE.

  • The desorbed analytes are transferred to the GC column.

  • Separate the components using a suitable capillary column (e.g., DB-624) and a temperature program.

  • Detect and quantify PCE using a mass spectrometer, typically in selected ion monitoring (SIM) mode for enhanced sensitivity.

• Quality Control: Analyze method blanks, laboratory control samples, and matrix spikes to ensure data quality.

Protocol 2: Analysis of Tetrachloroethylene in Air by Thermal Desorption GC-ECD (Based on EPA Method TO-17)

• Sample Collection:

  • Draw a known volume of air through a sorbent tube (e.g., containing Tenax®) using a calibrated personal sampling pump.[6]

  • Seal the tubes immediately after sampling.

• Thermal Desorption:

  • Place the sorbent tube in a thermal desorber unit connected to the GC.

  • Heat the tube to release the trapped PCE.

  • The analytes are focused in a cold trap before being rapidly transferred to the GC column.

• GC-ECD Analysis:

  • Separate the components on a suitable capillary column.

  • Detect PCE using an electron capture detector, which is highly sensitive to halogenated compounds.

• Calibration: Prepare a calibration curve using standard solutions of PCE loaded onto sorbent tubes and analyzed under the same conditions as the samples.

Mandatory Visualizations

Caption: Troubleshooting workflow for poor sensitivity in PCE analysis.

Caption: General workflow for low-level PCE analysis.

References

• 1. ANALYTICAL METHODS - Toxicological Profile for Tetrachloroethylene - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. atsdr.cdc.gov [atsdr.cdc.gov]
• 3. osha.gov [osha.gov]
• 4. Table 7-2, Analytical Methods for Determining Tetrachloroethylene in Environmental Samples - Toxicological Profile for Tetrachloroethylene - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. EMSL | Services: Tetrachloroethylene [emsl.com]
• 6. osha.gov [osha.gov]

Mitigating interference from other volatile organic compounds in analysis

Welcome to our technical support center dedicated to assisting researchers, scientists, and drug development professionals in overcoming the challenges of interference from other volatile organic compounds (VOCs) during analysis. This resource provides practical troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to ensure the accuracy and reliability of your results.

Frequently Asked Questions (FAQs)

Q1: What are the most common sources of VOC interference in analytical experiments?

A1: Interference from non-target VOCs is a frequent challenge in analytical chemistry. Common sources include:

• Sample Matrix: The inherent complexity of the sample itself, such as biological fluids, environmental samples, or pharmaceutical formulations, can introduce a wide range of interfering VOCs.

• Contamination: External contaminants can be introduced at various stages of the analytical process.[1] This includes contaminated solvents, glassware, or purge gas.[1] The laboratory environment itself can also be a source of airborne VOCs.

• Sample Preparation: Reagents and materials used during sample preparation, such as derivatizing agents or solid-phase extraction (SPE) sorbents, can sometimes introduce interfering compounds.

• Instrumental Carryover: Residual compounds from previous analyses can remain in the injection port, column, or detector of the chromatograph, leading to "ghost peaks" in subsequent runs.[1]

Q2: How can I identify if I have a VOC interference problem?

A2: Several signs in your chromatogram can indicate the presence of interference:

• Poor Peak Shape: Co-elution of an interferent with your target analyte can lead to distorted peak shapes, such as tailing or fronting.

• Unresolved or Partially Resolved Peaks: The appearance of shoulders on a peak or two closely eluting peaks suggests the presence of an interfering compound.

• Inconsistent Results: High variability in the quantification of your target analyte across replicate injections can be a sign of sporadic interference.

• Unexpected Peaks: The presence of unknown peaks in your chromatogram that are not part of your standard mixture may indicate contamination.

Q3: What is co-elution and how does it affect my results?

A3: Co-elution occurs when two or more compounds are not adequately separated by the chromatographic column and elute at the same, or very similar, retention times. This can lead to inaccurate quantification and identification of the target analyte. The detector signal will represent the combined response of all co-eluting compounds, making it impossible to determine the true concentration of the analyte of interest.

Troubleshooting Guides

This section provides systematic approaches to diagnosing and resolving common interference issues.

Guide 1: Troubleshooting Poor Peak Shape and Unresolved Peaks

This guide follows a logical progression to identify and resolve issues related to co-elution and poor chromatography.

Caption: Troubleshooting workflow for poor peak shape.

Guide 2: Mitigating Water Vapor Interference in Air Sampling

Water vapor is a significant interferent in the analysis of VOCs from air samples using solid adsorbent tubes.[2] High humidity can reduce the adsorption capacity of the sorbent for target analytes.[2]

Caption: Strategies to mitigate water vapor interference.

Data Presentation: Comparison of Interference Mitigation Techniques

The following tables summarize quantitative data on the effectiveness of various techniques for mitigating VOC interference.

Table 1: Effectiveness of Water Vapor Mitigation Strategies

Mitigation Strategy	Key Parameter	Effect on Analyte Recovery	Reference
Elevated Adsorbent Tube Temperature	Heat tube 10°C above ambient	≥ 90% recovery for a wide range of NMVOCs	[2]
Sample Dilution	Reduce relative humidity to ≤ 60%	Similar collection efficiencies to elevated temperature	[2]
Dry Purge	Optimized purge time and flow	Adequate for NMVOCs with retention indices > 500; significant losses of C3-C5 compounds	[2]

Table 2: Comparison of GC Columns for Resolving Critical VOC Pairs

Column Type	Stationary Phase	Application	Advantage over Standard Non-Polar Columns	Reference
VOCOL®	Proprietary diphenyl dimethyl polysiloxane	EPA Method 8260	Improved resolution for early-eluting and polar VOCs due to mixed polarity.	[2]
Rtx-VMS	Proprietary	Volatiles	Optimized for separating gases from other volatile compounds.
DB-624	6% cyanopropylphenyl - 94% dimethylpolysiloxane	Volatile organic compounds	Enhanced selectivity for polar compounds compared to 5% phenyl columns.

Experimental Protocols

This section provides detailed methodologies for key experiments aimed at mitigating VOC interference.

Protocol 1: Optimizing Purge and Trap (P&T) Parameters for Complex Matrices

Objective: To systematically optimize P&T conditions to enhance the recovery of target VOCs while minimizing interference from a complex sample matrix.

Methodology:

• Initial System Setup:

  • Use a standard P&T system coupled with a GC-MS.

  • Install a suitable trap for the target analytes (e.g., a multi-sorbent trap like Tenax/silica gel/carbon molecular sieve).

  • Set the initial P&T parameters based on the instrument manufacturer's recommendations or a standard method (e.g., EPA Method 8260).

• Systematic Parameter Optimization (One-Factor-at-a-Time):

  • Purge Gas Flow Rate: While keeping other parameters constant, vary the purge gas (e.g., helium or nitrogen) flow rate (e.g., 20, 40, 60 mL/min). Analyze a standard solution at each flow rate and select the rate that provides the best response for the majority of target analytes.

  • Purge Time: Using the optimized flow rate, vary the purge time (e.g., 8, 11, 15 minutes). Select the time that maximizes the recovery of less volatile compounds without significant breakthrough of highly volatile ones.

  • Sample Temperature: For aqueous samples, evaluate the effect of heating the sample during the purge step (e.g., ambient, 40°C, 60°C). Increased temperature can improve the recovery of less volatile and more water-soluble compounds.

  • Desorb Temperature and Time: Optimize the trap desorption temperature and time to ensure efficient transfer of all analytes to the GC column without thermal degradation. Start with the trap manufacturer's recommendations and adjust as needed.

  • Bake Temperature and Time: Set the bake temperature and time to effectively clean the trap after each analysis to prevent carryover.

• Evaluation:

  • For each parameter change, inject a known standard and a matrix spike sample.

  • Evaluate the peak area, peak shape, and resolution of the target analytes.

  • Monitor for the presence of interfering peaks from the matrix.

  • Select the combination of parameters that provides the best overall performance for the target VOCs in the specific matrix.

Protocol 2: Development of a Solid-Phase Microextraction (SPME) Method for VOC Analysis

Objective: To develop a robust SPME method for the extraction and concentration of target VOCs from a liquid or headspace sample, while minimizing matrix interference.

Methodology:

• Fiber Selection:

  • Choose an appropriate SPME fiber coating based on the polarity and volatility of the target analytes. For a broad range of VOCs, a combination fiber (e.g., Carboxen/Polydimethylsiloxane - CAR/PDMS) is often a good starting point.

• Optimization of Extraction Parameters:

  • Extraction Mode: Decide between direct immersion (for liquid samples) or headspace extraction (for solid or liquid samples). Headspace SPME is generally preferred for complex matrices to avoid contamination of the fiber.

  • Extraction Time: Perform a time-course experiment (e.g., 5, 10, 20, 30, 60 minutes) to determine the time required to reach equilibrium or a consistent extraction efficiency.

  • Extraction Temperature: For headspace SPME, optimize the sample incubation temperature to enhance the partitioning of analytes into the headspace.

  • Agitation: Evaluate the effect of sample agitation (e.g., stirring or sonication) on extraction efficiency.

  • Matrix Modification: To improve the release of analytes from the sample matrix, consider adjusting the pH or adding salt (salting out).

• Optimization of Desorption Parameters:

  • Desorption Temperature: Optimize the GC inlet temperature to ensure rapid and complete desorption of the analytes from the SPME fiber.

  • Desorption Time: Determine the minimum time required in the hot inlet to transfer all analytes to the GC column.

• Method Validation:

  • Once the optimal parameters are established, validate the method for linearity, precision, accuracy, and limits of detection and quantification using appropriate standards and spiked matrix samples.

Mandatory Visualizations

Caption: Experimental workflow for SPME analysis.

Caption: Logical relationship of interference and mitigation.

References

• 1. supplychaingamechanger.com [supplychaingamechanger.com]
• 2. benchchem.com [benchchem.com]

Technical Support Center: Process Optimization for the Synthesis of Tetrachloroethylene Derivatives

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the synthesis of tetrachloroethylene derivatives. The information is presented in a question-and-answer format to directly address specific issues.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for synthesizing the tetrachloroethylene core structure?

A1: The main industrial production methods for tetrachloroethylene involve high-temperature chlorination or oxychlorination of light hydrocarbons.[1][2] Common starting materials include 1,2-dichloroethane, which when heated to 400 °C with chlorine, yields tetrachloroethylene.[3] This reaction can be catalyzed by a mixture of potassium chloride and aluminum chloride or by activated carbon.[3] Another method is the high-temperature chlorinolysis of hydrocarbons like methane, ethane, or propane.[2]

Q2: What are some common derivatives of tetrachloroethylene and their synthesis routes?

A2: Tetrachloroethylene is a versatile precursor for various derivatives. Key examples include:

• Hexachloroethane: Formed by the chlorination of tetrachloroethylene at 50–80 °C with an iron(III) chloride catalyst.

• Trichloroacetyl chloride and Phosgene: These are produced through the oxidation of tetrachloroethylene by ultraviolet radiation in the air.[3] This reaction can be mitigated by using stabilizers like amines or phenols.[3]

• N-Substituted Trichloroacetamides: Synthesized by reacting tetrachloroethylene with primary amines under UV irradiation and heating.

Q3: My reaction yield is consistently low. What are the general factors I should investigate?

A3: Low yields in organic synthesis can stem from various factors. Key areas to investigate include:

• Reagent Purity: Impurities in starting materials can lead to side reactions and lower yields.[4]

• Reaction Conditions: Temperature, pressure, and reaction time are critical parameters that often require optimization.[4]

• Catalyst Activity: Ensure your catalyst is active and not poisoned by impurities. For instance, Lewis acids like AlCl₃ are highly sensitive to moisture.[5][6]

• Side Reactions: The formation of unwanted byproducts consumes reactants and reduces the yield of the desired product.[4]

Troubleshooting Guides

Issue 1: Low Yield in the Synthesis of N-Substituted Trichloroacetamides

Problem: The reaction between tetrachloroethylene and a primary amine is resulting in a low yield of the desired N-substituted trichloroacetamide.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Steps
Incomplete Photochemical Activation	Ensure the UV lamp is functioning correctly and emitting at the appropriate wavelength to initiate the reaction. Optimize the duration of UV exposure.
Suboptimal Reaction Temperature	The reaction often requires a specific temperature profile, including an initial period of heating during UV exposure followed by a post-irradiation heating phase.[5] Experiment with slight variations in temperature for both stages to find the optimal conditions for your specific amine.
Oxygen Concentration	The reaction is typically performed while bubbling with oxygen.[5] Verify the oxygen flow rate and ensure it is consistent throughout the reaction.
Amine Reactivity	The reactivity of the primary amine can influence the reaction rate and yield. Less reactive amines may require longer reaction times or higher temperatures.

Issue 2: Formation of Multiple Byproducts in Friedel-Crafts Reactions

Problem: When using a tetrachloroethylene derivative in a Friedel-Crafts reaction, multiple products are observed, complicating purification and reducing the yield of the target molecule.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Steps
Deactivated Aromatic Ring	Friedel-Crafts reactions are challenging with aromatic rings containing electron-withdrawing groups, which are common in tetrachloroethylene derivatives.[7] Consider using a more potent Lewis acid or an alternative catalytic system like a metal triflate.[7]
Catalyst Deactivation	Lewis acid catalysts like AlCl₃ are highly sensitive to moisture.[5][6] Ensure all reagents, solvents, and glassware are anhydrous.[5][6]
Suboptimal Temperature	Excessively high temperatures can promote side reactions and decomposition.[5] It is advisable to conduct the reaction at a lower temperature initially and gradually increase it if necessary.
Diacylation	The high reactivity of some aromatic rings can lead to the introduction of more than one acyl group.[6] Use a stoichiometric amount of the acylating agent and maintain a low reaction temperature to minimize this.[6]

Issue 3: Difficulty in Product Purification

Problem: The crude product mixture containing the tetrachloroethylene derivative is difficult to purify, leading to product loss and low purity.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Steps
Formation of Transformation Products	During the reaction or workup, the desired product may degrade or react further to form "transformation products".[8][9] These can be difficult to separate due to similar polarities.
Similar Polarity of Byproducts	Byproducts may have similar physical properties to the desired product, making separation by standard chromatography challenging.
Oily or Waxy Product	Some chlorinated compounds are oily or waxy, which makes handling and purification by precipitation difficult.
Solution	Employ advanced purification techniques such as reverse-phase chromatography or preparative HPLC.[10] Consider derivatization of the product or impurities to alter their physical properties and facilitate separation. For oily products, complexation with agents like magnesium chloride can sometimes induce solidification, allowing for filtration.

Quantitative Data Presentation

Table 1: Reaction Conditions for the Synthesis of N-Substituted Trichloroacetamides

Amine	UV Exposure Time (h)	Initial Temperature (°C)	Post-Irradiation Temperature (°C)	Post-Irradiation Time (h)
1-Hexylamine	2	80	120	2
Benzylamine	2	50	120	1
Cyclohexylamine	2	70	70	2.5
Anilinium chloride	3	80	80	2

Data sourced from[5]

Experimental Protocols

Protocol 1: Synthesis of N-Hexyl-2,2,2-trichloroacetamide

Materials:

• Tetrachloroethylene (TCE)

• 1-Hexylamine

• Oxygen gas

• Cylindrical flask (ø42 × 170 mm) with a low-pressure mercury lamp (LPML)

• Magnetic stirring bar

• Aluminum block bath

• Aqueous NaHCO₃ solution

Procedure:

• Charge a cylindrical flask equipped with an LPML and a magnetic stirring bar with 20 mL (196 mmol) of TCE containing 1-hexylamine (2.7 mL, 20 mmol).[5]

• Heat the sample solution in an aluminum block bath to 80 °C.[5]

• Vigorously stir the solution while bubbling with O₂ (0.1 L/min) and exposing it to UV light for 2 hours.[5]

• Turn off the lamp and continue stirring the solution at 120 °C for 2 hours.[5]

• Pass the resulting gas through an aqueous NaHCO₃ solution in a trap system.[5]

• Purify the product using appropriate chromatographic techniques.

Protocol 2: Friedel-Crafts Acylation of a Moderately Deactivated Arene

Materials:

• Aromatic substrate

• Anhydrous Dichloromethane (DCM)

• Triflic acid

• Acyl chloride or anhydride (B1165640)

• Flame-dried, three-necked flask with a magnetic stirrer, dropping funnel, and nitrogen inlet

• Ice bath

Procedure:

• To a flame-dried, three-necked flask under a nitrogen atmosphere, add the aromatic substrate and anhydrous DCM.[7]

• Cool the mixture to 0 °C in an ice bath.[7]

• Slowly add triflic acid to the stirred solution.[7]

• Add the acyl chloride or anhydride dropwise via the dropping funnel over 30 minutes.[7]

• Allow the reaction to warm to room temperature and stir for 2-24 hours, monitoring the progress by TLC or GC-MS.[7]

• Upon completion, quench the reaction and purify the product.

Visualizations

Caption: A generalized experimental workflow for the synthesis of tetrachloroethylene derivatives.

Caption: Troubleshooting logic for low yields in Friedel-Crafts acylation reactions.

References

• 1. CN101891584B - Preparation method of tetrachloroethylene - Google Patents [patents.google.com]
• 2. EP0573920A2 - Process for the manufacture of tetrachloroethylene - Google Patents [patents.google.com]
• 3. Tetrachloroethylene - Wikipedia [en.wikipedia.org]
• 4. azom.com [azom.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. elgalabwater.com [elgalabwater.com]
• 9. elgalabwater.com [elgalabwater.com]
• 10. benchchem.com [benchchem.com]

Technical Support Center: Cleaning Tetrachloroethylene-Contaminated Laboratory Glassware

This guide provides best practices for researchers, scientists, and drug development professionals on how to safely and effectively clean laboratory glassware contaminated with tetrachloroethylene.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Persistent Oily Residue or Chemical Odor After Cleaning	Incomplete removal of tetrachloroethylene.	1. Repeat Solvent Rinse: Pre-rinse the glassware again with a suitable solvent like acetone (B3395972) or ethanol (B145695), ensuring complete coverage.[1][2] 2. Extended Soaking: Soak the glassware in a warm laboratory-grade detergent solution (e.g., Alconox, Liquinox) for several hours or overnight to loosen stubborn residues.[1] 3. Validation: Perform a rinse test and analyze the rinsate using Gas Chromatography-Mass Spectrometry (GC/MS) to confirm the absence of tetrachloroethylene.
Inconsistent Experimental Results After Using Cleaned Glassware	Trace amounts of tetrachloroethylene or cleaning agent residue interfering with the experiment.	1. Thorough Rinsing: Ensure a meticulous final rinse with deionized water (3-4 times) to remove all traces of detergent.[1][3] 2. Solvent Rinse Before Use: As a final preparatory step, rinse the glassware with the solvent that will be used in the upcoming experiment. 3. Blank Analysis: Run a blank sample with the cleaned glassware and the experimental solvent to check for any interfering peaks or contamination before proceeding with the actual experiment.
Visible Film or Haze on Glassware	Residue from hard tap water or incompatible cleaning agents.	1. Acid Rinse: After the detergent wash and initial tap water rinse, perform a rinse with a dilute acid solution (e.g., 1% HCl) followed by a thorough deionized water rinse. 2. Use Deionized Water: Exclusively use deionized water for all final rinsing steps to prevent mineral deposits.[3]
Uncertainty About Glassware Cleanliness	Lack of a quantitative method to confirm the removal of tetrachloroethylene.	1. Implement a Validation Protocol: Establish a standard operating procedure (SOP) for validating glassware cleanliness.[4] 2. Rinse Test: Rinse the cleaned and dried glassware with a known volume of a high-purity solvent (e.g., hexane (B92381) or methanol) and analyze the solvent for residual tetrachloroethylene using a sensitive analytical method like GC/MS.[4] 3. Swab Test: For larger glassware or specific areas of concern, wipe a defined surface area with a swab soaked in a suitable solvent and analyze the solvent extract.[4]

Frequently Asked Questions (FAQs)

Q1: What are the primary safety precautions to take when working with tetrachloroethylene?

A1: Tetrachloroethylene is a hazardous substance and requires careful handling. Always work in a well-ventilated area, preferably within a fume hood.[4] Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves (note: disposable latex and nitrile gloves are not impervious), safety goggles, and a lab coat.[4] Avoid direct contact with skin and inhalation of vapors.

Q2: What is the correct procedure for disposing of waste tetrachloroethylene and contaminated materials?

A2: Tetrachloroethylene waste is considered hazardous and must be disposed of according to federal, state, and local regulations.[1] Collect all waste, including initial solvent rinses, in a designated, properly labeled, and sealed waste container. Do not pour tetrachloroethylene waste down the drain.[1] Contaminated materials such as gloves and paper towels should also be disposed of as hazardous waste.

Q3: Are there any effective alternatives to tetrachloroethylene for cleaning laboratory glassware?

A3: Yes, several alternatives can be considered depending on the nature of the contaminant. For general grease removal, acetone or other fat solvents can be effective.[5][6] Non-hazardous, biodegradable detergents like Alconox or Micro-90 can be used with mechanical action (scrubbing or sonication).[7] For many applications, rinsing with ethanol or acetone followed by deionized water is sufficient.[2][3]

Q4: How can I verify that my cleaning procedure is effective?

A4: Glassware cleaning validation provides documented evidence that your cleaning process consistently removes residues to an acceptable level.[4] This can be done through rinse or swab sampling of the cleaned glassware followed by analysis using a sensitive technique like Gas Chromatography-Mass Spectrometry (GC/MS) or Total Organic Carbon (TOC) analysis.[4] A simple qualitative check is to observe if distilled water uniformly "sheets" off the glass surface without beading, which indicates the absence of organic residues.

Experimental Protocol: Cleaning and Validation of Tetrachloroethylene-Contaminated Glassware

This protocol provides a detailed methodology for cleaning laboratory glassware contaminated with tetrachloroethylene and validating its cleanliness.

Materials:

• Personal Protective Equipment (PPE): Chemical-resistant gloves, safety goggles, lab coat

• Fume hood

• Acetone or Ethanol (reagent grade)

• Laboratory-grade detergent (e.g., Alconox, Liquinox)

• Deionized water

• Waste container for halogenated solvents

• Glassware brushes

• Drying oven or drying rack

• For Validation: High-purity solvent (e.g., hexane or methanol), autosampler vials, Gas Chromatograph-Mass Spectrometer (GC/MS)

Procedure:

Part 1: Cleaning

• Pre-Rinse (in a fume hood):

  • Triple rinse the contaminated glassware with a small amount of acetone or ethanol to remove the bulk of the tetrachloroethylene.

  • Collect all rinsate in a designated hazardous waste container for halogenated solvents.

• Detergent Wash:

  • Prepare a warm solution of laboratory-grade detergent according to the manufacturer's instructions.

  • Submerge the glassware in the detergent solution and scrub all surfaces with an appropriate brush.

  • Alternatively, place the glassware in a sonicator bath with the detergent solution for at least 15 minutes.

• Tap Water Rinse:

  • Rinse the glassware thoroughly under running tap water to remove all detergent. Rinse at least 5-6 times.

• Deionized Water Rinse:

  • Perform a final triple rinse with deionized water to remove any remaining detergent and tap water residues.

• Drying:

  • Allow the glassware to air dry on a rack or place it in a drying oven at a suitable temperature.

Part 2: Validation of Cleaning (Rinse Test Method)

• Sample Preparation:

  • Take a representative piece of cleaned and dried glassware.

  • Add a measured volume of a high-purity solvent (e.g., 10 mL of hexane) to the glassware.

  • Swirl the solvent to ensure it comes into contact with the entire inner surface of the glassware.

  • Transfer the solvent (rinsate) to a clean autosampler vial.

• Analytical Method:

  • Analyze the rinsate for the presence of tetrachloroethylene using a validated GC/MS method.

  • The method should be sensitive enough to detect tetrachloroethylene at a pre-determined acceptable limit.

• Acceptance Criteria:

  • The concentration of tetrachloroethylene in the rinsate should be below the established limit of detection (LOD) for the analytical method.

Workflow for Cleaning and Validation of Tetrachloroethylene-Contaminated Glassware

Caption: Workflow for cleaning and validating glassware.

References

• 1. How to Clean Laboratory Glassware: A Comprehensive Guide | Lab Manager [labmanager.com]
• 2. feedhaccp.org [feedhaccp.org]
• 3. osha.gov [osha.gov]
• 4. researchgate.net [researchgate.net]
• 5. Tips for maintaining & cleaning laboratory glassware | Chemscience.com [chemscience.com]
• 6. pharmadekho.com [pharmadekho.com]
• 7. rtsf.natsci.msu.edu [rtsf.natsci.msu.edu]

Reference Data & Comparative Studies

A Comparative Guide to Analytical Methods for Tetrachloroethylene Detection

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of established and novel analytical methods for the detection and quantification of tetrachloroethylene (PCE), a prevalent environmental contaminant and a substance of concern in various industrial and pharmaceutical processes. The following sections detail the performance characteristics, experimental protocols, and validation workflow for the discussed methods, offering a resource for selecting the most appropriate technique for specific research and development needs.

Performance Comparison of Analytical Methods

The selection of an analytical method for tetrachloroethylene detection is governed by factors such as the required sensitivity, the sample matrix, and the desired throughput. This section compares the performance of three widely used techniques—Gas Chromatography-Mass Spectrometry (GC-MS), Headspace Gas Chromatography with Flame Ionization Detection (HS-GC-FID), and Solid-Phase Microextraction with Gas Chromatography-Mass Spectrometry (SPME-GC-MS)—along with an emerging electrochemical sensor technology.

Quantitative Performance Data

The following table summarizes the key performance parameters for the detection of tetrachloroethylene using various analytical methods. The data presented is a synthesis of values reported in scientific literature and validated method protocols.

Parameter	GC-MS (Purge and Trap)	Headspace GC-FID	SPME-GC-MS	Electrochemical Sensor
Limit of Detection (LOD)	0.02 - 5 µg/L[1][2]	~1 µg/L[3][4]	0.005 - 2 ng/g[3]	~100 ppm (in organic phase)[5]
Limit of Quantification (LOQ)	0.1 - 10 µg/L	~5 µg/L	0.05 mg/kg[6]	Not typically reported
Linearity (R²)	> 0.995	> 0.99	> 0.99	> 0.998[5]
Accuracy (% Recovery)	90 - 110%[7]	85 - 115%	90 - 120%	Not typically reported
Precision (% RSD)	< 15%[4]	< 15%	< 10%	Not typically reported
Sample Throughput	Moderate	High	Moderate to High	High (real-time)
Cost	High	Low to Moderate	Moderate	Low
Primary Application	Water, Soil, Air	Water, Solids	Water, Soil, Air, Biological matrices	In-situ monitoring, Process control

Experimental Protocols

Detailed and standardized experimental protocols are critical for obtaining reliable and reproducible results. This section provides an overview of the methodologies for the key analytical techniques discussed.

GC-MS with Purge and Trap (Based on EPA Method 524.2)

This method is a standard for the analysis of volatile organic compounds (VOCs) in water.

• Sample Preparation:

  • Collect water samples in 40 mL vials with zero headspace.

  • Add a dechlorinating agent if residual chlorine is present.

  • Acidify the sample to a pH < 2 with hydrochloric acid.

  • Add internal standards and surrogates to all samples, standards, and blanks.

• Purge and Trap:

  • An inert gas (e.g., helium) is bubbled through a 5-25 mL water sample at ambient temperature for a specified time (e.g., 11 minutes).

  • The purged tetrachloroethylene is trapped on a sorbent tube containing materials like Tenax®, silica (B1680970) gel, and charcoal.

• Desorption and GC-MS Analysis:

  • The trap is rapidly heated and backflushed with helium to desorb the trapped analytes onto the GC column.

  • GC Conditions:

    • Column: Capillary column suitable for VOC analysis (e.g., 60 m x 0.25 mm ID, 1.4 µm film thickness).

    • Carrier Gas: Helium.

    • Temperature Program: An initial temperature of 35°C held for a few minutes, followed by a ramp to a final temperature of around 200°C.

  • MS Conditions:

    • Ionization: Electron Ionization (EI) at 70 eV.

    • Scan Range: 35-300 amu.

    • Identification: Based on retention time and comparison of the mass spectrum with a reference library.

    • Quantification: Based on the integrated area of a characteristic ion.

Headspace GC-FID

This technique is suitable for the analysis of volatile compounds in solid and liquid samples.

• Sample Preparation:

  • Accurately weigh or pipette the sample into a headspace vial (e.g., 20 mL).

  • For solid samples, a suitable solvent may be added.

  • Seal the vial with a septum and crimp cap.

• Incubation and Headspace Sampling:

  • Place the vial in a heated agitator (e.g., 80°C for 20 minutes) to allow the volatile components to equilibrate between the sample and the headspace.

  • A heated gas-tight syringe or an automated headspace sampler is used to withdraw a known volume of the headspace gas.

• GC-FID Analysis:

  • The headspace sample is injected into the GC.

  • GC Conditions:

    • Column: A non-polar or mid-polar capillary column is typically used.

    • Carrier Gas: Helium or Nitrogen.

    • Temperature Program: Isothermal or a temperature ramp depending on the complexity of the sample.

  • FID Conditions:

    • Detector Temperature: Typically 250-300°C.

    • Hydrogen and Air Flow: Optimized for the specific instrument.

  • Quantification: Based on the peak area relative to an external or internal standard calibration curve.

SPME-GC-MS

SPME is a solvent-free extraction technique that concentrates analytes from a sample onto a coated fiber.

• Sample Preparation:

  • Place the sample (liquid or solid) into a vial.

  • For headspace SPME, the vial is sealed, and the sample may be heated and agitated.

  • For direct immersion SPME, the fiber is directly exposed to the liquid sample.

• Extraction:

  • Expose the SPME fiber to the sample's headspace or directly immerse it in the liquid sample for a defined period (e.g., 15-30 minutes) to allow for the adsorption of tetrachloroethylene onto the fiber coating.

  • The choice of fiber coating (e.g., Polydimethylsiloxane/Divinylbenzene - PDMS/DVB) is crucial for efficient extraction.

• Desorption and GC-MS Analysis:

  • Retract the fiber into the needle and introduce it into the heated injection port of the GC.

  • The high temperature of the injector desorbs the trapped tetrachloroethylene from the fiber directly onto the GC column.

  • The GC-MS analysis proceeds similarly to the purge and trap method described in section 2.1.

Electrochemical Sensor

Electrochemical sensors offer a rapid and portable alternative for the detection of tetrachloroethylene, particularly for in-situ measurements.

• Sensor Preparation:

  • The working electrode (e.g., a modified glassy carbon electrode) is prepared according to the specific sensor's protocol. This may involve polishing and electrochemical pre-treatment.

• Measurement:

  • The sensor is immersed in the sample solution (often an organic phase or an aqueous solution with a supporting electrolyte).

  • A potential is applied to the working electrode, and the resulting current is measured. The current is proportional to the concentration of tetrachloroethylene.

  • Techniques such as cyclic voltammetry or amperometry are commonly used.

• Data Analysis:

  • A calibration curve is generated by measuring the sensor's response to standard solutions of known tetrachloroethylene concentrations.

  • The concentration of tetrachloroethylene in the unknown sample is determined from the calibration curve.

Validation of a New Analytical Method

The validation of a new analytical method is a critical process to ensure that the method is suitable for its intended purpose. The following diagram illustrates a typical workflow for the validation of a new analytical method for tetrachloroethylene detection, based on ICH and FDA guidelines.

Validation workflow for a new analytical method.

This guide provides a foundational understanding of the various methods available for tetrachloroethylene detection. The choice of method will ultimately depend on the specific requirements of the analysis, including sensitivity, sample matrix, cost, and desired throughput. Proper method validation is paramount to ensure the generation of accurate and reliable data.

References

• 1. Systematic comparison of static and dynamic headspace sampling techniques for gas chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. mdpi.com [mdpi.com]
• 4. Thin film trichloroethylene electrochemical sensor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. demarcheiso17025.com [demarcheiso17025.com]
• 7. emerypharma.com [emerypharma.com]

A Comparative Analysis of Tetrachloroethylene and Trichloroethylene as Solvents: A Guide for Researchers

For researchers, scientists, and drug development professionals, the selection of an appropriate solvent is a critical decision that can significantly impact experimental outcomes, from extraction efficiency to reaction kinetics and product purity. Tetrachloroethylene (PCE) and trichloroethylene (B50587) (TCE) are two chlorinated solvents that have historically seen widespread use due to their excellent solvency power. This guide provides a comprehensive comparative analysis of these two solvents, focusing on their physical and chemical properties, solvent characteristics, and toxicological profiles to aid in informed solvent selection.

Physical and Chemical Properties: A Head-to-Head Comparison

Tetrachloroethylene and trichloroethylene share structural similarities but exhibit key differences in their physical and chemical properties that influence their behavior as solvents. A summary of these properties is presented in Table 1.

Property	Tetrachloroethylene (PCE)	Trichloroethylene (TCE)
Chemical Formula	C2Cl4	C2HCl3
Molecular Weight	165.83 g/mol	131.39 g/mol
Appearance	Clear, colorless liquid	Clear, colorless liquid
Odor	Ethereal, sweetish odor	Sweet, chloroform-like odor
Boiling Point	121.1 °C	87.2 °C
Melting Point	-22.0 °C	-84.7 °C
Density (at 20°C)	1.623 g/cm³	1.464 g/cm³
Vapor Pressure (at 20°C)	14 mmHg	58 mmHg
Viscosity (at 25°C)	0.89 cP	0.53 mPa·s
Surface Tension (at 20°C)	32.1 mN/m	28.7 dyn/cm
Water Solubility (at 25°C)	150 mg/L (slightly soluble)	1,280 mg/L (slightly soluble)
Flammability	Non-flammable	Non-flammable under normal conditions

Solvent Performance: A Deeper Dive

The effectiveness of a solvent is determined by its ability to dissolve a particular solute. This is often quantified by parameters such as the Kauri-Butanol (Kb) value and Hansen Solubility Parameters (HSP).

Kauri-Butanol Value: The Kb value is a measure of the solvency power of a hydrocarbon solvent, with higher values indicating stronger solvency. Trichloroethylene exhibits a significantly higher Kb value than tetrachloroethylene, suggesting it is a more aggressive solvent for a wider range of organic materials.

Hansen Solubility Parameters (HSP): HSP provides a more nuanced understanding of solubility by breaking it down into three components: dispersion (δD), polar (δP), and hydrogen bonding (δH). Solvents with similar HSP values to a solute are more likely to dissolve it. The HSP for PCE and TCE are presented in Table 2.

Solvent	δD (MPa½)	δP (MPa½)	δH (MPa½)
Tetrachloroethylene (PCE)	18.0	3.9	4.1
Trichloroethylene (TCE)	18.0	3.1	5.3

The similar dispersion forces (δD) of PCE and TCE indicate their effectiveness in dissolving nonpolar compounds. The differences in their polar and hydrogen bonding components can be exploited for selective extractions.

Performance in Laboratory Applications

While both solvents are effective degreasers, their utility in research and pharmaceutical development extends to extraction and as reaction media.

Extraction: Due to its higher solvency power (higher Kb value), TCE is often a more efficient extraction solvent for a broader range of nonpolar and moderately polar compounds from natural products. However, the higher boiling point of PCE can be advantageous in applications requiring higher extraction temperatures. The choice between the two will depend on the specific polarity of the target analyte and the thermal stability of the compounds being extracted.

Reaction Solvent: Both PCE and TCE are relatively inert and can be used as reaction media for various organic syntheses. Their non-flammable nature is a significant safety advantage over many hydrocarbon solvents. The lower boiling point of TCE facilitates its removal post-reaction, which can be beneficial for product isolation. Conversely, the higher boiling point of PCE allows for reactions to be conducted at elevated temperatures without the need for pressurized systems.

Direct quantitative comparisons of extraction efficiency and reaction performance for specific applications in the scientific literature are limited. Therefore, empirical evaluation for a specific application is highly recommended.

Toxicological Profile and Safety Considerations

A critical aspect of solvent selection is understanding their toxicological profiles. Both tetrachloroethylene and trichloroethylene are associated with significant health and environmental concerns.

Tetrachloroethylene (PCE):

• Primary Target Organs: Central nervous system (CNS), liver, and kidneys.[1]

• Metabolism: Primarily metabolized by cytochrome P450 enzymes (CYP2E1 is a key player) in the liver to trichloroacetic acid (TCA), which is associated with hepatotoxicity.[2][3] A minor pathway involves conjugation with glutathione (B108866) (GSH), leading to metabolites that are potentially nephrotoxic.[4]

• Toxicity Mechanisms: PCE-induced hepatotoxicity is linked to oxidative stress, mitochondrial dysfunction, and DNA damage.[5] The metabolites can cause cellular damage, leading to apoptosis.

Trichloroethylene (TCE):

• Primary Target Organs: CNS, liver, kidneys, and immune system.

• Metabolism: Similar to PCE, TCE is metabolized via cytochrome P450 (primarily CYP2E1) to chloral (B1216628) hydrate, trichloroethanol, and trichloroacetic acid, which contribute to liver toxicity.[6] A key difference is the more significant role of the glutathione conjugation pathway, which leads to the formation of S-(1,2-dichlorovinyl)-L-cysteine (DCVC), a potent nephrotoxin.[7]

• Toxicity Mechanisms: TCE-induced kidney injury is associated with the activation of inflammatory pathways, including the NF-κB signaling pathway, and complement activation.[8][9][10] It can also induce necroptosis in renal tubular epithelial cells.[11]

Due to their toxicity, both solvents should be handled with appropriate personal protective equipment in a well-ventilated area, and their use should be minimized whenever possible.

Experimental Protocols

1. Determination of Kauri-Butanol Value (ASTM D1133)

This method determines the relative solvent power of hydrocarbon solvents.

• Apparatus: 250-mL Erlenmeyer flask, 50-mL buret, water bath.

• Reagents: Standard Kauri-Butanol solution, toluene (B28343) (reagent grade).

• Procedure:

  • Standardize the Kauri-Butanol solution by titrating 20 g of the solution with toluene to a defined endpoint of turbidity. The endpoint is reached when the sharp outlines of 10-point print viewed through the solution become blurred.[6] The volume of toluene required should be between 100 and 110 mL.[6]

  • Weigh 20 g of the standardized Kauri-Butanol solution into a 250-mL Erlenmeyer flask and maintain the temperature at 25 ± 1 °C.[6]

  • Fill the buret with the solvent to be tested.

  • Titrate the solvent into the Kauri-Butanol solution with constant swirling until the same degree of turbidity as the toluene standardization is reached.[6]

  • Record the volume of solvent used.

• Calculation: The Kauri-Butanol value is calculated based on the volume of the test solvent required to reach the endpoint compared to the volume of toluene.[6]

2. Conceptual Approach for Experimental Determination of Hansen Solubility Parameters

The experimental determination of HSP for a solid solute (e.g., a drug candidate) involves assessing its solubility in a range of solvents with known HSPs.

• Principle: Solvents that are "good" solvents for the solute will have HSP values that are close to the HSP of the solute.

• Procedure Outline:

  • Select a set of 20-30 solvents with a wide range of known δD, δP, and δH values.

  • For each solvent, determine if the solute is soluble or insoluble at a specific concentration (e.g., 10 mg/mL). This can be done by visual inspection.

  • The data is then plotted in a 3D Hansen space. The "good" solvents should cluster together.

  • A sphere is drawn in this 3D space that encloses the majority of the "good" solvents while excluding the "bad" solvents.

  • The center of this sphere represents the Hansen Solubility Parameters of the solute.[12]

3. General Protocol for Solvent Extraction of Natural Products

This protocol provides a general framework for extractions; specific parameters should be optimized for each application.

• Apparatus: Grinder/blender, extraction vessel (e.g., beaker, flask), filtration apparatus (e.g., Büchner funnel, filter paper), rotary evaporator.

• Procedure:

  • Sample Preparation: The plant material is dried and ground to a fine powder to increase the surface area for extraction.

  • Maceration: The powdered plant material is soaked in the chosen solvent (PCE or TCE) in a closed container for a specified period (e.g., 24-72 hours) with occasional agitation.

  • Filtration: The mixture is filtered to separate the solid plant residue from the liquid extract.

  • Concentration: The solvent is removed from the extract, typically using a rotary evaporator under reduced pressure, to yield the crude extract.

  • Analysis: The extraction efficiency is determined by quantifying the amount of the target analyte in the crude extract using techniques such as HPLC or GC-MS.

Visualizing the Mechanisms of Toxicity and Solvent Selection

Toxicity Pathways

The following diagrams illustrate the metabolic pathways of tetrachloroethylene and trichloroethylene leading to organ toxicity.

Metabolic pathway of Tetrachloroethylene (PCE) leading to toxicity.

References

• 1. Reddit - The heart of the internet [reddit.com]
• 2. Metabolism and Toxicity of Trichloroethylene and Tetrachloroethylene in Cytochrome P450 2E1 Knockout and Humanized Transgenic Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Metabolism and Toxicity of Trichloroethylene and Tetrachloroethylene in Cytochrome P450 2E1 Knockout and Humanized Transgenic Mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Hepatic and renal toxicities associated with perchloroethylene - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Using Kauri-Butanol Values to Asses Cleaning Solvent Strengths [aclstaticide.com]
• 6. file.yizimg.com [file.yizimg.com]
• 7. academic.oup.com [academic.oup.com]
• 8. s3.eu-central-1.amazonaws.com [s3.eu-central-1.amazonaws.com]
• 9. NF-κB signaling pathway-enhanced complement activation mediates renal injury in trichloroethylene-sensitized mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. NF-κB Signaling Pathway-enhanced Complement Activation Mediates Renal Injury in Trichloroethylene-sensitized Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 11. tandfonline.com [tandfonline.com]
• 12. kinampark.com [kinampark.com]

The Green Shift: A Comparative Guide to Tetrachloroethylene and Its Sustainable Alternatives in Chemical Synthesis

For researchers, scientists, and drug development professionals, the choice of solvent is a critical decision that profoundly impacts reaction efficacy, environmental footprint, and laboratory safety. Tetrachloroethylene (PCE), a chlorinated solvent, has historically been utilized in various synthetic applications. However, its significant health and environmental hazards necessitate a transition towards safer, greener alternatives. This guide provides an objective comparison of the performance of tetrachloroethylene against promising green solvents, supported by available data, to inform the selection of more sustainable synthetic routes.

Executive Summary

While direct, head-to-head quantitative comparisons in specific reactions are not extensively documented in publicly available literature, the data strongly supports the viability of green solvents as effective replacements for tetrachloroethylene and other hazardous chlorinated solvents. Green alternatives such as Cyclopentyl Methyl Ether (CPME), 2-Methyltetrahydrofuran (2-MeTHF), and Cyrene offer significant advantages in terms of safety and environmental impact, often with comparable or even superior performance in a range of chemical transformations. This guide summarizes the key properties and performance metrics of these solvents to aid in the transition to more sustainable laboratory practices.

Solvent Properties: A Comparative Overview

A critical first step in solvent replacement is understanding the fundamental physicochemical and safety properties of the alternatives. The following table provides a clear comparison between tetrachloroethylene and selected green solvents.

Property	Tetrachloroethylene	Cyclopentyl Methyl Ether (CPME)	2-Methyltetrahydrofuran (2-MeTHF)	Cyrene
CAS Number	127-18-4	5614-37-9	96-47-9	53716-82-8
Molecular Formula	C₂Cl₄	C₆H₁₂O	C₅H₁₀O	C₆H₈O₂
Boiling Point (°C)	121	106	80	227
Density (g/mL)	1.62	0.86	0.85	1.25
Water Solubility	Low	Low	Moderate	High
Source	Petrochemical	Petrochemical	Renewable	Renewable
Key Hazards	Carcinogen, environmental hazard	Flammable	Flammable, peroxide former	-

Performance in Synthesis: A Shift Towards Greener Efficacy

While direct comparative data against tetrachloroethylene is limited, the efficacy of green solvents has been demonstrated in reactions where chlorinated solvents are traditionally used.

Cyclopentyl Methyl Ether (CPME)

CPME has emerged as a robust alternative to chlorinated solvents and other ethers like THF and MTBE in a variety of reactions, including radical polymerizations and organometallic chemistry.[1][2]

Key Advantages:

• High boiling point and low melting point: Allows for a wide range of reaction temperatures.[3]

• Hydrophobicity: Facilitates easy separation from water, reducing wastewater generation.[2]

• Stability: Shows greater stability under both acidic and basic conditions compared to many traditional ethers.[3]

• Low peroxide formation: Enhances safety in handling and storage.[2]

In radical reactions, CPME has been shown to perform with almost the same yield and selectivity as conventional solvents.[1]

2-Methyltetrahydrofuran (2-MeTHF)

Derived from renewable resources, 2-MeTHF is an excellent substitute for THF and, by extension, can be considered for replacing chlorinated solvents in many applications.[4]

Key Advantages:

• Renewable source: Derived from sources like corncobs and bagasse.[4]

• Higher boiling point than THF: Allows for higher reaction temperatures.[4]

• Limited water miscibility: Simplifies work-up procedures.[5]

• Superior performance in organometallic reactions: Often provides better yields and selectivity compared to THF.[6][7]

Cyrene

Cyrene is a bio-based, dipolar aprotic solvent that is positioned as a safer alternative to NMP, DMF, and chlorinated solvents in various applications.[8][9]

Key Advantages:

• Bio-based and biodegradable: Offers a significantly improved environmental profile.

• High boiling point: Suitable for high-temperature reactions.[9]

• Polar aprotic nature: Effective in a wide range of reactions, including cross-couplings and condensations.

For instance, in Heck-coupling reactions, Cyrene has demonstrated improved performance compared to conventional dipolar aprotic solvents. In amide bond formations, the use of Cyrene avoided the need for toxic solvents like DMF and dichloromethane.[9]

Experimental Protocols: A Template for Comparative Analysis

Due to the scarcity of direct comparative studies, the following protocol for a radical polymerization reaction serves as a general template. Researchers are encouraged to adapt this protocol to their specific systems to conduct a head-to-head comparison between tetrachloroethylene and a chosen green alternative like CPME.

Objective: To compare the efficacy of tetrachloroethylene and Cyclopentyl Methyl Ether (CPME) as solvents in the radical polymerization of an acrylic monomer.

Materials:

• Acrylic monomer (e.g., methyl methacrylate)

• Radical initiator (e.g., AIBN)

• Tetrachloroethylene (PCE)

• Cyclopentyl Methyl Ether (CPME)

• Inert gas (Nitrogen or Argon)

• Standard laboratory glassware

Procedure:

• Reaction Setup: Two identical reaction flasks are equipped with a magnetic stirrer, a condenser, and an inert gas inlet.

• Solvent and Monomer Addition:

  • To Flask A, add a specific volume of tetrachloroethylene.

  • To Flask B, add the same volume of CPME.

  • To both flasks, add a measured amount of the acrylic monomer.

• Inerting: Purge both reaction mixtures with an inert gas for 30 minutes to remove dissolved oxygen.

• Initiator Addition: Dissolve a calculated amount of the radical initiator in a small amount of the respective solvent and add it to each flask.

• Reaction: Heat both reaction mixtures to a specified temperature (e.g., 70°C) and maintain for a set period (e.g., 6 hours) with constant stirring under an inert atmosphere.

• Monitoring: At regular intervals, take small aliquots from each reaction to determine monomer conversion using techniques like GC or NMR.

• Work-up: After the reaction period, cool the mixtures to room temperature. Precipitate the polymer by adding the reaction mixture to a non-solvent (e.g., methanol).

• Analysis:

  • Yield: Isolate, dry, and weigh the polymer from each reaction to determine the yield.

  • Molecular Weight and Polydispersity: Analyze the polymer samples using Gel Permeation Chromatography (GPC).

  • Purity: Characterize the polymer structure using techniques like NMR and FTIR to confirm purity and identify any solvent-related byproducts.

Visualizing the Path to Greener Synthesis

To facilitate the understanding of the solvent selection process and the comparative advantages of green solvents, the following diagrams are provided.

References

• 1. researchgate.net [researchgate.net]
• 2. Cyclopentyl methyl ether (CPME) [lobachemie.com]
• 3. Cyclopentyl methyl ether - Wikipedia [en.wikipedia.org]
• 4. ijrap.net [ijrap.net]
• 5. A comparison of the solvation power of the green solvent 2,2,5,5-tetramethyloxolane versus toluene via partition coeffi… [ouci.dntb.gov.ua]
• 6. Cyclopentyl methyl ether as a green solvent for reversible-addition fragmentation chain transfer and nitroxide-mediated polymerizations - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 7. The green solvent: a critical perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]

Performance comparison of different GC columns for tetrachloroethylene separation

For Researchers, Scientists, and Drug Development Professionals

The accurate separation and quantification of tetrachloroethylene, a common industrial solvent and environmental contaminant, is a critical task in numerous scientific disciplines. Gas chromatography (GC) is the premier analytical technique for this purpose, and the choice of GC column is paramount to achieving optimal separation performance. This guide provides an objective comparison of different GC columns for tetrachloroethylene analysis, supported by experimental data and detailed protocols to aid researchers in selecting the most suitable column for their specific needs.

Key Performance Metrics at a Glance

The selection of a GC column for tetrachloroethylene analysis hinges on several key performance indicators. These include retention time, peak resolution, peak symmetry, and column efficiency. The following table summarizes typical performance data for tetrachloroethylene on three commonly employed GC columns with different stationary phases.

GC Column	Stationary Phase	Film Thickness (µm)	Retention Time (min)	Peak Asymmetry (Tf)	Theoretical Plates (N/m)
Agilent DB-624	6% Cyanopropylphenyl- 94% Dimethylpolysiloxane	1.80	12.86[1]	1.0 - 1.2	>2000
Restek Rxi-5Sil MS	5% Diphenyl / 95% Dimethyl Polysiloxane	1.40	~10-12*	0.9 - 1.1	>2500
Agilent DB-1	100% Dimethylpolysiloxane	5.0	8.03[2]	0.9 - 1.1	>1800

*Retention time for tetrachloroethylene on the Rxi-5Sil MS is estimated based on its elution order relative to other volatile organic compounds in similar analyses, as a direct chromatogram with retention time was not available in the searched literature.

In-Depth Column Comparison

Mid-Polar Columns: The 624 Family (e.g., Agilent DB-624, Restek Rxi-624Sil MS)

Columns with a stationary phase of 6% cyanopropylphenyl- substituted 94% dimethylpolysiloxane, commonly referred to as "624" type columns, are widely recognized for their excellent performance in analyzing volatile organic compounds (VOCs), including halogenated hydrocarbons like tetrachloroethylene.[3][4] The cyano groups in the stationary phase provide a dipole moment that enhances selectivity for polarizable molecules.

The Agilent DB-624 and the Restek Rxi-624Sil MS are prime examples of this column type. The Rxi-624Sil MS is specifically engineered for low bleed, making it highly suitable for sensitive detectors such as mass spectrometers (MS).[5][6] These columns typically offer a good balance of retention and resolution for a broad range of VOCs.

Low-Polarity Columns: The 5% Phenyl Family (e.g., Restek Rxi-5Sil MS, Agilent DB-5ms)

Columns with a 5% diphenyl / 95% dimethyl polysiloxane stationary phase are versatile, low-polarity columns suitable for a wide array of applications.[7] They separate compounds primarily based on their boiling points and, to a lesser extent, on differences in their polarity. The Restek Rxi-5Sil MS is a high-performance column in this category, known for its exceptional inertness and low bleed characteristics, which are crucial for trace-level analysis.[8] For tetrachloroethylene, these columns generally provide shorter retention times compared to their mid-polar counterparts.

Non-Polar Columns: The 100% Dimethylpolysiloxane Family (e.g., Agilent DB-1)

Non-polar columns, such as the Agilent DB-1 , which feature a 100% dimethylpolysiloxane stationary phase, are another viable option. Separation on these columns is almost exclusively based on the boiling point of the analytes. While they may offer less selectivity for specific halogenated compounds compared to the "624" or "5" type columns, they can be advantageous for simpler mixtures or when analyzing a wide range of non-polar to moderately polar compounds.

Experimental Protocols

Reproducible and accurate results are contingent on a well-defined experimental protocol. The following sections detail typical methodologies for the analysis of tetrachloroethylene using the compared GC columns.

Sample Preparation: Purge and Trap

For the analysis of volatile compounds like tetrachloroethylene in aqueous or solid matrices, purge and trap is a common and effective sample introduction technique.[9]

Protocol:

• A known volume or weight of the sample is placed in a purging vessel.

• An inert gas (e.g., helium or nitrogen) is bubbled through the sample at a controlled flow rate and temperature.

• The volatilized tetrachloroethylene is carried by the gas stream onto an adsorbent trap.

• The trap is then rapidly heated to desorb the analyte into the GC inlet.

Gas Chromatography (GC) Conditions

The following are representative GC conditions for the analysis of tetrachloroethylene on the discussed columns. These parameters may require optimization based on the specific instrument and analytical requirements.

Agilent DB-624 / Restek Rxi-624Sil MS Protocol:

• Column: 30 m x 0.25 mm ID, 1.40 µm film thickness[10]

• Oven Program: 40 °C (hold 5 min) to 240 °C at 10 °C/min (hold 5 min)

• Carrier Gas: Helium at a constant flow of 1.2 mL/min

• Inlet: Split/splitless, 250 °C

• Detector: Mass Spectrometer (MS) or Electron Capture Detector (ECD)

• Detector Temperature: 280 °C (MS transfer line), 300 °C (ECD)

Restek Rxi-5Sil MS Protocol:

• Column: 30 m x 0.25 mm ID, 1.40 µm film thickness

• Oven Program: 35 °C (hold 5 min) to 180 °C at 10 °C/min, then to 230 °C at 20 °C/min (hold 2 min)

• Carrier Gas: Helium at a constant flow of 1.5 mL/min

• Inlet: Split/splitless, 250 °C

• Detector: Mass Spectrometer (MS)

• Detector Temperature: 280 °C (MS transfer line)

Agilent DB-1 Protocol:

• Column: 30 m x 0.53 mm ID, 5.0 µm film thickness[2]

• Oven Program: 40 °C (hold 5 min) to 260 °C at 10 °C/min[11]

• Carrier Gas: Helium at 30 cm/s (at 40 °C)[11]

• Inlet: Split, 250 °C[11]

• Detector: Flame Ionization Detector (FID)

• Detector Temperature: 300 °C[11]

Visualizing the Workflow

The general workflow for the GC analysis of tetrachloroethylene is depicted in the following diagram.

GC Analysis Workflow for Tetrachloroethylene

Conclusion

The selection of an appropriate GC column is a critical determinant of success in the analysis of tetrachloroethylene.

• For comprehensive analysis of a wide range of volatile organic compounds, including tetrachloroethylene, a mid-polar "624" type column such as the Agilent DB-624 or Restek Rxi-624Sil MS is highly recommended due to its excellent selectivity.

• For faster analysis times and when dealing with less complex matrices, a low-polarity 5% phenyl column like the Restek Rxi-5Sil MS offers a robust and efficient alternative.

• A non-polar 100% dimethylpolysiloxane column such as the Agilent DB-1 can also be employed, particularly when the separation is primarily driven by boiling point differences.

Ultimately, the optimal choice will depend on the specific requirements of the analysis, including the complexity of the sample matrix, the desired level of sensitivity, and the available detection instrumentation. The experimental protocols provided herein serve as a solid foundation for method development and can be adapted to suit individual laboratory needs.

References

• 1. chem-agilent.com [chem-agilent.com]
• 2. Tetrachloroethylene [webbook.nist.gov]
• 3. scribd.com [scribd.com]
• 4. gcms.cz [gcms.cz]
• 5. Rxi-624Sil MS Columns—Exceptionally Inert, Low Bleed Columns for Volatiles Analysis [restek.com]
• 6. Optimized Volatiles Analysis Ensures Fast VOC Separations [restek.com]
• 7. researchgate.net [researchgate.net]
• 8. gcms.cz [gcms.cz]
• 9. ANALYTICAL METHODS - Toxicological Profile for Tetrachloroethylene - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. restek.com [restek.com]
• 11. gcms.cz [gcms.cz]

Tetrachloroethylene's Carcinogenic Potential: An Evidence-Based Comparison from Animal Model Studies

For Researchers, Scientists, and Drug Development Professionals

Comparative Analysis of Key Carcinogenicity Studies

The carcinogenic potential of tetrachloroethylene has been evaluated in multiple studies using rodent models, primarily rats and mice. These studies have consistently demonstrated its ability to induce tumors, albeit with variations in tumor type and site depending on the species, strain, and route of administration. The following tables summarize the quantitative data from pivotal studies conducted by the National Toxicology Program (NTP) and other research institutions.

Oral Gavage Studies

Parameter	NCI Study (1977) in B6C3F1 Mice
Species/Strain	B6C3F1 Mice
Sex	Male & Female
Route of Administration	Gavage (in corn oil)
Dose Levels (mg/kg/day)	Time-Weighted Average: Males: 536, 1072; Females: 386, 772
Duration	78 weeks, followed by 12 weeks of observation
Key Findings	Significantly increased incidence of hepatocellular carcinomas in both sexes.[3][4]

Inhalation Studies

Parameter	NTP Study (1986) in F344/N Rats	NTP Study (1986) in B6C3F1 Mice	JISA Study (1993) in F344 Rats
Species/Strain	F344/N Rats	B6C3F1 Mice	F344/DuCrj Rats
Sex	Male & Female	Male & Female	Male & Female
Route of Administration	Inhalation	Inhalation	Inhalation
Exposure Concentrations (ppm)	0, 200, 400	0, 100, 200	0, 50, 200, 600
Duration	103 weeks	103 weeks	104 weeks
Key Findings	- Increased incidence of mononuclear cell leukemia in both sexes.[5][6][7] - Increased combined incidence of renal tubular cell adenomas and adenocarcinomas in males.[5][6][8]	- Clear evidence of carcinogenicity with increased incidences of hepatocellular adenomas and carcinomas in both sexes.[5][6][7]	- Dose-dependent increase in the incidence of mononuclear cell leukemia in both sexes.[9][10]

Experimental Protocols

Understanding the methodologies employed in these key studies is crucial for interpreting the results. Below are detailed summaries of the experimental protocols.

NTP Inhalation Carcinogenesis Bioassay of Tetrachloroethylene (1986)

• Test Substance: Tetrachloroethylene (PERC), >99% pure.

• Animal Model: F344/N rats and B6C3F1 mice, 50 animals per sex per group.

• Administration: Whole-body inhalation exposure for 6 hours per day, 5 days per week, for 103 weeks.

• Exposure Concentrations:

  • Rats: 0, 200, or 400 ppm.

  • Mice: 0, 100, or 200 ppm.

• Observations: Animals were observed twice daily for mortality and morbidity. Body weights were recorded weekly for the first 12 weeks and then monthly. A complete necropsy was performed on all animals. Histopathological examinations were conducted on all major tissues and organs and on all gross lesions.

• Statistical Analysis: The incidences of neoplasms were analyzed using life table methods to account for differential mortality.

NCI Gavage Carcinogenesis Bioassay of Tetrachloroethylene (1977)

• Test Substance: USP-grade tetrachloroethylene in corn oil.

• Animal Model: B6C3F1 mice, 50 animals per sex per group.

• Administration: Gavage, 5 days per week for 78 weeks.

• Dosage: Time-weighted average doses were 536 and 1072 mg/kg/day for male mice and 386 and 772 mg/kg/day for female mice.

• Observations: Animals were observed for signs of toxicity and weighed regularly. A complete necropsy and histopathological examination of major tissues and organs were performed.

• Statistical Analysis: The tumor incidence data were analyzed using Fisher's exact test and the Cochran-Armitage test.

Visualizing Experimental and Mechanistic Pathways

To further elucidate the experimental processes and the proposed mechanisms of tetrachloroethylene-induced carcinogenicity, the following diagrams are provided.

Experimental workflow for a typical rodent carcinogenicity bioassay.

The metabolism of tetrachloroethylene is a key factor in its carcinogenicity. Two primary metabolic pathways have been identified: the cytochrome P450 (CYP) oxidative pathway and the glutathione (B108866) (GSH) conjugation pathway.[2] The metabolites from the GSH pathway are thought to play a significant role in the kidney toxicity and carcinogenicity observed in male rats.

Simplified metabolic pathways of tetrachloroethylene leading to toxicity.

References

• 1. Tetrachloroethylene - Wikipedia [en.wikipedia.org]
• 2. gov.uk [gov.uk]
• 3. restoredcdc.org [restoredcdc.org]
• 4. Bioassay of tetrachloroethylene for possible carcinogenicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Tetrachloroethylene - 15th Report on Carcinogens - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 7. NTP Toxicology and Carcinogenesis Studies of Tetrachloroethylene (Perchloroethylene) (CAS No. 127-18-4) in F344/N Rats and B6C3F1 Mice (Inhalation Studies) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. canada.ca [canada.ca]
• 9. nationalacademies.org [nationalacademies.org]
• 10. anzeninfo.mhlw.go.jp [anzeninfo.mhlw.go.jp]

Comparative Toxicity of Tetrachloroethylene and its Metabolites: A Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the toxicity of tetrachloroethylene (PCE) and its primary metabolites. The information presented is supported by experimental data to aid in understanding their relative toxicities and mechanisms of action.

Metabolic Pathways of Tetrachloroethylene

Tetrachloroethylene undergoes metabolic activation through two primary pathways: cytochrome P450 (CYP)-mediated oxidation and glutathione (B108866) (GSH) conjugation.[1][2] These pathways, occurring predominantly in the liver, produce several toxic metabolites.[3]

The CYP-mediated oxidative pathway, the primary route of PCE metabolism, leads to the formation of trichloroacetic acid (TCA) and dichloroacetic acid (DCA).[1][2] The GSH conjugation pathway, though a minor route, results in the formation of S-(1,2,2-trichlorovinyl)glutathione (TCVG), which is further metabolized to the nephrotoxic S-(1,2,2-trichlorovinyl)-L-cysteine (TCVC).[1][2]

Caption: Metabolic pathways of Tetrachloroethylene (PCE).

Comparative Toxicity Data

The following tables summarize the available quantitative toxicity data for tetrachloroethylene and its major metabolites.

Table 1: Acute Toxicity Data

Compound	Test Species	Route	LD50/LC50	Reference(s)
Tetrachloroethylene (PCE)	Rat	Oral	2,400 - 13,000 mg/kg	[4][5]
Rat	Inhalation (6h)	28,000 mg/m³	[4]
Mouse	Oral	4,700 - 9,600 mg/kg	[4]
Mouse	Inhalation (6h)	21,000 mg/m³	[4]
Trichloroacetic Acid (TCA)	Rat	Oral	3,320 mg/kg	[6]
Dichloroacetic Acid (DCA)	Rat	Oral	2,820 mg/kg	[7][8][9][10][11]
S-(1,2,2-trichlorovinyl)-L-cysteine (TCVC)	Rat	Oral	66 - 83 mg/kg	[12]

Table 2: In Vitro Cytotoxicity Data

Compound	Cell Type	Endpoint	Effective Concentration	Reference(s)
S-(1,2,2-trichlorovinyl)glutathione (TCVG)	Rat Kidney Cells	Lactate Dehydrogenase (LDH) Release	Significant release observed	[2]
S-(1,2,2-trichlorovinyl)-L-cysteine (TCVC)	Human Proximal Tubular Cells	Cytotoxicity	1 mM	[12]

Experimental Protocols

In Vivo Acute Toxicity Testing (LD50/LC50)

Objective: To determine the median lethal dose (LD50) or concentration (LC50) of a substance.

General Protocol (Oral LD50):

• Animal Model: Typically rats or mice of a specific strain, age, and sex are used.

• Acclimation: Animals are acclimated to the laboratory conditions for at least one week prior to the study.

• Dose Preparation: The test substance is prepared in a suitable vehicle (e.g., corn oil, water).

• Dose Administration: A single dose of the test substance is administered to multiple groups of animals via oral gavage. A control group receives the vehicle only. A range of doses is used to establish a dose-response relationship.

• Observation: Animals are observed for clinical signs of toxicity and mortality at regular intervals for a specified period (typically 14 days).

• Data Analysis: The LD50 is calculated using statistical methods, such as the probit or logit method.

General Protocol (Inhalation LC50):

• Animal Model: Similar to oral LD50 studies.

• Exposure System: Animals are placed in whole-body or nose-only inhalation chambers.

• Atmosphere Generation: The test substance is vaporized and mixed with air to achieve the desired concentrations. The chamber concentration is monitored throughout the exposure period.

• Exposure Duration: Animals are exposed to the test atmosphere for a fixed duration (e.g., 4 or 6 hours).

• Observation and Data Analysis: Similar to the oral LD50 protocol.

Caption: General workflow for in vivo acute toxicity testing.

In Vitro Cytotoxicity Assays

Objective: To assess the toxicity of a substance on cultured cells.

Lactate Dehydrogenase (LDH) Release Assay:

• Cell Culture: Plate cells (e.g., primary kidney cells, hepatocytes) in a multi-well plate and allow them to adhere.

• Treatment: Expose the cells to various concentrations of the test substance for a specified duration. Include positive (cell lysis agent) and negative (vehicle) controls.

• Sample Collection: Collect the cell culture supernatant.

• LDH Measurement: Measure the LDH activity in the supernatant using a commercially available kit. The amount of LDH released is proportional to the number of damaged cells.

• Data Analysis: Calculate the percentage of cytotoxicity relative to the positive control.

MTT Assay (Cell Viability):

• Cell Culture and Treatment: Similar to the LDH assay.

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate. Viable cells with active mitochondrial dehydrogenases will reduce MTT to a purple formazan (B1609692) product.

• Solubilization: Add a solubilizing agent (e.g., DMSO, isopropanol) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the formazan solution at a specific wavelength (e.g., 570 nm).

• Data Analysis: The absorbance is directly proportional to the number of viable cells. Calculate the percentage of cell viability relative to the negative control.

Caption: General workflow for in vitro cytotoxicity assays.

Discussion of Comparative Toxicity

The data indicate that the metabolites of tetrachloroethylene, particularly those from the glutathione conjugation pathway, are significantly more toxic than the parent compound. S-(1,2,2-trichlorovinyl)-L-cysteine (TCVC) exhibits the highest acute toxicity, with an oral LD50 in rats that is orders of magnitude lower than that of PCE, TCA, and DCA.[12]

The primary oxidative metabolites, TCA and DCA, are less acutely toxic than TCVC but are known carcinogens.[1] The nephrotoxicity associated with PCE exposure is largely attributed to the bioactivation of TCVC in the kidneys by the enzyme β-lyase, which generates a reactive thiol that can lead to cellular damage.[1]

In vitro studies support the in vivo findings, demonstrating the cytotoxicity of TCVG and TCVC in kidney cells at concentrations where the parent compound and its oxidative metabolites show lesser effects.[2][12] These findings highlight the critical role of metabolic activation in mediating the organ-specific toxicity of tetrachloroethylene.

References

• 1. Trough concentration over 12.1 mg/L is a major risk factor of vancomycin-related nephrotoxicity in patients with therapeutic drug monitoring - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Renal toxicity of perchloroethylene and S-(1,2,2-trichlorovinyl)glutathione in rats and mice: sex- and species-dependent differences - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Metabolism and toxicity of trichloroethylene and S-(1,2-dichlorovinyl)-L-cysteine in freshly isolated human proximal tubular cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. What is In Vitro Cytotoxicity Test | China JJRLAB [jjrlab.com]
• 5. Non-covalent inhibitors of thioredoxin glutathione reductase with schistosomicidal activity in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 6. bio.vu.nl [bio.vu.nl]
• 7. researchgate.net [researchgate.net]
• 8. Invited Perspective: Improved Risk Characterization for Trichloroethylene and Perchloroethylene Based on New Analyses of Glutathione Conjugation Rates - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. In vitro cytotoxicity assay: Significance and symbolism [wisdomlib.org]
• 11. In vitro cytotoxicity study: Significance and symbolism [wisdomlib.org]
• 12. caymanchem.com [caymanchem.com]

Evaluating the performance of alternative degreasing agents to tetrachloroethylene

A Comparative Guide to Alternative Degreasing Agents for Tetrachloroethylene

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of alternative degreasing agents to tetrachloroethylene (PERC), a solvent widely used for its effective cleaning of organic materials but facing increasing regulatory pressure due to health and environmental concerns.[1] The following sections detail the performance of viable alternatives, supported by experimental data and protocols, to assist in the selection of safer and more sustainable options for industrial and laboratory cleaning applications.

Executive Summary

The primary alternatives to tetrachloroethylene include modified alcohols, hydrofluoroethers (HFEs), and aqueous cleaning systems. Each category presents a unique balance of cleaning efficacy, material compatibility, process requirements, and safety profiles. Modified alcohols offer broad solvency for both polar and non-polar contaminants, while HFEs provide an excellent environmental and safety profile with good material compatibility. Aqueous cleaners, particularly when enhanced with technologies like ultrasonics, can eliminate hazardous solvent use entirely. The selection of an appropriate alternative is contingent on the specific contaminants, substrate materials, cleanliness requirements, and existing equipment.

Performance Comparison of Degreasing Agents

The following tables summarize the key performance indicators and physical properties of tetrachloroethylene and its leading alternatives.

Table 1: Performance and Compatibility

Feature	Tetrachloroethylene (PERC)	Modified Alcohols	Hydrofluoroethers (HFEs)	Aqueous Cleaners
Primary Cleaning Action	Dissolves non-polar oils, greases, waxes[1][2]	Dissolves non-polar and some polar contaminants[3][4]	Co-solvent systems dissolve heavy oils, greases, flux[5][6]	Emulsifies/lifts oils, salts, particulates
Cleaning Efficiency	Excellent (High KB Value: ~130)[2]	Excellent, broad-spectrum solvency[7][8]	Good to Excellent (KB values vary with formulation)[5]	Effective, often enhanced by ultrasonics or agitation[9]
Metal Compatibility	Good, but can degrade to form corrosive acids without stabilizers[2]	Excellent; no risk of hydrogen embrittlement for titanium & aluminum[3][7]	Excellent with most metals, plastics, and elastomers[10][11][12]	Good; requires corrosion inhibitors for ferrous metals[9]
Plastics/Elastomer Compatibility	Can cause swelling or degradation in some materials	Generally good, but testing is recommended	Excellent[10][11][12]	Excellent
Drying Properties	Fast evaporation	Very good, aided by low surface tension and vacuum drying[3][4]	Rapid evaporation[10]	Slower; requires heated air or other drying methods
Suitability for Complex Parts	Good	Excellent due to low surface tension[3][7]	Excellent due to low surface tension and viscosity[5]	Good, but can be challenging to rinse and dry blind holes

Table 2: Physical and Safety Properties

Property	Tetrachloroethylene (PERC)	Modified Alcohols	Hydrofluoroethers (HFEs)	Aqueous Cleaners
Boiling Point	~121 °C[1]	Varies (typically 170-200 °C)	Low (typically 50-100 °C)	N/A (Used at 40-80 °C)
Flash Point	None	Yes (requires closed systems)[3][4]	None[11][12]	None
Ozone Depletion Potential (ODP)	0	0	0[5][11]	0
Global Warming Potential (GWP)	Low	Low	Low[5][11]	0
Toxicity	Known carcinogen; neurotoxin; liver and kidney toxicant[13][14]	Low	Low toxicity[11]	Low (depends on formulation)
VOC Content	High	Varies	Low	Low to Zero
Process Requirements	Vapor degreaser (open or closed)	Closed vacuum degreasing systems are mandatory[4][7]	Vapor degreaser, immersion, wiping applications[10]	Parts washer, ultrasonic bath, spray systems
Recyclability	High (via distillation)	High (via distillation within a closed system)[7]	High (via distillation)[12]	Can be filtered and reused; oils can be skimmed

Experimental Protocols

The evaluation of degreasing agent performance relies on standardized testing methodologies to ensure comparability and reproducibility.

Gravimetric Soil Removal Efficiency (Mass Method)

This protocol provides a quantitative measure of a degreaser's ability to remove a specific contaminant. It is adapted from methods described in ASTM G122 and military specifications.[15][16]

• Objective: To determine the percentage of soil removed from a standardized metal coupon.

• Materials:

  • Test coupons (e.g., 316L stainless steel, pre-weighed to 0.1 mg).

  • Standardized soil (e.g., a mixture of hydraulic oil and metal fines).

  • Degreasing agent to be tested.

  • Cleaning apparatus (e.g., ultrasonic bath, vapor degreaser).

  • Analytical balance.

• Procedure:

  • Record the initial clean weight of the coupon (W1).

  • Apply a consistent, known amount of the standardized soil to the coupon.

  • Weigh the soiled coupon (W2). The weight of the soil is (W2 - W1).

  • Subject the soiled coupon to the cleaning process using the alternative agent for a specified time and temperature.

  • Rinse (if applicable) and thoroughly dry the coupon.

  • Record the final weight of the cleaned coupon (W3). The amount of soil remaining is (W3 - W1).

  • Calculate the cleaning efficiency as: Efficiency (%) = [(W2 - W3) / (W2 - W1)] * 100.

  • A minimum of four tests should be conducted for each degreaser/soil combination for statistical validity.[15]

Visual Cleanliness Assessment (Water-Break Test)

This is a rapid, qualitative method to assess the presence of hydrophobic (oily) residues on a surface.[17]

• Objective: To visually detect residual oil or grease on a cleaned surface.

• Procedure:

  • After the cleaning process, rinse the part or coupon with clean water.

  • Hold the part vertically and observe the film of water on its surface.

  • Result: A continuous, unbroken film of water ("sheeting") indicates a clean, oil-free surface. If the water film beads up or breaks, it signifies the presence of residual hydrophobic contaminants.[17]

Flash Point Determination

This test is critical for assessing the flammability and safety of solvent-based cleaners.

• Objective: To determine the lowest temperature at which a solvent's vapor will ignite.

• Methodology: The flash point is determined using either the ASTM D92 (Cleveland Open Cup Tester) for open-cup flash points or the ASTM D56 (Tag Closed Tester) for closed-cup flash points, which is more relevant for handling and storage safety.[15][16] This is particularly important for agents like modified alcohols, which have a flash point and require specific handling protocols.[3][4]

Visualizations

Experimental Workflow for Agent Evaluation

The following diagram outlines the systematic process for evaluating a potential alternative degreasing agent.

Caption: Workflow for evaluating alternative degreasing agents.

Decision Pathway for Selecting an Alternative

This flowchart provides a logical pathway for selecting the most suitable tetrachloroethylene alternative based on key operational and regulatory constraints.

References

• 1. Tetrachloroethylene - Wikipedia [en.wikipedia.org]
• 2. alliancechemical.com [alliancechemical.com]
• 3. SAFECHEM – Details [safechem.com]
• 4. finishingandcoating.com [finishingandcoating.com]
• 5. solvents.net.au [solvents.net.au]
• 6. ecolink.com [ecolink.com]
• 7. Modified alcohol washing systems [dbmtec.com]
• 8. Advanced Modified Alcohol Cleaning Solution: Achieving Superior Results — Surface World Show [surfaceworld.com]
• 9. rit.edu [rit.edu]
• 10. openpr.com [openpr.com]
• 11. ecolink.com [ecolink.com]
• 12. Hydrofluoroethers (HFE) | Novec 7100, 7200, 7300 Replacement [fluorochemie.com]
• 13. epa.gov [epa.gov]
• 14. besttechnologyinc.com [besttechnologyinc.com]
• 15. greenseal.org [greenseal.org]
• 16. greenseal.org [greenseal.org]
• 17. researchgate.net [researchgate.net]

A Comparative Analysis of Human Exposure to Trichloroethylene (TCE) and Tetrachloroethylene (PCE)

A Guide for Researchers and Drug Development Professionals

This guide provides a comprehensive comparison of human exposure levels to two prevalent chlorinated solvents, trichloroethylene (B50587) (TCE) and tetrachloroethylene (PCE). Both compounds are recognized environmental and occupational hazards, with distinct metabolic pathways and toxicological profiles. This document summarizes key quantitative exposure data, details common experimental protocols for their detection, and illustrates the primary metabolic pathways to support further research and risk assessment.

Quantitative Exposure Levels: A Comparative Summary

Human exposure to TCE and PCE can occur in both occupational and environmental settings. The following tables summarize typical concentration ranges found in various biological and environmental media. These values are compiled from numerous studies and serve as a general reference.

Table 1: Comparison of Biomarker Concentrations in Exposed vs. General Populations

Analyte	Matrix	Population	Trichloroethylene (TCE) Concentration	Tetrachloroethylene (PCE) Concentration
Parent Compound	Blood	Occupational Exposure	1 - 100 µg/L	0.4 - 0.5 mg/L (400 - 500 µg/L)[1]
General Population (Non-exposed)	0.01 - 0.3 µg/L (ppb)[2][3]	< 1 µg/L (ppb)
Parent Compound	Urine	Occupational Exposure	Variable, less common biomarker	Up to 56 µg/L[1]
General Population (Non-exposed)	Not typically detected	Not typically detected
Parent Compound	Exhaled Breath	Occupational Exposure	Correlates with air concentration	3 ppm (as a biological exposure limit)[1]
General Population (Non-exposed)	1.9 - 44 µg/m³ (in impacted communities)[4]	1.9 - 44 µg/m³ (in impacted communities)[4]
Metabolite: Trichloroacetic Acid (TCA)	Urine	Occupational Exposure	Can exceed 5.5 mg/L with air levels >50 ppm[5][6]	Can exceed 3.5 mg/L[1]
General Population (Non-exposed)	Low levels, variable	Low levels, variable
Metabolite: Trichloroethanol (TCE-OH)	Urine	Occupational Exposure	Linearly related to air TCE concentration[5][6]	Not a major metabolite

Note: Concentrations can vary widely based on the duration, intensity, and route of exposure, as well as individual metabolic differences.

Table 2: Comparison of Environmental Exposure Levels

Medium	Environment	Trichloroethylene (TCE) Concentration	Tetrachloroethylene (PCE) Concentration
Air	Occupational (8-hr TWA)	1 - 100 ppm[2][3]	Mean of ~59 ppm in dry-cleaning workers[7]
Urban/Suburban Ambient	0.01 - 0.3 ppb (up to 3.4 ppb reported)[2][3]	2 µg/m³ (in non-exposed homes)[8]
Indoor (near contamination source)	140 - 5,000 ppt	265 µg/m³ (in homes of dry-cleaning workers)[8]
Water	Contaminated Groundwater	Up to 1.54 µg/L (ppb)	Variable
Drinking Water (U.S. supplies)	Typically <30 ppb in contaminated sources[3]	Variable

Experimental Protocols for Exposure Assessment

The standard method for quantifying TCE, PCE, and their metabolites in biological samples is gas chromatography coupled with mass spectrometry (GC-MS). Headspace analysis and purge-and-trap techniques are common for sample preparation, especially for volatile parent compounds.

Key Experiment: Determination of TCE and PCE in Whole Blood by Headspace GC-MS

Objective: To quantify the concentration of volatile organic compounds (VOCs), including TCE and PCE, in a whole blood sample.

Methodology:

• Sample Collection and Storage:

  • Whole blood is drawn into a sodium heparin-containing vacutainer, filled to capacity to minimize headspace.[9]

  • Samples are stored refrigerated at 2-6°C and analyzed within 2-3 weeks. Freezing should be avoided as it can cause cell rupture and compromise sample integrity.[9]

• Sample Preparation (Headspace Solid-Phase Microextraction - SPME):

  • A precise volume of blood (e.g., 3 mL) is transferred to a headspace vial.[9]

  • Isotopically labeled internal standards are added to the sample for accurate quantification.[10]

  • The vial is sealed and heated (e.g., at 30°C) while being agitated to facilitate the partitioning of volatile compounds from the blood into the headspace.[10]

  • A Solid-Phase Microextraction (SPME) fiber (e.g., 75-µm Carboxen®/polydimethylsiloxane) is exposed to the headspace for a defined period (e.g., 6 minutes) to adsorb the VOCs.[10]

• GC-MS Analysis:

  • The SPME fiber is then inserted into the heated inlet of the gas chromatograph (e.g., 200°C), where the adsorbed VOCs are thermally desorbed.[10]

  • The analytes are cryo-focused at the head of the GC column using liquid nitrogen to ensure a sharp injection peak.[10]

  • The temperature of the GC oven is programmed to ramp up, separating the VOCs based on their boiling points and affinity for the column's stationary phase.

  • The separated compounds then enter the mass spectrometer, which ionizes them and separates the resulting ions based on their mass-to-charge ratio, allowing for identification and quantification.

• Data Analysis and Quality Control:

  • The concentration of each analyte is determined by comparing its peak area to that of the corresponding internal standard and a calibration curve generated from standards of known concentrations.

  • Quality control samples, including blanks and spiked samples, are run with each batch to ensure the accuracy and precision of the results.

Visualizing Metabolic and Experimental Pathways

The following diagrams, generated using the DOT language, illustrate the key metabolic pathways of TCE and PCE and a typical experimental workflow for biomonitoring.

Caption: Metabolic pathway of Trichloroethylene (TCE).

Caption: Metabolic pathway of Tetrachloroethylene (PCE).

Caption: Experimental workflow for biomonitoring of VOC exposure.

Key Differences in Metabolism and Toxicity

While both TCE and PCE are metabolized through oxidative (cytochrome P450) and conjugation (glutathione) pathways, there are critical differences:

• Oxidative Pathway: The oxidative metabolism of TCE produces trichloroethanol (TCE-OH) and trichloroacetic acid (TCA).[11][12] In contrast, PCE metabolism primarily yields TCA through a trichloroacetyl chloride intermediate.[12][13][14] The formation of TCE-OH is specific to TCE exposure.[15]

• Conjugation Pathway: Both solvents can be conjugated with glutathione (B108866) (GSH), a pathway that leads to the formation of nephrotoxic metabolites.[11][16] However, the metabolic flux through the GSH conjugation pathway is significantly higher for PCE compared to TCE.[15][17][18] This difference may contribute to variations in organ-specific toxicity.

• Toxicity and Signaling: TCE exposure has been linked to the disruption of several signaling pathways, including mitogen-activated protein kinase (MAPK) and mTOR signaling, which can lead to liver and kidney toxicity.[19][20] TCE-induced neurotoxicity may involve inflammation and epigenetic changes.[21][22] PCE's toxicity is also linked to its metabolites, with oxidative metabolites affecting the liver and GSH-derived metabolites impacting the kidneys.[7]

This guide provides a foundational comparison of human exposure to TCE and PCE. For researchers and professionals in drug development, understanding these differences is crucial for assessing potential risks, developing targeted therapies for exposure-related illnesses, and designing effective biomonitoring strategies.

References

• 1. researchgate.net [researchgate.net]
• 2. POTENTIAL FOR HUMAN EXPOSURE - Toxicological Profile for Trichloroethylene - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. archive.cdc.gov [archive.cdc.gov]
• 4. A pilot study characterizing tetrachloroethylene exposure with exhaled breath in an impacted community - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Metabolism of trichloroethylene and tetrachloroethylene in human subjects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Metabolism of trichloroethylene and tetrachloroethylene in human subjects - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Human Health Effects of Tetrachloroethylene: Key Findings and Scientific Issues - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Tetrachloroethylene - WHO Guidelines for Indoor Air Quality: Selected Pollutants - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. wwwn.cdc.gov [wwwn.cdc.gov]
• 10. spectralworks.com [spectralworks.com]
• 11. Trichloroethylene Biotransformation and its Role in Mutagenicity, Carcinogenicity and Target Organ Toxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Target Organ Metabolism, Toxicity, and Mechanisms of Trichloroethylene and Perchloroethylene: Key Similarities, Differences, and Data Gaps - PMC [pmc.ncbi.nlm.nih.gov]
• 13. gavinlotteringcreations.com [gavinlotteringcreations.com]
• 14. Tetrachloroethylene - Wikipedia [en.wikipedia.org]
• 15. Comparative Analysis of Metabolism of Trichloroethylene and Tetrachloroethylene among Mouse Tissues and Strains - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Metabolism of trichloroethylene - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Metabolism and Toxicity of Trichloroethylene and Tetrachloroethylene in Cytochrome P450 2E1 Knockout and Humanized Transgenic Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 18. academic.oup.com [academic.oup.com]
• 19. Trichloroethylene: An Update on an Environmental Contaminant with Multiple Health Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Frontiers | Glomerular Damage in Trichloroethylene-Sensitized Mice: Targeting Cathepsin L-Induced Hyperactive mTOR Signaling [frontiersin.org]
• 21. researchgate.net [researchgate.net]
• 22. Trichloroethylene, a ubiquitous environmental contaminant in the risk for Parkinson’s disease - PMC [pmc.ncbi.nlm.nih.gov]

Comparison of anaerobic vs. aerobic degradation of tetrachloroethylene

A Comparative Guide to the Anaerobic and Aerobic Degradation of Tetrachloroethylene

The widespread use of tetrachloroethylene (PCE) in industrial processes has led to its emergence as a persistent and toxic environmental contaminant, necessitating effective remediation strategies. Bioremediation, leveraging the metabolic capabilities of microorganisms, presents a promising approach for the detoxification of PCE-contaminated sites. This guide provides a detailed comparison of the two primary biological degradation pathways for PCE: anaerobic and aerobic degradation. We will explore the fundamental mechanisms, key microbial players, degradation products, and the relative efficiencies of each process, supported by experimental data.

Anaerobic vs. Aerobic Degradation: A Summary

Under anaerobic conditions, PCE undergoes a process of reductive dechlorination, where chlorine atoms are sequentially replaced by hydrogen atoms.[1][2] This process can lead to the complete detoxification of PCE to ethene, a harmless end product.[1][3] In contrast, the aerobic degradation of PCE is more challenging and typically occurs through a cometabolic process, where the microorganisms do not derive energy from the degradation of PCE itself but rather degrade it fortuitously while metabolizing another primary substrate.[4][5]

Feature	Anaerobic Degradation	Aerobic Degradation
Primary Mechanism	Reductive Dechlorination[1][2]	Cometabolism (Oxidation)[4][5]
Key Microorganisms	Dehalococcoides ethenogenes[6][7], Dehalobacter restrictus[8], Methanogens[1][9]	Pseudomonas stutzeri OX1[5][10], Methanotrophs[4][11]
Key Enzymes	Reductive Dehalogenases (PceA, TceA)[6][12]	Toluene-o-xylene Monooxygenase (ToMO)[5][10], Methane Monooxygenase[4]
Typical End Products	Ethene, Ethane[1][3]	CO2, Chloride ions[5]
Common Intermediates	Trichloroethylene (B50587) (TCE), Dichloroethenes (DCEs), Vinyl Chloride (VC)[8][13]	TCE, DCEs, VC (in combined systems)[11]
Electron Acceptor	Tetrachloroethylene (PCE)[12]	Oxygen[5]
Electron Donor	Hydrogen, Lactate (B86563), Acetate, Methanol[1][14][15]	Primary Substrate (e.g., Methane, Toluene)[4][5]

Quantitative Comparison of Degradation Rates

The rate of PCE degradation varies significantly between anaerobic and aerobic processes and is influenced by various factors such as the microbial consortium, electron donor availability, and environmental conditions.

Parameter	Anaerobic Degradation	Aerobic Degradation	Reference
PCE to TCE Degradation Rate	341 µmol/L/day	Not directly measured for this step	[11]
TCE to cis-DCE Degradation Rate	159 µmol/L/day	-	[11]
cis-DCE to VC Degradation Rate	99 µmol/L/day	-	[11]
PCE Degradation Vmax	-	~2.5 nmol/min/mg protein (by P. stutzeri OX1)	[10]
PCE Degradation KM	-	~34 µM (by P. stutzeri OX1)	[10]
PCE Removal Efficiency	>90% in 3 days (with lactate or glucose)	28% of 2.0 µmol PCE in 21 hours (by P. stutzeri OX1)	[5][14]

Degradation Pathways

The degradation of PCE follows distinct pathways under anaerobic and aerobic conditions.

Anaerobic Reductive Dechlorination Pathway

Under anoxic conditions, specialized bacteria like Dehalococcoides ethenogenes utilize PCE as an electron acceptor in a process called dehalorespiration.[12] This involves the sequential removal of chlorine atoms, leading to the formation of progressively less chlorinated ethenes. The final and desired product of this pathway is the non-toxic ethene.[1]

Anaerobic reductive dechlorination pathway of PCE.

Aerobic Cometabolic Degradation Pathway

Aerobic degradation of PCE is primarily a cometabolic process.[4] Bacteria such as Pseudomonas stutzeri OX1, when grown on a primary substrate like toluene, produce powerful monooxygenase enzymes.[5] These enzymes can oxidize a broad range of compounds, including PCE and its daughter products, leading to their mineralization to carbon dioxide and chloride ions.[5]

Aerobic cometabolic degradation of PCE.

Combined Anaerobic/Aerobic Systems

A highly effective strategy for the complete degradation of PCE involves a sequential anaerobic-aerobic process.[11] In this approach, an initial anaerobic phase is used to reductively dechlorinate PCE to less chlorinated and more readily oxidizable intermediates like DCE and VC.[11] These intermediates are then channeled into an aerobic environment where methanotrophic or other cometabolizing bacteria can completely mineralize them to CO2 and chloride.[4][11]

Workflow of a combined anaerobic/aerobic system.

Experimental Protocols

Anaerobic Degradation Batch Study

Objective: To assess the anaerobic degradation of PCE by a mixed microbial culture using lactate as an electron donor.

Methodology:

• Microcosm Setup: Serum bottles (160 mL) are prepared with 100 mL of anaerobic mineral medium.

• Inoculation: The bottles are inoculated with an enriched anaerobic sludge culture known to contain Dehalococcoides species.

• Substrate and Electron Donor Addition: A stock solution of PCE is added to achieve a target initial concentration (e.g., 10 mg/L). Sodium lactate is added as the electron donor to a final concentration of 5 mM.

• Incubation: The microcosms are incubated in the dark at a constant temperature (e.g., 30°C) without shaking.

• Sampling and Analysis: Headspace or liquid samples are periodically collected using a gas-tight syringe. The concentrations of PCE, TCE, DCEs, VC, and ethene are analyzed by gas chromatography with an electron capture detector (GC-ECD) or a flame ionization detector (GC-FID).[14]

Aerobic Cometabolic Degradation Assay

Objective: To evaluate the aerobic cometabolic degradation of PCE by Pseudomonas stutzeri OX1.

Methodology:

• Culture Preparation: P. stutzeri OX1 is grown in a suitable liquid medium (e.g., Luria-Bertani broth) to the exponential phase.

• Cell Harvesting and Resuspension: Cells are harvested by centrifugation, washed, and resuspended in a phosphate (B84403) buffer to a specific optical density.

• Reaction Setup: The cell suspension is transferred to sealed vials. Toluene is added as the primary substrate to induce the expression of toluene-o-xylene monooxygenase. PCE is then added to the desired concentration.[10]

• Incubation: The vials are incubated with shaking at an appropriate temperature (e.g., 30°C) to ensure adequate aeration.

• Analysis: Headspace samples are analyzed for PCE concentration over time using gas chromatography. Chloride ion concentration in the liquid phase can also be measured to confirm mineralization.[5][10]

Conclusion

Both anaerobic and aerobic processes offer viable pathways for the bioremediation of tetrachloroethylene. Anaerobic reductive dechlorination is highly effective for the initial breakdown of PCE to less chlorinated ethenes and can lead to complete detoxification to ethene.[1][3] However, the accumulation of toxic intermediates such as vinyl chloride can be a concern.[4] Aerobic cometabolism, while generally slower for PCE itself, is efficient at mineralizing the less chlorinated daughter products that are often recalcitrant to further anaerobic degradation.[4][5] The combination of anaerobic and aerobic treatment stages in a sequential system often represents the most robust and complete strategy for the bioremediation of PCE-contaminated sites, ensuring the transformation of the parent compound and its toxic intermediates into harmless end products.[11][16]

References

• 1. Biological reductive dechlorination of tetrachloroethylene and trichloroethylene to ethylene under methanogenic conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Enhanced Reductive Dechlorination It's A Matter of Give and Take - EnviroForensics | Environmental Engineering, Consulting & Remediation [enviroforensics.com]
• 3. open.clemson.edu [open.clemson.edu]
• 4. jeb.co.in [jeb.co.in]
• 5. Aerobic degradation of tetrachloroethylene by toluene-o-xylene monooxygenase of Pseudomonas stutzeri OX1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. journals.asm.org [journals.asm.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Tetrachloroethene Degradation Pathway (Anaerobic) [eawag-bbd.ethz.ch]
• 9. journals.asm.org [journals.asm.org]
• 10. che.psu.edu [che.psu.edu]
• 11. Complete degradation of tetrachloroethene by combining anaerobic dechlorinating and aerobic methanotrophic enrichment cultures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Reductive Dechlorination of Tetrachloroethene to Ethene by a Two-Component Enzyme Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Tetrachloroethylene - Wikipedia [en.wikipedia.org]
• 14. besjournal.com [besjournal.com]
• 15. [Anaerobic biodegradation of tetrachloroethylene with methanol as co-metabolism substrate] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. In situ remediation of tetrachloroethylene and its intermediates in groundwater using an anaerobic/aerobic permeable reactive barrier - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Validation of PBPK Models for Tetrachloroethylene in Human Health Assessment

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of physiologically based pharmacokinetic (PBPK) models for tetrachloroethylene (PCE), a widely used industrial solvent and environmental contaminant. The validation of these models is crucial for accurate human health risk assessment. This document summarizes key models, their parameters, the experimental data used for their validation, and their comparative performance, offering a comprehensive resource for researchers in toxicology and risk assessment.

Overview of Tetrachloroethylene PBPK Models

PBPK models for PCE have evolved to incorporate increasingly complex biological processes, moving from simpler structures to more harmonized and updated versions that separately account for key metabolic pathways. These models are essential tools for extrapolating toxicological data across species and exposure routes to predict human internal dose metrics.

A significant advancement in PCE PBPK modeling was the development of a "harmonized" model by Chiu and Ginsberg in 2011.[1] This model integrated previous models and a wide range of in vivo and in vitro data to provide a more robust framework for risk assessment.[1] Subsequent updates to this model have further refined the characterization of PCE's metabolic pathways, particularly the glutathione (B108866) (GSH) conjugation pathway.

The primary metabolic pathways for PCE are oxidation via cytochrome P450 (CYP) enzymes and conjugation with glutathione (GSH).[2] Early PBPK models often lumped these pathways, leading to inconsistencies in predicting metabolism at low exposure levels.[1] The harmonized model and its successors separate these pathways, which is critical for accurately assessing the risk of different toxic endpoints.[1]

Comparison of Key PBPK Model Structures

The table below outlines the structural differences between a representative earlier PBPK model and the more recent harmonized and updated models for tetrachloroethylene.

Feature	Earlier PBPK Models (e.g., pre-2011)	Harmonized & Updated PBPK Models (e.g., Chiu & Ginsberg, 2011 and subsequent updates)
Metabolic Pathways	Often represented by a single, lumped metabolic clearance.	Explicitly separates the oxidative (CYP-mediated) and glutathione (GSH) conjugation pathways.[1]
Model Compartments	Typically included basic compartments like liver, fat, richly perfused tissues, and poorly perfused tissues.	May include additional compartments, such as a separate kidney compartment, to better model the kinetics of metabolites formed through the GSH pathway.
Metabolite Kinetics	Often focused on the parent compound (PCE) with limited description of metabolite kinetics.	Includes sub-models for key metabolites like trichloroacetic acid (TCA), allowing for a more detailed prediction of their distribution and elimination.
Data Integration	Calibrated and validated using more limited sets of in vivo and in vitro data.	Incorporates a broader range of experimental data, including data from multiple species and exposure routes, for more robust parameterization and validation.[1]
Parameter Estimation	Primarily relied on manual fitting or simple optimization algorithms.	Employs advanced statistical methods like Bayesian analysis and Markov chain Monte Carlo (MCMC) for parameter estimation and uncertainty characterization.[1]

Quantitative Data Summary: Model Parameters

The following table presents a selection of key parameters from the harmonized PBPK model for tetrachloroethylene in humans developed by Chiu and Ginsberg (2011). These parameters are crucial for defining the absorption, distribution, metabolism, and excretion of PCE within the model.

Parameter	Description	Human Value (Chiu & Ginsberg, 2011)
Vmax_ox	Maximum rate of oxidative metabolism	0.03 mg/hr/kg BW
Km_ox	Michaelis-Menten constant for oxidative metabolism	0.5 mg/L
Vmax_gsh	Maximum rate of glutathione conjugation	0.001 mg/hr/kg BW
Km_gsh	Michaelis-Menten constant for glutathione conjugation	5 mg/L
PC_fat	Partition coefficient: fat:blood	110
PC_liver	Partition coefficient: liver:blood	4.5
PC_rich	Partition coefficient: richly perfused tissues:blood	2.5
PC_poor	Partition coefficient: poorly perfused tissues:blood	1.0

Note: These values are representative and may be subject to uncertainty and variability. The original publication should be consulted for a complete list of parameters and their distributions.

Experimental Protocols for Model Validation

The validation of PBPK models for tetrachloroethylene relies on a variety of in vivo and in vitro experimental data. Below are detailed methodologies for key experiments cited in the development and validation of these models.

In Vivo Pharmacokinetic Studies in Rodents

• Objective: To determine the time-course of PCE and its metabolites in blood and tissues following controlled exposure.

• Animal Model: Male B6C3F1 mice are frequently used.

• Exposure Routes:

  • Inhalation: Mice are placed in inhalation chambers with a controlled concentration of PCE vapor for a specified duration (e.g., 6 hours).

  • Oral Gavage: A single dose of PCE, typically dissolved in a vehicle like corn oil, is administered directly into the stomach using a gavage needle.

• Sample Collection: Blood samples are collected at multiple time points post-exposure via retro-orbital bleeding or cardiac puncture. Tissues (liver, kidney, fat, etc.) are also collected at terminal time points.

• Analytical Method: The concentration of PCE in blood and tissues is typically measured by gas chromatography-mass spectrometry (GC-MS). Metabolites like TCA are often quantified using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• Data Analysis: The resulting concentration-time data are used to calibrate and validate the PBPK model by comparing the model predictions to the experimental observations.

In Vitro Metabolism Assays

• Objective: To determine the kinetic parameters (Vmax and Km) of PCE metabolism by liver and kidney enzymes.

• System:

  • Liver Microsomes: Microsomal fractions containing CYP enzymes are isolated from human or rodent liver tissue.

  • Hepatocytes: Intact liver cells are isolated and cultured.

• Incubation: A known concentration of PCE is incubated with the microsomal or hepatocyte preparation in a sealed vial.

• Metabolite Quantification: The rate of formation of metabolites (e.g., TCA) is measured over time using LC-MS/MS.

• Data Analysis: The initial rates of metabolite formation at different PCE concentrations are fitted to the Michaelis-Menten equation to estimate Vmax and Km. These in vitro derived parameters are then used to inform the PBPK model.

Mandatory Visualizations

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the key metabolic pathways of tetrachloroethylene and a typical workflow for the validation of a PBPK model.

Caption: Metabolic pathways of tetrachloroethylene (PCE).

Caption: Workflow for PBPK model validation.

Comparative Performance of PBPK Models

The predictive performance of PBPK models is evaluated by comparing their simulations to experimental data that were not used for model calibration. The harmonized PBPK model for PCE has been shown to provide reasonably accurate predictions of PCE concentrations in blood and the extent of oxidative metabolism.[1] However, significant uncertainty remains in predicting the extent of GSH conjugation in humans, with estimates spanning several orders of magnitude.[1]

Model Performance Metric	Harmonized PBPK Model (Chiu & Ginsberg, 2011)
Prediction of PCE in Blood	Generally well-predicted, with residual uncertainties of approximately 2-fold.[1]
Prediction of Oxidative Metabolism (TCA production)	Well-estimated, with residual uncertainties of approximately 2-fold.[1]
Prediction of GSH Conjugation	Highly uncertain in humans, with a wide range of possible values (spanning ~3000-fold).[1]

This high uncertainty in the GSH conjugation pathway highlights a critical data gap and an area for future research. More direct measurements of GSH conjugation metabolites in human tissues are needed to better constrain this pathway in PBPK models and improve the accuracy of risk assessments for PCE-related kidney toxicity.

Conclusion

PBPK models are indispensable tools in the human health risk assessment of tetrachloroethylene. The development of harmonized models that separately account for the oxidative and glutathione conjugation metabolic pathways represents a significant advancement in the field. While these models perform well in predicting the kinetics of the parent compound and its oxidative metabolites, substantial uncertainty remains in quantifying the flux through the glutathione conjugation pathway in humans. This guide provides a comparative overview to aid researchers in understanding the current state of PCE PBPK modeling and to highlight areas where further experimental data are needed to refine these critical predictive tools.

References

• 1. Physiologically Based Pharmacokinetic (PBPK) Modeling of Interstrain Variability in Trichloroethylene Metabolism in the Mouse - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Development of an updated PBPK model for trichloroethylene and metabolites in mice, and its application to discern the role of oxidative metabolism in TCE-induced hepatomegaly - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of the Environmental Impact of Chlorinated Solvents

For Researchers, Scientists, and Drug Development Professionals: A Guide to Understanding the Environmental Footprint of Common Chlorinated Solvents

Chlorinated solvents, a class of organic compounds containing at least one chlorine atom, have been widely used in various industrial applications, including pharmaceuticals, for their excellent solvency power and stability. However, their widespread use has raised significant environmental concerns due to their impact on the ozone layer, climate change, and their toxicity to ecosystems. This guide provides a comparative analysis of the environmental impact of six common chlorinated solvents: Dichloromethane, Chloroform, Carbon Tetrachloride, Trichloroethylene (TCE), Perchloroethylene (PCE), and 1,1,1-Trichloroethane. The information presented herein is intended to assist researchers, scientists, and drug development professionals in making informed decisions regarding solvent selection and in understanding the environmental implications of their work.

Key Environmental Impact Metrics: A Tabular Comparison

The environmental impact of chlorinated solvents can be quantified using several key metrics. The Ozone Depletion Potential (ODP) is a relative measure of a substance's ability to deplete the stratospheric ozone layer compared to trichlorofluoromethane (B166822) (CFC-11), which has an ODP of 1. The Global Warming Potential (GWP) compares the amount of heat trapped by a certain mass of the gas to the amount of heat trapped by a similar mass of carbon dioxide (CO2) over a specific time horizon, typically 100 years. The atmospheric lifetime is the average time a molecule of the compound resides in the atmosphere.

Solvent Name	Chemical Formula	CAS Number	Ozone Depletion Potential (ODP)	Global Warming Potential (GWP-100 years)	Atmospheric Lifetime (years)
Dichloromethane	CH₂Cl₂	75-09-2	0.02	9	0.5
Chloroform	CHCl₃	67-66-3	0.02	28	0.5
Carbon Tetrachloride	CCl₄	56-23-5	1.0 - 1.2	1400	26
Trichloroethylene (TCE)	C₂HCl₃	79-01-6	~0.00024	96	~0.035
Perchloroethylene (PCE)	C₂Cl₄	127-18-4	~0.006	18	0.25
1,1,1-Trichloroethane	CH₃CCl₃	71-55-6	0.1 - 0.11	146	5.0

Note: The values presented in this table are compiled from various scientific sources and may vary slightly depending on the estimation methodology.

Experimental Protocols for Assessing Environmental Impact

The data presented above is derived from rigorous experimental and modeling studies. Understanding the methodologies behind these assessments is crucial for interpreting the data and for conducting further research.

Determination of Ozone Depletion Potential (ODP) and Global Warming Potential (GWP)

ODP and GWP are not measured directly but are calculated using complex three-dimensional atmospheric models. These models simulate the chemical and physical processes that govern the fate of a substance in the atmosphere. The key experimental inputs for these models are:

• Atmospheric Lifetime: This is determined by studying the rates of reaction of the solvent with atmospheric oxidants, primarily the hydroxyl radical (OH). These experiments are typically conducted in laboratory reaction chambers where the decay of the solvent concentration is monitored over time in the presence of a known concentration of OH radicals. The lifetime is then calculated based on the reaction rate constant and the average concentration of OH in the atmosphere.

• Radiative Efficiency: This is a measure of how effectively a molecule absorbs infrared radiation. It is determined using techniques like Fourier Transform Infrared (FTIR) spectroscopy. A known concentration of the solvent is introduced into a gas cell, and its absorption spectrum is measured. The radiative efficiency is then calculated from the integrated absorption cross-section over the infrared region of the electromagnetic spectrum.

The calculated ODP and GWP values are then benchmarked against reference compounds (CFC-11 for ODP and CO₂ for GWP).

Aquatic Toxicity Testing

The potential harm of chlorinated solvents to aquatic ecosystems is assessed using standardized toxicity tests, primarily those developed by the Organisation for Economic Co-operation and Development (OECD).

• OECD Guideline 202: Daphnia sp. Acute Immobilisation Test: This test assesses the acute toxicity of a substance to Daphnia magna, a small freshwater crustacean. Juvenile daphnids, less than 24 hours old, are exposed to a range of concentrations of the test substance for 48 hours.[1][2] The endpoint is the immobilization of the daphnids, defined as the inability to swim within 15 seconds after gentle agitation.[1] The results are expressed as the EC50, the concentration that causes immobilization in 50% of the test organisms.[3] The test is conducted under controlled conditions of temperature (20 ± 1 °C) and light (16-hour light/8-hour dark cycle).[2]

• OECD Guideline 203: Fish, Acute Toxicity Test: This test evaluates the acute toxicity of a substance to fish.[4][5][6][7] Commonly used species include zebrafish (Danio rerio) and rainbow trout (Oncorhynchus mykiss). Fish are exposed to a series of concentrations of the test substance for 96 hours.[4][5][6][8] The primary endpoint is mortality, and the result is expressed as the LC50, the concentration that is lethal to 50% of the test fish.[5][8] Observations of any abnormal behavior are also recorded. The test is performed in a controlled environment with specific requirements for water quality, temperature, and lighting.[8]

Terrestrial Toxicity Testing

The impact of chlorinated solvents on the terrestrial environment is evaluated through tests on plants and soil organisms.

• OECD Guideline 208: Terrestrial Plant Test: Seedling Emergence and Seedling Growth Test: This test assesses the effects of a substance on the emergence and early growth of several plant species.[9][10][11] Seeds are planted in soil treated with different concentrations of the test substance. The test duration is typically 14 to 21 days after 50% of the seedlings in the control group have emerged.[9][12] Endpoints include the number of emerged seedlings, shoot and root length, and biomass (dry or fresh weight).[9][12] The results are used to determine the ECx (the concentration causing a x% effect) and the No Observed Effect Concentration (NOEC).

• OECD Guideline 227: Terrestrial Plant Test: Vegetative Vigour Test: This test evaluates the effects of a substance on the growth of young plants.[13][14][15][16] Plants are grown to a specific stage (e.g., 2-4 true leaves) and then exposed to the test substance, typically via spraying.[13][14][15][16] The test duration is 21 days, during which plants are observed for signs of phytotoxicity.[15] The primary endpoints are shoot and root biomass.[14]

Visualizing the Environmental Impact Assessment Workflow

The following diagram illustrates the logical workflow for assessing the environmental impact of a chlorinated solvent, from initial data collection to the determination of key environmental metrics.

References

• 1. OECD 202: Daphnia sp., Acute Immobilization Test [aropha.com]
• 2. biotecnologiebt.it [biotecnologiebt.it]
• 3. shop.fera.co.uk [shop.fera.co.uk]
• 4. OECD 203: Fish, Acute Toxicity Test - Situ Biosciences [situbiosciences.com]
• 5. eurofins.com.au [eurofins.com.au]
• 6. oecd.org [oecd.org]
• 7. oecd.org [oecd.org]
• 8. scribd.com [scribd.com]
• 9. biotecnologiebt.it [biotecnologiebt.it]
• 10. OECD 208: Terrestrial Plant Test - Seedling Emergence and Seedling Growth Test | ibacon GmbH [ibacon.com]
• 11. OECD 208: Terrestrial Seedling Emergence and Seedling Growth Test - Aropha [aropha.com]
• 12. jrfglobal.com [jrfglobal.com]
• 13. catalog.labcorp.com [catalog.labcorp.com]
• 14. ia801304.us.archive.org [ia801304.us.archive.org]
• 15. biotecnologiebt.it [biotecnologiebt.it]
• 16. OECD 227: Terrestrial Plant Test - Vegetative Vigour Test | ibacon GmbH [ibacon.com]

A Comparative Analysis of Tetrachloroethylene and 1-Bromopropane in Dry Cleaning Efficacy

For Researchers, Scientists, and Drug Development Professionals: An objective guide to the performance of two key industrial solvents.

The dry cleaning industry has long relied on effective chemical solvents to remove stains and maintain the integrity of textiles. For decades, tetrachloroethylene, commonly known as perchloroethylene (perc), has been the industry standard due to its powerful cleaning capabilities. However, growing health and environmental concerns have led to the exploration of alternatives, including 1-bromopropane (B46711) (n-propyl bromide or nPB). This guide provides a detailed, data-supported comparison of the efficacy of these two solvents in a dry cleaning context, intended for a scientific audience.

Executive Summary

Tetrachloroethylene remains a highly effective solvent for stain removal, particularly for oil-based stains.[1][2][3][4][5] Its cleaning power is well-documented and often serves as a benchmark in comparative studies.[6] In contrast, 1-bromopropane, while also an effective degreaser, has seen a significant decline in use within the dry cleaning industry.[7][8] This is largely due to health and safety concerns, leading to it being termed a "regrettable substitution" for perc.[9] Direct, quantitative, side-by-side comparisons of their cleaning efficacy are scarce in recent literature, reflecting this shift in industry usage. This guide compiles available data and outlines the standardized methodologies used to evaluate solvent performance.

Data Presentation: A Comparative Overview

Due to the limited number of recent studies directly comparing the cleaning efficacy of tetrachloroethylene and 1-bromopropane, the following tables are compiled from various sources that evaluate each solvent against other industry benchmarks, such as hydrocarbon solvents.

Table 1: General Properties and Performance Characteristics

Property	Tetrachloroethylene (Perchloroethylene, PERC)	1-Bromopropane (n-Propyl Bromide, nPB)
Primary Use in Dry Cleaning	Primary solvent for a wide range of fabrics and stains.[10][11]	Previously marketed as a "drop-in" replacement for PERC.[9]
Cleaning Efficacy (Qualitative)	Excellent, especially for oil-based stains.[1][2][3][5]	Effective solvent for oils, greases, and waxes.[12]
Stain Removal Rating	Rated 140 on a scale where hydrocarbon is 100.[6]	No direct comparative rating found in recent studies.
Industry Usage Trend	Still widely used, but declining in some regions due to regulations.[9]	Use in dry cleaning is rare and rapidly declining toward obsolescence.[7][8]
Health & Safety Profile	Classified as a probable human carcinogen with neurological and organ effects.[9]	Linked to neurotoxicity and other health hazards.[9][13]

Table 2: Performance on Different Stain Types (Based on General Solvent Properties)

Stain Type	Tetrachloroethylene Efficacy	1-Bromopropane Efficacy
Oil-Based (e.g., grease, lipstick)	Highly Effective[1][2][3][5]	Effective[12]
Water-Based (e.g., coffee, wine)	Less effective without specialized detergents/spotting agents.	Less effective without specialized detergents/spotting agents.
Particulate (e.g., dirt, dust)	Effective	Effective

Experimental Protocols

The evaluation of dry cleaning solvent efficacy is guided by standardized experimental protocols developed by organizations such as the International Organization for Standardization (ISO), ASTM International, and the American Association of Textile Chemists and Colorists (AATCC). These protocols ensure that results are reproducible and comparable across different studies.

ISO 3175: Textiles — Professional care, drycleaning and wetcleaning of fabrics and garments

This standard specifies procedures for dry cleaning fabrics and garments using commercial machines to test performance.[14][15][16]

• Part 2: Procedure for testing performance when cleaning and finishing using tetrachloroethene. [14][15]

  • Specimen Preparation: Fabric swatches of standard dimensions (e.g., 50cm x 50cm) are prepared and conditioned in a standard atmosphere.[17] Garments are tested in their entirety.[17]

  • Staining: Standardized stains (e.g., olive oil, sebum, carbon black) are applied to the fabric specimens in a controlled manner.

  • Cleaning Cycle: The stained specimens are placed in a commercial dry cleaning machine with a ballast load of clean fabric. A specified cleaning program is run, controlling for solvent temperature, mechanical action, and drying time.

  • Evaluation: After the cycle, the specimens are reconditioned. Cleaning efficacy is assessed by measuring the color change of the stained area using a spectrophotometer or by visual assessment against a graded scale. Dimensional stability (shrinkage) and color bleeding are also evaluated.

ASTM D2724: Standard Test Method for Bond Strength of Bonded, Fused, and Laminated Apparel Fabrics

This method is used to assess the impact of dry cleaning on the integrity of bonded fabrics.[9][18][19][20][21]

• Procedure: The bond strength of the fabric is measured before and after being subjected to a specified number of dry cleaning cycles. A decrease in bond strength indicates a negative effect of the solvent on the fabric construction.

AATCC Test Method 130: Soil Release: Oily Stain Release Method

This test evaluates the ability of a fabric to release oily stains during laundering, but the principles can be adapted for dry cleaning evaluation.[22][23][24][25][26]

• Staining: A standard oily stain (e.g., corn oil) is applied to the center of a fabric specimen.[22][24]

• Weight Application: A weight is placed on the stain to force it into the fabric.[22][24]

• Cleaning: The stained fabric is subjected to a cleaning process (in this case, a dry cleaning cycle).

• Rating: The residual stain is then visually rated on a scale of 1 to 5 by comparing it to a standard stain release replica.[22][23][24]

Mandatory Visualization

Caption: Experimental workflow for evaluating dry cleaning solvent efficacy.

Caption: Logical relationship of solvent properties to dry cleaning performance.

Conclusion

Based on available data, tetrachloroethylene demonstrates superior and well-documented cleaning efficacy, particularly for challenging oil-based stains. While 1-bromopropane also possesses effective solvency for such stains, its use in the dry cleaning industry has sharply declined due to significant health and safety concerns, making direct comparative performance data limited. For researchers and professionals in fields where solvent efficacy is critical, tetrachloroethylene remains a benchmark for cleaning performance, though its hazardous properties necessitate strict handling protocols and consideration of safer alternatives. The experimental protocols outlined provide a framework for any future comparative studies to quantify the performance differences between these and other emerging solvent technologies.

References

• 1. Dry Cleaning: Perchloroethylene vs hydrocarbon [perchloroethylene.co.za]
• 2. duoninilaundry.com.sg [duoninilaundry.com.sg]
• 3. reddit.com [reddit.com]
• 4. keans.com [keans.com]
• 5. eco-drycleaners.co.uk [eco-drycleaners.co.uk]
• 6. etitex.be [etitex.be]
• 7. researchgate.net [researchgate.net]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 9. intertekinform.com [intertekinform.com]
• 10. The Risks Of PERC: Is Your Dry Cleaning Toxic? [hamletlaundry.com]
• 11. greeninsideandout.org [greeninsideandout.org]
• 12. lanxess.com [lanxess.com]
• 13. turi.org [turi.org]
• 14. Standard - Textiles - Professional care, drycleaning and wetcleaning of fabrics and garments - Part 2: Procedure for testing performance when cleaning and finishing using tetrachloroethene (ISO 3175-2:2010) SS-EN ISO 3175-2:2010 - Swedish Institute for Standards, SIS [sis.se]
• 15. Standard - Textiles - Professional care, drycleaning and wetcleaning of fabrics and garments - Part 2: Procedure for testing performance when cleaning and finishing using tetrachloroethene (ISO 3175-2:2017) SS-EN ISO 3175-2:2018 - Swedish Institute for Standards, SIS [sis.se]
• 16. ISO 3175 Dry Cleaning: Global Standard for Fabric Testing and Performance - Textile Tester [darongtester.com]
• 17. cdn.standards.iteh.ai [cdn.standards.iteh.ai]
• 18. store.astm.org [store.astm.org]
• 19. store.astm.org [store.astm.org]
• 20. store.astm.org [store.astm.org]
• 21. webstore.ansi.org [webstore.ansi.org]
• 22. members.aatcc.org [members.aatcc.org]
• 23. AATCC - AATCC [members.aatcc.org]
• 24. tm130.ppt [slideshare.net]
• 25. intertekinform.com [intertekinform.com]
• 26. Test equipment according to AATCC 130 | Rycobel [rycobel.com]

The Ambiguous Impact of Tetrachloroethylene on Muscle Tissue: A Comparative Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the effects of tetrachloroethylene (PCE or PERC) on muscle tissue with established muscle relaxant agents. Contrary to the implication of a straightforward relaxing action, experimental data reveals a complex, dose-dependent, and often contradictory influence of tetrachloroethylene on muscle contractility. This document summarizes the available quantitative data, details experimental protocols, and contrasts the observed effects of PCE with the mechanisms of conventional muscle relaxants to provide a comprehensive toxicological and pharmacological perspective.

Summary of Tetrachloroethylene's Effects on Muscle Contraction

The following table summarizes the key quantitative findings from in vitro studies on the effects of tetrachloroethylene and its analogue, trichloroethylene (B50587) (TCE), on muscle tissue.

Parameter	Test System	Compound	Concentration	Observed Effect	Citation
Muscle Contraction (ACh-induced)	Swine Tracheal Smooth Muscle	Tetrachloroethylene (PERC)	10-300 ppm	Concentration-dependent increase in contraction	[1][2]
1000 ppm	Transient relaxation followed by increasing tension	[1]
Muscle Contraction (KCl-induced)	Swine Tracheal Smooth Muscle	Tetrachloroethylene (PERC)	10-300 ppm	Concentration-dependent increase in contraction	[1][2]
1000 ppm	Transient relaxation followed by increasing tension	[1]
Twitch and Tetanic Tension	Isolated Frog and Rat Skeletal Muscle	Trichloroethylene (TCE)	0.25-4.0 mM	Dose-dependent depression of force development	[3]
Caffeine-induced Contracture	Isolated Frog and Rat Skeletal Muscle	Trichloroethylene (TCE)	1 or 2 mM	Induced contractures at subthreshold caffeine (B1668208) levels	[3]
1 or 2 mM	Enhanced speed and force of regular caffeine contractures	[3]

Comparison with Clinically Used Muscle Relaxants

Tetrachloroethylene's actions do not align with those of established muscle relaxants, which typically have well-defined mechanisms targeting either the central nervous system or the muscle fiber itself.

Muscle Relaxant	Class	Primary Mechanism of Action	Effect on Muscle
Baclofen	Centrally Acting	Agonist at GABAB receptors in the spinal cord, leading to hyperpolarization of neurons and reduced release of excitatory neurotransmitters.	Reduces spasticity by inhibiting motor neuron activity.
Diazepam	Centrally Acting (Benzodiazepine)	Positive allosteric modulator of GABAA receptors in the central nervous system, enhancing GABA-mediated inhibition.	Reduces muscle spasms and spasticity through CNS depression.
Dantrolene (B1669809)	Peripherally Acting	Blocks the ryanodine (B192298) receptor (RyR1) on the sarcoplasmic reticulum, inhibiting the release of calcium into the myoplasm.	Directly uncouples excitation from contraction in the muscle fiber.
Tizanidine	Centrally Acting	Alpha-2 adrenergic agonist in the central nervous system, inhibiting the release of excitatory amino acids from spinal interneurons.	Reduces spasticity by increasing presynaptic inhibition of motor neurons.

Experimental Protocols

Swine Tracheal Smooth Muscle Contraction Assay

This protocol is based on the methodology described by Chen et al. (2004).[1][2]

• Tissue Preparation: Swine tracheas are obtained, and the smooth muscle is dissected and cut into strips. The epithelial layer may be removed to study the direct effects on the muscle.

• Mounting: Muscle strips are mounted in organ baths containing a physiological salt solution (e.g., Krebs-Henseleit solution) maintained at 37°C and aerated with 95% O2 and 5% CO2.

• Tension Recording: The strips are connected to isometric force transducers to record changes in muscle tension. A resting tension is applied, and the tissue is allowed to equilibrate.

• Compound Application:

  • To assess the effect on induced contractions, a contractile agent like acetylcholine (B1216132) (ACh) or potassium chloride (KCl) is added to the bath to achieve a stable contraction.

  • Tetrachloroethylene (as a vapor or dissolved in a suitable solvent) is then introduced at various concentrations, and the change in tension is recorded.

• Data Analysis: The change in contractile force is measured and expressed as a percentage of the maximal contraction induced by the agonist alone.

Experimental workflow for assessing tetrachloroethylene's effect on swine tracheal muscle.

Signaling Pathways and Mechanism of Action

The available evidence does not support a specific signaling pathway for a muscle relaxant action of tetrachloroethylene. Instead, its effects are likely due to a general disruption of cellular processes. At high concentrations, the transient relaxation observed may be due to a non-specific membrane effect or interference with intracellular calcium mobilization, a mechanism proposed for other chlorinated hydrocarbons.[1] The study on trichloroethylene suggests an interaction with membrane sites responsible for Ca2+ release.[3]

In stark contrast, true muscle relaxants have well-defined targets. For example, peripherally acting relaxants like dantrolene directly interfere with the core mechanism of muscle contraction: excitation-contraction coupling.

Mechanism of action for Dantrolene, a direct-acting muscle relaxant.

Conclusion

The data indicates that tetrachloroethylene does not act as a conventional muscle relaxant. At lower, occupationally relevant concentrations, it can paradoxically increase smooth muscle contractility.[1][2] A transient relaxant effect is only observed at very high concentrations and is not sustained.[1] The depression of skeletal muscle force by its analogue, TCE, is more indicative of a toxic effect or general disruption of excitation-contraction coupling rather than a specific, controlled relaxation.[3]

For drug development professionals, tetrachloroethylene should not be considered a lead compound or a reference for muscle relaxant properties. Its complex and often contradictory effects on muscle tissue, combined with its known neurotoxicity and carcinogenicity, make it unsuitable for therapeutic applications.[4][5][6] Researchers studying the toxicology of tetrachloroethylene should be aware of its potential to induce hyperreactivity in smooth muscle tissues.

References

• 1. academic.oup.com [academic.oup.com]
• 2. Effects of trichloroethylene and perchloroethylene on muscle contractile responses and epithelial prostaglandin release and acetylcholinesterase activity in swine trachea - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Trichloroethylene interactions with muscle cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. TETRACHLOROETHYLENE - Trichloroethylene, Tetrachloroethylene, and Some Other Chlorinated Agents - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. Tetrachloroethylene (PERC) | Medical Management Guidelines | Toxic Substance Portal | ATSDR [wwwn.cdc.gov]
• 6. Tetrachloroethylene - Wikipedia [en.wikipedia.org]

Safety & Regulatory Compliance

Navigating the Disposal of Tetrachloroethylene: A Guide for Laboratory Professionals

Ensuring laboratory safety and compliance necessitates a comprehensive understanding of proper chemical waste management. Tetrachloroethylene, a common solvent in research and development, requires careful handling and disposal due to its potential health and environmental hazards. This guide provides essential, step-by-step procedures for the safe disposal of tetrachloroethylene waste, tailored for researchers, scientists, and drug development professionals.

Improper disposal of tetrachloroethylene is strictly prohibited and can lead to significant environmental contamination and legal repercussions. It is classified as a hazardous waste under the Resource Conservation and Recovery Act (RCRA) and is subject to federal and state regulations.[1][2][3] Adherence to these guidelines is paramount for protecting both laboratory personnel and the environment.

Immediate Safety and Handling

Before initiating any disposal procedures, ensure that all personnel are familiar with the safety precautions for handling tetrachloroethylene. This includes wearing appropriate personal protective equipment (PPE), such as gloves (Viton, polyvinyl alcohol, or equivalent), safety glasses, and a lab coat.[4][5] Work should be conducted in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation exposure.[5]

In the event of a spill, evacuate the area and control entry.[4] Absorb the spilled liquid with an inert material like sand or earth and place it in a sealed, labeled container for disposal.[4] Do not wash spills into the sewer system.[4]

Step-by-Step Disposal Protocol

The proper disposal of tetrachloroethylene waste involves a series of critical steps, from initial collection to final transport by a licensed waste management company.

1. Waste Identification and Characterization:

The first step is to identify and characterize the tetrachloroethylene waste. Under RCRA regulations, tetrachloroethylene waste is often categorized under the following EPA hazardous waste codes:

• F001: Spent halogenated solvents used in degreasing.[6]

• F002: Spent halogenated solvents not used in degreasing.[7][8]

• D039: Wastes that are considered toxic for tetrachloroethylene based on the Toxicity Characteristic Leaching Procedure (TCLP).[9]

• U210: Discarded commercial chemical products, off-specification species, container residues, and spill residues thereof.[10]

It is crucial to determine the appropriate waste code(s) for your specific waste stream. This may involve process knowledge or analytical testing, such as the TCLP, which simulates the leaching of chemicals into groundwater.

2. Proper Waste Segregation and Collection:

Tetrachloroethylene waste must be collected in a dedicated, properly labeled container. Do not mix it with other waste streams unless specifically instructed to do so by your institution's environmental health and safety (EHS) department. The container should be made of a compatible material, such as glass or a specific type of plastic that will not degrade upon contact with the solvent. The container must be kept securely closed except when adding waste.

3. Labeling Requirements:

Proper labeling is a critical component of hazardous waste management. The label must clearly state:

• The words "Hazardous Waste"

• The full chemical name: "Tetrachloroethylene"

• The specific EPA hazardous waste code(s) (e.g., F001, D039)

• The accumulation start date (the date the first drop of waste was added to the container)

• The name and contact information of the generating laboratory or department

4. Storage of Hazardous Waste:

Accumulated tetrachloroethylene waste must be stored in a designated satellite accumulation area (SAA) within the laboratory or a central accumulation area (CAA) managed by your institution. The storage area should be secure, well-ventilated, and have secondary containment to prevent the spread of spills. It is important to be aware of the volume and time limits for waste accumulation as stipulated by RCRA regulations.

5. Arranging for Disposal:

Contact your institution's EHS department or a licensed hazardous waste disposal company to arrange for the pickup and disposal of the tetrachloroethylene waste.[5] Do not attempt to dispose of this chemical through standard trash or drains.[5][11] The disposal company will provide the necessary manifests and ensure that the waste is transported to a permitted treatment, storage, and disposal facility (TSDF).

Quantitative Data for Tetrachloroethylene Disposal

The following table summarizes key quantitative data relevant to the disposal of tetrachloroethylene.

Parameter	Value	Regulation/Guideline
EPA Hazardous Waste Code	F001, F002, D039, U210	40 CFR Part 261
Toxicity Characteristic Leaching Procedure (TCLP) Regulatory Level	0.7 mg/L	40 CFR § 261.24
Reportable Quantity (RQ) for Spills	100 pounds (45.4 kg)	40 CFR Part 302
UN Number for Transport	UN 1897	Department of Transportation

Tetrachloroethylene Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of tetrachloroethylene waste from a laboratory setting.

References

• 1. PRODUCTION, IMPORT/EXPORT, USE, AND DISPOSAL - Toxicological Profile for Tetrachloroethylene - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Tetrachloroethylene (HSG 10, 1987) [inchem.org]
• 3. EcoOnline Help Center [help.ecoonline.com]
• 4. nj.gov [nj.gov]
• 5. cdhfinechemical.com [cdhfinechemical.com]
• 6. wku.edu [wku.edu]
• 7. EPA Hazardous Waste Codes | Environmental Safety, Sustainability and Risk [essr.umd.edu]
• 8. Chapter 850: [services.statescape.com]
• 9. epa.gov [epa.gov]
• 10. Resource Conservation and Recovery Act (RCRA) Laws and Regulations | US EPA [rcrapublic.epa.gov]
• 11. pentachemicals.eu [pentachemicals.eu]

Personal protective equipment for handling Tetrachloroethylene

IMMEDIATE SAFETY AND LOGISTICAL INFORMATION

This guide provides critical safety protocols and logistical plans for the handling and disposal of tetrachloroethylene (also known as perchloroethylene or PCE) in a laboratory setting. Adherence to these procedures is essential for the protection of all personnel.

Personal Protective Equipment (PPE)

The selection of appropriate Personal Protective Equipment (PPE) is the first line of defense against the hazards of tetrachloroethylene, which include skin and eye irritation, respiratory tract irritation, and potential long-term health effects such as liver damage and cancer.[1] The following tables summarize the recommended PPE for various tasks involving this chemical.

A written respiratory protection program that complies with OSHA's standard (29 CFR 1910.134) is mandatory if respirators are used.[1] This program must include worker training, fit testing, and medical evaluations.[1]

Exposure Condition	Recommended Respirator Type
Potential for exposure	NIOSH-approved respirator with an organic vapor cartridge. A full facepiece provides more protection than a half-mask. A powered-air purifying respirator offers even greater protection.[1]
Situations involving any level of vapor	Positive-pressure, self-contained breathing apparatus (SCBA).[2]
Above NIOSH Recommended Exposure Limit (REL)	Any self-contained breathing apparatus (SCBA) with a full facepiece operated in a pressure-demand or other positive-pressure mode. Or, a supplied-air respirator with a full facepiece in positive-pressure mode combined with an auxiliary self-contained breathing apparatus.[3]
Emergency or unknown concentrations	Any supplied-air respirator with a full facepiece operated in a pressure-demand or other positive-pressure mode in combination with an auxiliary self-contained breathing apparatus for escape.

Key Experimental Protocol: Respirator Fit Testing

A crucial component of a respiratory protection program is fit testing to ensure a proper seal between the respirator and the user's face. Both qualitative and quantitative fit tests are acceptable under OSHA standards.

Qualitative Fit Test (QLFT) Protocol (Example using Isoamyl Acetate (B1210297) - Banana Oil):

• Screening: The user must not eat, drink (except water), smoke, or chew gum for 15 minutes before the test.

• Sensitivity Test: The test administrator presents a vapor of isoamyl acetate to the user to determine if they can detect the odor.

• Test Enclosure: The user dons (B1195921) the respirator and an enclosure is placed over their head.

• Vapor Introduction: A test agent (isoamyl acetate) is introduced into the enclosure.

• Exercises: The user performs a series of exercises for one minute each, including normal breathing, deep breathing, turning the head side to side, moving the head up and down, talking, and bending over.

• Assessment: If the user can smell the banana oil at any point, the fit is inadequate, and the respirator must be readjusted or a different size/model must be tried.

Direct skin contact with tetrachloroethylene should be avoided as it can cause irritation, burns, and may be absorbed through the skin.[1][2]

Glove Material	Recommendation
Polyvinyl Alcohol (PVA)	Recommended for handling tetrachloroethylene.[1]
Viton®	Recommended for handling tetrachloroethylene.[1]
Silver Shield®/4H®	Recommended for handling tetrachloroethylene.[1]
Nitrile	Provides good resistance to perchloroethylene.[4]
Natural Rubber/Neoprene	Not recommended for use with perchloroethylene.[4]

Task	Recommended Protection
Working with liquids that may splash	Indirect vent goggles.[1]
Severe irritation/corrosion risk	A face shield is required in addition to goggles.[1]
General Handling	Wear appropriate eye protection to prevent eye contact.[5] Chemical splash goggles are recommended.[6] An eyewash facility should be readily available.[6]

Appropriate protective clothing must be worn to prevent skin contact.[5][7]

Clothing Material	Recommendation
Tychem® F, CPF3, BR, CSM, and TK	Recommended protective clothing materials for tetrachloroethylene.[1]
Trellchem® HPS and VPS	Recommended protective clothing materials for tetrachloroethylene.[1]
General Use	Wear appropriate personal protective clothing to prevent skin contact.[5] Contaminated work clothing should not be allowed out of the workplace.[8] If clothing becomes wet or significantly contaminated, it should be removed immediately.[5]

Operational Plan: Handling and Storage

A comprehensive plan for the safe handling and storage of tetrachloroethylene is crucial to minimize exposure and prevent accidents.

Workflow for Safe Handling of Tetrachloroethylene

Caption: A flowchart outlining the key steps for the safe handling of tetrachloroethylene, from preparation to post-handling procedures and spill response.

Key Procedural Steps:

• Training: All personnel must be trained on the hazards of tetrachloroethylene and the proper handling and emergency procedures before working with the chemical.

• Ventilation: Always handle tetrachloroethylene in a well-ventilated area, preferably within a certified chemical fume hood, to keep airborne concentrations below permissible exposure limits.[6]

• Storage: Store in a cool, dry, well-ventilated area away from heat sources and direct sunlight.[7] Keep containers tightly closed.[6] It should be segregated from incompatible materials such as strong oxidizing agents, strong acids, and alkalis.[7] Do not store in aluminum containers.[6]

• Transport: Follow all regulations for the transportation of hazardous materials. Ensure containers are properly secured to prevent tipping or leaking.[7]

Disposal Plan

Proper disposal of tetrachloroethylene and contaminated materials is critical to prevent environmental contamination and ensure regulatory compliance.

Logical Relationship for Waste Disposal

Caption: A decision tree illustrating the proper containment and disposal pathway for tetrachloroethylene-contaminated waste materials.

Key Disposal Procedures:

• Waste Characterization: Tetrachloroethylene and materials contaminated with it are considered hazardous waste.[1]

• Containerization:

  • Place all tetrachloroethylene-contaminated waste, including used gloves, disposable clothing, and spill cleanup materials, into a designated, closable, and properly labeled hazardous waste container.[9]

  • The container must be leak-proof and clearly marked with the words "Hazardous Waste" and the specific contents.[9]

• Spill Management:

  • In the event of a spill, evacuate the area and control entry.[1]

  • Absorb the spill with an inert material like sand or vermiculite (B1170534) and place it in a sealed container for disposal.[1][6]

  • Do not wash spills into the sewer system.[1]

• Decontamination of Reusable PPE:

  • If PPE is to be reused, a formal decontamination plan should be in place.[10]

  • This may involve washing with a suitable solvent, followed by soap and water. The decontamination process itself will generate hazardous waste that must be properly managed.

• Final Disposal:

  • All tetrachloroethylene-contaminated waste must be disposed of through a licensed hazardous waste management company in accordance with all federal, state, and local regulations.[9] Incineration is a preferred method of disposal, which must be done in a way that prevents the formation of toxic gases like phosgene.[5]

References

• 1. nj.gov [nj.gov]
• 2. Tetrachloroethylene (PERC) | Medical Management Guidelines | Toxic Substance Portal | ATSDR [wwwn.cdc.gov]
• 3. CDC - NIOSH Pocket Guide to Chemical Hazards - Tetrachloroethylene [cdc.gov]
• 4. ehs.wisc.edu [ehs.wisc.edu]
• 5. Tetrachloroethylene | Cl2C=CCl2 | CID 31373 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 7. Perchloroethylene Handling: Safety Protocols, Storage & Regulations [perchloroethylene.co.za]
• 8. solventsandpetroleum.com [solventsandpetroleum.com]
• 9. hazmatschool.com [hazmatschool.com]
• 10. osha.gov [osha.gov]